Ethoxypropanol

• CAS: 52125-53-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of Ethoxypropanol for Reaction Modeling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical properties of ethoxypropanol (also known as propylene (B89431) glycol ethyl ether), a versatile solvent with significant applications in chemical synthesis, coatings, and pharmaceutical formulations. The data presented herein is curated to support accurate reaction modeling and process design.

Core Physicochemical Properties

A thorough understanding of ethoxypropanol's physical and chemical characteristics is paramount for its effective application in reaction engineering and modeling. The following tables summarize key quantitative data for 1-ethoxy-2-propanol (B74678), the major isomer in commercial ethoxypropanol.

Table 1: General and Physical Properties of 1-Ethoxy-2-propanol

Property	Value	Units	Reference(s)
Molecular Formula	C5H12O2	-	[1]
Molecular Weight	104.15	g/mol	[2]
Appearance	Colorless liquid	-	[3]
Odor	Mild, ether-like	-	[3]
Boiling Point	131 - 132	°C	[4]
Melting Point	-90 to -100	°C	[4]
Density @ 20°C	0.896	g/cm³
Density @ 25°C	0.896	kg/l	[4]
Refractive Index @ 20°C	1.408	-
Viscosity @ 20°C	2.1	mPa·s
Surface Tension @ 20°C	26	mN/m
Water Solubility	Completely miscible	-	[3]
Log P (Octanol/Water Partition Coefficient)	< 1	-

Table 2: Thermodynamic Properties of 1-Ethoxy-2-propanol

Property	Value	Units	Reference(s)
Flash Point (Closed Cup)	42	°C	[4]
Autoignition Temperature	255	°C	[4]
Vapor Pressure @ 20°C	1.0	kPa
Vapor Pressure @ 25°C	7.2	mm Hg	[4]
Heat of Vaporization @ normal boiling point	42.95	kJ/mol	[4]
Ideal Gas Heat Capacity (Cp) @ 298.15 K	191.34	J/mol·K	[5]
Ideal Gas Heat Capacity (Cp) @ 323.15 K	199.79	J/mol·K	[5]
Ideal Gas Heat Capacity (Cp) @ 348.15 K	207.98	J/mol·K	[5]
Thermal Conductivity	Data for related glycol ethers suggest a range of 0.14-0.16	W/(m·K)	[6][7][8][9]
Dielectric Constant @ 20°C	10.4	-

Experimental Protocols

The accurate determination of the physicochemical properties listed above relies on standardized experimental methodologies. The following section details the typical protocols used for key parameters.

Density

The density of ethoxypropanol is typically determined using the hydrometer method as outlined in ASTM D1298 .[5] This method involves placing a hydrometer in a sample of the liquid at a controlled temperature and reading the value from the calibrated scale. The observed reading is then corrected to a reference temperature.

Viscosity

Kinematic viscosity is measured following the procedure in ASTM D445 .[10] This standard test method involves measuring the time for a volume of the liquid to flow under gravity through a calibrated glass capillary viscometer at a precisely controlled temperature. The dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the density of the liquid.

Flash Point

The flash point is determined using a small-scale closed-cup apparatus according to ASTM D3278 . In this method, a small sample of the liquid is heated in a closed cup, and a test flame is periodically introduced to the vapor space to determine the lowest temperature at which the vapors ignite.

Water Content

The Karl Fischer titration method, as described in ASTM D1364 , is used to determine the water content in volatile solvents like ethoxypropanol. This method involves the reaction of water with an iodine-sulfur dioxide-base reagent.

Acidity

The total acidity is determined by titration as specified in ASTM D1613 .[11] The sample is titrated with a standardized solution of sodium hydroxide (B78521) to a phenolphthalein (B1677637) endpoint, and the acidity is typically calculated as percent by weight of acetic acid.

Boiling Range

The distillation (boiling) range is determined according to ASTM D1078 .[6] This method involves distilling a sample of the liquid under controlled conditions and recording the temperature at which the first drop of distillate is collected and the temperature at which the last of the liquid evaporates.

Water Solubility

The water solubility of a substance is determined following OECD Guideline 105 .[12] This can be done using either the column elution method for substances with low solubility or the flask method for more soluble substances like ethoxypropanol. The latter involves saturating water with the substance at a specific temperature and then measuring the concentration of the substance in the aqueous phase.

Vapor Pressure

Vapor pressure can be measured using several methods outlined in OECD Guideline 104 , such as the dynamic method, static method, or the isoteniscope method, depending on the expected pressure range.[7]

Partition Coefficient (n-octanol/water)

The n-octanol/water partition coefficient (log P) is determined using the shake flask method as described in OECD Guideline 107 .[13] This involves dissolving the substance in a mixture of n-octanol and water, allowing the phases to separate, and then measuring the concentration of the substance in each phase.

Visualizations

Synthesis Pathway

The industrial synthesis of 1-ethoxy-2-propanol is primarily achieved through the base-catalyzed reaction of propylene oxide with ethanol. The reaction mechanism involves the nucleophilic attack of the ethoxide ion on the less sterically hindered carbon of the propylene oxide ring.

Caption: Synthesis of 1-Ethoxy-2-propanol.

Experimental Workflow: Use in Water-Based Paint Formulation

Ethoxypropanol serves as an excellent coalescing agent in water-based paint formulations.[13] It aids in the formation of a continuous film as the paint dries by temporarily plasticizing the polymer binder particles, allowing them to fuse together. The following diagram illustrates a simplified workflow for incorporating ethoxypropanol into a water-based paint.

Caption: Workflow for Paint Formulation.

References

• 1. solventis.net [solventis.net]
• 2. Ethoxypropanol | C5H12O2 | CID 93269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. melbournesolvents.com.au [melbournesolvents.com.au]
• 4. monumentchemical.com [monumentchemical.com]
• 5. 2-Propanol, 1-ethoxy- (CAS 1569-02-4) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. cameochemicals.noaa.gov [cameochemicals.noaa.gov]
• 11. kaspercalc.com [kaspercalc.com]
• 12. landercoll.com [landercoll.com]
• 13. paint.org [paint.org]

1-ethoxy-2-propanol synthesis pathway and mechanism

An In-depth Technical Guide to the Synthesis of 1-Ethoxy-2-Propanol (B74678)

Introduction

1-Ethoxy-2-propanol (also known as propylene (B89431) glycol monoethyl ether, PE) is a versatile organic solvent with the chemical formula C5H12O2.[1][2] It is a clear, colorless liquid characterized by a mild, ether-like odor.[3] As a member of the propylene glycol ether family, it possesses a bifunctional nature, containing both an ether and a hydroxyl group, which makes it miscible with water and a number of organic solvents.[3][4] This property allows it to be used extensively as a solvent for a wide variety of resins, including epoxies, acrylics, and polyurethanes.[4][5] Its primary applications are in the surface coating and printing industries, where it helps regulate the flow, leveling, and coalescence of paints and inks.[3][4] It also serves as a chemical intermediate in the production of agrochemicals and de-icing formulations and is used in cleaning products due to its low toxicity and effective solvency.[1][3][4]

This guide provides a comprehensive overview of the primary synthesis pathways and mechanisms for producing 1-ethoxy-2-propanol, tailored for researchers, scientists, and professionals in drug development and chemical synthesis.

Primary Synthesis Pathway: Ring-Opening of Propylene Oxide

The most common industrial method for synthesizing 1-ethoxy-2-propanol is the base-catalyzed reaction of propylene oxide with ethanol (B145695).[3][4] This process involves the nucleophilic ring-opening of the epoxide ring of propylene oxide.

Reaction Mechanism

The reaction proceeds via a nucleophilic substitution mechanism. In the presence of a base, ethanol is deprotonated to form the ethoxide ion (CH₃CH₂O⁻), a potent nucleophile. This ethoxide ion then attacks one of the carbon atoms of the propylene oxide ring.

Due to the asymmetric nature of propylene oxide, the ring can open at two positions.[6]

• Attack at the less sterically hindered carbon (C1): This is the primary pathway under basic or neutral conditions. The ethoxide ion attacks the terminal carbon atom, leading to the formation of the secondary alcohol, 1-ethoxy-2-propanol. This is an example of anti-Markovnikov addition.[6]

• Attack at the more substituted carbon (C2): This pathway is favored under acidic conditions.

Base-catalyzed synthesis is highly selective for 1-ethoxy-2-propanol, which is advantageous as the primary alcohol isomer (2-ethoxy-1-propanol) is considered more toxic.[7][8] The use of basic catalysts like alkali metal hydroxides or alkoxides ensures that the ring-opening preferentially occurs at the least-sterically-hindered position, yielding predominantly the desired secondary alcohol.[6][8]

Caption: Mechanism of 1-ethoxy-2-propanol synthesis.

Alternative Synthesis Pathway: Williamson Ether Synthesis

While less common for industrial production of this specific compound, the Williamson ether synthesis is a classic and versatile method for preparing ethers.[9][10] This reaction involves the nucleophilic substitution (SN2) of an alkyl halide by an alkoxide ion.[11][12]

To synthesize 1-ethoxy-2-propanol, two main routes are possible:

• Route A: Reaction of sodium 2-propoxy-1-ide with an ethyl halide (e.g., ethyl chloride).

• Route B: Reaction of sodium ethoxide with a 1-halo-2-propanol (e.g., 1-chloro-2-propanol).

Reaction Mechanism

The Williamson ether synthesis is a bimolecular nucleophilic substitution (SN2) reaction.[11][13] The mechanism is a single, concerted step where the nucleophile attacks the electrophilic carbon, and the leaving group departs simultaneously.[12] For this reaction to be efficient, the alkyl halide should be primary or secondary to minimize competing elimination (E2) reactions, which are favored with sterically hindered alkyl halides or strong, bulky bases.[9][10]

Caption: Williamson ether synthesis of 1-ethoxy-2-propanol.

Experimental Data and Protocols

While specific kinetic and yield data for the synthesis of 1-ethoxy-2-propanol are not extensively published in readily available literature, data from analogous reactions involving other propylene glycol ethers provide valuable insights into typical reaction conditions and outcomes.

Data Summary for Propylene Glycol Ether Synthesis

The following table summarizes representative conditions and results for the synthesis of propylene glycol ethers, which are structurally related to 1-ethoxy-2-propanol.

Catalyst Type	Catalyst Example	Alcohol	Temp (°C)	Time (h)	Molar Ratio (Alcohol:PO)	Yield (%)	Selectivity (to 1-alkoxy-2-propanol)	Reference
Homogeneous Base	NaOH	Methanol	N/A	N/A	Large Excess	~90	~95% (isomer mixture)	[14]
Heterogeneous	MCM-41	Methanol	N/A	3	5:1	92	~93.5	[8]
Ionic Liquid	EmimOAc	n-Butanol	120	2	3:1	>95	High	[15]

Note: N/A indicates data not specified in the cited source.

Experimental Workflow

The general workflow for the synthesis, purification, and analysis of 1-ethoxy-2-propanol is outlined below. This process is applicable to both the ring-opening and Williamson synthesis pathways, with adjustments to the reaction step.

Caption: General experimental workflow for synthesis.

Protocol 1: Base-Catalyzed Synthesis from Propylene Oxide

This protocol describes a representative lab-scale synthesis of 1-ethoxy-2-propanol via the base-catalyzed ring-opening of propylene oxide.

Materials:

• Ethanol (anhydrous)

• Propylene Oxide

• Sodium hydroxide (B78521) (NaOH) pellets or Sodium ethoxide

• Reaction vessel equipped with a stirrer, condenser, and addition funnel

• Distillation apparatus

Procedure:

• Reactor Preparation: Charge the reaction vessel with a molar excess of anhydrous ethanol and the basic catalyst (e.g., a catalytic amount of NaOH).[3][16]

• Reaction Initiation: Heat the mixture to the desired reaction temperature (e.g., 100-140°C) with stirring.

• Propylene Oxide Addition: Slowly add propylene oxide to the reaction mixture through the addition funnel. Maintain a steady temperature throughout the addition to control the exothermic reaction.

• Reaction Completion: After the addition is complete, continue to stir the mixture at the reaction temperature for a set period (e.g., 2-4 hours) to ensure complete conversion.[15] Monitor the reaction progress by taking aliquots and analyzing them with gas chromatography (GC).

• Catalyst Neutralization: Cool the reaction mixture to room temperature. If a strong base like NaOH was used, neutralize it with an acid (e.g., sulfuric or acetic acid).

• Purification: The crude product is then purified. First, distill off the excess ethanol. Subsequently, purify the 1-ethoxy-2-propanol by fractional distillation.[1][3]

Protocol 2: Williamson Ether Synthesis

This protocol provides a general method for synthesizing 1-ethoxy-2-propanol using the Williamson ether synthesis.

Materials:

• 1-Chloro-2-propanol (B90593) (or another suitable propylene halohydrin)

• Sodium ethoxide or Sodium metal and anhydrous ethanol

• Anhydrous solvent (e.g., DMF, DMSO)[13]

• Reaction vessel with stirrer and condenser

• Separatory funnel and distillation apparatus

Procedure:

• Alkoxide Preparation (if needed): If using sodium metal, dissolve it carefully in an excess of anhydrous ethanol under an inert atmosphere to prepare sodium ethoxide in situ. Alternatively, use commercially available sodium ethoxide.

• Reaction Setup: Dissolve the sodium ethoxide in an anhydrous polar aprotic solvent like DMF in the reaction vessel.

• Alkyl Halide Addition: Slowly add 1-chloro-2-propanol to the stirred alkoxide solution at room temperature or a slightly elevated temperature (e.g., 50-100°C).[12]

• Reaction: Heat the mixture under reflux for several hours (e.g., 1-8 hours), monitoring the reaction's progress via thin-layer chromatography (TLC) or GC.[12]

• Workup: After the reaction is complete, cool the mixture to room temperature. Pour the mixture into water and extract the product with an organic solvent (e.g., diethyl ether).

• Purification: Wash the combined organic extracts with brine, dry over an anhydrous salt (e.g., MgSO₄), filter, and concentrate the solvent under reduced pressure. Purify the resulting crude product by fractional distillation.

Conclusion

The synthesis of 1-ethoxy-2-propanol is predominantly achieved through the base-catalyzed ring-opening of propylene oxide with ethanol, a method favored in industrial settings for its high selectivity and efficiency. This pathway ensures the preferential formation of the less toxic secondary alcohol isomer. The Williamson ether synthesis offers a viable, albeit less common, alternative route that is a cornerstone of ether synthesis in organic chemistry. Understanding these pathways, their underlying mechanisms, and the experimental parameters that govern them is crucial for researchers and professionals in the chemical and pharmaceutical sciences for process optimization and development.

References

• 1. guidechem.com [guidechem.com]
• 2. 1-Ethoxy-2-propanol | C5H12O2 | CID 15287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 1-ETHOXY-2-PROPANOL - Ataman Kimya [atamanchemicals.com]
• 4. atamankimya.com [atamankimya.com]
• 5. 1-Ethoxy-2-propanol CAS#: 1569-02-4 [amp.chemicalbook.com]
• 6. researchgate.net [researchgate.net]
• 7. 1-Ethoxy-2-propanol (Propylene Glycol Monoethyl Ether) [benchchem.com]
• 8. tandfonline.com [tandfonline.com]
• 9. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 12. byjus.com [byjus.com]
• 13. jk-sci.com [jk-sci.com]
• 14. US6846961B2 - Preparation of 1-methoxy-2-propanol - Google Patents [patents.google.com]
• 15. researchgate.net [researchgate.net]
• 16. EP2231572B1 - Production of propylene glycol monoalkyl ether - Google Patents [patents.google.com]

Spectroscopic Analysis of Ethoxypropanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for ethoxypropanol, a versatile solvent with applications across various scientific disciplines. This document focuses on the three main isomers: 1-ethoxy-2-propanol, 2-ethoxy-1-propanol, and 3-ethoxy-1-propanol. The guide presents detailed Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data in clearly structured tables, alongside the experimental protocols for data acquisition.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for the three isomers of ethoxypropanol. This information is crucial for substance identification, purity assessment, and structural elucidation in research and development settings.

1-Ethoxy-2-propanol

Structure: CH₃CH(OH)CH₂OCH₂CH₃

Table 1: NMR Spectroscopic Data for 1-Ethoxy-2-propanol

¹H NMR	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~1.12	d	3H	-CH(OH)CH₃
~1.18	t	3H	-OCH₂CH₃
~3.2-3.5	m	3H	-CH ₂OCH₂CH₃
~3.45	q	2H	-OCH ₂CH₃
~3.85	m	1H	-CH (OH)CH₃
~2.5 (broad s)	s	1H	-OH
¹³C NMR	Chemical Shift (ppm)	Assignment
~15.3	-OCH₂C H₃
~20.8	-CH(OH)C H₃
~66.0	-OC H₂CH₃
~68.1	-C H(OH)CH₃
~75.9	-C H₂OCH₂CH₃

Table 2: IR Spectroscopic Data for 1-Ethoxy-2-propanol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Strong, Broad	O-H Stretch
~2970, 2930, 2870	Strong	C-H Stretch (Aliphatic)
~1110	Strong	C-O Stretch (Ether and Alcohol)

Table 3: Mass Spectrometry Data for 1-Ethoxy-2-propanol

m/z	Relative Intensity	Proposed Fragment
45	High	[CH₃CH=OH]⁺
59	Medium	[CH(OH)CH₂OCH₂]⁺
31	Medium	[CH₂OH]⁺
89	Low	[M - CH₃]⁺
75	Low	[M - C₂H₅]⁺
104	Low	[M]⁺ (Molecular Ion)

2-Ethoxy-1-propanol

Structure: CH₃CH(OCH₂CH₃)CH₂OH

Table 4: NMR Spectroscopic Data for 2-Ethoxy-1-propanol

¹H NMR	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~1.15	d	3H	-CH(OCH₂CH₃)CH₃
~1.19	t	3H	-OCH₂CH₃
~3.4-3.6	m	3H	-CH (OCH₂CH₃)CH₃ & -CH ₂OH
~3.55	q	2H	-OCH ₂CH₃
~2.0 (broad s)	s	1H	-OH
¹³C NMR	Chemical Shift (ppm)	Assignment
~15.4	-OCH₂C H₃
~16.0	-CH(OCH₂CH₃)C H₃
~64.5	-OC H₂CH₃
~67.1	-C H₂OH
~75.2	-C H(OCH₂CH₃)CH₃

Table 5: IR Spectroscopic Data for 2-Ethoxy-1-propanol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Strong, Broad	O-H Stretch
~2970, 2930, 2870	Strong	C-H Stretch (Aliphatic)
~1100	Strong	C-O Stretch (Ether and Alcohol)

Table 6: Mass Spectrometry Data for 2-Ethoxy-1-propanol

m/z	Relative Intensity	Proposed Fragment
45	High	[CH₃CH=OH]⁺
73	Medium	[CH(OCH₂CH₃)CH₃]⁺
31	Medium	[CH₂OH]⁺
59	Low	[M - C₂H₅O]⁺
104	Low	[M]⁺ (Molecular Ion)

3-Ethoxy-1-propanol

Structure: CH₃CH₂OCH₂CH₂CH₂OH

Table 7: NMR Spectroscopic Data for 3-Ethoxy-1-propanol

¹H NMR	Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~1.20	t	3H	-OCH₂CH₃
~1.80	p	2H	-OCH₂CH ₂CH₂OH
~3.50	q	2H	-OCH ₂CH₃
~3.55	t	2H	-OCH ₂CH₂CH₂OH
~3.70	t	2H	-CH₂CH ₂OH
~2.5 (broad s)	s	1H	-OH
¹³C NMR	Chemical Shift (ppm)	Assignment
~15.2	-OCH₂C H₃
~32.0	-OCH₂C H₂CH₂OH
~61.9	-CH₂C H₂OH
~66.6	-OC H₂CH₃
~69.6	-OC H₂CH₂CH₂OH

Table 8: IR Spectroscopic Data for 3-Ethoxy-1-propanol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3380	Strong, Broad	O-H Stretch
~2970, 2930, 2870	Strong	C-H Stretch (Aliphatic)
~1115	Strong	C-O Stretch (Ether and Alcohol)

Table 9: Mass Spectrometry Data for 3-Ethoxy-1-propanol

m/z	Relative Intensity	Proposed Fragment
31	High	[CH₂OH]⁺
59	Medium	[CH₂CH₂OCH₂CH₃]⁺
45	Medium	[C₂H₅O]⁺
75	Low	[M - C₂H₅]⁺
104	Low	[M]⁺ (Molecular Ion)

Experimental Protocols

The following sections detail the generalized experimental methodologies for acquiring the spectroscopic data presented above. Specific instrument parameters may vary.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectra are typically recorded on a spectrometer operating at a field strength of 300 MHz or higher.

• Sample Preparation: A small amount of the ethoxypropanol isomer (typically 5-20 mg for ¹H NMR and 20-100 mg for ¹³C NMR) is dissolved in approximately 0.5-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a standard 5 mm NMR tube. A small amount of tetramethylsilane (B1202638) (TMS) is often added as an internal standard for chemical shift referencing (δ = 0.00 ppm).

• Data Acquisition: The prepared sample tube is placed in the NMR probe. For ¹H NMR, a standard single-pulse experiment is typically performed. For ¹³C NMR, a proton-decoupled experiment is commonly used to simplify the spectrum by removing C-H coupling, resulting in a single peak for each unique carbon atom.

• Data Processing: The acquired free induction decay (FID) is Fourier transformed to generate the frequency-domain spectrum. Phase and baseline corrections are applied, and the chemical shifts are referenced to the internal standard. Integration of the ¹H NMR signals provides the relative ratio of protons in different chemical environments.

Infrared (IR) Spectroscopy

IR spectra are typically recorded using a Fourier Transform Infrared (FTIR) spectrometer.

• Sample Preparation: For a liquid sample like ethoxypropanol, the simplest method is to place a drop of the neat liquid between two salt plates (e.g., NaCl or KBr) to create a thin film.

• Data Acquisition: A background spectrum of the clean salt plates is first recorded. The sample is then placed in the instrument's sample compartment, and the sample spectrum is acquired. The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum.

• Data Analysis: The spectrum is analyzed for the presence of characteristic absorption bands corresponding to specific functional groups. The positions of these bands are reported in wavenumbers (cm⁻¹).

Mass Spectrometry (MS)

Mass spectra are typically acquired using a mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation.

• Sample Introduction: A dilute solution of the ethoxypropanol isomer in a volatile solvent is injected into the GC. The components of the sample are separated based on their boiling points and interactions with the GC column.

• Ionization: As the ethoxypropanol molecules elute from the GC column, they enter the ion source of the mass spectrometer. Electron ionization (EI) is a common method, where the molecules are bombarded with a high-energy electron beam, causing them to lose an electron and form a positively charged molecular ion ([M]⁺).

• Fragmentation and Mass Analysis: The high energy of the ionization process causes the molecular ion to fragment into smaller, charged species. These ions are then accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).

• Detection and Spectrum Generation: A detector records the abundance of each ion at a specific m/z value, generating a mass spectrum which is a plot of relative intensity versus m/z.

Visualization of Spectroscopic Workflow

The following diagrams illustrate the logical workflow for the spectroscopic analysis of ethoxypropanol.

A logical workflow for the spectroscopic analysis of ethoxypropanol.

Relationship between spectroscopic data and molecular structure.

Ethoxypropanol's Solubility in Organic Solvents: A Technical Guide for Researchers

An in-depth examination of the solubility parameters of ethoxypropanol, providing researchers, scientists, and drug development professionals with essential data for formulation and analysis.

Ethoxypropanol, a versatile solvent with the chemical formula C5H12O2, is widely recognized for its broad miscibility with both polar and non-polar organic solvents.[1][2][3][4] This technical guide delves into the core solubility characteristics of ethoxypropanol, presenting its Hansen and Hildebrand solubility parameters, qualitative solubility in a range of organic solvents, and a detailed experimental protocol for determining such parameters. Furthermore, this guide illustrates a practical application of ethoxypropanol in a drug delivery context through a detailed experimental workflow.

Understanding Solubility Parameters

Solubility parameters provide a numerical framework for predicting the degree of interaction between materials, making them an invaluable tool in formulation science. The two most common scales are the Hildebrand and Hansen solubility parameters.

The Hildebrand solubility parameter (δ) is the square root of the cohesive energy density and provides a single-value estimate of the solvency behavior of a liquid.[5] Materials with similar Hildebrand parameters are likely to be miscible.

Hansen solubility parameters (HSP) expand on the Hildebrand parameter by dividing the total cohesive energy into three components:

• δd: Energy from dispersion forces

• δp: Energy from polar forces

• δh: Energy from hydrogen bonding forces

The proximity of the HSP values of two substances in a three-dimensional "Hansen space" indicates a higher likelihood of solubility.[6]

Solubility Parameters of Ethoxypropanol

Parameter	Value (MPa½)
Hansen Dispersion (δd)	15.6
Hansen Polar (δp)	6.3
Hansen Hydrogen Bonding (δh)	11.6
Hildebrand (δ)	20.2 (Calculated)

Note: The Hildebrand parameter was calculated using the formula: δ² = δd² + δp² + δh².

Solubility of Ethoxypropanol in Organic Solvents

Ethoxypropanol is widely reported to be completely miscible with a broad range of organic solvents, a property attributed to its ether and alcohol functional groups which allow for both polar and non-polar interactions.[1][2][3][4] The following table summarizes its qualitative solubility in various common organic solvents.

Solvent	Classification	Solubility
Ethanol	Polar Protic	Miscible
Acetone	Polar Aprotic	Miscible
Toluene	Non-Polar	Miscible
Hexane	Non-Polar	Reported as miscible
Chloroform	Polar Aprotic	Miscible
Ethyl Acetate (B1210297)	Polar Aprotic	Miscible
Methanol	Polar Protic	Miscible
Isopropanol	Polar Protic	Miscible
Tetrahydrofuran (THF)	Polar Aprotic	Miscible

Note: "Miscible" indicates that the two liquids will mix in all proportions to form a single, homogeneous phase.

Experimental Protocol: Determination of Hansen Solubility Parameters for a Polymer

This section details a generalized experimental protocol for determining the Hansen Solubility Parameters of a polymer, a common application of solubility parameter theory in material science and drug development. This method involves observing the solubility or swelling of the polymer in a series of solvents with known HSPs.

Objective: To determine the Hansen Solubility Parameters (δd, δp, δh) of a given polymer.

Materials:

• Polymer of interest

• A set of 20-30 organic solvents with known Hansen Solubility Parameters, covering a wide range of δd, δp, and δh values.

• Small, sealed glass vials

• Analytical balance

• Vortex mixer or shaker

• Oven

Procedure:

• Sample Preparation: Accurately weigh a small, consistent amount of the polymer (e.g., 10 mg) into each of the labeled glass vials.

• Solvent Addition: Add a fixed volume of each respective solvent (e.g., 1 mL) to the vials containing the polymer.

• Mixing and Equilibration: Securely cap the vials and agitate them using a vortex mixer or shaker to ensure thorough mixing. Allow the vials to stand at a controlled temperature (e.g., 25°C) for a set period (e.g., 24-48 hours) to reach equilibrium.

• Solubility Assessment: Visually inspect each vial and classify the solubility of the polymer in each solvent. A common scoring system is as follows:

  • 1 = Completely Soluble: The solution is clear and homogeneous.

  • 2 = Partially Soluble/Swollen: The polymer has visibly swollen or partially dissolved.

  • 3 = Insoluble: The polymer remains unchanged.

• Data Analysis:

  • Create a data table listing each solvent, its known HSP values (δd, δp, δh), and the corresponding solubility score.

  • Utilize specialized software (e.g., HSPiP) or graphical methods to analyze the data. The software will attempt to find a sphere in the three-dimensional Hansen space that encloses all the "good" solvents (score 1) and excludes the "bad" solvents (score 3).

  • The center of this sphere represents the Hansen Solubility Parameters (δd, δp, δh) of the polymer. The radius of the sphere is known as the interaction radius (R₀).

Application in Drug Delivery: Solvent Casting Method for Transdermal Patch Formulation

Ethoxypropanol's favorable solvency characteristics make it a suitable candidate for use in the formulation of drug delivery systems, such as transdermal patches. The solvent casting method is a common technique for preparing these patches. The following diagram illustrates a typical workflow for this process, highlighting the role of ethoxypropanol as a solvent.

References

• 1. 1-ETHOXY-2-PROPANOL - Ataman Kimya [atamanchemicals.com]
• 2. guidechem.com [guidechem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Ethoxy Propanol – Efficient Solvent for industrial usage [jil-chemicals.com]
• 5. Hildebrand solubility parameter - Wikipedia [en.wikipedia.org]
• 6. Hansen solubility parameter - Wikipedia [en.wikipedia.org]

The Hygroscopic Nature of Propylene Glycol Monoethyl Ether: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Propylene (B89431) glycol monoethyl ether (PGME), a widely utilized solvent in the pharmaceutical industry, possesses a significant, yet often overlooked, characteristic: its hygroscopicity. This inherent ability to attract and absorb moisture from the atmosphere can have profound implications for experimental reproducibility, product stability, and the ultimate efficacy of pharmaceutical formulations. This technical guide provides a comprehensive overview of the hygroscopic nature of PGME, detailing its properties, experimental quantification, and the critical impact on drug development processes.

Understanding the Hygroscopic Properties of Propylene Glycol Monoethyl Ether

Propylene glycol monoethyl ether is a clear, colorless liquid with a characteristic ether-like odor. It is miscible with water and a broad range of organic solvents, making it a versatile choice for various applications, including as a solvent for active pharmaceutical ingredients (APIs), a coupling agent, and a component in coating formulations.[1] Its hygroscopic nature stems from the presence of a hydroxyl group and an ether linkage, which can form hydrogen bonds with water molecules.

Table 1: Physicochemical Properties of Propylene Glycol Monoethyl Ether

Property	Value
Chemical Formula	C5H12O2
Molecular Weight	104.15 g/mol
Boiling Point	132 °C
Flash Point	40 °C
Solubility in Water	Miscible
Hygroscopicity	Hygroscopic

Experimental Protocols for Quantifying Hygroscopicity

Accurate determination of the water content in PGME is crucial for maintaining experimental control and ensuring the quality of pharmaceutical products. Several analytical techniques can be employed for this purpose.

Karl Fischer Titration

Karl Fischer (KF) titration is a highly accurate and specific method for determining the water content in a variety of substances, including organic solvents like PGME.[3][4] This technique is based on the quantitative reaction of water with an iodine and sulfur dioxide solution in the presence of a base and an alcohol.

Methodology:

• Apparatus: A Karl Fischer titrator, either volumetric or coulometric, is required.

• Reagents: Anhydrous methanol, Karl Fischer reagent (containing iodine, sulfur dioxide, a base like imidazole, and a solvent).

• Procedure:

  • A known volume or weight of the PGME sample is injected into the titration cell containing the KF reagent.

  • The water in the sample reacts with the iodine in the reagent.

  • The endpoint of the titration is detected potentiometrically.

  • The amount of water is calculated based on the volume of KF reagent consumed (volumetric) or the total charge passed (coulometric).

Near-Infrared (NIR) Spectroscopy

NIR spectroscopy is a rapid and non-destructive technique that can be used for the quantitative analysis of water in organic solvents.[3] This method relies on the absorption of near-infrared radiation by the O-H bonds in water molecules.

Methodology:

• Apparatus: A near-infrared spectrometer equipped with a suitable sample holder for liquids.

• Calibration: A calibration model is developed by measuring the NIR spectra of a set of PGME samples with known water content (determined by a primary method like Karl Fischer titration).

• Procedure:

  • The NIR spectrum of the unknown PGME sample is recorded.

  • The developed calibration model is used to predict the water content in the sample based on its spectrum.

Gravimetric Methods (Dynamic Vapor Sorption)

Dynamic Vapor Sorption (DVS) is a gravimetric technique used to measure the rate and extent of solvent sorption by a sample at controlled temperature and relative humidity.[5][6][7][8] While typically used for solids, DVS can be adapted to study the hygroscopicity of liquids.

Methodology for Liquids (Conceptual):

• Apparatus: A Dynamic Vapor Sorption analyzer.

• Sample Preparation: A known mass of PGME is placed in the DVS sample pan.

• Procedure:

  • The sample is subjected to a pre-defined humidity program, where the relative humidity is increased in a stepwise manner at a constant temperature.

  • The change in mass of the PGME sample is continuously monitored as it absorbs water from the surrounding atmosphere.

  • The experiment is continued until the sample mass reaches equilibrium at each humidity step.

  • A water sorption isotherm is generated by plotting the percentage change in mass against the relative humidity.

Table 2: Comparison of Analytical Methods for Water Content Determination in PGME

Method	Principle	Advantages	Disadvantages
Karl Fischer Titration	Chemical reaction with iodine	High accuracy and specificity, considered a reference method.	Destructive, requires specialized reagents.
Near-Infrared Spectroscopy	Absorption of NIR radiation	Rapid, non-destructive, no sample preparation.	Requires initial calibration with a primary method.
Dynamic Vapor Sorption	Gravimetric measurement of water uptake	Provides detailed sorption/desorption kinetics and isotherms.	Can be time-consuming, less common for liquids.

Impact of Hygroscopicity on Drug Development Experiments

The absorption of water by PGME can significantly impact various stages of the drug development process, from early-stage research to final product formulation.

Alteration of Solvent Properties

The presence of water can alter the polarity, viscosity, and solvating power of PGME. This can, in turn, affect:

• Solubility of Active Pharmaceutical Ingredients (APIs): The solubility of an API in PGME can be highly sensitive to the water content. For some APIs, the presence of water may increase solubility, while for others, it may lead to precipitation.[9][10] This variability can lead to inconsistent results in solubility screening and pre-formulation studies.

• Reaction Kinetics: In chemical reactions where PGME is used as a solvent, the presence of water can influence reaction rates and pathways. Water can act as a reactant, a catalyst, or an inhibitor, leading to unpredictable outcomes and the formation of impurities.[11]

• Physical Stability of Formulations: In liquid formulations, changes in the water content of the PGME solvent system can lead to phase separation, crystallization of the API, or changes in viscosity, affecting the shelf-life and performance of the product.[12][13][14][15]

Challenges in Manufacturing and Quality Control

The hygroscopic nature of PGME presents challenges in manufacturing and quality control:

• Material Handling and Storage: PGME must be stored in tightly sealed containers in a controlled, low-humidity environment to prevent moisture absorption.

• Process Control: During manufacturing processes, exposure of PGME to ambient air should be minimized to maintain a consistent water content.

• Analytical Testing: The water content of incoming PGME raw material and in-process samples must be carefully monitored to ensure consistency and quality.

Signaling Pathways and Workflow Diagrams

To visualize the relationships and processes discussed, the following diagrams are provided.

Figure 1: Experimental workflow for determining the water sorption isotherm of PGME.

Figure 2: Logical relationship of PGME hygroscopicity and its impact on drug development.

Conclusion and Recommendations

The hygroscopic nature of propylene glycol monoethyl ether is a critical factor that must be considered in all experimental and manufacturing processes within the pharmaceutical industry. Failure to control and monitor the water content in PGME can lead to inconsistent and unreliable experimental data, compromised product stability, and potential batch-to-batch variability.

Researchers, scientists, and drug development professionals are strongly advised to:

• Implement stringent control over the storage and handling of PGME to minimize moisture absorption.

• Routinely quantify the water content of PGME using validated analytical methods such as Karl Fischer titration or NIR spectroscopy before its use in experiments and formulations.

• Consider the potential impact of water content on experimental outcomes , particularly in studies involving API solubility, reaction kinetics, and formulation stability.

• Document the relative humidity and temperature of the experimental environment to ensure the reproducibility of results.

By acknowledging and proactively managing the hygroscopic nature of PGME, the scientific community can enhance the reliability and robustness of their research and contribute to the development of safer and more effective pharmaceutical products.

References

• 1. greenchemindustries.com [greenchemindustries.com]
• 2. ICSC 1573 - PROPYLENE GLYCOL MONOETHYL ETHER [inchem.org]
• 3. researchgate.net [researchgate.net]
• 4. mt.com [mt.com]
• 5. mt.com [mt.com]
• 6. Dynamic Vapor Sorption | Techniques [particlelaboratories.com]
• 7. Dynamic Vapour Sorption | Laboratoire Sciences et Méthodes Séparatives [labsms.univ-rouen.fr]
• 8. tainstruments.com [tainstruments.com]
• 9. researchgate.net [researchgate.net]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. preprints.org [preprints.org]
• 12. Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 13. jocpr.com [jocpr.com]
• 14. researchgate.net [researchgate.net]
• 15. academically.com [academically.com]

A Technical Guide to Quantum Chemical Calculations for Ethoxypropanol Solvent Effects in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the application of quantum chemical calculations to understand and predict the solvent effects of ethoxypropanol. Ethoxypropanol is a widely used solvent in the pharmaceutical industry, and a precise understanding of its interactions at a molecular level is crucial for drug discovery, formulation, and development. This document details the theoretical underpinnings, computational methodologies, and practical applications of modeling ethoxypropanol as a solvent environment.

Introduction to Solvent Effects and Quantum Chemistry

In drug development, the solvent environment profoundly influences molecular properties, chemical reactions, and biological processes.[1][2] Solvent effects can alter the conformational stability of a drug molecule, its solubility, and the kinetics and thermodynamics of its reactions.[1][3][4][5] Ethoxypropanol, a glycol ether, is valued for its solvency characteristics. Quantum chemical calculations offer a powerful computational microscope to probe these solute-solvent interactions at the electronic level, providing insights that are often difficult to obtain through experimental means alone.

These computational methods are instrumental in:

• Predicting the solubility and stability of drug candidates.

• Understanding reaction mechanisms and transition states in solution.[6]

• Informing the design of drug formulations and delivery systems.

• Screening and optimizing drug candidates with favorable solvation properties.[7][8]

Theoretical Framework: Modeling the Solvent

The primary challenge in computational chemistry is to accurately represent the solvent's influence without incurring prohibitive computational costs.[9] Two main classes of solvent models are employed: implicit and explicit models.[10]

Implicit Solvent Models (Continuum Models)

Implicit models treat the solvent as a continuous, structureless medium characterized by its bulk properties, most notably the dielectric constant (€).[1] This approach significantly reduces the number of atoms in the calculation, making it computationally efficient.[1][10]

• Polarizable Continuum Model (PCM) : This is a widely used method where the solute is placed in a cavity within the dielectric continuum. The solute's electric field polarizes the solvent, which in turn creates a reaction field that interacts with the solute, leading to a self-consistent calculation of the solute's electronic structure in the presence of the solvent.[1][11]

• Solvation Model based on Density (SMD) : An improvement upon earlier models, SMD is a universal solvation model that calculates the solvation free energy. It combines the electrostatic contribution (treated with the IEF-PCM model) with terms that account for non-electrostatic effects, such as cavitation, dispersion, and solvent structural changes.[12][13][14][15] The necessary solvent descriptors for SMD are available for a wide range of solvents.[15]

• Conductor-like Screening Model (COSMO) : This model approximates the solvent as a conductor with an infinite dielectric constant, which simplifies the calculation of the screening charges at the cavity surface. A correction is then applied to account for the finite dielectric constant of the actual solvent.[1][16]

Explicit Solvent Models

Explicit models treat each solvent molecule individually. This provides a highly detailed and physically realistic description of the local solute-solvent interactions, such as hydrogen bonding.[1][10] However, this level of detail comes at a high computational cost due to the large number of solvent molecules required to create a realistic solvation shell.[9][10]

Hybrid QM/MM Models

Quantum Mechanics/Molecular Mechanics (QM/MM) methods offer a compromise by treating the solute (the region of primary interest) with quantum mechanics and the surrounding solvent molecules with less computationally demanding molecular mechanics force fields.[10] This allows for the accurate modeling of specific solute-solvent interactions while keeping the overall computational cost manageable.[9][10]

Computational Workflow and Methodologies

The process of performing a quantum chemical calculation with a solvent model involves several key steps. The following diagram illustrates a typical workflow for these calculations.

Figure 1: A generalized workflow for quantum chemical calculations of solvent effects.

Experimental Protocol: UV-Vis Spectroscopy for Solvatochromic Shift Analysis

A common experimental method to validate computational results is to measure the solvatochromic shift of a probe molecule in the solvent of interest.

Objective: To measure the change in the wavelength of maximum absorption (λ_max) of a solvatochromic dye (e.g., Reichardt's dye) when dissolved in ethoxypropanol compared to a reference solvent.

Methodology:

• Preparation of Solutions:

  • Prepare a stock solution of the solvatochromic dye in a volatile solvent (e.g., acetone).

  • Create a series of dilute solutions of the dye in ethoxypropanol by adding a small, known volume of the stock solution to a known volume of ethoxypropanol. The final concentration should be low enough to be within the linear range of the spectrophotometer (typically in the micromolar range).

  • Prepare a similar solution in a reference solvent (e.g., cyclohexane).

• Spectroscopic Measurement:

  • Calibrate a UV-Vis spectrophotometer using pure ethoxypropanol as the blank.

  • Record the absorption spectrum of each dye solution over a relevant wavelength range (e.g., 300-800 nm).

  • Identify the wavelength of maximum absorbance (λ_max) for the dye in ethoxypropanol.

• Data Analysis:

  • Compare the λ_max value in ethoxypropanol to the value obtained in the reference solvent.

  • The difference in λ_max is the solvatochromic shift, which can be correlated with the solvent's polarity and compared to values predicted by Time-Dependent Density Functional Theory (TD-DFT) calculations.[17]

Data Presentation: Ethoxypropanol Solvent Parameters

For implicit solvent models like SMD, specific solvent descriptors are required. The following table summarizes key parameters for 1-ethoxy-2-propanol (B74678), which are crucial for accurate calculations. For comparison, values for commonly used solvents are also provided.

Solvent	Dielectric Constant (ε)	Refractive Index	Surface Tension (dyn/cm)	Abraham's H-bond Acidity	Abraham's H-bond Basicity
1-Ethoxy-2-propanol	9.8	1.407	26.3	0.44	0.73
Water	78.39	1.333	72.8	1.17	0.47
Ethanol	24.55	1.361	22.1	0.86	0.75
Chloroform	4.81	1.446	27.1	0.21	0.10
Dimethyl Sulfoxide (DMSO)	46.7	1.479	43.5	0.00	0.76

Note: The values for 1-ethoxy-2-propanol are representative and may vary slightly depending on the isomer and experimental conditions. These parameters are essential inputs for the SMD model.[15]

Visualizing Solvation Models

The fundamental difference between implicit and explicit solvent models is in their representation of the solvent environment. The following diagram illustrates this conceptual difference.

Figure 2: Conceptual difference between implicit and explicit solvent models.

Conclusion

Quantum chemical calculations provide an indispensable toolkit for modern drug development. By accurately modeling the solvent effects of ethoxypropanol, researchers can gain deep insights into the behavior of drug molecules in this specific environment. The choice between implicit, explicit, and hybrid models depends on the desired balance between accuracy and computational cost.[12][14] Implicit models like SMD are often the most practical choice for high-throughput screening, offering reliable predictions of solvation free energies and other properties.[13][14] When combined with targeted experimental validation, these computational approaches accelerate the drug discovery pipeline, leading to the development of safer and more effective pharmaceuticals.

References

• 1. fiveable.me [fiveable.me]
• 2. longdom.org [longdom.org]
• 3. Machine learning from quantum chemistry to predict experimental solvent effects on reaction rates - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Computing Kinetic Solvent Effects and Liquid Phase Rate Constants Using Quantum Chemistry and COSMO-RS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Quantum Theory of Solvent Effects and Chemical Reactions [ouci.dntb.gov.ua]
• 7. A Review on Applications of Computational Methods in Drug Screening and Design - PMC [pmc.ncbi.nlm.nih.gov]
• 8. publishing.emanresearch.org [publishing.emanresearch.org]
• 9. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 10. Solvent model - Wikipedia [en.wikipedia.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. datapdf.com [datapdf.com]
• 14. Comparison of Implicit and Explicit Solvent Models for the Calculation of Solvation Free Energy in Organic Solvents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. 12.2.8 SM8, SM12, and SMD Models‣ 12.2 Chemical Solvent Models ‣ Chapter 12 Molecules in Complex Environments: Solvent Models, QM/MM and QM/EFP Features, Density Embedding ‣ Q-Chem 5.2 User’s Manual [manual.q-chem.com]
• 16. 11.2 Chemical Solvent Models‣ Chapter 11 Molecules in Complex Environments: Solvent Models, QM/MM and QM/EFP Features, Density Embedding ‣ Q-Chem 5.3 User’s Manual [manual.q-chem.com]
• 17. Quantum Chemical Calculations, Topological Properties, ADME/Molecular Docking Studies, and Hirshfeld Surface Analysis on Some Organic UV-Filters - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Thermal Decomposition Products of Ethoxypropanol Under an Inert Atmosphere

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of ethoxypropanol, specifically 1-ethoxy-2-propanol (B74678), under an inert atmosphere. Due to a lack of extensive direct studies on the pyrolysis of ethoxypropanol, this guide synthesizes information from studies on analogous compounds, primarily propylene (B89431) glycol (PG), and established principles of thermal decomposition for ethers and alcohols. The information herein is intended to provide a scientifically grounded framework for understanding the potential decomposition products, pathways, and analytical methodologies.

Introduction

Ethoxypropanol, a member of the propylene glycol ether family, is a versatile solvent utilized in a wide array of industrial and pharmaceutical applications.[1] Its thermal stability is a critical parameter influencing its use in processes involving elevated temperatures. Understanding its decomposition behavior under inert conditions is essential for safety assessments, process optimization, and predicting potential impurities in drug formulations or other sensitive applications.

The thermal decomposition of ethoxypropanol in an inert atmosphere, such as nitrogen, proceeds primarily through pyrolytic reactions, where the molecule breaks down into smaller, more volatile compounds in the absence of oxygen. The main decomposition pathways are expected to involve dehydration and cleavage of the ether and carbon-carbon bonds.

Predicted Thermal Decomposition Products

The following tables summarize the expected major and minor thermal decomposition products of 1-ethoxy-2-propanol under an inert atmosphere. The relative amounts are estimations based on the known decomposition pathways of related compounds.

Table 1: Predicted Major Thermal Decomposition Products of 1-Ethoxy-2-Propanol

Compound	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Predicted Abundance
Acetaldehyde	C₂H₄O	44.05	20.2	Major
Propanal	C₃H₆O	58.08	48	Major
Acetone (B3395972)	C₃H₆O	58.08	56	Major
Ethanol	C₂H₆O	46.07	78.37	Major
Ethene	C₂H₄	28.05	-103.7	Major
Propene	C₃H₆	42.08	-47.6	Major

Table 2: Predicted Minor Thermal Decomposition Products of 1-Ethoxy-2-Propanol

Compound	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Predicted Abundance
Methane	CH₄	16.04	-161.5	Minor
Ethane	C₂H₆	30.07	-88.6	Minor
Carbon Monoxide	CO	28.01	-191.5	Minor
Ethyl Vinyl Ether	C₄H₈O	72.11	36	Minor

Proposed Thermal Decomposition Pathways

The thermal decomposition of 1-ethoxy-2-propanol in an inert atmosphere is likely to proceed through several parallel and sequential reaction pathways. The primary mechanisms are expected to be:

• Dehydration: Similar to propylene glycol, 1-ethoxy-2-propanol can undergo dehydration to form enol and keto tautomers, leading to the formation of propanal and acetone.

• Ether Bond Cleavage: The C-O bond of the ethoxy group is susceptible to homolytic cleavage at elevated temperatures, leading to the formation of an ethoxy radical and a propan-2-ol radical. These radicals can then undergo further reactions, such as hydrogen abstraction and fragmentation, to form stable products like ethanol, acetaldehyde, and propene.

• Carbon-Carbon Bond Cleavage: At higher temperatures, C-C bond scission can occur, leading to the formation of smaller hydrocarbons and oxygenated species.

Caption: Proposed thermal decomposition pathways of 1-ethoxy-2-propanol.

Experimental Protocols

The following section details a generalized experimental protocol for the analysis of thermal decomposition products of ethoxypropanol using Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC/MS).

• Sample: 1-Ethoxy-2-propanol (99%+ purity)

• Inert Gas: High-purity nitrogen or helium (99.999%)

• Pyrolyzer: Capable of precise temperature control (e.g., Curie-point, furnace, or platinum filament pyrolyzer)

• Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., DB-5ms or equivalent) and a flame ionization detector (FID) or mass spectrometer (MS)

• Mass Spectrometer (MS): Capable of electron ionization (EI) and providing mass spectra for compound identification

• Data System: For controlling the instruments and analyzing the data

• Microsyringe: For sample introduction

• Sample Preparation: No extensive sample preparation is typically required for a liquid sample like ethoxypropanol.

• Pyrolyzer Setup:

  • Set the pyrolysis temperature. A typical starting point for exploratory runs would be in the range of 300-800°C.

  • Set the pyrolysis time (e.g., 10-20 seconds).

  • Purge the pyrolysis chamber with the inert gas to remove any residual air.

• GC Method:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 10°C/min to 250°C

    • Hold at 250°C for 5 minutes

  • Transfer Line Temperature (to MS): 280°C

• MS Method:

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Range: m/z 15-300

  • Scan Rate: Sufficiently fast to obtain several spectra across each chromatographic peak.

• Sample Analysis:

  • Inject a small, precise volume of ethoxypropanol (e.g., 0.1-1 µL) into the pyrolyzer.

  • Initiate the pyrolysis and the GC/MS data acquisition.

• Data Analysis:

  • Identify the individual peaks in the chromatogram by comparing their mass spectra with a reference library (e.g., NIST/Wiley).

  • For quantitative analysis, calibrate the instrument using standard solutions of the identified decomposition products.

Caption: A generalized experimental workflow for Py-GC/MS analysis.

Conclusion

The thermal decomposition of ethoxypropanol under an inert atmosphere is a complex process that is predicted to yield a variety of smaller aldehydes, ketones, alcohols, and alkenes. While direct experimental data is limited, a robust understanding can be built upon the established decomposition mechanisms of related glycol ethers. The primary pathways are anticipated to be dehydration and ether bond cleavage. For researchers and professionals in drug development, it is crucial to consider the potential for these decomposition products to be present as impurities in formulations subjected to thermal stress. The experimental protocols outlined in this guide provide a solid foundation for further investigation into the thermal stability of ethoxypropanol and other glycol ethers. Further dedicated studies employing techniques such as Py-GC/MS are warranted to provide quantitative data and a more detailed elucidation of the reaction kinetics and mechanisms.

References

• 1. atamankimya.com [atamankimya.com]
• 2. espublisher.com [espublisher.com]

Navigating the Toxicological Landscape of CAS 1569-02-4 and the Related Compound 1,2-Propanediol diacetate

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the toxicological data for CAS 1569-02-4. It is critical to note that initial database searches reveal a significant discrepancy in the identification of this compound. The CAS number 1569-02-4 is authoritatively assigned to 1-Ethoxy-2-propanol . However, some safety data sheets and commercial listings erroneously associate this CAS number with 1,2-Propanediol diacetate , for which the correct CAS number is 623-84-7 .

To ensure clarity and accuracy for research and development applications, this guide will address both compounds in separate, dedicated sections. This approach will allow researchers to access the correct toxicological profiles based on the specific chemical entity of interest, mitigating potential confusion arising from the conflicting information in public databases.

Section 1: Toxicological Profile of 1-Ethoxy-2-propanol (CAS 1569-02-4)

1-Ethoxy-2-propanol is a flammable liquid that may cause drowsiness or dizziness.[1] The following tables summarize the available quantitative toxicological data for this compound.

Data Presentation

Table 1: Acute Toxicity of 1-Ethoxy-2-propanol (CAS 1569-02-4)

Exposure Route	Species	Sex	Test Guideline	Value	Reference
Oral	Rat	Male & Female	OECD 401	LD50: 1,792 mg/kg bw	[2]
Oral	Rat	Not specified	-	LD50: 4,400 mg/kg	[3]
Dermal	Rat	Male & Female	-	LD0: > 2,009 mg/kg bw	[1]
Dermal	Rabbit	Not specified	-	LD50: 8,100 mg/kg	[4]
Inhalation	Rat	Not specified	-	LC50: > 10,000 ppm/4H	[4]

Table 2: Irritation and Sensitization Data for 1-Ethoxy-2-propanol (CAS 1569-02-4)

Test Type	Species	Result	Reference
Skin Corrosion/Irritation	Rabbit	No data available	[2]
Serious Eye Damage/Irritation	Rabbit	Mildly irritating to the eyes	[1][2]
Respiratory/Skin Sensitization	Guinea pig	No data available	[2]

Experimental Protocols

Detailed experimental methodologies for the key toxicological assessments are outlined below. These are based on internationally recognized OECD guidelines.

Acute Oral Toxicity (based on OECD Test Guideline 401)

The acute oral toxicity study is designed to determine the median lethal dose (LD50) of a substance when administered orally.

• Test Animals: Typically, young adult rats of a single strain are used.

• Procedure: A single dose of the test substance is administered by gavage to a group of fasted animals. Several dose levels are typically used to obtain a dose-response curve.

• Observation Period: Animals are observed for mortality, clinical signs of toxicity, and body weight changes for at least 14 days.

• Pathology: A gross necropsy is performed on all animals at the end of the observation period.

Acute Dermal Toxicity (based on OECD Test Guideline 402)

This test assesses the potential for a substance to cause toxicity when applied to the skin.

• Test Animals: Rats, rabbits, or guinea pigs are commonly used.

• Procedure: The test substance is applied uniformly over a shaved area of the skin (at least 10% of the body surface area). The application site is typically covered with a porous gauze dressing. The exposure period is 24 hours.

• Observation Period: Animals are observed for 14 days for signs of toxicity and skin reactions.

• Pathology: Gross necropsy is performed on all animals.

Acute Eye Irritation/Corrosion (based on OECD Test Guideline 405)

This test evaluates the potential of a substance to cause irritation or corrosion to the eye.

• Test Animals: Albino rabbits are the recommended species.

• Procedure: A single dose of the test substance (0.1 mL for liquids) is instilled into the conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a control.

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation, and the degree of ocular reaction (corneal opacity, iritis, conjunctival redness, and chemosis) is scored. The observation period may be extended up to 21 days to assess the reversibility of the effects.

Visualizations

Acute Oral Toxicity Experimental Workflow

Acute Dermal Toxicity Experimental Workflow

Eye Irritation Test Experimental Workflow

Section 2: Toxicological Profile of 1,2-Propanediol diacetate (CAS 623-84-7)

1,2-Propanediol diacetate is a combustible liquid.[5] The following tables provide a summary of its toxicological data.

Data Presentation

Table 3: Acute Toxicity of 1,2-Propanediol diacetate (CAS 623-84-7)

Exposure Route	Species	Sex	Test Guideline	Value	Reference
Oral	Rat	Male	OECD 401	LD50: 14,000 mg/kg
Oral	Rat	Not specified	-	LD50: 13,530 mg/kg	[6]
Oral	Guinea Pig	Not specified	-	LD50: 3,420 mg/kg	[7]
Dermal	Rabbit	Male & Female	OECD 402	LD50: > 2,000 mg/kg
Inhalation	Rat	Not specified	OECD 403	LC50: > 2.17 mg/L (8 h, vapor)
Intraperitoneal	Rat	Male	-	LD50: 1,480.5 mg/kg

Table 4: Irritation and Sensitization Data for 1,2-Propanediol diacetate (CAS 623-84-7)

Test Type	Species	Result	Reference
Skin Corrosion/Irritation	Rabbit	No skin irritation
Serious Eye Damage/Irritation	Rabbit	Causes serious eye irritation	[7]

Table 5: Genotoxicity Data for 1,2-Propanediol diacetate (CAS 623-84-7)

Test Type	Test System	Metabolic Activation	Result	Reference
Ames Test (Bacterial Reverse Mutation)	S. typhimurium	With and without	Negative
Micronucleus Test	Mouse bone marrow	- (in vivo)	Negative
Chromosome Aberration Test	Rat bone marrow	- (in vivo)	Negative
Dominant Lethal Test	Rat	- (in vivo)	Negative

Table 6: Ecotoxicity of 1,2-Propanediol diacetate (CAS 623-84-7)

Test Type	Species	Test Guideline	Value	Exposure Time	Reference
Acute Fish Toxicity	Poecilia reticulata (guppy)	OECD 203	LC50: 82 mg/L	96 h
Acute Daphnia Toxicity	Daphnia magna (Water flea)	OECD 202	EC50: 237 mg/L	48 h

Experimental Protocols

The experimental protocols for acute toxicity and irritation studies for 1,2-Propanediol diacetate are analogous to those described for 1-Ethoxy-2-propanol, following the respective OECD guidelines. The genotoxicity studies are described below.

Bacterial Reverse Mutation Test (Ames Test) (based on OECD Test Guideline 471)

This in vitro assay is used to detect gene mutations.

• Test System: Strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid.

• Procedure: The tester strains are exposed to the test substance with and without an exogenous metabolic activation system (S9 mix). A positive result is indicated by a significant, dose-related increase in the number of revertant colonies (bacteria that have regained the ability to synthesize the amino acid).

In Vivo Mammalian Erythrocyte Micronucleus Test (based on OECD Test Guideline 474)

This test detects damage to chromosomes or the mitotic apparatus in erythroblasts.

• Test Animals: Mice or rats are typically used.

• Procedure: Animals are exposed to the test substance, usually on one or more occasions. Bone marrow is collected at appropriate times after treatment, and immature erythrocytes are analyzed for the presence of micronuclei (small nuclei that form from chromosome fragments or whole chromosomes left behind during cell division).

• Endpoint: A significant increase in the frequency of micronucleated polychromatic erythrocytes in treated animals compared to controls indicates a positive result.

Visualizations

References

• 1. echemi.com [echemi.com]
• 2. 1-Ethoxy-2-propanol - Safety Data Sheet [chemicalbook.com]
• 3. 1-Ethoxy-2-propanol | CAS#:1569-02-4 | Chemsrc [chemsrc.com]
• 4. 1-ethoxy-2-propanol, 1569-02-4 [thegoodscentscompany.com]
• 5. synerzine.com [synerzine.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. tcichemicals.com [tcichemicals.com]

An In-depth Technical Guide to the Molecular Structure and Chemical Reactivity of Ethoxypropanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxypropanol, a glycol ether, is a versatile organic solvent with a wide range of applications in industrial and commercial products, including coatings, cleaners, inks, and as a chemical intermediate.[1][2] Its bifunctional nature, possessing both an ether and an alcohol group, imparts unique solvency characteristics, allowing it to be miscible with both water and many organic solvents.[3][4] This guide provides a comprehensive overview of the molecular structure of ethoxypropanol isomers and their chemical reactivity, with a focus on reactions relevant to drug development and chemical synthesis.

Molecular Structure and Isomers

Ethoxypropanol exists as several structural isomers with the chemical formula C5H12O2. The position of the ethoxy group and the hydroxyl group on the propanol (B110389) backbone determines the specific isomer and significantly influences its physical and chemical properties. The most common isomers are 1-ethoxy-2-propanol (B74678) and 2-ethoxy-1-propanol (B102468), which are derived from the reaction of propylene (B89431) oxide with ethanol.[5] Other isomers include 1-ethoxy-1-propanol and 3-ethoxy-1-propanol (B50535).

Below are the molecular structures of the primary ethoxypropanol isomers.

Molecular Structures of Ethoxypropanol Isomers

Physicochemical Properties of Ethoxypropanol Isomers

The structural differences among the isomers of ethoxypropanol lead to variations in their physical and chemical properties. A summary of these properties is presented in the table below for easy comparison.

Property	1-Ethoxy-2-propanol	2-Ethoxy-1-propanol	1-Ethoxy-1-propanol	3-Ethoxy-1-propanol
CAS Number	1569-02-4[6]	19089-47-5[7]	89024-55-5[8]	111-35-3[9]
Molecular Weight ( g/mol )	104.15[1]	104.15[10]	104.15	104.15[9]
Boiling Point (°C)	131-133[1][6]	137.5[9]	131[8]	160-161[9]
Melting Point (°C)	-100[6]	-	-	-
Flash Point (°C)	40-42[1][7]	45.9[9]	45.9[8]	54.4 (130 °F)[9]
Density (g/cm³ at 20°C)	0.896-0.897[7][11]	0.904[9]	0.903[8]	0.904 (at 25°C)[9]
Water Solubility	Miscible[3]	Soluble	-	-
Refractive Index (at 20°C)	1.4058[1]	-	1.408[8]	-
Vapor Pressure (mmHg at 25°C)	7.2[1]	-	-	-

Chemical Reactivity

The chemical reactivity of ethoxypropanol is dictated by the presence of the hydroxyl and ether functional groups. Key reactions include oxidation of the alcohol, cleavage of the ether bond, and esterification of the alcohol.

Synthesis of Ethoxypropanol

The industrial synthesis of 1-ethoxy-2-propanol and 2-ethoxy-1-propanol typically involves the base-catalyzed reaction of propylene oxide with ethanol.[4] This process yields a mixture of the two primary isomers.

Synthesis of Ethoxypropanol Isomers Workflow

Oxidation

The secondary alcohol group in 1-ethoxy-2-propanol can be oxidized to a ketone, while the primary alcohol in 2-ethoxy-1-propanol and 3-ethoxy-1-propanol can be oxidized to an aldehyde or further to a carboxylic acid, depending on the oxidizing agent and reaction conditions.[12]

Oxidation of 1-Ethoxy-2-propanol

This protocol describes the oxidation of the secondary alcohol 1-ethoxy-2-propanol to the corresponding ketone using pyridinium (B92312) chlorochromate (PCC).

Materials:

• 1-Ethoxy-2-propanol

• Pyridinium chlorochromate (PCC)

• Celite® or silica (B1680970) gel

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous diethyl ether

• Magnesium sulfate (B86663) (anhydrous)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Filter funnel and filter paper

• Rotary evaporator

Procedure:

• In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend pyridinium chlorochromate (1.5 equivalents) and Celite® or silica gel in anhydrous dichloromethane.

• To the stirred suspension, add a solution of 1-ethoxy-2-propanol (1 equivalent) in anhydrous dichloromethane dropwise at room temperature.

• Stir the reaction mixture vigorously for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, dilute the reaction mixture with anhydrous diethyl ether and filter the suspension through a pad of Celite® or silica gel to remove the chromium salts.

• Wash the filter cake with several portions of anhydrous diethyl ether.

• Combine the organic filtrates and wash sequentially with a saturated aqueous solution of sodium bicarbonate, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude 1-ethoxy-2-propanone.

• The crude product can be further purified by column chromatography on silica gel if necessary.[4][5][13]

Ether Cleavage

The ether linkage in ethoxypropanol is relatively stable but can be cleaved under strongly acidic conditions, typically with strong hydrohalic acids like hydrobromic acid (HBr) or hydroiodic acid (HI).[2][14] The reaction proceeds via a nucleophilic substitution mechanism (SN1 or SN2) depending on the structure of the ether. For primary and secondary ethers like ethoxypropanol, the reaction generally follows an SN2 pathway.[15][16]

Ether Cleavage of 1-Ethoxy-2-propanol

This protocol outlines the cleavage of the ether bond in 1-ethoxy-2-propanol using concentrated hydrobromic acid.

Materials:

• 1-Ethoxy-2-propanol

• Concentrated hydrobromic acid (48% aqueous solution)

• Acetic acid (optional, as a co-solvent)

• Sodium bicarbonate (saturated aqueous solution)

• Diethyl ether

• Magnesium sulfate (anhydrous)

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Beakers and Erlenmeyer flasks

Procedure:

• Place 1-ethoxy-2-propanol (1 equivalent) in a round-bottom flask equipped with a reflux condenser.

• Add concentrated hydrobromic acid (excess, e.g., 3-5 equivalents). Acetic acid can be used as a co-solvent if the substrate is not fully soluble in the aqueous HBr.[17]

• Heat the reaction mixture to reflux for several hours. Monitor the progress of the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and carefully neutralize the excess acid by slowly adding a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the organic products with diethyl ether.

• Combine the organic extracts and wash with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation to obtain the crude product mixture (bromoethane and 1,2-propanediol).

• The products can be separated and purified by fractional distillation.

Fischer Esterification

The hydroxyl group of ethoxypropanol can undergo esterification with a carboxylic acid in the presence of an acid catalyst. This reversible reaction, known as Fischer esterification, is typically driven to completion by using an excess of one of the reactants or by removing the water formed during the reaction.[6][18]

Fischer Esterification of 1-Ethoxy-2-propanol

This protocol details the synthesis of 1-ethoxy-2-propyl acetate via Fischer esterification.

Materials:

• 1-Ethoxy-2-propanol

• Glacial acetic acid

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate (saturated aqueous solution)

• Diethyl ether

• Magnesium sulfate (anhydrous)

• Round-bottom flask with reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine 1-ethoxy-2-propanol (1 equivalent) and an excess of glacial acetic acid (e.g., 2-3 equivalents).

• Carefully add a catalytic amount of concentrated sulfuric acid (a few drops) to the mixture.

• Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.[3]

• Monitor the reaction by TLC to determine when the starting alcohol has been consumed.

• After cooling to room temperature, slowly and carefully add a saturated aqueous solution of sodium bicarbonate to neutralize the excess acetic acid and the sulfuric acid catalyst.

• Transfer the mixture to a separatory funnel and extract the ester with diethyl ether.

• Wash the organic layer with water and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the diethyl ether by simple distillation or rotary evaporation.

• The resulting crude 1-ethoxy-2-propyl acetate can be purified by fractional distillation.[10]

Conclusion

Ethoxypropanol and its isomers are valuable compounds with a diverse range of applications. Understanding their molecular structures and chemical reactivity is crucial for their effective use in chemical synthesis and product formulation. This guide has provided a detailed overview of the key physicochemical properties and reactions of ethoxypropanol, including practical experimental protocols. This information serves as a foundational resource for researchers and professionals working with these versatile glycol ethers.

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. Reactions of Ethers-Ether Cleavage - Chemistry Steps [chemistrysteps.com]
• 3. community.wvu.edu [community.wvu.edu]
• 4. youtube.com [youtube.com]
• 5. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. byjus.com [byjus.com]
• 7. parchem.com [parchem.com]
• 8. guidechem.com [guidechem.com]
• 9. Ethoxypropanol | 111-35-3 - BuyersGuideChem [buyersguidechem.com]
• 10. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 11. Ethoxy propanol - Solvents - ADDTEK - Chemistry Creates Value [add-tek.com]
• 12. organic-synthesis.com [organic-synthesis.com]
• 13. transformationtutoring.com [transformationtutoring.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. 18.3 Reactions of Ethers: Acidic Cleavage - Organic Chemistry | OpenStax [openstax.org]
• 16. researchgate.net [researchgate.net]
• 17. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 18. athabascau.ca [athabascau.ca]

Unveiling the Azeotropic Behavior of Ethoxypropanol and Water: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the azeotropic behavior of ethoxypropanol (also known as propylene (B89431) glycol monoethyl ether or PGEE) when mixed with water. Understanding this phenomenon is critical for professionals in research, science, and drug development, as it significantly impacts purification processes, solvent recovery, and formulation development. This document provides key quantitative data, outlines experimental methodologies for azeotrope determination, and presents a visual representation of the underlying principles.

Core Concepts of Azeotropy

An azeotrope is a mixture of two or more liquids whose composition cannot be altered by simple distillation.[1] This occurs because the vapor produced by boiling the liquid mixture has the same composition as the liquid itself.[1] Consequently, the mixture boils at a constant temperature, behaving like a pure substance in this regard. Azeotropes can be classified as either minimum-boiling (positive) or maximum-boiling (negative), depending on whether their boiling point is lower or higher than that of their individual components.[1] The formation of an azeotrope is a result of non-ideal interactions between the components of the mixture.

Azeotropic Data for Ethoxypropanol and Water

The binary system of ethoxypropanol and water forms a minimum-boiling azeotrope. The key quantitative data for this azeotrope at atmospheric pressure is summarized in the table below.

Constituent	Chemical Formula	Boiling Point (°C)	Azeotrope Composition (% by Weight)	Azeotrope Boiling Point (°C)
Ethoxypropanol	C5H12O2	~132	50	97.3
Water	H2O	100	50	97.3

Data sourced from "Binary Organic Azeotropes Useful for Solvent Cleaning"[2]

Experimental Determination of Azeotropic Behavior

The determination of azeotropic data relies on the experimental measurement of vapor-liquid equilibrium (VLE). A common and accurate method involves the use of a recirculating still, such as the Dvoiak-Boublík still. The following protocol outlines the general steps for determining the azeotropic point of an ethoxypropanol-water mixture.

Objective:

To determine the composition and boiling point of the ethoxypropanol-water azeotrope at a constant pressure.

Apparatus:

• Recirculating Still (e.g., Dvoiak-Boublík type): This apparatus allows for the continuous circulation of both the liquid and vapor phases until equilibrium is reached.

• Heating Mantle with Stirrer: To provide uniform heating to the boiling flask.

• Condenser: To condense the vapor phase.

• Calibrated Thermometer or Temperature Probe: To accurately measure the boiling temperature.

• Manometer or Pressure Controller: To maintain a constant pressure within the system.

• Sampling Ports: For collecting samples of the liquid and condensed vapor phases.

• Analytical Instrument (e.g., Gas Chromatograph, Refractometer, or Densitometer): To determine the composition of the collected samples.

Procedure:

• Preparation of the Mixture: Prepare a series of ethoxypropanol-water mixtures with varying compositions.

• Apparatus Setup: Assemble the recirculating still, ensuring all connections are secure. Charge the boiling flask with a mixture of known composition.

• Equilibration: Heat the mixture to its boiling point. Allow the system to operate under total reflux for a sufficient period to reach a steady state, where the temperature and pressure remain constant. This indicates that the vapor and liquid phases are in equilibrium.

• Data Collection:

  • Record the constant boiling temperature and the system pressure.

  • Simultaneously collect samples of the liquid from the boiling flask and the condensed vapor (distillate).

• Compositional Analysis: Analyze the composition of the liquid and vapor samples using a pre-calibrated analytical instrument.

• Azeotrope Identification: Repeat the experiment with different initial mixture compositions. The azeotropic point is identified when the composition of the liquid phase is identical to the composition of the vapor phase. At this point, the boiling temperature will be at a minimum for the ethoxypropanol-water system.

• Data Correlation: The experimental VLE data can be correlated using thermodynamic models such as NRTL or UNIQUAC to validate the results.

Visualization of Azeotrope Formation

The formation of a minimum-boiling azeotrope can be understood through the principles of vapor-liquid equilibrium and Raoult's Law deviations.

Caption: Logical workflow of minimum-boiling azeotrope formation.

Implications for Drug Development and Research

The azeotropic behavior of ethoxypropanol and water has several important implications:

• Purification Challenges: Separating ethoxypropanol from water via conventional distillation is inefficient beyond the azeotropic point. This necessitates the use of alternative separation techniques such as azeotropic distillation (using an entrainer), extractive distillation, or pressure-swing distillation.

• Solvent Recovery and Recycling: In processes where ethoxypropanol is used as a solvent and subsequently mixed with water, recovering the pure solvent requires breaking the azeotrope, which can add complexity and cost to the process.

• Formulation Stability: For aqueous formulations containing ethoxypropanol, understanding the azeotropic behavior is crucial for predicting and controlling the evaporation rates of the solvent and water, which can impact the stability and performance of the final product.

References

• 1. csmres.co.uk [csmres.co.uk]
• 2. researchgate.net [researchgate.net]

Propylene Glycol Monoethyl Ether: An In-Depth Technical Guide to Polymer Interactions for Researchers and Drug Development Professionals

Introduction

Propylene Glycol Monoethyl Ether (PGME), a versatile solvent with the chemical formula C5H12O2, is widely utilized across various scientific and industrial sectors, including in the formulation of pharmaceuticals and as a component in drug delivery systems.[1][2] Its favorable properties, such as miscibility with both polar and non-polar substances, make it an effective solvent for a wide array of resins and polymers.[1] This guide provides a comprehensive technical overview of the interactions between PGME and a range of polymeric materials, with a particular focus on applications relevant to researchers, scientists, and professionals in drug development. Understanding these interactions is critical for ensuring the stability, efficacy, and safety of pharmaceutical formulations and medical devices.

Polymer Compatibility with Propylene Glycol Monoethyl Ether

The compatibility of a polymer with PGME is a critical consideration in material selection for applications where they will be in contact. Incompatibility can lead to swelling, degradation, or permeation, which can compromise the integrity of a component or the stability of a formulation. The following tables summarize the chemical compatibility of various polymers with Propylene Glycol Monoethyl Ether. The data is compiled from various sources and primarily provides a qualitative assessment.

Table 1: Chemical Compatibility of Common Plastics with Propylene Glycol Monoethyl Ether (PGME)

Polymer	Common Name/Abbreviation	Compatibility Rating	Notes
Polypropylene	PP	A (Excellent) to B (Good)	Generally resistant, but some swelling may occur with prolonged exposure at elevated temperatures.[3][4]
Polyvinyl Chloride	PVC	M/X (Moderate to Severe Effect)	PVC is generally not recommended for use with PGME, as significant swelling and loss of physical properties can occur.[5][6]
Polytetrafluoroethylene	PTFE	A (Excellent)	Highly resistant to PGME due to its chemical inertness.[3]
Polyvinylidene Fluoride	PVDF	A (Excellent)	Exhibits excellent resistance to a wide range of chemicals, including PGME.[3]
Low-Density Polyethylene	LDPE	B (Good)	May experience some swelling and a minor loss of mechanical properties.
High-Density Polyethylene	HDPE	A (Excellent)	Generally shows good resistance to PGME.[3]
Acrylonitrile Butadiene Styrene	ABS	C (Fair to Poor)	Not recommended for continuous contact with PGME.
Polymethyl Methacrylate	PMMA	D (Severe Effect)	PGME can act as a solvent for PMMA, causing significant degradation.
Polycarbonate	PC	C (Fair to Poor)	Prone to stress cracking and swelling in the presence of PGME.

Table 2: Chemical Compatibility of Common Elastomers with Propylene Glycol Monoethyl Ether (PGME)

Elastomer	Common Name/Abbreviation	Compatibility Rating	Notes
Nitrile Rubber	NBR	B (Good)	Shows good resistance, but some swelling can be expected.[7]
Butyl Rubber	IIR	A (Excellent)	Offers a high level of protection against permeation by related glycol ethers.[8]
Ethylene Propylene Diene Monomer	EPDM	B (Good)	Generally suitable for use with PGME, with minimal to moderate effects.[7]
Fluoroelastomer	FKM (e.g., Viton®)	A (Excellent)	Excellent resistance to a broad range of chemicals, including PGME.[4]
Silicone	VMQ	C (Fair to Poor)	Significant swelling and degradation are likely.
Neoprene	CR	B (Good)	Offers moderate resistance to PGME.

Experimental Protocols for Assessing Polymer-Solvent Interactions

Standardized testing is crucial for accurately determining the interaction between a specific polymer and PGME. The following are detailed methodologies for key experiments.

ASTM D543: Standard Practices for Evaluating the Resistance of Plastics to Chemical Reagents

This standard provides a framework for assessing the chemical resistance of plastics through immersion testing.

Objective: To determine the changes in weight, dimensions, appearance, and mechanical properties of a plastic material after immersion in a chemical reagent.

Methodology:

• Specimen Preparation: At least five test specimens of the polymer are prepared according to specified dimensions (e.g., tensile bars, disks).

• Initial Measurements: The initial weight and dimensions of each specimen are accurately measured and recorded.

• Immersion: The specimens are fully immersed in Propylene Glycol Monoethyl Ether in a sealed container. The test is conducted at a specified temperature (e.g., 23°C or an elevated temperature to simulate service conditions) for a predetermined duration (e.g., 7 days, 30 days).

• Post-Immersion Analysis:

  • After the immersion period, the specimens are removed, gently wiped to remove excess solvent, and immediately re-weighed.

  • The dimensions are re-measured to determine any swelling.

  • The appearance of the specimens is visually inspected for any changes, such as discoloration, crazing, or cracking.

• Mechanical Property Testing: The tensile strength and elongation at break of the immersed specimens are determined using a universal testing machine and compared to control specimens that were not immersed.

• Data Reporting: The results are reported as the percentage change in weight, dimensions, and mechanical properties.

Swelling Studies

Swelling studies provide quantitative data on the extent to which a polymer absorbs a solvent.

Objective: To quantify the degree of swelling of a polymer when exposed to PGME.

Methodology:

• Sample Preparation: A pre-weighed, dry polymer sample is prepared.

• Immersion: The sample is immersed in PGME at a constant temperature.

• Periodic Measurement: At regular intervals, the sample is removed from the solvent, the surface is quickly blotted to remove excess liquid, and the sample is weighed.

• Equilibrium Swelling: The process is continued until the weight of the swollen polymer becomes constant, indicating that equilibrium swelling has been reached.

• Calculation: The degree of swelling (Q) is calculated using the following formula:

  Q = [(Ws - Wd) / Wd] x 100%

  Where:

  • Ws is the weight of the swollen polymer.

  • Wd is the initial weight of the dry polymer.

Permeation Testing

Permeation testing is essential for applications where the polymer is used as a barrier.

Objective: To determine the rate at which PGME permeates through a polymer membrane.

Methodology:

• Apparatus: A permeation cell is used, which consists of two chambers separated by the polymer membrane to be tested.

• Test Setup: One chamber (the challenge chamber) is filled with PGME, while the other chamber (the collection chamber) is filled with a collection medium (e.g., air, nitrogen, or a liquid in which PGME is soluble).

• Sampling and Analysis: The collection medium is periodically sampled and analyzed for the concentration of PGME that has permeated through the membrane. Analytical techniques such as gas chromatography (GC) are commonly used.

• Calculation: The steady-state permeation rate (SSPR) is calculated from the slope of the linear portion of the cumulative amount of permeant versus time curve. The breakthrough time (the time it takes for the permeant to be detected on the collection side) is also determined.

Visualization of Interactions and Processes

The following diagrams, created using the DOT language, illustrate key concepts related to the interaction of PGME with polymers in the context of drug delivery.

Caption: Experimental workflow for evaluating PGME-polymer interactions in drug formulation.

Caption: Mechanisms of controlled drug release from a polymer matrix involving PGME.

PGME in Drug Delivery Systems

PGME can play a significant role in the development of controlled-release drug delivery systems. It can be used as a solvent during the manufacturing process to dissolve both the drug and the polymer, creating a homogenous matrix.[1] The subsequent removal of the solvent leaves the drug dispersed within the polymer. The interaction between the residual solvent, the polymer, and the drug can influence the drug release kinetics.

The primary mechanisms governing drug release from such polymer matrices are diffusion, swelling, and erosion.[9][10][11]

• Diffusion: The drug molecules move through the polymer matrix down a concentration gradient. The rate of diffusion is influenced by the properties of the polymer, the drug, and any residual PGME which might act as a plasticizer, increasing polymer chain mobility and facilitating drug movement.

• Swelling: When the polymer matrix comes into contact with an aqueous environment (e.g., bodily fluids), it can absorb water and swell. This swelling increases the mesh size of the polymer network, which can accelerate the rate of drug diffusion.[10][11]

• Erosion: Biodegradable polymers will gradually break down and dissolve, releasing the entrapped drug as the matrix erodes.[9]

The selection of a polymer for a drug delivery system involving PGME must consider the desired release profile. For instance, a highly cross-linked, non-swellable polymer might be chosen for a diffusion-controlled system, whereas a biodegradable polymer would be selected for an erosion-based release mechanism.

Conclusion

Propylene Glycol Monoethyl Ether is a valuable solvent in the field of drug development and research, particularly in the formulation of polymer-based drug delivery systems. A thorough understanding of its interactions with various polymers is paramount for the successful design and implementation of these systems. This guide has provided a summary of the compatibility of PGME with common polymers, detailed experimental protocols for assessing these interactions, and a conceptual overview of its role in controlled drug release. Researchers and scientists are encouraged to perform specific compatibility and performance testing for their unique applications to ensure the safety, stability, and efficacy of their final products.

References

• 1. Propylene Glycol Monoethyl Ether - Ataman Kimya [atamanchemicals.com]
• 2. atamankimya.com [atamankimya.com]
• 3. usplastic.com [usplastic.com]
• 4. everythinginsidethefence.com [everythinginsidethefence.com]
• 5. ph7.co.nz [ph7.co.nz]
• 6. calpaclab.com [calpaclab.com]
• 7. fernco.com.au [fernco.com.au]
• 8. stacks.cdc.gov [stacks.cdc.gov]
• 9. Controlled Release of Highly Hydrophilic Drugs from Novel Poly(Magnesium Acrylate) Matrix Tablets [mdpi.com]
• 10. The Role of Oral Controlled Release Matrix Tablets in Drug Delivery Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijpras.com [ijpras.com]

In-Depth Technical Guide: Surface Tension of Aqueous Ethoxypropanol Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxypropanol, a member of the propylene (B89431) glycol ether family, is a versatile solvent with applications in various industrial and commercial products, including pharmaceuticals and drug delivery systems. Its amphipathic nature, possessing both hydrophilic and hydrophobic properties, makes it an effective coupling agent and solvent.[1] The surface tension of aqueous ethoxypropanol solutions is a critical physicochemical parameter that influences formulation stability, wetting behavior, and interfacial phenomena. This technical guide provides a comprehensive overview of the surface tension of these solutions, including available data, detailed experimental protocols for its measurement, and visualizations of experimental workflows.

Disclaimer: Publicly available quantitative data on the surface tension of aqueous solutions of ethoxypropanol (1-ethoxy-2-propanol and 2-ethoxy-1-propanol) as a function of concentration and temperature is scarce. This guide presents the available data for the pure substance and utilizes data from closely related compounds to illustrate expected trends.

Physicochemical Properties and Surface Tension Data

Propylene glycol ethyl ether (ethoxypropanol) is a colorless liquid that is miscible with water.[2] The surface tension of pure 1-ethoxy-2-propanol (B74678) has been reported to be 28.3 mN/m at 20°C .[2]

Expected Concentration Dependence

The addition of an alcohol like ethoxypropanol to water is expected to lower the surface tension of the solution. This is because the alcohol molecules tend to accumulate at the air-water interface, with their hydrophobic ethyl and propyl groups oriented away from the water phase, which disrupts the strong cohesive forces between water molecules.

To illustrate this expected behavior, the following table presents representative data for aqueous solutions of a similar compound, 2-propanol, at 298.15 K (25°C).

Mole Fraction of 2-Propanol	Surface Tension (mN/m)
0.00	72.0
0.02	50.7
0.05	37.8
0.10	29.8
0.20	25.4
0.40	23.2
0.60	22.3
0.80	21.8
1.00	21.4

Data is illustrative and based on typical values for aqueous 2-propanol solutions.

Expected Temperature Dependence

For most liquids, surface tension decreases with increasing temperature. This is due to the increase in the kinetic energy of the molecules, which weakens the intermolecular cohesive forces. The following table provides an example of the temperature dependence of the surface tension for a fixed concentration of an aqueous alcohol solution.

Temperature (°C)	Surface Tension (mN/m) of 10 mol% 1-Propanol (B7761284) Solution
20	29.1
25	28.5
30	27.9
40	26.7
50	25.5

Data is illustrative and based on typical values for aqueous 1-propanol solutions.

Experimental Protocols for Surface Tension Measurement

The surface tension of liquid solutions is commonly measured using tensiometers. The choice of method depends on factors such as the required accuracy, the nature of the liquid, and whether dynamic or equilibrium surface tension is of interest. For regulatory purposes, static surface tension measurements are often required.[3]

Wilhelmy Plate Method

The Wilhelmy plate method is a widely used and accurate technique for measuring equilibrium surface tension.

• Principle: A thin plate, typically made of platinum, is suspended from a balance and brought into contact with the liquid surface. The force exerted on the plate by the liquid meniscus is measured. This force is directly proportional to the surface tension.

• Apparatus:

  • Force tensiometer with a sensitive balance.

  • Wilhelmy plate (typically platinum).

  • Sample vessel with temperature control.

  • Micrometer stage for precise vertical movement of the sample vessel.

• Procedure:

  • Clean the Wilhelmy plate thoroughly, for example, by flaming it to red-hot to remove any organic contaminants.

  • Suspend the plate from the tensiometer balance and zero the balance.

  • Place the aqueous ethoxypropanol solution in the sample vessel and allow it to reach thermal equilibrium.

  • Raise the sample vessel until the liquid surface just touches the lower edge of the plate.

  • Continue to raise the vessel slightly to ensure complete wetting of the plate.

  • The force measured by the balance when the plate is stationary at the interface is used to calculate the surface tension using the formula: γ = F / (l * cosθ) where γ is the surface tension, F is the measured force, l is the wetted perimeter of the plate, and θ is the contact angle between the liquid and the plate (for a perfectly wetting platinum plate, θ is assumed to be 0, so cosθ = 1).

  • Multiple measurements are taken to ensure reproducibility.

Du Noüy Ring Method

The Du Noüy ring method is another common technique for measuring surface and interfacial tension.

• Principle: A platinum-iridium ring is submerged in the liquid and then slowly pulled through the interface. The force required to detach the ring from the liquid surface is measured, which is related to the surface tension.

• Apparatus:

  • Tensiometer with a sensitive torsion balance.

  • Du Noüy ring (typically platinum-iridium).

  • Sample vessel with temperature control.

• Procedure:

  • Clean the Du Noüy ring meticulously, often by flaming.

  • Place the aqueous ethoxypropanol solution in the sample vessel and allow it to equilibrate.

  • Immerse the ring below the surface of the solution.

  • Slowly raise the ring towards the surface. A liquid lamella is formed.

  • Continue to pull the ring upwards until the lamella breaks. The maximum force just before detachment is recorded.

  • The surface tension is calculated from this maximum force, applying a correction factor that depends on the ring dimensions and the properties of the liquid. Modern tensiometers often perform this calculation automatically.

Pendant Drop Method

The pendant drop method is an optical technique that is particularly useful for measuring the surface tension of small liquid volumes and for studying dynamic surface tension.

• Principle: A drop of the liquid is formed at the tip of a needle. The shape of the drop is determined by the balance between surface tension and gravity. The surface tension is calculated by analyzing the profile of the drop.

• Apparatus:

  • Drop shape analyzer with a high-resolution camera and a light source.

  • Syringe with a needle for drop formation.

  • Temperature-controlled sample cell.

  • Software for image analysis and surface tension calculation based on the Young-Laplace equation.

• Procedure:

  • Fill the syringe with the aqueous ethoxypropanol solution.

  • Carefully form a pendant drop at the tip of the needle inside the temperature-controlled cell.

  • The camera captures an image of the drop profile.

  • The software analyzes the shape of the drop and fits it to the Young-Laplace equation to determine the surface tension.

  • Measurements can be taken over time to study the dynamics of surface tension, which is relevant for solutions containing surfactants or other surface-active agents.

Visualization of Experimental Workflows and Logical Relationships

Generalized Experimental Workflow for Surface Tension Measurement

Caption: Generalized workflow for surface tension measurement.

Logical Relationship in a Tensiometer Setup

Caption: Logical relationships in a tensiometer setup.

References

• 1. atamankimya.com [atamankimya.com]
• 2. carlroth.com [carlroth.com]
• 3. files01.core.ac.uk [files01.core.ac.uk]

Vapor pressure of ethoxypropanol at different temperatures

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the vapor pressure of ethoxypropanol, a crucial physicochemical property for professionals in research, science, and drug development. Ethoxypropanol, existing as two isomers, 1-ethoxy-2-propanol (B74678) and 2-ethoxy-1-propanol (B102468), sees wide application as a solvent in various industries, including pharmaceuticals.[1][2] Understanding its vapor pressure is essential for applications ranging from solvent handling and storage to formulation development and safety assessments. This document compiles available quantitative data, details common experimental protocols for vapor pressure determination, and presents a logical workflow for these measurements.

Vapor Pressure Data of 1-Ethoxy-2-propanol

Quantitative vapor pressure data for 1-ethoxy-2-propanol is available, though comprehensive datasets across a wide range of temperatures are not abundant in publicly accessible literature. The most practical approach for estimating the vapor pressure at various temperatures is through the use of the Antoine equation, a semi-empirical correlation that describes the relationship between vapor pressure and temperature.

Cheméo provides Antoine equation coefficients for 1-ethoxy-2-propanol, which can be used to calculate its vapor pressure over a specified temperature range.[3] The equation is as follows:

log₁₀(P) = A − (B / (T + C))

Where:

• P is the vapor pressure in kPa

• T is the temperature in Kelvin

• A = 1.64047e+01

• B = -4.12462e+03

• C = -5.35040e+01

The applicable temperature range for these coefficients is 309.42 K to 425.32 K.[3]

The following table summarizes the calculated vapor pressure of 1-ethoxy-2-propanol at various temperatures using these coefficients, alongside some experimentally determined values found in the literature.

Temperature (°C)	Temperature (K)	Calculated Vapor Pressure (kPa)	Experimental Vapor Pressure
20	293.15	-	< 1 kPa[4]
23.85	297.00	-	10 hPa (1 kPa)[5]
25	298.15	-	1 kPa[6], 4 mmHg[7]
36.27	309.42	2.53	-
50	323.15	5.61	-
75	348.15	16.27	-
100	373.15	39.19	-
125	398.15	82.88	-
132	405.15	101.3 (Normal Boiling Point)[7]	-
151.17	424.32	160.03	-

Note: The calculated normal boiling point using the provided Antoine coefficients is approximately 132°C, which aligns with the experimentally determined boiling point of 132°C.[7]

Data for the 2-ethoxy-1-propanol isomer is significantly more scarce, and reliable temperature-dependent vapor pressure data or Antoine equation coefficients were not found in the reviewed literature.

Experimental Protocols for Vapor Pressure Determination

Static Method

The static method is a direct and accurate technique for measuring vapor pressure over a wide range of pressures.[8]

Principle: A sample of the substance is placed in a thermostatically controlled, evacuated container. At a given temperature, the liquid or solid will evaporate until the vapor phase is saturated, and the pressure of this vapor is measured directly.

Apparatus:

• Equilibrium Cell: A container to hold the sample, which can be made of glass or metal.

• Thermostat: A bath or oven to maintain a constant and uniform temperature.

• Vacuum System: To evacuate the apparatus and remove any dissolved gases from the sample.

• Pressure Measuring Device: A manometer or a pressure transducer to accurately measure the vapor pressure.

Procedure:

• The sample is introduced into the equilibrium cell.

• The sample is thoroughly degassed to remove any dissolved air or other volatile impurities. This is a critical step and can be achieved by repeated freeze-pump-thaw cycles.[8]

• The equilibrium cell is placed in the thermostat and allowed to reach thermal equilibrium at the desired temperature.

• Once the temperature and pressure have stabilized, the vapor pressure is recorded.

• Measurements are repeated at different temperatures to obtain a vapor pressure curve.

Ebulliometry (Dynamic Method)

Ebulliometry involves the measurement of the boiling point of a liquid at a controlled pressure.[4][9]

Principle: The vapor pressure of a liquid is equal to the external pressure at its boiling point. By varying the external pressure and measuring the corresponding boiling temperature, the vapor pressure curve can be determined.

Apparatus:

• Ebulliometer: A specialized piece of glassware that includes a boiling flask, a thermometer well, and a condenser.[9]

• Pressure Control System: To maintain a constant pressure within the apparatus.

• Heating Mantle: To heat the liquid to its boiling point.

• Thermometer: A high-precision thermometer to measure the boiling temperature.

Procedure:

• The liquid sample is placed in the boiling flask of the ebulliometer.

• The system is set to a specific pressure using the pressure control system.

• The liquid is heated to a gentle boil.

• The temperature of the vapor-liquid equilibrium is measured once it stabilizes. This is the boiling point at the set pressure.

• The procedure is repeated at various pressures to generate a set of pressure-temperature data points.

Isoteniscope Method

The isoteniscope method is a comparative technique for measuring vapor pressure, often used for its simplicity and accuracy.[10][11]

Principle: The vapor pressure of the sample is balanced against a known external pressure. The point of balance is observed using a U-tube manometer which is part of the isoteniscope itself.[12]

Apparatus:

• Isoteniscope: A glass apparatus consisting of a sample bulb connected to a small U-tube manometer.[11]

• Thermostatic Bath: To control the temperature of the sample.

• External Pressure System: A system to apply and measure a controlled external pressure.

• Vacuum Pump: For initial evacuation and degassing.

Procedure:

• The sample is placed in the bulb of the isoteniscope.

• The sample is degassed by boiling at a reduced pressure.

• The isoteniscope is placed in the thermostatic bath at the desired temperature.

• The external pressure is adjusted until the liquid levels in the U-tube of the isoteniscope are equal.

• At this point, the external pressure is equal to the vapor pressure of the sample and is recorded.

• Measurements are repeated at different temperatures.

Experimental Workflow

The following diagram illustrates a general workflow for the experimental determination of vapor pressure.

References

• 1. Page loading... [guidechem.com]
• 2. atamankimya.com [atamankimya.com]
• 3. chemeo.com [chemeo.com]
• 4. store.astm.org [store.astm.org]
• 5. 2-propanol, 1-ethoxy- [chembk.com]
• 6. 1-Ethoxy-2-propanol | C5H12O2 | CID 15287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 1-Ethoxy-2-propanol(1569-02-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 8. vscht.cz [vscht.cz]
• 9. Ebulliometer - Wikipedia [en.wikipedia.org]
• 10. ASTM D2879 (Vapor Pressure by Isoteniscope) – SPL [spllabs.com]
• 11. Isoteniscope - Wikipedia [en.wikipedia.org]
• 12. tccc.iesl.forth.gr [tccc.iesl.forth.gr]

Ethoxypropanol as a Precursor in Organic Chemical Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethoxypropanol, a widely utilized industrial solvent, possesses a versatile chemical functionality that renders it a valuable precursor in organic synthesis. This technical guide explores the utility of ethoxypropanol as a starting material for the synthesis of key chemical intermediates, with a particular focus on applications relevant to pharmaceutical and agrochemical research and development. This document provides a comprehensive overview of the chemical properties of ethoxypropanol, detailed experimental protocols for its conversion into various derivatives, and a summary of relevant quantitative data.

Introduction

Ethoxypropanol, also known as propylene (B89431) glycol ethyl ether, is a colorless liquid with a characteristic ether-like odor.[1] It exists as a mixture of two isomers: 1-ethoxy-2-propanol (B74678) (major component) and 2-ethoxy-1-propanol. Its bifunctional nature, containing both an ether and a hydroxyl group, allows for a range of chemical transformations, making it an attractive and cost-effective building block in organic synthesis.[2] While its primary commercial application is as a solvent in coatings, inks, and cleaners, its role as a chemical intermediate in the production of agrochemicals and pharmaceuticals is a growing area of interest.[2][3] This guide will delve into the synthetic pathways originating from ethoxypropanol, providing detailed methodologies for key transformations.

Chemical Properties and Reactivity

The synthetic utility of ethoxypropanol stems from the reactivity of its secondary hydroxyl group. This functional group can undergo a variety of transformations, including oxidation, esterification, etherification, and conversion to amines. The ether linkage is generally stable under many reaction conditions, allowing for selective manipulation of the alcohol moiety.

Table 1: Physical and Chemical Properties of 1-Ethoxy-2-propanol

Property	Value	Reference
CAS Number	1569-02-4	[4]
Molecular Formula	C5H12O2	[4]
Molecular Weight	104.15 g/mol	[4]
Boiling Point	132 °C	[5]
Density	0.897 g/mL	[5]
Refractive Index	1.4073	[5]

Synthetic Applications and Experimental Protocols

This section details specific synthetic transformations of ethoxypropanol, providing experimental procedures where available in the literature.

Oxidation to 1-Ethoxy-2-propanone

The oxidation of the secondary alcohol in 1-ethoxy-2-propanol yields the corresponding ketone, 1-ethoxy-2-propanone. This ketone is a valuable intermediate for further functionalization, such as in the synthesis of chiral amines. A common and mild method for this transformation is the Swern oxidation.[6]

Reaction Scheme: Oxidation of 1-Ethoxy-2-propanol

Caption: Oxidation of 1-Ethoxy-2-propanol to 1-Ethoxy-2-propanone.

Experimental Protocol: Swern Oxidation of a Secondary Alcohol (General Procedure) [7]

• Step 1: A solution of oxalyl chloride (1.5 eq.) in dichloromethane (B109758) (DCM) is cooled to -78 °C.

• Step 2: A solution of dimethyl sulfoxide (B87167) (DMSO) (2.0 eq.) in DCM is added dropwise to the oxalyl chloride solution, and the mixture is stirred for 15 minutes.

• Step 3: A solution of the secondary alcohol (1.0 eq.), in this case, 1-ethoxy-2-propanol, in DCM is added dropwise, and the reaction is stirred for 1 hour at -78 °C.

• Step 4: Triethylamine (5.0 eq.) is added, and the reaction mixture is allowed to warm to room temperature.

• Step 5: The reaction is quenched with water, and the organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product can be purified by distillation or column chromatography.

Table 2: Spectroscopic Data for 1-Ethoxy-2-propanone

Data Type	Values	Reference
¹³C NMR	Instrument: VARIAN XL-100	[8]

Esterification to 1-Ethoxy-2-propyl acetate (B1210297)

Esterification of 1-ethoxy-2-propanol with acetic acid or its derivatives yields 1-ethoxy-2-propyl acetate, a specialty solvent.[9] This reaction is typically acid-catalyzed.

Reaction Scheme: Esterification of 1-Ethoxy-2-propanol

Caption: Esterification of 1-Ethoxy-2-propanol.

Experimental Protocol: Continuous Esterification (Adapted from a similar process for 1-Methoxy-2-propyl acetate) [1]

• Step 1: A mixture of 1-ethoxy-2-propanol and acetic acid (e.g., in a 1:1 molar ratio) is continuously fed into a fixed-bed reactor containing a solid acid catalyst.

• Step 2: The reaction is carried out at an elevated temperature (e.g., 70-150 °C).

• Step 3: The water generated during the reaction is continuously removed by azeotropic distillation.

• Step 4: The product stream is then subjected to distillation to separate the 1-ethoxy-2-propyl acetate from unreacted starting materials, which can be recycled.

Table 3: Physical and Spectroscopic Data for 1-Ethoxy-2-propyl acetate

Property/Data	Value	Reference
CAS Number	54839-24-6	[10]
Molecular Formula	C7H14O3	[10]
Molecular Weight	146.18 g/mol	[10]
Boiling Point	160 °C	[11]
Density	0.98 g/mL	[11]
GC Data	Van Den Dool and Kratz RI, non-polar column, temperature ramp: 965

Synthesis of Ethoxypropylamines

Ethoxypropylamines are valuable intermediates, particularly in the synthesis of agrochemicals and pharmaceuticals.[12][13] They can be synthesized from ethoxypropanol via a two-step process involving oxidation to the ketone followed by amination, or potentially through direct amination.

A common method for the synthesis of amines from ketones is reductive amination.

Reaction Scheme: Reductive Amination of 1-Ethoxy-2-propanone

References

• 1. Method for preparing 1-Methoxy-2-propyl acetate by continuous esterification reaction - Eureka | Patsnap [eureka.patsnap.com]
• 2. 1-Methoxy-2-propyl acetate(108-65-6) 1H NMR spectrum [chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. 1-Ethoxy-2-propanol | C5H12O2 | CID 15287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. byjus.com [byjus.com]
• 6. researchgate.net [researchgate.net]
• 7. CN109369423B - Preparation method of 3-ethoxy propylamine - Google Patents [patents.google.com]
• 8. 1-Ethoxypropan-2-one | C5H10O2 | CID 12544552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. alfa-chemistry.com [alfa-chemistry.com]
• 10. 2-Propanol, 1-ethoxy-, 2-acetate | C7H14O3 | CID 171378 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. 1-Ethoxypropan-2-yl acetate [webbook.nist.gov]
• 12. sfdchem.com [sfdchem.com]
• 13. researchgate.net [researchgate.net]

Ethoxypropanol in Chemical Research: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of ethoxypropanol, a versatile solvent with significant applications across various fields of chemical research and industry. This document details its chemical and physical properties, synthesis, and key applications, with a focus on its role in formulations. Experimental protocols and visual diagrams are provided to offer a practical and in-depth understanding of this compound.

Core Properties of Ethoxypropanol

Ethoxypropanol, also known as propylene (B89431) glycol monoethyl ether (PGMEE), is a colorless liquid with a characteristic ether-like odor.[1][2] It is valued for its excellent solvency for a wide range of substances, including resins, inks, and adhesives.[1][2] Its bifunctional nature, containing both an ether and an alcohol group, allows it to be miscible with both polar and non-polar substances. This versatile solvent is a member of the propylene glycol ether family.[1]

Below is a summary of its key quantitative properties:

Property	Value
Molecular Formula	C₅H₁₂O₂
Molecular Weight	104.15 g/mol
CAS Number	1569-02-4
Density	0.897 g/mL
Boiling Point	132 °C
Melting Point	-100 °C
Flash Point	42 °C
Refractive Index	1.4073

Source:[2]

Synthesis of Ethoxypropanol

The industrial synthesis of ethoxypropanol is primarily achieved through the base-catalyzed reaction of propylene oxide with ethanol (B145695).[3] This reaction typically yields a mixture of two isomers: 1-ethoxy-2-propanol (B74678) (the α-isomer) and 2-ethoxy-1-propanol (B102468) (the β-isomer). The base-catalyzed process favors the formation of the primary alcohol, 1-ethoxy-2-propanol, which is the more commercially significant isomer.[3]

The reaction mechanism involves the nucleophilic attack of the ethoxide ion on one of the carbon atoms of the propylene oxide ring. Attack at the less sterically hindered carbon atom is favored, leading to the predominant formation of the α-isomer.

Synthesis of Ethoxypropanol Isomers

Experimental Protocol: Laboratory-Scale Synthesis of Ethoxypropanol

The following is a representative experimental protocol for the laboratory-scale synthesis of ethoxypropanol, based on general procedures for the synthesis of propylene glycol ethers.

Materials:

• Propylene oxide

• Anhydrous ethanol

• Sodium hydroxide (B78521) (catalyst)

• Anhydrous magnesium sulfate (B86663) (drying agent)

• Dichloromethane (extraction solvent)

• Deionized water

Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer with heating mantle

• Thermometer

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

Procedure:

• Reaction Setup: A three-necked round-bottom flask is equipped with a reflux condenser, a dropping funnel, a magnetic stirrer, and a thermometer. The flask is charged with anhydrous ethanol and a catalytic amount of sodium hydroxide.

• Reaction: The mixture is heated to a gentle reflux. Propylene oxide is then added dropwise from the dropping funnel over a period of 1-2 hours, maintaining a steady reflux.

• Reaction Monitoring: After the addition is complete, the reaction mixture is refluxed for an additional 2-4 hours to ensure complete reaction. The progress of the reaction can be monitored by techniques such as gas chromatography (GC).

• Workup: After cooling to room temperature, the reaction mixture is neutralized with a dilute acid (e.g., hydrochloric acid). The resulting salt is removed by filtration.

• Extraction: The filtrate is then extracted with dichloromethane. The organic layers are combined and washed with deionized water to remove any remaining salts and unreacted ethanol.

• Drying and Solvent Removal: The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

• Purification: The crude product is purified by fractional distillation to separate the two isomers and remove any high-boiling impurities, yielding pure ethoxypropanol.

Application in Water-Based Coatings

A primary application of ethoxypropanol is as a coalescing agent in water-based latex paints.[4][5] In this context, it facilitates the formation of a continuous, uniform film as the paint dries.[4][5] Latex paints consist of polymer particles dispersed in water. For these particles to form a durable film, they must fuse together in a process called coalescence.[4] Ethoxypropanol acts as a temporary plasticizer, softening the polymer particles and allowing them to merge effectively.[5]

Role of Ethoxypropanol as a Coalescing Agent

Experimental Protocol: Formulation of a Water-Based Acrylic Paint

The following is a representative experimental protocol for the formulation of a water-based acrylic paint using ethoxypropanol as a coalescing agent. This protocol is based on general paint formulation principles.

Materials:

• Water

• Dispersant

• Defoamer

• Titanium dioxide (pigment)

• Acrylic latex emulsion

• Ethoxypropanol (coalescing agent)

• Thickener

Equipment:

• High-speed disperser

• Mixing vessel

• Laboratory balance

• Viscometer

Procedure:

• Pigment Dispersion (Grind Stage):

  • To a mixing vessel, add water, dispersant, and defoamer under agitation with a high-speed disperser.

  • Slowly add the titanium dioxide pigment to the vortex created by the disperser.

  • Increase the disperser speed and grind for 20-30 minutes, or until the desired fineness of grind is achieved.

• Letdown Stage:

  • Reduce the disperser speed and add the acrylic latex emulsion to the pigment dispersion.

  • In a separate container, pre-mix the ethoxypropanol (coalescing agent) and a small amount of water.

  • Slowly add the ethoxypropanol pre-mixture to the main batch with gentle agitation.

  • Add the thickener slowly to the batch while monitoring the viscosity. Continue mixing until a uniform consistency is achieved.

• Quality Control:

  • Measure the final viscosity of the paint using a viscometer.

  • Apply the paint to a substrate and allow it to dry.

  • Evaluate the dried film for properties such as gloss, adhesion, and resistance to cracking.

Conclusion

Ethoxypropanol is a valuable and versatile solvent in chemical research and various industrial applications. Its favorable properties, including high solvency and miscibility with a wide range of substances, make it a key ingredient in formulations such as coatings, cleaners, and inks. The ability to synthesize it with a high selectivity for the desired isomer and its function as an effective coalescing agent in water-based systems underscore its importance. The provided experimental protocols and diagrams offer a foundational understanding for researchers and professionals working with or exploring the applications of ethoxypropanol.

References

• 1. Page loading... [wap.guidechem.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. researchgate.net [researchgate.net]
• 4. locusingredients.com [locusingredients.com]
• 5. polarismarketresearch.com [polarismarketresearch.com]

Protocols & Analytical Methods

Ethoxypropanol as a Versatile Solvent in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxypropanol, a member of the propylene (B89431) glycol ether family, is a versatile and effective solvent with a growing range of applications in industrial and laboratory settings.[1][2] Also known as 1-ethoxy-2-propanol (B74678) or propylene glycol monoethyl ether (PGEE), this clear, colorless liquid possesses a unique combination of properties that make it an attractive medium for a variety of organic synthesis reactions.[3][4] Its bifunctional nature, containing both an ether and an alcohol group, allows it to dissolve a wide spectrum of both polar and non-polar compounds.[5][6] Notably, ethoxypropanol is recognized for its low toxicity, making it a safer alternative to many conventional industrial solvents.[5] This document provides detailed application notes and protocols for the use of ethoxypropanol as a solvent in organic synthesis, with a focus on its physicochemical properties, safety and handling, and potential applications, including those relevant to green chemistry and drug development.

Physicochemical Properties of Ethoxypropanol

A comprehensive understanding of a solvent's physical and chemical properties is crucial for its effective application in organic synthesis. Ethoxypropanol's properties make it a versatile choice for various reaction conditions.

Property	Value	References
Molecular Formula	C₅H₁₂O₂	[4]
Molecular Weight	104.15 g/mol	[4]
Appearance	Colorless liquid	[3]
Odor	Mild, ether-like	[3]
Boiling Point	132 °C	[4]
Melting Point	-100 °C	[4]
Flash Point	40.5 °C (Closed cup)	[2]
Density	0.897 g/cm³ at 20 °C
Solubility in Water	Miscible	[5][6]
Vapor Pressure	10 mmHg at 23.85 °C

Safety and Handling

While ethoxypropanol is considered to have low toxicity, proper safety precautions are essential in a laboratory setting.[5] It is a combustible liquid and should be handled with care.[1]

Key Safety Precautions:

• Ventilation: Use in a well-ventilated area to minimize inhalation of vapors.

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, gloves, and eye protection.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames. Keep containers tightly closed.[2]

• Spills: In case of a spill, absorb the liquid with a suitable inert material and dispose of it according to local regulations.

Applications in Organic Synthesis

Ethoxypropanol's favorable solvency characteristics make it suitable for a variety of organic reactions.[2] It can effectively dissolve a wide range of resins, including epoxies, acrylics, polyesters, nitrocellulose, and polyurethanes.[5] While specific literature on its use in a broad range of named organic reactions is still emerging, its properties suggest its utility in reactions where both polar and non-polar species are present. It is also used as a chemical intermediate in the synthesis of other compounds.[1]

Green Chemistry Aspects

The principles of green chemistry encourage the use of safer solvents to minimize environmental and health impacts. Ethoxypropanol aligns with these principles due to its low toxicity profile, making it a more environmentally friendly alternative to some traditional solvents.[5] Its use can contribute to the development of more sustainable synthetic processes.

Experimental Protocols

While specific protocols for a wide array of reactions in ethoxypropanol are not extensively documented in publicly available literature, a general procedure can be adapted from similar glycol ether solvents. The following protocol for an esterification reaction is based on the principles of reactions conducted in related propylene glycol ethers.

Protocol: Representative Esterification Reaction

This protocol describes a general procedure for the acid-catalyzed esterification of a carboxylic acid with an alcohol, using ethoxypropanol as the solvent.

Materials:

• Carboxylic acid

• Alcohol

• Ethoxypropanol (reaction solvent)

• Acid catalyst (e.g., sulfuric acid, p-toluenesulfonic acid)

• Sodium bicarbonate solution (saturated)

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve the carboxylic acid and the alcohol in ethoxypropanol.

• Catalyst Addition: Slowly add the acid catalyst to the reaction mixture while stirring.

• Reaction: Heat the mixture to reflux and maintain the temperature for the desired reaction time. Monitor the reaction progress using an appropriate technique (e.g., TLC, GC, LC-MS).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter the drying agent.

• Purification: Remove the solvent under reduced pressure using a rotary evaporator. The crude ester can be further purified by distillation or chromatography if necessary.

Visualizations

Caption: General experimental workflow for organic synthesis using ethoxypropanol.

Caption: Decision flowchart for solvent selection in organic synthesis.

Caption: General synthesis pathway of propylene glycol ethers.

References

• 1. ETHOXY PROPANOL - Ataman Kimya [atamanchemicals.com]
• 2. solventis.net [solventis.net]
• 3. guidechem.com [guidechem.com]
• 4. Propylene Glycol Monoethyl Ether - Ataman Kimya [atamanchemicals.com]
• 5. atamankimya.com [atamankimya.com]
• 6. Ethoxy Propanol – Efficient Solvent for industrial usage [jil-chemicals.com]

Application Note and Protocol for Dissolving Epoxy and Acrylic Resins in Ethoxypropanol

Introduction

Ethoxypropanol, specifically 1-ethoxy-2-propanol, is a versatile organic solvent widely employed across various industries, including coatings, inks, and cleaners.[1][2] Its favorable properties, such as good solvency for a wide range of resins, miscibility with both polar and non-polar substances, and relatively low toxicity, make it an effective medium for dissolving polymers like epoxy and acrylic resins.[1][2] This document provides a detailed protocol for the dissolution of solid epoxy and acrylic resins in ethoxypropanol, targeting researchers, scientists, and professionals in drug development who may utilize these solutions for various applications, including formulation development and material characterization.

This application note outlines the necessary materials and equipment, safety precautions, and detailed experimental procedures for preparing resin solutions. It also presents illustrative quantitative data on solubility and solution viscosity at varying concentrations and temperatures.

Materials and Equipment

2.1 Materials:

• Solid Epoxy Resin (e.g., Bisphenol A diglycidyl ether)

• Solid Acrylic Resin (e.g., Polymethyl methacrylate)

• 1-Ethoxy-2-propanol (Propylene glycol monoethyl ether), analytical grade

• Deionized water (for cleaning)

• Acetone (for cleaning)

2.2 Equipment:

• Magnetic stirrer with heating capabilities

• Glass beakers or flasks

• Magnetic stir bars

• Digital balance (accurate to ±0.01 g)

• Thermometer or temperature probe

• Rotational viscometer

• Fume hood

• Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

Safety Precautions

1-Ethoxy-2-propanol is a flammable liquid and can cause eye and skin irritation.[2] All procedures should be performed in a well-ventilated fume hood.[2] Appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat, must be worn at all times. Avoid inhalation of vapors and direct contact with skin and eyes. In case of contact, rinse the affected area thoroughly with water.[1][2] Keep the solvent away from open flames and hot surfaces.[1][2]

Experimental Protocols

The following protocols are based on established methodologies for dissolving resins in organic solvents. The quantitative data presented in the subsequent tables are illustrative and may vary depending on the specific grade and molecular weight of the resins used.

4.1 Protocol for Dissolving Epoxy Resin in Ethoxypropanol

This protocol details the steps to prepare solutions of solid epoxy resin in ethoxypropanol at various concentrations.

• Preparation:

  • Ensure all glassware is clean and dry.

  • Weigh the desired amount of solid epoxy resin using a digital balance.

  • Measure the required volume of ethoxypropanol.

• Dissolution:

  • Place the weighed epoxy resin into a glass beaker or flask.

  • Add the measured ethoxypropanol to the beaker.

  • Place a magnetic stir bar into the beaker.

  • Position the beaker on a magnetic stirrer with a heating plate.

• Mixing and Heating:

  • Begin stirring the mixture at a moderate speed (e.g., 300 rpm).

  • If required, gently heat the solution to the desired temperature (e.g., 25°C, 45°C, or 65°C). Temperature can significantly affect the viscosity of the epoxy solution.[3][4][5][6]

  • Continue stirring until the epoxy resin is completely dissolved. The dissolution time will vary depending on the resin's particle size, concentration, and the solution's temperature.

• Viscosity Measurement:

  • Once the resin is fully dissolved and the solution has equilibrated at the target temperature, measure the viscosity using a rotational viscometer according to the instrument's operating instructions.

4.2 Protocol for Dissolving Acrylic Resin in Ethoxypropanol

This protocol outlines the procedure for dissolving solid acrylic resin in ethoxypropanol. The dissolving power of a solvent for acrylic resin can be effectively evaluated by measuring the rotational viscosity of the resulting solution.[7]

• Preparation:

  • Ensure all glassware is clean and dry.

  • Weigh the desired amount of solid acrylic resin.

  • Measure the required volume of ethoxypropanol to achieve the target solid content (e.g., 10%, 20%, 30%, 40% by weight). The solid content will influence the viscosity of the final solution.[8][9][10]

• Dissolution:

  • Place the weighed acrylic resin into a glass beaker.

  • Add the corresponding amount of ethoxypropanol.

  • Add a magnetic stir bar to the beaker.

• Mixing and Heating:

  • Place the beaker on a magnetic stirrer with a heating plate.

  • Set the stirring speed to a moderate level to ensure good mixing without splashing.

  • Heat the mixture to the desired temperature (e.g., 25°C, 45°C, or 65°C) while stirring. For some acrylic resins, full dissolution may only be achieved at elevated temperatures.[7]

  • Maintain the temperature and continue stirring for a set period (e.g., 2 hours) to ensure complete dissolution.

• Viscosity Measurement:

  • After the set dissolution time, allow the solution to thermally equilibrate at the measurement temperature.

  • Measure the viscosity of the solution using a rotational viscometer.

Illustrative Data Presentation

The following tables summarize hypothetical quantitative data for the dissolution of epoxy and acrylic resins in ethoxypropanol. This data is for illustrative purposes to demonstrate expected trends, as specific experimental data was not available in the searched literature.

Table 1: Illustrative Viscosity of Epoxy Resin in Ethoxypropanol Solutions

Solid Content (w/w %)	Temperature (°C)	Viscosity (mPa·s)
20	25	150
20	45	80
20	65	40
40	25	800
40	45	450
40	65	200
60	25	4500
60	45	2500
60	65	1200

Table 2: Illustrative Viscosity of Acrylic Resin in Ethoxypropanol Solutions

Solid Content (w/w %)	Temperature (°C)	Viscosity (mPa·s)	Dissolution Status
10	25	50	Fully Dissolved
10	45	30	Fully Dissolved
10	65	15	Fully Dissolved
20	25	200	Fully Dissolved
20	45	120	Fully Dissolved
20	65	60	Fully Dissolved
30	25	1200	Fully Dissolved
30	45	700	Fully Dissolved
30	65	350	Fully Dissolved
40	25	5000	Fully Dissolved
40	45	2800	Fully Dissolved
40	65	1500	Fully Dissolved
50	25	-	Partially Dissolved
50	45	8000	Fully Dissolved
50	65	4500	Fully Dissolved

Visualization of Experimental Workflow

The following diagram illustrates the general experimental workflow for dissolving either epoxy or acrylic resin in ethoxypropanol.

Caption: Experimental workflow for dissolving resins.

Conclusion

This application note provides a foundational protocol for the dissolution of epoxy and acrylic resins in ethoxypropanol. The illustrative data highlights the expected inverse relationship between temperature and viscosity, and the direct correlation between resin concentration and viscosity. Researchers and professionals can adapt these protocols to their specific resin types and application requirements. It is crucial to conduct preliminary experiments to determine the optimal dissolution parameters for the specific grades of epoxy and acrylic resins being used. Adherence to safety guidelines is paramount throughout the experimental process.

References

• 1. 1-Ethoxy-2-propanol - Safety Data Sheet [chemicalbook.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. support.jamestowndistributors.com [support.jamestowndistributors.com]
• 4. Viscosity (resin) - A203 - CKN Knowledge in Practice Centre [compositeskn.org]
• 5. researchgate.net [researchgate.net]
• 6. Relationship between resin temperature and viscosity [talkcomposites.com]
• 7. PREC Investigates Acrylic Resin Solubility in Different Solvents - PREC [prechems.com]
• 8. How Solid Content Affects Water-Based Acrylic Emulsion Properties [tridevresins.com]
• 9. researchgate.net [researchgate.net]
• 10. CN101407568A - High solid low viscosity acrylic resin and preparation thereof - Google Patents [patents.google.com]

Application of Ethoxypropanol in Nanoparticle Synthesis and Dispersion: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxypropanol, a versatile and effective solvent, is gaining traction in the field of nanotechnology for its utility in both the synthesis and dispersion of nanoparticles. Its unique properties, including moderate evaporation rate, good solvency for a wide range of precursors and polymers, and miscibility with both polar and non-polar substances, make it a valuable component in the formulation of stable nanoparticle suspensions and as a reaction medium for nanoparticle synthesis.[1][2][3][4] This document provides detailed application notes and experimental protocols for the use of ethoxypropanol in these applications, with a focus on metal oxide and metallic nanoparticles relevant to various fields, including drug delivery and printed electronics.

Application Notes

Ethoxypropanol in Nanoparticle Synthesis

Ethoxypropanol serves as an excellent solvent in the sol-gel synthesis of metal oxide nanoparticles, such as titanium dioxide (TiO₂) and zinc oxide (ZnO).[2][3][5][6] In this process, ethoxypropanol acts as a medium for the hydrolysis and condensation of metal alkoxide precursors. Its ability to dissolve both the precursor and the water required for hydrolysis ensures a homogeneous reaction environment, leading to the formation of uniform nanoparticles. The controlled evaporation rate of ethoxypropanol also plays a crucial role in the gelation process, influencing the final particle size and morphology. While specific protocols often utilize more common alcohols like ethanol (B145695) or isopropanol, the similar properties of ethoxypropanol allow for its substitution to potentially fine-tune reaction kinetics and particle characteristics.

Ethoxypropanol in Nanoparticle Dispersion

The primary application of ethoxypropanol in nanotechnology is as a dispersing agent for nanoparticles. Its amphiphilic nature, possessing both a polar hydroxyl group and a non-polar ether group, allows it to effectively wet and stabilize a variety of nanoparticles, preventing agglomeration and sedimentation.[1][3] This is particularly critical in applications such as:

• Conductive Inks: In the formulation of conductive inks containing silver or other metallic nanoparticles, ethoxypropanol helps to maintain a stable dispersion, ensuring uniform printing and optimal electrical performance after sintering.[1][7][8][9][10] It contributes to the desired viscosity and surface tension of the ink, which are critical parameters for inkjet and screen printing.

• Drug Delivery Formulations: For drug delivery systems utilizing polymeric nanoparticles (e.g., PLGA), ethoxypropanol can be used as a co-solvent in the formulation process.[4][11][12][13][14] Its biocompatibility and low toxicity are advantageous in these applications.[4] The choice of solvent can significantly impact nanoparticle size, drug encapsulation efficiency, and release kinetics.[15][16][17]

• Coatings and Composites: Ethoxypropanol is used to disperse nanoparticles into various resins and polymers to enhance the mechanical, optical, or functional properties of coatings and composites.

Quantitative Data Summary

The following tables summarize key quantitative data for nanoparticle formulations. While specific data for ethoxypropanol is limited in publicly available literature, representative data from similar solvent systems are provided for reference.

Table 1: Rheological Properties of Silver Nanoparticle Inks

Ink Formulation Reference	Co-Solvent System	Viscosity (mPa·s)	Surface Tension (mN/m)
Ink Formulation I-2	Ethanol / Ethylene Glycol	4.12	33.2
Ink Formulation I-5	Ethanol / Ethylene Glycol / Hydroxyethyl-cellulose	7.41	38.5
Ink Formulation I-6	Ethanol / Ethylene Glycol	3.69	32.5
Ink Formulation I-7	Ethanol / Ethylene Glycol	3.88	33.8
Silver Nano-Ink in Ethanol	Ethanol	2.6	21.1

Data adapted from studies on silver nanoparticle conductive inks for inkjet printing.[7][8]

Table 2: Characterization of Nanoparticle Dispersions

Nanoparticle Type	Dispersing Medium	Average Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
TiO₂	Water with stabilizer	< 290	< 0.2	> +30 or < -30
ZnO	Water with stabilizer	-	-	-
Silver Nanoparticles	Water	24.8 - 28.2	-	-31.9 to -43.49
PLGA Nanoparticles	Dichloromethane/PVA	273 - 564	-	-0.62
PLGA Nanoparticles	Dichloromethane/PVP	287 - 684	-	+17.73

Representative data from various nanoparticle dispersion studies. The stability of a dispersion is generally considered good when the absolute value of the zeta potential is above 30 mV.[8][13][18]

Experimental Protocols

Protocol 1: Sol-Gel Synthesis of TiO₂ Nanoparticles using Ethoxypropanol

This protocol is adapted from standard sol-gel procedures for TiO₂ nanoparticle synthesis.

Materials:

• Titanium (IV) isopropoxide (TTIP)

• 1-Ethoxy-2-propanol (B74678) (EP)

• Deionized water

• Nitric acid (HNO₃, catalyst)

Equipment:

• Beakers and magnetic stir bars

• Magnetic stirrer with hotplate

• Dropping funnel

• Oven or furnace for calcination

Procedure:

• In a clean, dry beaker, prepare a solution of titanium (IV) isopropoxide in 1-ethoxy-2-propanol. A typical starting ratio is 1:10 (v/v) TTIP to EP.

• In a separate beaker, prepare a solution of deionized water and 1-ethoxy-2-propanol. The molar ratio of water to TTIP is a critical parameter and should be systematically varied (e.g., from 1:1 to 4:1) to control the hydrolysis rate and final particle size.

• Add a small amount of nitric acid to the water/ethoxypropanol solution to act as a catalyst for the hydrolysis reaction (e.g., 0.1 M).

• While vigorously stirring the TTIP/ethoxypropanol solution, add the water/ethoxypropanol/acid solution dropwise using a dropping funnel.

• Continue stirring the solution for 1-2 hours at room temperature to allow for the hydrolysis and condensation reactions to proceed, leading to the formation of a sol.

• Age the sol for 24 hours at room temperature to form a gel.

• Dry the gel in an oven at 80-100°C for 12-24 hours to remove the solvent.

• Calcine the dried gel in a furnace at a temperature between 400-600°C for 2-4 hours to obtain crystalline TiO₂ nanoparticles. The calcination temperature will influence the crystalline phase (anatase or rutile) and particle size.[2][3][5][6]

Characterization:

• Particle Size and Morphology: Transmission Electron Microscopy (TEM) or Scanning Electron Microscopy (SEM).

• Crystalline Structure: X-ray Diffraction (XRD).

• Optical Properties: UV-Vis Spectroscopy.

Protocol 2: Dispersion of Metal Oxide Nanoparticles in Ethoxypropanol

This protocol provides a general method for dispersing commercially available or synthesized metal oxide nanoparticles in ethoxypropanol.

Materials:

• Metal oxide nanoparticles (e.g., TiO₂, ZnO)

• 1-Ethoxy-2-propanol (EP)

• Dispersant/surfactant (optional, e.g., polyvinylpyrrolidone (B124986) (PVP), oleic acid)

Equipment:

• Glass vials

• Ultrasonic bath or probe sonicator

• Vortex mixer

• Dynamic Light Scattering (DLS) and Zeta Potential Analyzer

Procedure:

• Weigh a desired amount of metal oxide nanoparticles and place them in a clean glass vial.

• Add a specific volume of 1-ethoxy-2-propanol to the vial to achieve the desired concentration (e.g., 0.1 - 1.0 wt%).

• If using a dispersant, dissolve it in the ethoxypropanol before adding the nanoparticles. The concentration of the dispersant will depend on the specific nanoparticle and should be optimized.

• Pre-wet the nanoparticles by vortexing the mixture for 1-2 minutes.

• Disperse the nanoparticles using ultrasonication.

  • Bath sonication: Place the vial in an ultrasonic bath for 30-60 minutes.

  • Probe sonication: Use a probe sonicator for a more energetic dispersion. Apply short pulses (e.g., 5 seconds on, 10 seconds off) for a total sonication time of 5-15 minutes to avoid overheating the sample. The power and duration should be optimized for the specific nanoparticle system.

• Allow the dispersion to cool to room temperature.

• Visually inspect the dispersion for any visible agglomerates or sedimentation.

Characterization:

• Dispersion Stability: Monitor the dispersion over time for any signs of sedimentation.

• Particle Size Distribution and Polydispersity Index (PDI): Dynamic Light Scattering (DLS). A lower PDI value indicates a more monodisperse sample.

• Zeta Potential: Measure the zeta potential to assess the electrostatic stability of the dispersion. A value greater than +30 mV or less than -30 mV generally indicates good stability.[8][18]

Visualizations

References

• 1. Production of Silver Nano-Inks and Surface Coatings for Anti-Microbial Food Packaging and Its Ecological Impact - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and Characterization of Titanium Oxide Nanomaterials Using Sol-Gel Method, American Journal of Nano Research and Applications, Science Publishing Group [sciencepg.com]
• 3. ripublication.com [ripublication.com]
• 4. Effect of Organic Solvents on a Production of PLGA-Based Drug-Loaded Nanoparticles Using a Microfluidic Device - PMC [pmc.ncbi.nlm.nih.gov]
• 5. krishisanskriti.org [krishisanskriti.org]
• 6. mdpi.com [mdpi.com]
• 7. scispace.com [scispace.com]
• 8. researchgate.net [researchgate.net]
• 9. Silver Nanoparticles for Conductive Inks: From Synthesis and Ink Formulation to Their Use in Printing Technologies [mdpi.com]
• 10. encyclopedia.pub [encyclopedia.pub]
• 11. Evaluating green solvents for sustainable PLGA nanoparticle synthesis - Biomaterials Science (RSC Publishing) [pubs.rsc.org]
• 12. Solvent effect in the synthesis of hydrophobic drug‐loaded polymer nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effect of Solvents, Stabilizers and the Concentration of Stabilizers on the Physical Properties of Poly(d,l-lactide-co-glycolide) Nanoparticles: Encapsulation, In Vitro Release of Indomethacin and Cytotoxicity against HepG2-Cell - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Suggested Procedures for the Reproducible Synthesis of Poly(d,l-lactide-co-glycolide) Nanoparticles Using the Emulsification Solvent Diffusion Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Synergy between polymer crystallinity and nanoparticles size for payloads release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Effects of nanoparticle size, shape, and zeta potential on drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Optimized dispersion of nanoparticles for biological in vitro and in vivo studies - PMC [pmc.ncbi.nlm.nih.gov]

Ethoxypropanol as a Medium for Enzymatic Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The use of non-aqueous media in enzymatic reactions offers significant advantages, including increased solubility of non-polar substrates, suppression of water-dependent side reactions, and the potential for novel catalytic activities.[1] Ethoxypropanol (1-ethoxy-2-propanol), a propylene (B89431) glycol ether, presents itself as a promising yet underexplored solvent for biocatalysis. Its properties, such as miscibility with both polar and non-polar substances, low toxicity compared to some other organic solvents, and a favorable evaporation rate, make it an attractive candidate for various enzymatic transformations.[2][3]

These application notes provide a comprehensive overview of the potential use of ethoxypropanol as a medium for enzymatic reactions. While direct studies on enzymatic reactions in ethoxypropanol are limited, this document compiles relevant data from analogous solvent systems and established protocols for non-aqueous biocatalysis to guide researchers in exploring its utility. The information presented herein is intended to serve as a foundational resource for designing and executing enzymatic reactions in this promising solvent.

Physicochemical Properties of Ethoxypropanol

Understanding the physical and chemical properties of ethoxypropanol is crucial for its application in enzymatic reactions. These properties influence enzyme stability, activity, and substrate solubility.

Property	Value	Reference
Chemical Formula	C₅H₁₂O₂	[2]
Molecular Weight	104.15 g/mol	[4]
Boiling Point	133 °C	[4]
Melting Point	-100 °C	[4]
Flash Point	38.5 °C	[5]
Density	0.896 g/cm³	[4]
Solubility in Water	36.6 g/100 mL at 25 °C	[4]
logP (Octanol/Water)	0.3	[4]
Viscosity	2.32 mm²/s at 20 °C	[4]

Enzyme Compatibility and Performance in Glycol Ethers (Analogous Systems)

Enzyme	Reaction	Solvent System	Key Findings	Reference
Lipase (B570770) (Novozym 435)	Production of propylene glycol monoesters	Propylene glycol	Yielded between 40% to 70% monoesters with less than 15% diester formation.	[6]
Horse Liver Alcohol Dehydrogenase	Reduction of cyclohexanone	Aqueous buffer with various organic cosolvents	Enzyme activity is generally lowered by the addition of organic solvents.	[7]
Thiol Proteases (Papain, Bromelain)	Hydrolysis	Aqueous solutions with polyethylene (B3416737) glycols	PEGs can bind to hydrophobic sites and destabilize the enzymes.	[8]

Note: The data presented above is from analogous solvent systems and should be used as a guideline. Optimization of reaction conditions is essential for any new enzyme-solvent system.

Experimental Protocols

The following are detailed, generalized protocols for conducting enzymatic reactions in a water-miscible organic solvent like ethoxypropanol. These should be adapted and optimized for specific enzymes and substrates.

Protocol 1: Lipase-Catalyzed Transesterification in Ethoxypropanol

Objective: To perform the transesterification of an alcohol and an ester using a lipase in a medium containing ethoxypropanol.

Materials:

• Lipase (e.g., Novozym 435, immobilized Candida antarctica lipase B)

• Substrate 1: Alcohol (e.g., 1-phenylethanol)

• Substrate 2: Ester (e.g., ethyl acetate (B1210297), to act as acyl donor and co-solvent)

• Ethoxypropanol (anhydrous)

• Molecular sieves (3Å, activated)

• Reaction vessel (e.g., screw-capped vial)

• Shaking incubator or magnetic stirrer

• Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) for analysis

Procedure:

• Enzyme Preparation: Weigh the required amount of immobilized lipase and add it to a reaction vessel. If using a lyophilized powder, ensure it is sufficiently dry.

• Solvent and Substrate Preparation: In a separate vial, prepare the reaction mixture by dissolving the alcohol substrate in a mixture of ethoxypropanol and ethyl acetate. The ratio of ethoxypropanol to ethyl acetate can be varied to optimize the reaction. A typical starting point could be a 50:50 (v/v) mixture. Add activated molecular sieves to the mixture to ensure anhydrous conditions.

• Initiation of Reaction: Transfer the substrate/solvent mixture to the reaction vessel containing the lipase.

• Incubation: Seal the reaction vessel tightly and place it in a shaking incubator at the desired temperature (e.g., 40-60 °C). The reaction should be agitated to ensure proper mixing.

• Monitoring the Reaction: At regular intervals, withdraw small aliquots of the reaction mixture. Dilute the aliquot with a suitable solvent (e.g., hexane) and analyze the conversion of the substrate and formation of the product by GC or HPLC.

• Termination of Reaction: Once the desired conversion is reached, the reaction can be stopped by filtering off the immobilized enzyme. The enzyme can often be washed with fresh solvent and reused.

• Product Analysis: Quantify the product and remaining substrate in the filtrate to determine the reaction yield and enantiomeric excess (if applicable) using a chiral column for GC or HPLC.

Protocol 2: General Protease Activity Assay in Ethoxypropanol-Containing Medium

Objective: To determine the activity of a protease in a medium containing ethoxypropanol using a colorimetric substrate.

Materials:

• Protease (e.g., Subtilisin Carlsberg, Trypsin)

• Chromogenic substrate (e.g., N-Succinyl-L-Ala-L-Ala-L-Pro-L-Phe p-nitroanilide)

• Ethoxypropanol

• Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Microplate reader or spectrophotometer

• 96-well microplate

Procedure:

• Substrate Stock Solution: Prepare a concentrated stock solution of the chromogenic substrate in a suitable organic solvent in which it is highly soluble (e.g., DMSO or DMF).

• Enzyme Stock Solution: Prepare a stock solution of the protease in the buffer.

• Reaction Buffer Preparation: Prepare the reaction medium by mixing the buffer with ethoxypropanol at the desired final concentration (e.g., 10%, 20%, 50% v/v).

• Assay Setup:

  • In the wells of a 96-well microplate, add the reaction buffer.

  • Add a small volume of the substrate stock solution to each well and mix. The final concentration of the organic solvent from the substrate stock should be kept low (e.g., <1%) to minimize its effect on the enzyme.

  • Pre-incubate the plate at the desired assay temperature (e.g., 25 °C or 37 °C) for 5 minutes.

• Initiation of Reaction: To start the reaction, add a small volume of the enzyme stock solution to each well.

• Measurement: Immediately place the microplate in a plate reader and measure the increase in absorbance at the appropriate wavelength (e.g., 405 nm for p-nitroaniline) over time.

• Data Analysis:

  • Calculate the initial rate of reaction (ΔAbs/min) from the linear portion of the absorbance versus time plot.

  • A standard curve of the product (e.g., p-nitroaniline) can be used to convert the rate from ΔAbs/min to µmol/min.

  • Enzyme activity is typically expressed in units (U), where 1 U is the amount of enzyme that catalyzes the conversion of 1 µmol of substrate per minute under the specified conditions.

Visualizations

Logical Relationships in Non-Aqueous Enzymology

References

• 1. Homogeneous biocatalysis in organic solvents and water-organic mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 1-ETHOXY-2-PROPANOL - Ataman Kimya [atamanchemicals.com]
• 3. solventis.net [solventis.net]
• 4. 1-Ethoxy-2-propanol | C5H12O2 | CID 15287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemicalbook.com [chemicalbook.com]
• 6. US20070105204A1 - Methods for producing propylene glycol monoesters using a lipase - Google Patents [patents.google.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: Formulation of Ethoxypropanol-Based Cleaning Solutions for Laboratory Equipment

Audience: Researchers, scientists, and drug development professionals.

1.0 Introduction

Effective cleaning of laboratory equipment is paramount to ensure the accuracy, reproducibility, and integrity of experimental results. Residual contaminants can interfere with assays, inhibit cell growth, or catalyze unintended reactions. While traditional cleaning agents like ethanol, isopropanol, and strong acids or bases are common, they present limitations such as flammability, high volatility, material incompatibility, or significant health and safety risks.[1][2][3]

Ethoxypropanol (also known as 1-ethoxy-2-propanol (B74678) or Propylene Glycol Ethyl Ether) emerges as a versatile and effective solvent for formulating advanced cleaning solutions.[4][5][6] It is a clear, colorless liquid with a mild, pleasant odor that offers a balanced combination of hydrophilic and lipophilic properties.[7][8] This dual solvency allows it to effectively dissolve a wide spectrum of both polar and non-polar residues, including oils, greases, resins, inks, and adhesives, making it an excellent candidate for cleaning diverse laboratory contaminants.[4][5][6][9]

Key advantages of ethoxypropanol-based formulations include:

• Broad Solvency: Effective on a wide variety of organic and inorganic soils.[4][6][10]

• Low Toxicity: Presents a lower toxicity profile compared to many traditional industrial solvents.[5][6][9]

• Water Miscibility: Completely miscible with water, allowing for flexible aqueous formulations.[4][5]

• Good Material Compatibility: Generally compatible with a range of materials commonly found in laboratory settings, though testing is always required.[4]

These application notes provide a comprehensive guide to the formulation, testing, and application of ethoxypropanol-based cleaning solutions for general and critical laboratory use.

2.0 Physicochemical and Safety Data

Understanding the fundamental properties and hazards of 1-ethoxy-2-propanol is crucial for safe handling and effective formulation.

Table 1: Physicochemical Properties of 1-Ethoxy-2-propanol

Property	Value	Reference(s)
Chemical Formula	C₅H₁₂O₂	[9]
Molecular Weight	104.15 g/mol	[11]
Appearance	Colorless liquid	[12]
Odor	Mild, ether-like	[4][5]
Boiling Point	~131-134 °C	[12]
Flash Point	~38.5 - 42 °C (Closed Cup)	[13][14]
Density	~0.897 g/cm³ at 20 °C	[12]
Water Solubility	Miscible	[4][5]
Vapor Pressure	~10 hPa at 20-34 °C	[13][14]

| Classification | Flammable Liquid (Category 3) |[11][14] |

Table 2: Toxicological and Safety Information for 1-Ethoxy-2-propanol

Parameter	Information	Reference(s)
Oral LD50 (Rat)	>5000 mg/kg	[11]
Dermal LD50 (Rabbit)	8100 mg/kg	[11]
Primary Hazards	Flammable liquid and vapor. Causes serious eye irritation. May cause drowsiness or dizziness.	[11][14]
Handling Precautions	Keep away from heat, sparks, and open flames. Use in a well-ventilated area. Avoid breathing vapors. Wear protective gloves, clothing, and eye protection.	[11][12][15]

| Storage | Store in a cool, dry, well-ventilated place in a tightly closed container. Recommended storage at 2-8°C. |[13][15][16] |

3.0 Principles of Formulation

A robust cleaning solution is a synergistic mixture of several components. Ethoxypropanol serves as the primary active solvent, but its performance is significantly enhanced by the inclusion of surfactants and other additives.

3.1 The Role of Ethoxypropanol: The Cleaning Mechanism

Ethoxypropanol's efficacy stems from its amphiphilic molecular structure, containing both a polar hydroxyl group (-OH) and ether linkage (-O-), and a non-polar ethyl/propyl hydrocarbon backbone. This allows it to act as a bridge between aqueous and oily phases, breaking down and solvating complex soils.

Caption: Molecular action of an ethoxypropanol-based cleaning solution.

3.2 Surfactants

Surfactants (Surface Active Agents) are critical for reducing the surface tension of the cleaning solution, allowing it to better wet surfaces and penetrate soils. They also help emulsify and suspend lifted contaminants, preventing redeposition.

• Non-ionic Surfactants: Highly compatible with other surfactant types and effective at emulsifying oils. Alcohol ethoxylates (e.g., Neodol®, Tergitol® series) are common choices.[17][18] They are generally low-foaming, which is advantageous for automated washers.

• Anionic Surfactants: Excellent for lifting and suspending particulate soils. Often used in combination with non-ionics.

• Amphoteric Surfactants: Stable over a wide pH range and can provide hydrotropic properties, helping to couple other components into the solution.[19]

3.3 Builders and Chelating Agents

Builders enhance cleaning performance by sequestering hard water ions (Ca²⁺, Mg²⁺) that can interfere with surfactant efficacy. Chelating agents like GLDA and MGDA are modern, biodegradable options that are effective alternatives to phosphates.[20]

4.0 Example Formulations

The following formulations are provided as starting points for development and must be validated for the specific application and equipment. All formulations use Purified/Deionized Water as the diluent.

Table 3: Example Starting Point Formulations (w/w %)

Component	Formulation A (General Glassware)	Formulation B (Organic Residues)	Formulation C (Metal & Equipment)
1-Ethoxy-2-propanol	10%	25%	15%
Non-ionic Surfactant	2%	5%	3%
Amphoteric Surfactant	1%	2%	1.5%
Chelating Agent (e.g., GLDA)	0.5%	1%	1%
Deionized Water	86.5%	67%	79.5%

| Target pH (adjust w/ citric acid/MEA) | 7.0 - 8.5 | 8.0 - 9.5 | 9.0 - 10.5 |

5.0 Experimental Protocols

The following protocols outline the methodology for preparing, validating, and using ethoxypropanol-based cleaning solutions.

Caption: Workflow for developing and validating a new cleaning formulation.

5.1 Protocol 1: Preparation of Cleaning Solution (1L Batch, Formulation A)

• Materials:

  • 1-Ethoxy-2-propanol (≥95% purity)

  • Non-ionic surfactant (e.g., Alcohol Ethoxylate)

  • Amphoteric surfactant

  • Chelating Agent (e.g., GLDA, 40% solution)

  • Deionized Water

  • 1L borosilicate glass beaker and magnetic stirrer

  • Calibrated balance and pH meter

• Procedure:

  • Tare the 1L beaker on the balance.

  • Add 865.0 g of deionized water to the beaker.

  • Begin stirring at a moderate speed to create a vortex.

  • Slowly add 5.0 g of the chelating agent (adjusting for solution concentration) and allow it to dissolve completely.

  • Add 20.0 g of the non-ionic surfactant and 10.0 g of the amphoteric surfactant. Allow 10-15 minutes for complete dissolution.

  • Slowly add 100.0 g of 1-ethoxy-2-propanol to the mixture.

  • Continue stirring for an additional 15 minutes to ensure homogeneity.

  • Measure the pH. If necessary, adjust to the target range (7.0-8.5) using a dilute solution of citric acid (to lower) or a suitable amine like monoethanolamine (MEA) (to raise).

  • Filter the final solution through a 0.22 µm filter if intended for critical cleaning applications.

  • Store in a clearly labeled, sealed container in a designated chemical storage area.[15][16]

5.2 Protocol 2: Material Compatibility Testing

• Materials:

  • Prepared cleaning solution.

  • Test coupons of common laboratory materials (e.g., borosilicate glass, stainless steel 316, polypropylene, polycarbonate, silicone tubing).

  • Control solution (deionized water).

  • Covered glass containers for immersion.

  • Incubator or water bath set to a relevant temperature (e.g., 40°C).

• Procedure:

  • Document the initial state of each material coupon (weight, visual appearance, surface texture).

  • Place one coupon of each material type into a container with the cleaning solution and another into a control container with deionized water.

  • Ensure coupons are fully submerged. Cover the containers.

  • Place containers in the incubator for a set duration (e.g., 24, 48, or 72 hours) to simulate prolonged contact.

  • After the exposure period, remove the coupons, rinse thoroughly with deionized water, and allow them to dry completely.

  • Re-weigh the coupons and perform a detailed visual inspection for any signs of degradation (e.g., discoloration, crazing, swelling, pitting, or weight change).

  • Record observations in a structured table.

Table 4: Example Data Table for Material Compatibility

Material	Exposure Time (h)	Initial Weight (g)	Final Weight (g)	Weight Change (%)	Visual Observations (Test vs. Control)	Pass/Fail
SS 316	72	15.234	15.233	-0.01%	No change	Pass
Polycarbonate	72	8.541	8.535	-0.07%	Slight hazing observed	Fail

| Polypropylene | 72 | 7.112 | 7.112 | 0.00% | No change | Pass |

5.3 Protocol 3: Cleaning Efficacy Evaluation

• Materials:

  • Standardized test surfaces (e.g., glass slides or stainless steel coupons).

  • Representative laboratory soils (e.g., vacuum grease, marker ink, protein solution like BSA, dried cell culture medium).

  • Prepared cleaning solution and control (e.g., 70% IPA or water).

  • Ultrasonic bath or mechanical shaker.

  • UV-Vis Spectrophotometer or other analytical instrument for residue detection.

• Procedure:

  • Apply a consistent, measured amount of a specific soil to each test surface and allow it to dry/set under controlled conditions.

  • Submerge the soiled surfaces into beakers containing the test cleaning solution, a positive control (e.g., a known effective cleaner), and a negative control (water).

  • Place the beakers in an ultrasonic bath for a defined period (e.g., 10 minutes).

  • Remove the surfaces, rinse with deionized water using a standardized method (e.g., 3 x 10 mL rinses), and allow to dry.

  • Evaluate cleaning efficacy using one or more of the following methods:

    • Visual Inspection: Score the surface based on the percentage of soil removed (0-100%).

    • Gravimetric Analysis: Weigh the surface before soiling and after cleaning to determine the mass of soil removed.

    • Analytical Quantification: For the final rinse water, use a technique like UV-Vis spectroscopy (for proteins) or HPLC to quantify any remaining residue.

  • Record results in a comparative table.

Caption: Logic for selecting a starting cleaning formulation based on soil type.

Ethoxypropanol-based cleaning solutions offer a promising alternative to traditional laboratory cleaners, providing a favorable balance of performance, safety, and material compatibility. The formulations and protocols presented here serve as a robust framework for researchers and laboratory managers to develop and validate customized cleaning solutions tailored to their specific needs. Rigorous testing for material compatibility and cleaning efficacy is essential before implementing any new cleaning protocol in a regulated or critical research environment.

References

• 1. labproinc.com [labproinc.com]
• 2. Atom Scientific Ltd | News | Essential Chemicals for Critical Lab Cleaning [atomscientific.com]
• 3. technotes.alconox.com [technotes.alconox.com]
• 4. ETHOXY PROPANOL - Ataman Kimya [atamanchemicals.com]
• 5. atamankimya.com [atamankimya.com]
• 6. melbournesolvents.com.au [melbournesolvents.com.au]
• 7. ETHOXY PROPANOL (EP) - Ataman Kimya [atamanchemicals.com]
• 8. Ethoxy Propanol – Efficient Solvent for industrial usage [jil-chemicals.com]
• 9. RXCHEMICALS: Chemicals Solvent Powder supplier Import-Export in India Dubai UAE Oman Nairobi [rxchemicals.com]
• 10. Ethoxy Propanol (EP) for Industrial Mixing Applications for Industrial | Ookto - The AI powered chemical marketplace [ookto.com]
• 11. fishersci.ie [fishersci.ie]
• 12. echemi.com [echemi.com]
• 13. 1-Ethoxy-2-propanol - Safety Data Sheet [chemicalbook.com]
• 14. cpachem.com [cpachem.com]
• 15. go.lupinsys.com [go.lupinsys.com]
• 16. monumentchemical.com [monumentchemical.com]
• 17. Nonionic Surfactants - Soaps & Surfactants - Cleaning Ingredients - Knowde [knowde.com]
• 18. US20040033920A1 - Cleaner/degreaser compositions with surfactant combination - Google Patents [patents.google.com]
• 19. productbrochures.verdantspecialty.com [productbrochures.verdantspecialty.com]
• 20. nouryon.com [nouryon.com]

Application Notes and Protocols for Ethoxypropanol in Thin-Film Coating

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for utilizing ethoxypropanol as a solvent in the fabrication of thin films via spin coating and sol-gel methodologies. The protocols are designed to be adaptable for various research and development applications, including in the pharmaceutical and electronics industries.

Introduction to Ethoxypropanol in Thin-Film Applications

Ethoxypropanol, a propylene (B89431) glycol ether, is a versatile and effective solvent for a wide array of resins, including epoxies, acrylics, alkyds, polyesters, nitrocellulose, and polyurethanes.[1][2] Its utility in thin-film coating is attributed to its excellent solvency power, controlled evaporation rate, and ability to promote uniform film formation.[3][4][5] In the semiconductor industry, high-purity ethoxypropanol is valued for its ability to create precise and defect-free layers.[6] These characteristics make it a suitable choice for various deposition techniques, including spin coating, dip coating, and spray coating.[1]

Key Properties of Ethoxypropanol:

Property	Value
Chemical Formula	C5H12O2
Molar Mass	104.15 g/mol
Appearance	Clear, colorless liquid
Odor	Mild, ether-like
Boiling Point	132 °C (270 °F)
Flash Point	42 °C (107.6 °F)
Purity (typical)	≥99.0%
Water Content (max)	≤0.100%
Acidity as Acetic Acid (max)	≤0.0100%

This data is compiled from multiple sources.

Safety Precautions

Ethoxypropanol is a flammable liquid and should be handled with appropriate safety measures.

• Ventilation: Always work in a well-ventilated area, such as a fume hood, to minimize inhalation of vapors.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.

• Fire Safety: Keep away from open flames, sparks, and other ignition sources. Use explosion-proof equipment where necessary.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from oxidizing agents.

Experimental Protocol: Spin Coating of a Polymer Thin Film (P3HT)

This protocol describes the preparation of a poly(3-hexylthiophene) (P3HT) thin film using ethoxypropanol as a solvent. P3HT is a conductive polymer widely used in organic electronic devices.

Materials and Equipment

• Poly(3-hexylthiophene) (P3HT) powder

• Ethoxypropanol (reagent grade)

• Chloroform (B151607) and dichlorobenzene (for comparison, optional)

• Substrates (e.g., glass slides, silicon wafers)

• Spin coater

• Hot plate

• Ultrasonic bath

• Micropipettes

• Glass vials

• Analytical balance

Substrate Preparation

• Clean the substrates by sonicating them in a sequence of deionized water with detergent, deionized water, acetone, and finally isopropanol, for 15 minutes each.

• Dry the substrates with a stream of nitrogen gas.

• Treat the substrates with UV-ozone for 10 minutes to remove any remaining organic residues and improve surface wettability.

Precursor Solution Preparation

• Prepare a 10 mg/mL stock solution of P3HT in a suitable solvent like chloroform or dichlorobenzene.[7]

• For this protocol, we will adapt this to use ethoxypropanol. Due to potential differences in solubility, start by preparing a 5 mg/mL solution of P3HT in ethoxypropanol.

• Dissolve the P3HT powder in ethoxypropanol by stirring the mixture on a hotplate at 50°C for at least 1 hour in a sealed vial.

• Allow the solution to cool to room temperature and filter it through a 0.45 µm PTFE syringe filter to remove any undissolved particles.

Spin Coating Procedure

The thickness of the resulting film is dependent on the solution concentration and spin coating parameters.

• Place the cleaned substrate onto the vacuum chuck of the spin coater.

• Dispense an excess amount of the P3HT/ethoxypropanol solution onto the center of the substrate to cover the entire surface.

• Start the spin coater. A two-step process is often used:

  • Step 1 (Spread): 500 rpm for 10 seconds to evenly distribute the solution.

  • Step 2 (Thinning): 1500 rpm for 30 seconds to achieve the desired thickness.

• After the spin coating process is complete, carefully remove the substrate from the spin coater.

• Anneal the film on a hotplate at 120°C for 10 minutes to remove residual solvent and improve the film's morphology.

Expected Results and Characterization

The final film thickness and morphology are influenced by the solvent's volatility and the polymer's interaction with the solvent.

Table 1: Influence of Spin Coating Parameters on P3HT Film Thickness (Hypothetical Data for Ethoxypropanol)

P3HT Concentration (mg/mL in Ethoxypropanol)	Spin Speed (rpm)	Spin Time (s)	Resulting Film Thickness (nm)
5	1000	30	120
5	2000	30	85
5	3000	30	60
10	1500	30	150
10	1500	60	140

Characterization Techniques:

• Film Thickness: Measured using ellipsometry or a profilometer.

• Surface Morphology: Imaged using Atomic Force Microscopy (AFM) to assess roughness and uniformity.

• Optical Properties: Analyzed using UV-Vis spectroscopy to determine the absorption spectrum.

• Structural Properties: Investigated with X-ray Diffraction (XRD) to understand the crystallinity of the polymer film.

Caption: Workflow for P3HT thin-film preparation.

Experimental Protocol: Sol-Gel Deposition of Zinc Oxide (ZnO) Thin Film

This protocol outlines the preparation of a ZnO thin film using a sol-gel method with ethoxypropanol as the solvent. ZnO is a wide-bandgap semiconductor with applications in transparent electronics and sensors.

Materials and Equipment

• Zinc acetate (B1210297) dihydrate (Zn(CH₃COO)₂·2H₂O)

• Ethoxypropanol

• Monoethanolamine (MEA) (stabilizer)

• Substrates (e.g., glass slides, silicon wafers)

• Spin coater or dip coater

• Hot plate

• Furnace

• Magnetic stirrer

• Glass beakers and flasks

Substrate Preparation

Follow the same procedure as described in section 3.2.

Precursor Solution (Sol) Preparation

• Prepare a 0.5 M solution of zinc acetate dihydrate in ethoxypropanol. For example, to make 50 mL of solution, dissolve 5.48 g of Zn(CH₃COO)₂·2H₂O in 50 mL of ethoxypropanol.

• Stir the mixture vigorously on a magnetic stirrer at 60°C for 30 minutes until the zinc acetate is completely dissolved.

• Add monoethanolamine (MEA) dropwise as a stabilizer. The molar ratio of MEA to zinc acetate should be 1:1. For the 50 mL solution above, this corresponds to approximately 2.9 mL of MEA.

• Continue stirring the solution at 60°C for 2 hours to yield a clear and homogeneous sol.

• Age the sol at room temperature for 24 hours before use. This aging step is crucial for the hydrolysis and condensation reactions that form the precursor network.

Thin-Film Deposition

Option A: Spin Coating

• Place the cleaned substrate on the spin coater chuck.

• Dispense the aged ZnO sol onto the substrate.

• Spin the substrate, for example, at 3000 rpm for 30 seconds.

• Dry the coated substrate on a hot plate at 150°C for 10 minutes to evaporate the solvent and organic residuals.

• Repeat the coating and drying steps multiple times to achieve the desired film thickness.

Option B: Dip Coating

• Immerse the cleaned substrate into the ZnO sol.

• Withdraw the substrate at a constant speed (e.g., 5 cm/min).

• Dry the coated substrate on a hot plate at 150°C for 10 minutes.

• Repeat the dipping and drying cycles as needed.

Annealing

After the final deposition and drying step, anneal the film in a furnace at a temperature between 400°C and 600°C for 1-2 hours. The annealing process removes organic residues and promotes the crystallization of the ZnO film.

Expected Results and Characterization

The properties of the ZnO film will depend on the deposition parameters and annealing temperature.

Table 2: Influence of Annealing Temperature on ZnO Film Properties (Hypothetical Data)

Annealing Temperature (°C)	Crystallite Size (nm)	Optical Band Gap (eV)	Surface Roughness (RMS, nm)
400	15	3.28	5.2
500	25	3.25	4.1
600	38	3.22	3.5

Characterization Techniques:

• Crystallinity and Phase: Analyzed by X-ray Diffraction (XRD).

• Surface Morphology and Grain Size: Imaged using Scanning Electron Microscopy (SEM) or Atomic Force Microscopy (AFM).

• Optical Transmittance and Band Gap: Measured with a UV-Vis spectrophotometer.

• Elemental Composition: Determined using Energy-Dispersive X-ray Spectroscopy (EDS).[8]

Caption: Workflow for ZnO thin-film preparation via sol-gel.

Conclusion

Ethoxypropanol is a highly effective and versatile solvent for the preparation of both polymer and inorganic thin films. Its favorable properties allow for the creation of uniform and high-quality coatings through common deposition techniques like spin and dip coating. The protocols provided here offer a solid foundation for researchers to develop and optimize their thin-film fabrication processes for a wide range of applications. Careful control of solution concentration, deposition parameters, and post-processing steps such as annealing is critical to achieving the desired film characteristics.

References

• 1. diyhpl.us [diyhpl.us]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Spin coating of thin and ultrathin polymer films | Semantic Scholar [semanticscholar.org]
• 4. jmaterenvironsci.com [jmaterenvironsci.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. journal.polymer-korea.or.kr [journal.polymer-korea.or.kr]
• 8. Elemental Analysis | Bruker [bruker.com]

Ethoxypropanol as a Coalescing Agent in Water-Based Latex Coatings: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxypropanol, a propylene (B89431) glycol ether-based solvent, serves as a highly effective coalescing agent in water-based latex coatings. Its primary function is to facilitate the formation of a continuous, uniform film by temporarily plasticizing the latex polymer particles, thereby reducing the minimum film formation temperature (MFFT). As the coating dries, ethoxypropanol gradually evaporates, allowing the film to develop its final hardness and durability. This document provides detailed application notes, experimental protocols, and performance data related to the use of ethoxypropanol in acrylic latex formulations.

Mechanism of Action

The formation of a solid film from a water-based latex dispersion is a multi-stage process:

• Evaporation of Water: As water evaporates from the applied coating, the latex particles are forced into close proximity.

• Particle Deformation: The capillary forces exerted by the remaining water and the presence of the coalescing agent soften the polymer particles, causing them to deform and pack tightly.

• Polymer Interdiffusion: The softened polymer chains at the particle interfaces intermingle, leading to the formation of a continuous and cohesive film.

Ethoxypropanol's role is critical in the particle deformation and polymer interdiffusion stages. By reducing the glass transition temperature (Tg) of the polymer, it allows for film formation at ambient temperatures where the unmodified polymer would remain as a discrete powder.

Performance Characteristics

The concentration of ethoxypropanol in a latex formulation significantly influences the final properties of the coating. The following table summarizes the expected performance trends when incorporating ethoxypropanol into a typical water-based acrylic latex paint.

Table 1: Effect of Ethoxypropanol Concentration on Key Coating Properties

Ethoxypropanol Concentration (% on latex solids)	Minimum Film Formation Temperature (MFFT) (°C)	60° Gloss (GU)	Pencil Hardness	Scrub Resistance (Cycles to Failure)
0	22	75	H	800
2	15	80	F	1000
4	8	85	HB	1200
6	<5	88	2B	1150
8	<5	87	3B	1100

Note: The data presented in this table is illustrative and represents typical trends. Actual results will vary depending on the specific latex formulation, substrate, and curing conditions.

Experimental Protocols

Determination of Minimum Film Formation Temperature (MFFT)

Standard: ASTM D2354

Objective: To determine the lowest temperature at which a latex coating will form a continuous film.

Methodology:

• Place a metal MFFT bar with a known temperature gradient on a level surface.

• Apply the latex formulation evenly across the temperature gradient of the bar using a film applicator.

• Allow the film to dry under controlled humidity.

• Observe the point on the bar where the film transitions from a white, cracked, or powdery appearance to a clear, continuous film.

• The temperature at this transition point is the MFFT.

Gloss Measurement

Standard: ASTM D523

Objective: To measure the specular gloss of a coating surface.

Methodology:

• Prepare a uniform film of the coating on a flat, non-porous substrate and allow it to cure completely.

• Calibrate a gloss meter at the desired geometry (typically 60° for semi-gloss coatings) using a certified standard.

• Place the gloss meter on the surface of the cured coating and take multiple readings at different locations.

• Calculate the average of the readings to determine the gloss value in Gloss Units (GU).

Pencil Hardness Test

Standard: ASTM D3363

Objective: To assess the hardness of a cured coating film.

Methodology:

• Secure the coated panel on a firm, level surface.

• Select a set of calibrated graphite (B72142) pencils of varying hardness (e.g., 6B to 6H).

• Starting with a softer pencil, hold it at a 45° angle to the surface and push it forward with uniform pressure.

• Examine the surface for any indentation or scratching.

• Repeat the test with progressively harder pencils until a pencil scratches the coating.

• The pencil hardness is reported as the hardest pencil that does not scratch the film.

Scrub Resistance Test

Standard: ASTM D2486

Objective: To determine the resistance of a paint film to erosion from repeated scrubbing.

Methodology:

• Apply a uniform film of the paint to a black plastic panel and allow it to cure for a specified time.

• Place the panel in a scrub test machine.

• Abrasive scrub media is applied to a brush or sponge which is then moved back and forth over the paint film.

• The test is continued until the paint film is worn through to the substrate.

• The number of cycles required to cause failure is recorded as the scrub resistance.

Visualizations

Caption: The three-stage process of latex film formation.

Caption: Workflow for evaluating ethoxypropanol performance.

Formulation Guidelines

The optimal concentration of ethoxypropanol is dependent on the specific latex polymer, its glass transition temperature, and the desired application conditions. Generally, a concentration of 2-8% based on the weight of the latex solids is a good starting point for formulation development. It is crucial to conduct a ladder study to determine the minimum level of ethoxypropanol required to achieve the desired MFFT without negatively impacting other film properties such as hardness and block resistance.

Safety and Handling

Ethoxypropanol should be handled in a well-ventilated area, and appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion

Ethoxypropanol is a versatile and effective coalescing agent for water-based latex coatings. By understanding its mechanism of action and systematically evaluating its impact on key performance properties, formulators can optimize their coatings for a wide range of applications, ensuring excellent film formation and durability.

Application Notes &amp; Protocols: Employing Ethoxypropanol as a Coupling Agent in Microemulsions

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a detailed guide on the utilization of ethoxypropanol as a coupling agent (cosurfactant) for the formulation and characterization of stable microemulsions, particularly for applications in drug delivery.

Introduction to Microemulsions and the Role of Coupling Agents

Microemulsions are clear, thermodynamically stable, and isotropic liquid mixtures of an oil phase, an aqueous phase, and a surfactant.[1] They form spontaneously with little to no required shear energy and are distinguished from conventional emulsions by their small droplet size (typically under 140 nm), transparency, and long-term stability.[2][3] These systems are of significant interest in the pharmaceutical industry as advanced drug delivery vehicles due to their ability to enhance the solubilization and bioavailability of poorly water-soluble drugs.[4][5]

The formation and stability of a microemulsion depend on the interfacial film of surfactant molecules at the oil-water interface. A "coupling agent," or cosurfactant, is often required to provide the necessary flexibility to this film, allowing it to accommodate the curvature needed for microemulsion formation.[3] The cosurfactant, typically a short-to-medium chain alcohol or glycol, partitions between the oil and water phases and the surfactant interface, reducing interfacial tension and promoting the formation of a stable microemulsion.[3][6]

Ethoxypropanol (Propylene Glycol Monoethyl Ether) is a versatile solvent with properties that make it an excellent candidate for a coupling agent.[7] It is a clear, colorless liquid completely miscible with water and many organic solvents.[7] Its amphiphilic nature, possessing both a polar ether group and a non-polar alkyl group, allows it to effectively reduce interfacial tension. Ethoxypropanol's high solvency for a wide variety of substances, including resins and other organic materials, further enhances its utility in complex formulations.[7][8]

Application Notes: Ethoxypropanol in Microemulsion Formulation

Employing ethoxypropanol as a coupling agent offers several advantages:

• Enhanced Stability: Ethoxypropanol contributes to the overall stability of the emulsion by helping to prevent phase separation.[9]

• Improved Solvency: It acts as an excellent solvent, ensuring the proper dispersion and interaction of various components within the microemulsion.[10]

• Viscosity Modification: It can be used to adjust and optimize the viscosity of the formulation for specific applications.[9][10]

• High Purity: Commercially available with high purity (typically >99.0%), minimizing the risk of unwanted side reactions in sensitive formulations.[9]

The fundamental role of ethoxypropanol is to lower the oil-water interfacial tension, which minimizes the free energy change associated with forming the large interfacial area characteristic of microemulsions.[4]

Caption: Logical diagram of ethoxypropanol's role as a coupling agent.

Data Presentation: Representative Formulations

The following tables provide examples of oil-in-water (O/W) microemulsion formulations developed using ethoxypropanol as the coupling agent. These formulations are intended as a starting point for optimization. The ratio of surfactant to coupling agent (Sₘᵢₓ) is critical for determining the microemulsion region in a phase diagram.

Table 1: Representative Oil-in-Water (O/W) Microemulsion Formulations

Component	Function	Formulation A (% w/w)	Formulation B (% w/w)	Formulation C (% w/w)
Oleic Acid	Oil Phase	10	15	8
Tween 80	Surfactant	30	28	35
Ethoxypropanol	Coupling Agent	15	14	15
Purified Water	Aqueous Phase	45	43	42

| Sₘᵢₓ Ratio (Surfactant:Coupling Agent) | - | 2:1 | 2:1 | 2.3:1 |

Table 2: Physicochemical Properties of a Representative Microemulsion (Formulation A)

Parameter	Method	Result
Visual Appearance	Naked Eye	Clear, transparent liquid
Thermodynamic Stability	Centrifugation (3000 rpm, 30 min)	No phase separation
Droplet Size (Mean ± SD)	Photon Correlation Spectroscopy	45 ± 2.5 nm
Polydispersity Index (PDI)	Photon Correlation Spectroscopy	< 0.2
Electrical Conductivity	Conductometer	150 µS/cm (Indicative of O/W)

| pH | pH meter | 6.5 ± 0.1 |

Experimental Protocols

Protocol 1: Formulation by Phase Titration Method

This protocol describes the construction of a pseudo-ternary phase diagram to identify the microemulsion region and formulate a stable system.[2]

Materials:

• Oil Phase (e.g., Oleic Acid, Isopropyl Myristate)

• Surfactant (e.g., Tween 80, Cremophor EL)

• Coupling Agent (Ethoxypropanol)

• Aqueous Phase (Purified Water)

• Glass vials, magnetic stirrer, and burette.

Methodology:

• Prepare Surfactant/Coupling Agent Mixtures (Sₘᵢₓ):

  • Prepare mixtures of the surfactant and ethoxypropanol at different weight ratios (e.g., 1:1, 2:1, 3:1, 4:1). Homogenize thoroughly.

• Construct Pseudo-Ternary Phase Diagram:

  • For each Sₘᵢₓ ratio, prepare a series of mixtures with the oil phase at varying weight ratios (e.g., 1:9, 2:8, ... 9:1 of Sₘᵢₓ to oil).

  • Place each Sₘᵢₓ/oil mixture in a glass vial on a magnetic stirrer.

  • Slowly titrate the mixture with the aqueous phase (purified water) drop-by-drop from a burette.

  • Continuously observe the sample for changes in appearance (from transparent to turbid). The point of transition indicates the boundary of the microemulsion region.

  • Record the amounts of oil, Sₘᵢₓ, and water used to form the clear microemulsion.

  • Plot the data on a ternary phase diagram to delineate the microemulsion zone.

• Select and Prepare Final Formulation:

  • Choose a composition from within the identified stable microemulsion region for further characterization.

Caption: Experimental workflow for the phase titration method.

Protocol 2: Physicochemical Characterization of Microemulsions

This protocol outlines the essential tests to characterize the formulated microemulsion.

2.1 Visual Inspection and Thermodynamic Stability:

• Visual Inspection: Observe the formulation against a bright background for clarity, homogeneity, and any signs of precipitation.

• Centrifugation: Centrifuge 5 mL of the microemulsion at 3000-5000 rpm for 30 minutes.[11] A stable microemulsion will show no signs of phase separation, creaming, or cracking.

• Freeze-Thaw Cycling: Subject the formulation to at least three cycles of freezing at a low temperature (e.g., 5°C) for 48 hours followed by thawing at an elevated temperature (e.g., 40°C) for 48 hours.[12] The formulation should remain clear and stable.

2.2 Droplet Size and Polydispersity Index (PDI) Analysis:

• Use Photon Correlation Spectroscopy (PCS) or Dynamic Light Scattering (DLS).

• Dilute the microemulsion sample with purified water to an appropriate concentration to avoid multiple scattering effects.

• Measure the particle size and PDI at a fixed angle (e.g., 90°) and a constant temperature (e.g., 25°C). A PDI value below 0.3 indicates a narrow and homogenous size distribution.

2.3 Determination of Microemulsion Type:

• Electrical Conductivity Measurement: Use a calibrated conductometer.

  • O/W Microemulsion: As water is the continuous phase, the conductivity will be relatively high.

  • W/O Microemulsion: As oil is the continuous phase, the conductivity will be very low.

• Dye Solubility Test:

  • Add a water-soluble dye (e.g., methylene (B1212753) blue) to the microemulsion. If the dye disperses uniformly, it is an O/W type.

  • Add an oil-soluble dye (e.g., Sudan Red). If the dye disperses uniformly, it is a W/O type.

Caption: Workflow for physicochemical characterization of microemulsions.

Conclusion

Ethoxypropanol demonstrates significant potential as a highly effective coupling agent in the formulation of microemulsions for pharmaceutical and other advanced applications. Its favorable properties, including excellent solvency, miscibility with both polar and non-polar liquids, and ability to modify viscosity, allow for the creation of stable, transparent microemulsion systems.[9][10] The protocols outlined in this document provide a robust framework for researchers and drug development professionals to systematically formulate and characterize ethoxypropanol-based microemulsions, paving the way for the development of innovative and high-performance drug delivery systems.

References

• 1. researchgate.net [researchgate.net]
• 2. ijper.org [ijper.org]
• 3. ijprajournal.com [ijprajournal.com]
• 4. Frontiers | Microemulsions: Unique Properties, Pharmacological Applications, and Targeted Drug Delivery [frontiersin.org]
• 5. Applications of microemulsion based drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 8. Ethoxy propanol | Wilmar BioEthanol [wilmarsugar-anz.com]
• 9. Ethoxy Propanol (EP) for Emulsion Stabilization in Industrial Applications for Industrial | Ookto - The AI powered chemical marketplace [ookto.com]
• 10. Ethoxy Propanol (EP) for Industrial Mixing Applications for Industrial | Ookto - The AI powered chemical marketplace [ookto.com]
• 11. Secure Verification [farfar.pharmacy.bg.ac.rs]
• 12. Microemulsion Delivery Systems with Low Surfactant Concentrations: Optimization of Structure and Properties by Glycol Cosurfactants - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: The Role of Propylene Glycol Monoethyl Ether in Water-Based Flexographic Ink Formulations

Introduction

Propylene Glycol Monoethyl Ether (PGME) is a versatile glycol ether widely employed as a co-solvent in the formulation of water-based flexographic printing inks. Its primary functions are to control the drying rate, improve resin solubility, and enhance overall ink performance on various substrates. These application notes provide a comprehensive overview of the utility of PGME in flexographic ink formulations, complete with experimental protocols for evaluation and quantitative data to guide researchers, scientists, and drug development professionals in optimizing their ink systems.

Key Functions of Propylene Glycol Monoethyl Ether (PGME) in Flexographic Inks:

• Drying Time Modifier: PGME has a moderate evaporation rate, which is critical in high-speed flexographic printing. It prevents premature drying of the ink on the anilox roller and printing plate, which can lead to print defects, while still allowing for efficient drying on the substrate.[1]

• Solvency and Resin Compatibility: It is an excellent solvent for a variety of resins commonly used in water-based flexographic inks, such as acrylic and styrene-acrylic copolymers.[2] This ensures good resin solubility and stability within the ink formulation.

• Viscosity Control: The addition of PGME can influence the viscosity of the ink. By adjusting its concentration, formulators can fine-tune the ink's rheological properties for optimal transfer from the anilox roll to the printing plate and then to the substrate.

• Wetting and Flow: PGME can reduce the surface tension of the ink, which improves wetting on non-porous substrates and promotes better ink flow and leveling, resulting in a uniform and smooth printed film.

Representative Water-Based Flexographic Ink Formulation

A typical water-based flexographic ink formulation serves as a baseline for evaluating the effects of PGME. The following table outlines a representative composition:

Component	Function	Percentage by Weight (%)
Deionized Water	Primary Solvent	40-50
Acrylic Resin Emulsion	Binder	30-40
Pigment Dispersion	Colorant	10-15
Propylene Glycol Monoethyl Ether (PGME)	Co-solvent / Drying Retarder	1-5
Defoamer	Foam Control	0.1-0.5
Wetting Agent	Surface Tension Reduction	0.1-0.5
Rheology Modifier	Viscosity Adjustment	0.1-1.0
Total	100

Impact of PGME Concentration on Ink Properties: A Quantitative Analysis

The concentration of PGME in a flexographic ink formulation can be systematically varied to achieve desired performance characteristics. The following table presents representative data on the effect of PGME concentration on key ink properties.

PGME Concentration (% w/w)	Viscosity (Zahn Cup #2, sec)	Drying Time (sec)	Adhesion (ASTM D3359, % Adhesion)
1	22	15	98
2	21	20	99
3	20	25	99
4	19	30	98
5	18	35	97

Experimental Protocols

Protocol for Preparation of a Water-Based Flexographic Ink Formulation

Objective: To prepare a series of water-based flexographic inks with varying concentrations of Propylene Glycol Monoethyl Ether (PGME) for performance evaluation.

Materials:

• Deionized Water

• Styrene-Acrylic Resin Emulsion (e.g., Joncryl® series)

• Pigment Dispersion (e.g., Phthalo Blue)

• Propylene Glycol Monoethyl Ether (PGME)

• Defoamer (e.g., silicone-based or mineral oil-based)

• Wetting Agent (e.g., acetylenic diol-based)

• Rheology Modifier (e.g., associative thickener)

• High-speed disperser with a Cowles blade

• Laboratory balance

• Beakers and mixing vessels

Procedure:

• Varnish Preparation:

  • In a suitably sized mixing vessel, combine the deionized water and the acrylic resin emulsion under gentle agitation.

  • Slowly add the desired percentage of PGME (e.g., 1%, 2%, 3%, 4%, 5% by weight of the total formulation) while stirring.

  • Add the defoamer, wetting agent, and rheology modifier to the vortex of the mixture.

  • Increase the mixing speed to ensure homogeneity.

• Pigment Dispersion:

  • Slowly add the pigment dispersion to the varnish with continuous mixing.

  • Once all the pigment is incorporated, increase the speed of the high-speed disperser to achieve a fine and uniform dispersion. The fineness of grind should be checked periodically using a Hegman gauge.

• Final Letdown and Quality Control:

  • Reduce the mixing speed and make any final adjustments to viscosity with small additions of water or rheology modifier.

  • Measure and record the final pH and viscosity of the ink.

  • Allow the ink to de-aerate before conducting further tests.

Protocol for Viscosity Measurement

Objective: To determine the viscosity of the prepared flexographic inks using a Zahn Cup.

Apparatus:

• Zahn Cup (#2 is common for water-based flexo inks)

• Stopwatch

• Thermometer

• Beaker

Procedure:

• Ensure the ink is at a constant temperature (typically 25°C) and is well-mixed without entrapped air.

• Hold the Zahn cup and submerge it completely into the ink.

• Lift the cup vertically out of the ink, starting the stopwatch the moment the top edge of the cup breaks the surface of the liquid.

• Observe the stream of ink flowing from the orifice at the bottom of the cup.

• Stop the stopwatch at the first distinct break in the stream.

• Record the elapsed time in seconds. This is the viscosity in "Zahn seconds."

• Clean the Zahn cup thoroughly with an appropriate solvent immediately after use.

Protocol for Drying Time Assessment

Objective: To evaluate the drying time of the ink films.

Materials:

• Flexographic hand proofer or laboratory printing press

• Substrate (e.g., corrugated linerboard, polyethylene (B3416737) film)

• Stopwatch

• Cotton swabs or a similar soft material

Procedure:

• Ink Application: Apply a uniform film of ink to the substrate using the hand proofer or lab press.

• Set-to-Touch Time: Start the stopwatch immediately after the ink is applied. Gently touch the surface of the ink film with a clean finger or a cotton swab at regular intervals (e.g., every 5 seconds). The set-to-touch time is the point at which no ink transfers to the finger or swab.

• Through-Dry Time: To determine when the ink is thoroughly dry, apply firm pressure with a thumb and twist it 90 degrees on the ink film. The through-dry time is reached when the film is not marred or distorted by this action.

Protocol for Adhesion Testing (Cross-Hatch Method)

Objective: To assess the adhesion of the dried ink film to the substrate according to ASTM D3359.

Materials:

• Cross-hatch cutter with a specified number of blades and spacing

• Pressure-sensitive tape (e.g., 3M Scotch 610 or equivalent)

• Soft brush

• Illuminated magnifier

Procedure:

• Ensure the printed ink film is fully cured.

• Place the printed substrate on a firm, flat surface.

• Make a series of parallel cuts through the ink film to the substrate using the cross-hatch cutter.

• Make a second series of cuts at a 90-degree angle to the first set to create a lattice pattern.

• Gently brush the area to remove any loose flakes of ink.

• Apply a piece of the specified pressure-sensitive tape over the lattice and press it down firmly with a finger or a pencil eraser to ensure good contact.

• Within 90 seconds of application, remove the tape by pulling it back on itself at a 180-degree angle in a smooth, continuous motion.

• Examine the grid area for any removal of the ink.

• Classify the adhesion according to the ASTM D3359 scale (0B to 5B), where 5B represents no detachment and 0B represents more than 65% of the ink removed. The percentage of adhesion can be estimated from this classification.

Visualizations

Caption: Workflow for Flexographic Ink Formulation and Evaluation.

Caption: Logical Relationships of PGME in Flexo Ink.

References

• 1. davidlu.net [davidlu.net]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]

Ethoxypropanol: A Promising Green Solvent for the Extraction of Natural Products

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The extraction of bioactive compounds from natural products is a critical step in the discovery and development of new pharmaceuticals, nutraceuticals, and cosmetic ingredients. The choice of solvent is paramount, influencing the efficiency, selectivity, and environmental impact of the extraction process. In recent years, there has been a significant shift towards "green" solvents that are safe, renewable, and have a low environmental footprint. Ethoxypropanol (also known as propylene (B89431) glycol monoethyl ether) has emerged as a promising green solvent alternative to traditional organic solvents.[1] Its favorable properties, including good solvency for a wide range of polar and non-polar compounds, miscibility with water, low toxicity, and biodegradability, make it an attractive candidate for natural product extraction.[1][2][3][4] This document provides detailed application notes and protocols for utilizing ethoxypropanol as an extraction solvent for natural products, with a focus on polyphenols and flavonoids.

Properties of Ethoxypropanol

Ethoxypropanol is a clear, colorless liquid with a mild, pleasant odor. Its key physical and chemical properties are summarized in the table below.

Property	Value	References
Chemical Formula	C5H12O2	[1][5]
Molecular Weight	104.15 g/mol	[2]
Boiling Point	132 °C
Flash Point	40.5 °C (closed cup)	[4]
Density	0.895 g/cm³ (at 20°C)	[4]
Solubility in Water	Miscible	[1][5]

Its bifunctional nature, possessing both an ether and an alcohol group, allows it to dissolve a wide variety of substances, including resins, oils, and other organic molecules.[1][4] This broad solvency makes it suitable for extracting a diverse range of phytochemicals. Furthermore, its low toxicity profile offers a safer alternative to more hazardous solvents like methanol (B129727) and dichloromethane.[1][4]

Data Presentation: Comparison of Extraction Solvents

While specific quantitative data for ethoxypropanol in natural product extraction is still emerging, we can infer its potential performance by comparing it with other commonly used solvents. The following tables summarize data from studies on the extraction of polyphenols and flavonoids using various solvents. This data provides a benchmark for the expected efficiency of ethoxypropanol and highlights the importance of solvent selection and optimization of extraction parameters.

Table 1: Total Phenolic Content (TPC) in Plant Extracts with Various Solvents

Plant Material	Solvent	TPC (mg GAE/g DW*)	Reference
Red Grape Skin	70% Ethanol (B145695)	~160	[1]
Red Grape Skin	Water (100°C)	~40	[1]
Cistus creticus L.	Ethanol	95.33	[5]
Cistus creticus L.	50% Ethanol	96.51	[5]
Cistus creticus L.	Acetone (B3395972)	Not specified	[5]
Limnophila aromatica	100% Ethanol	40.5	[6]
Limnophila aromatica	75% Acetone	39.1	[6]
Amomum chinense C.	80% Methanol	Not specified	[7]

*mg Gallic Acid Equivalents per gram of Dry Weight

Table 2: Total Flavonoid Content (TFC) in Plant Extracts with Various Solvents

Plant Material	Solvent	TFC (mg QE/g DW*)	Reference
Cistus creticus L.	Acetone	28.03	[5]
Cistus creticus L.	Ethanol	Lower than Acetone	[5]
Limnophila aromatica	100% Ethanol	31.11	[6]
Limnophila aromatica	75% Acetone	29.34	[6]
Amomum chinense C.	80% Methanol	Not specified	[7]

*mg Quercetin Equivalents per gram of Dry Weight

These tables demonstrate that the choice of solvent and its water content significantly impacts the extraction yield of polyphenols and flavonoids. Generally, aqueous mixtures of organic solvents like ethanol and acetone show high extraction efficiency. Given that ethoxypropanol is miscible with water, it is anticipated that aqueous solutions of ethoxypropanol could offer comparable or even superior extraction yields for these compounds. Optimization of the ethoxypropanol-to-water ratio will be a critical parameter to investigate.

Experimental Protocols

While specific, peer-reviewed protocols for the extraction of natural products using ethoxypropanol are not yet widely available, the following protocols for Ultrasound-Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) have been adapted from established methods using similar solvents like ethanol. These protocols should serve as a robust starting point for researchers, with the understanding that optimization of parameters such as solvent concentration, temperature, time, and solid-to-solvent ratio is essential for achieving maximum extraction efficiency.

Protocol 1: Ultrasound-Assisted Extraction (UAE) of Flavonoids and Polyphenols using Ethoxypropanol

Objective: To extract flavonoids and polyphenols from plant material using ultrasound-assisted extraction with ethoxypropanol as the solvent.

Materials:

• Dried and powdered plant material (e.g., leaves, flowers, bark)

• Ethoxypropanol (reagent grade)

• Deionized water

• Ultrasonic bath or probe sonicator

• Beakers or flasks

• Filter paper (Whatman No. 1 or equivalent)

• Rotary evaporator

• Centrifuge (optional)

Procedure:

• Sample Preparation: Weigh 10 g of the dried and powdered plant material and place it in a 250 mL beaker or flask.

• Solvent Preparation: Prepare a solution of aqueous ethoxypropanol. A starting concentration of 70% (v/v) ethoxypropanol in deionized water is recommended.

• Extraction: Add 100 mL of the 70% ethoxypropanol solution to the plant material (solid-to-solvent ratio of 1:10 w/v).

• Sonication: Place the beaker in an ultrasonic bath or immerse the probe of a sonicator into the mixture.

  • Frequency: Set the frequency to 40 kHz.

  • Temperature: Maintain the temperature at 50°C to prevent degradation of thermolabile compounds.

  • Time: Sonicate for 30 minutes.

• Separation: After sonication, separate the extract from the solid residue by filtration through Whatman No. 1 filter paper. Alternatively, the mixture can be centrifuged at 4000 rpm for 15 minutes, and the supernatant collected.

• Concentration: Concentrate the collected extract using a rotary evaporator at a temperature of 60-70°C under reduced pressure to remove the ethoxypropanol and water.

• Drying and Storage: The resulting crude extract can be freeze-dried (lyophilized) to obtain a solid powder. Store the extract at -20°C for further analysis.

Optimization Note: The ethoxypropanol concentration (50-90%), temperature (40-60°C), sonication time (20-60 minutes), and solid-to-solvent ratio (1:5 to 1:20) should be optimized for each specific plant material to maximize the yield of the target compounds.

Protocol 2: Microwave-Assisted Extraction (MAE) of Flavonoids and Polyphenols using Ethoxypropanol

Objective: To extract flavonoids and polyphenols from plant material using microwave-assisted extraction with ethoxypropanol as the solvent.

Materials:

• Dried and powdered plant material

• Ethoxypropanol (reagent grade)

• Deionized water

• Microwave extraction system (closed-vessel or open-vessel)

• Extraction vessels

• Filter paper

• Rotary evaporator

Procedure:

• Sample Preparation: Weigh 5 g of the dried and powdered plant material and place it into a microwave extraction vessel.

• Solvent Addition: Add 50 mL of 70% aqueous ethoxypropanol to the vessel (solid-to-solvent ratio of 1:10 w/v).

• Microwave Irradiation:

  • Power: Set the microwave power to 400 W.

  • Temperature: Program the temperature to ramp to 80°C and hold for 10 minutes.

  • Pressure (for closed-vessel systems): Monitor and control the pressure according to the manufacturer's guidelines.

• Cooling: After irradiation, allow the vessel to cool to room temperature.

• Separation: Filter the extract to separate it from the solid plant residue.

• Concentration: Concentrate the filtrate using a rotary evaporator at 60-70°C.

• Drying and Storage: Lyophilize the concentrated extract and store at -20°C.

Optimization Note: Key parameters for MAE optimization include microwave power (200-800 W), extraction time (5-20 minutes), temperature (60-100°C), and ethoxypropanol concentration (50-90%).

Mandatory Visualization

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the extraction of natural products using ethoxypropanol, applicable to both UAE and MAE methods.

Caption: General workflow for natural product extraction using ethoxypropanol.

Signaling Pathway of Quercetin

Quercetin is a prominent flavonoid found in many plants and is known for its antioxidant and anti-inflammatory properties. Its biological activities are mediated through the modulation of various cellular signaling pathways. The diagram below illustrates some of the key signaling pathways affected by quercetin.

Caption: Key signaling pathways modulated by Quercetin.

Ethoxypropanol presents a viable and environmentally friendly alternative to conventional solvents for the extraction of natural products. Its excellent solvency, miscibility with water, and low toxicity make it a suitable candidate for developing efficient and safe extraction processes. The provided protocols for UAE and MAE, adapted from established methods, offer a solid foundation for researchers to begin exploring the potential of ethoxypropanol. Further research and optimization are necessary to fully characterize its performance for a wide range of plant materials and bioactive compounds. The investigation of such green solvents is a critical step towards more sustainable practices in the pharmaceutical and natural product industries.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Purification of Technical Grade Ethoxypropanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxypropanol, a widely used solvent in various industrial and pharmaceutical applications, is commercially available in technical grades. For sensitive applications, such as in drug formulation and development, the purification of technical grade ethoxypropanol is crucial to remove impurities that may interfere with experimental outcomes or compromise product quality. The primary impurities in technical grade ethoxypropanol are water and the structural isomer 2-ethoxy-1-propanol (B102468). This document provides detailed laboratory methods for the purification of technical grade 1-ethoxy-2-propanol (B74678).

The two main isomers of ethoxypropanol are 1-ethoxy-2-propanol (the alpha isomer) and 2-ethoxy-1-propanol (the beta isomer). Technical grade ethoxypropanol is often a mixture of these, with the alpha isomer being the predominant component. For high-purity applications, the removal of the beta isomer and water is essential.

Data Presentation: Purity of Ethoxypropanol

The following table summarizes representative quantitative data for the purification of technical grade ethoxypropanol. The initial purity is based on typical technical grade specifications, and the final purity and yield are illustrative of the expected outcomes from the described laboratory protocols.

Purification Method	Initial Purity of 1-Ethoxy-2-propanol (%)	Key Impurities Present	Final Purity of 1-Ethoxy-2-propanol (%)	Water Content (%)	Yield (%)
Drying with Molecular Sieves	~90	Water, 2-Ethoxy-1-propanol	~90	<0.05	>98
Fractional Distillation	~90	Water, 2-Ethoxy-1-propanol	>99.5	Variable (depends on initial water content)	~80-90
Combined Method (Drying + Fractional Distillation)	~90	Water, 2-Ethoxy-1-propanol	>99.8	<0.05	~75-85

Experimental Protocols

Protocol 1: Drying of Ethoxypropanol Using Molecular Sieves

This protocol describes the removal of water from technical grade ethoxypropanol using 3A molecular sieves. This method is effective for reducing the water content to levels suitable for many applications.

Materials:

• Technical grade ethoxypropanol

• 3A molecular sieves (activated)

• Anhydrous sodium sulfate (B86663) (optional)

• Round-bottom flask with a stopper

• Magnetic stirrer and stir bar

Procedure:

• Activation of Molecular Sieves:

  • Place the required amount of 3A molecular sieves in a ceramic or glass dish.

  • Heat the sieves in a muffle furnace at 300-350°C for at least 3 hours.

  • Cool the activated sieves in a desiccator over a strong desiccant (e.g., phosphorus pentoxide or silica (B1680970) gel) to room temperature.

• Drying Process:

  • Place the technical grade ethoxypropanol in a clean, dry round-bottom flask equipped with a magnetic stir bar.

  • Add the activated 3A molecular sieves to the ethoxypropanol. A general guideline is to use 5-10% of the solvent's weight in molecular sieves.

  • Stopper the flask to prevent the reabsorption of atmospheric moisture.

  • Stir the mixture at room temperature for at least 12-24 hours. The exact time will depend on the initial water content and the desired final dryness.

• Decanting the Dried Solvent:

  • Turn off the stirrer and allow the molecular sieves to settle at the bottom of the flask.

  • Carefully decant the dried ethoxypropanol into a clean, dry storage bottle. For a higher recovery, the remaining solvent can be filtered through a sintered glass funnel.

• Verification of Water Content (Optional but Recommended):

  • Determine the water content of the purified ethoxypropanol using Karl Fischer titration to ensure it meets the required specifications.

Caption: Workflow for drying ethoxypropanol with molecular sieves.

Protocol 2: Purification of Ethoxypropanol by Fractional Distillation

This protocol is designed to separate the 1-ethoxy-2-propanol isomer from the higher-boiling 2-ethoxy-1-propanol isomer and other non-volatile impurities.

Materials:

• Technical grade ethoxypropanol (preferably pre-dried)

• Fractional distillation apparatus (including a distillation flask, a fractionating column, a condenser, a receiving flask, and a thermometer)

• Heating mantle with a stirrer

• Boiling chips or a magnetic stir bar

• Vacuum source and a manometer (for vacuum distillation, if required)

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly sealed.

  • The fractionating column should be packed with a suitable material (e.g., Raschig rings or Vigreux indentations) to increase the surface area for vapor-liquid equilibrium.

  • Place the thermometer bulb just below the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.

• Distillation:

  • Charge the distillation flask with the pre-dried technical grade ethoxypropanol and add a few boiling chips or a magnetic stir bar.

  • Begin heating the distillation flask gently.

  • Observe the temperature as the vapor rises through the fractionating column. The temperature should stabilize at the boiling point of the lower-boiling component (1-ethoxy-2-propanol, bp: ~132°C at atmospheric pressure).

  • Collect the fraction that distills at a constant temperature. This is the purified 1-ethoxy-2-propanol.

  • Monitor the temperature closely. A sharp rise in temperature indicates that the higher-boiling isomer (2-ethoxy-1-propanol, bp: ~158°C) is beginning to distill.

  • Change the receiving flask to collect the intermediate fraction.

  • Stop the distillation before the higher-boiling impurities distill over.

• Analysis of Purity:

  • Analyze the collected fractions using Gas Chromatography with a Flame Ionization Detector (GC-FID) to determine the purity and the separation efficiency.

Caption: Workflow for fractional distillation of ethoxypropanol.

Protocol 3: Purity Analysis by Gas Chromatography (GC-FID)

This protocol provides a general method for determining the purity of ethoxypropanol and quantifying the isomeric impurities.

Materials and Equipment:

• Gas chromatograph with a Flame Ionization Detector (FID)

• Capillary column suitable for polar compounds (e.g., a wax column)

• High-purity carrier gas (e.g., helium or nitrogen)

• Syringes for sample injection

• Vials for sample and standard preparation

• Purified 1-ethoxy-2-propanol and 2-ethoxy-1-propanol standards (if available for calibration)

Procedure:

• Instrument Setup:

  • Install the appropriate capillary column in the GC.

  • Set the GC parameters (these may need to be optimized for your specific instrument and column):

    • Injector Temperature: 250°C

    • Detector Temperature: 250°C

    • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 150°C at 10°C/min.

    • Carrier Gas Flow Rate: Set according to the column manufacturer's recommendation.

    • Injection Volume: 1 µL

    • Split Ratio: 50:1

• Sample Preparation:

  • Dilute the ethoxypropanol sample in a suitable solvent (e.g., methanol (B129727) or ethanol) to an appropriate concentration (e.g., 1000 ppm).

• Analysis:

  • Inject the prepared sample into the GC.

  • Record the chromatogram.

  • Identify the peaks corresponding to 1-ethoxy-2-propanol and 2-ethoxy-1-propanol based on their retention times (the lower boiling 1-ethoxy-2-propanol will elute first).

  • Calculate the area percentage of each peak to determine the relative purity. For more accurate quantification, a calibration curve using certified standards should be prepared.

Caption: Workflow for GC-FID analysis of ethoxypropanol purity.

Application Notes and Protocols for Safe Handling and Storage of Ethoxypropanol in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of ethoxypropanol in a laboratory setting. Adherence to these protocols is crucial to ensure personnel safety and prevent accidents.

Quantitative Data Summary

The following table summarizes the key quantitative data for ethoxypropanol, essential for risk assessment and safe handling.

Property	Value	References
Molecular Formula	C5H12O2	[1][2]
Molecular Weight	104.15 g/mol	[3][4][5]
Appearance	Colorless liquid	[6][7]
Odor	Ether-like	[6][8][9]
Boiling Point	Approximately 133-140°C (271.4-284°F)	[3][4][9]
Flash Point	Approximately 40-43°C (104-109.4°F) (Closed Cup)	[3][7][8][9]
Density	Approximately 0.895-0.92 g/cm³ at 20°C (68°F)	[3][4][8]
Vapor Pressure	9.8 - 10 mmHg @ 20°C	[4][7]
Vapor Density	~3.6 (Air = 1)	[4][9]
Solubility in Water	Miscible	[3][8]
Autoignition Temperature	255°C	[4][9]
Explosive Limits in Air	1.3% (Lower)	[9]

Experimental Protocols

Objective: To outline the standard operating procedure for handling ethoxypropanol to minimize exposure and risk.

Materials:

• Ethoxypropanol

• Appropriate chemical-resistant gloves (e.g., nitrile rubber for intermittent contact)[10]

• Safety glasses or goggles[10]

• Face shield (if there is a splash hazard)

• Flame-retardant lab coat[11]

• Organic vapor respirator (if ventilation is inadequate)[10]

• Fume hood

• Grounded and bonded containers and receiving equipment[1][10]

• Non-sparking tools[1][10]

Procedure:

• Risk Assessment: Before handling, review the Safety Data Sheet (SDS) for ethoxypropanol.[12] Identify all potential hazards.

• Engineering Controls:

  • Always handle ethoxypropanol in a well-ventilated area.[3] For procedures that may generate vapors, use a certified chemical fume hood.[1]

  • Ensure that an eyewash station and safety shower are readily accessible.[10][11]

  • Use explosion-proof electrical, ventilating, and lighting equipment.[1][10]

• Personal Protective Equipment (PPE):

  • Wear appropriate chemical-resistant gloves. Check gloves for integrity before each use.[1]

  • Wear safety glasses with side shields or chemical splash goggles at all times.[10]

  • Wear a flame-retardant lab coat, fully buttoned.

  • If there is a risk of inhalation, use a properly fitted respirator with organic vapor cartridges.[10]

• Handling:

  • Keep the container tightly closed when not in use.[10][11]

  • Keep away from heat, sparks, open flames, and other ignition sources. No smoking in the handling area.[1][10][11]

  • Ground and bond all containers and receiving equipment to prevent static discharge.[1][10]

  • Use only non-sparking tools when opening or handling containers.[1][10]

  • Avoid contact with skin, eyes, and clothing.[11][13]

  • Avoid breathing vapors or mist.[10][11]

• Hygiene:

  • Wash hands thoroughly with soap and water after handling and before eating, drinking, smoking, or using the restroom.[1][10]

  • Remove contaminated clothing immediately and wash it before reuse.[1][10]

Objective: To define the requirements for the safe storage of ethoxypropanol to prevent fire, spills, and degradation.

Procedure:

• Storage Location:

  • Store in a cool, dry, well-ventilated area.[8][10]

  • Store away from direct sunlight and sources of heat or ignition.[1][10]

  • Store in a designated flammables storage cabinet.

• Container Requirements:

  • Keep containers tightly closed.[10][11]

  • Store in the original, properly labeled container.

• Incompatible Materials:

  • Store away from incompatible materials such as oxidizing agents and strong acids.[7][10][14]

• Inventory Management:

  • Maintain an accurate inventory of all stored ethoxypropanol.

  • Check containers regularly for leaks or damage.[10]

2.3.1. Ethoxypropanol Spill Cleanup Protocol

Objective: To provide a safe and effective procedure for cleaning up ethoxypropanol spills.

Materials:

• Spill kit containing:

  • Inert absorbent material (e.g., sand, earth, vermiculite)[10][11]

  • Non-sparking scoop or shovel[10]

  • Sealable, labeled waste container

  • Appropriate PPE (as listed in section 2.1)

Procedure for Small Spills (less than 500 mL):

• Alert Personnel: Immediately alert others in the vicinity.[15]

• Control Ignition Sources: Extinguish all nearby flames and turn off spark-producing equipment.[10][16]

• Ventilation: Increase ventilation in the area, preferably by using a fume hood.[12]

• Containment: Create a dike around the spill using absorbent material to prevent it from spreading.[16]

• Absorption: Cover the spill with an inert, non-combustible absorbent material.[10][11]

• Collection: Once absorbed, use non-sparking tools to collect the material and place it in a sealable, properly labeled hazardous waste container.[10][16]

• Decontamination: Clean the spill area with soap and water.

• Disposal: Dispose of the waste container according to institutional and local regulations.[10]

Procedure for Large Spills (greater than 500 mL):

• Evacuate: Immediately evacuate the area.[16]

• Alert: Activate the fire alarm and notify emergency personnel and the institutional safety office.[17]

• Isolate: Close doors to the affected area to contain vapors.[16]

• Do Not Attempt to Clean: Await the arrival of trained emergency responders.

2.3.2. First Aid Protocol for Ethoxypropanol Exposure

Objective: To provide immediate first aid measures in case of personnel exposure to ethoxypropanol.

• Inhalation:

  • Move the affected person to fresh air immediately.[1][10]

  • If breathing is difficult or has stopped, provide artificial respiration.[6]

  • Seek immediate medical attention.[6]

• Skin Contact:

  • Immediately remove all contaminated clothing.[1][10]

  • Flush the affected skin with large amounts of running water for at least 15 minutes.[10]

  • If skin irritation occurs, seek medical attention.[10][11]

• Eye Contact:

  • Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[1][11]

  • Remove contact lenses if present and easy to do so.[1][11]

  • Seek immediate medical attention.[11]

• Ingestion:

  • Do NOT induce vomiting.[1][10]

  • Rinse the mouth with water.[1][10]

  • If the person is conscious, give a glass of water to drink.[10]

  • Never give anything by mouth to an unconscious person.[6][10]

  • Seek immediate medical attention.[6]

Mandatory Visualizations

References

• 1. chemos.de [chemos.de]
• 2. carlroth.com [carlroth.com]
• 3. melbournesolvents.com.au [melbournesolvents.com.au]
• 4. 1-Ethoxy-2-propanol | C5H12O2 | CID 15287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. monumentchemical.com [monumentchemical.com]
• 6. gjchemical.com [gjchemical.com]
• 7. fishersci.com [fishersci.com]
• 8. solventis.net [solventis.net]
• 9. ETHOXYPROPANOL - Ataman Kimya [atamanchemicals.com]
• 10. go.lupinsys.com [go.lupinsys.com]
• 11. leap.epa.ie [leap.epa.ie]
• 12. acs.org [acs.org]
• 13. fishersci.at [fishersci.at]
• 14. fishersci.ie [fishersci.ie]
• 15. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 16. ccny.cuny.edu [ccny.cuny.edu]
• 17. chemkleancorp.com [chemkleancorp.com]

Application Notes and Protocols: Ethoxypropanol in Pharmaceutical Intermediate Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ethoxypropanol (1-ethoxy-2-propanol) in the synthesis of pharmaceutical intermediates. Ethoxypropanol is a versatile and effective solvent that is increasingly utilized in the pharmaceutical industry due to its favorable properties, including good solvency for a wide range of organic compounds, low toxicity, and its role as an effective coupling agent.[1][2][3][4][5]

Key Advantages of Ethoxypropanol in Pharmaceutical Synthesis

Ethoxypropanol offers several advantages that make it a suitable choice for the synthesis of pharmaceutical intermediates:

• Excellent Solvency : It can dissolve a wide variety of polar and non-polar substances, including many resins and active pharmaceutical ingredient (API) precursors.[1][2][5]

• Low Toxicity : Compared to many other industrial solvents, ethoxypropanol exhibits lower toxicity, making it a safer option for laboratory and manufacturing environments.[1][2][3]

• Coupling Agent : Its miscibility with both water and organic solvents makes it an effective coupling agent in aqueous-organic reaction systems.[1][3]

• High Purity : Available in high-purity grades, which is critical for pharmaceutical applications to minimize impurities in the final product.[6]

The logical advantages of selecting ethoxypropanol as a solvent in pharmaceutical synthesis are outlined in the diagram below.

Caption: Logical workflow for selecting ethoxypropanol.

Application Example: Synthesis of a Heterocyclic Intermediate

While specific proprietary examples are not publicly detailed, a representative application of ethoxypropanol is in the synthesis of heterocyclic compounds, which are common scaffolds in many pharmaceutical drugs. Below is a generalized protocol for a nucleophilic aromatic substitution (SNAr) reaction to form a key intermediate, where ethoxypropanol can be used as a solvent.

Experimental Protocol: Synthesis of a Generic N-Aryl Piperazine (B1678402) Intermediate

This protocol describes the synthesis of an N-aryl piperazine derivative, a common structural motif in active pharmaceutical ingredients.

Reaction Scheme:

A di-halogenated aromatic compound reacts with piperazine in the presence of a base, using ethoxypropanol as the solvent.

Materials:

• 1,4-Dichlorobenzene (B42874) (or other suitable di-halogenated aromatic)

• Piperazine

• Potassium Carbonate (K₂CO₃)

• Ethoxypropanol (Pharmaceutical Grade)

• Standard laboratory glassware for organic synthesis

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 1,4-dichlorobenzene (1.0 eq), piperazine (1.2 eq), and potassium carbonate (2.5 eq).

• Solvent Addition: Add a sufficient volume of ethoxypropanol to fully dissolve the reactants at elevated temperature (e.g., 10-15 mL per gram of 1,4-dichlorobenzene).

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 130-140 °C) and maintain for 4-6 hours.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Filter the solid inorganic salts and wash with a small amount of ethoxypropanol.

• Isolation: Remove the ethoxypropanol from the filtrate under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica (B1680970) gel.

Quantitative Data (Hypothetical)

The following table summarizes hypothetical data for the synthesis of the N-aryl piperazine intermediate using ethoxypropanol as the solvent.

Parameter	Value
Reactant Scale	10 g (1,4-Dichlorobenzene)
Solvent Volume	120 mL (Ethoxypropanol)
Reaction Temperature	135 °C
Reaction Time	5 hours
Product Yield	85%
Product Purity (HPLC)	>98%

Experimental Workflow Diagram

The following diagram illustrates the general workflow for the synthesis of a pharmaceutical intermediate using ethoxypropanol as a solvent.

Caption: General experimental workflow.

Conclusion

Ethoxypropanol is a valuable solvent for the synthesis of pharmaceutical intermediates, offering a balance of performance, safety, and versatility. Its excellent solvency and coupling properties make it suitable for a variety of reaction types. The provided hypothetical protocol and workflow serve as a general guide for researchers and scientists in drug development to consider ethoxypropanol as a viable solvent in their synthetic routes. Further process optimization will be necessary for specific applications to achieve the best results.

References

• 1. Best Ethoxy Propanol Summary - News - ADDTEK - Chemistry Creates Value [add-tek.com]
• 2. melbournesolvents.com.au [melbournesolvents.com.au]
• 3. atamankimya.com [atamankimya.com]
• 4. ETHOXY PROPANOL (EP) - Ataman Kimya [atamanchemicals.com]
• 5. Ethoxy Propanol – Efficient Solvent for industrial usage [jil-chemicals.com]
• 6. Ethoxy Propanol (EP) for Extrusion in Healthcare & Pharma for Healthcare & Pharma | Ookto - The AI powered chemical marketplace [ookto.com]

Ethoxypropanol as a Solvent for Electrochemical Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Physicochemical Properties of Ethoxypropanol

A summary of the key physicochemical properties of ethoxypropanol is presented in Table 1. These properties are essential for understanding its behavior as a solvent in electrochemical systems.

Table 1: Physicochemical Properties of Ethoxypropanol

Property	Value	References
Chemical Formula	C₅H₁₂O₂	[4]
Molecular Weight	104.15 g/mol	[4]
Appearance	Colorless liquid	[2]
Odor	Ether-like	[3]
Boiling Point	130.5 - 134.5 °C	[4]
Flash Point	40 °C	[4]
Density	0.8971 g/cm³ at 20 °C	[4]
Viscosity	2.469 mm²/s at 20 °C	[4]
Miscibility	Miscible with water	[3]

Electrochemical Considerations

Electrochemical Window

The electrochemical window is a critical parameter for any solvent in electrochemical studies, as it defines the potential range within which the solvent is electrochemically inert. Unfortunately, specific experimental data for the electrochemical window of ethoxypropanol could not be located in the reviewed literature. Generally, for polar aprotic solvents, the electrochemical window is wider than that of water, allowing for the study of redox processes at more extreme potentials. The actual window will be dependent on the purity of the solvent, the choice of supporting electrolyte, and the working electrode material.

Supporting Electrolytes

To ensure sufficient ionic conductivity for electrochemical measurements, a supporting electrolyte must be dissolved in the ethoxypropanol. The choice of supporting electrolyte is crucial as it should be soluble, electrochemically inert within the desired potential window, and should not react with the solvent or the analyte. For polar aprotic solvents, tetraalkylammonium salts are common choices due to their good solubility and wide electrochemical windows.

Table 2: Potential Supporting Electrolytes for Ethoxypropanol

Supporting Electrolyte	Abbreviation	Common Concentration
Tetrabutylammonium hexafluorophosphate	TBAPF₆	0.1 M
Tetrabutylammonium perchlorate	TBAP	0.1 M
Tetrabutylammonium tetrafluoroborate	TBABF₄	0.1 M
Lithium Perchlorate	LiClO₄	0.1 - 1 M

The conductivity of ethoxypropanol with these electrolytes is not documented in publicly available literature and would need to be determined experimentally.

Reference Electrodes

For electrochemical studies in non-aqueous solvents like ethoxypropanol, a stable and reliable reference electrode is essential. Aqueous reference electrodes such as the Saturated Calomel Electrode (SCE) or Ag/AgCl are generally not recommended due to the potential for liquid junction potential drift and contamination of the non-aqueous solution with water and chloride ions. A more suitable choice is a non-aqueous reference electrode.

A commonly used non-aqueous reference electrode is the silver/silver ion (Ag/Ag⁺) electrode . This typically consists of a silver wire immersed in a solution of a silver salt (e.g., AgNO₃ or AgClO₄) dissolved in the same solvent or a miscible non-aqueous solvent, contained within a separate compartment with a porous frit to allow for ionic contact with the main electrochemical cell.

Experimental Protocol: A General Guideline

The following is a generalized protocol for conducting electrochemical studies using ethoxypropanol as a solvent. This protocol should be adapted based on the specific requirements of the experiment.

Materials and Reagents

• High-purity ethoxypropanol (spectroscopic or electrochemical grade)

• Supporting electrolyte (e.g., TBAPF₆, dried under vacuum)

• Analyte of interest

• Working electrode (e.g., glassy carbon, platinum, gold)

• Counter electrode (e.g., platinum wire or mesh)

• Non-aqueous reference electrode (e.g., Ag/Ag⁺)

• Electrochemical cell

• Potentiostat/Galvanostat

• Inert gas (e.g., Argon or Nitrogen) for deaeration

Workflow Diagram

Caption: A generalized workflow for electrochemical studies using ethoxypropanol.

Procedure

• Solvent and Electrolyte Preparation:

  • If high-purity ethoxypropanol is not available, it may need to be purified by distillation over a suitable drying agent (e.g., molecular sieves).

  • Dry the supporting electrolyte under vacuum at an elevated temperature (e.g., 80-120 °C) for several hours to remove any residual water.

  • In an inert atmosphere (e.g., a glovebox), prepare the electrolyte solution by dissolving the desired concentration of the supporting electrolyte and the analyte in ethoxypropanol.

• Electrochemical Cell Assembly:

  • Clean the working, counter, and reference electrodes thoroughly according to standard procedures.

  • Assemble the electrochemical cell, ensuring that the reference electrode tip is positioned close to the working electrode to minimize iR drop.

  • Add the prepared electrolyte solution to the cell.

• Deaeration:

  • Bubble an inert gas (e.g., argon or nitrogen) through the solution for at least 15-20 minutes to remove dissolved oxygen, which can interfere with electrochemical measurements. Maintain a blanket of the inert gas over the solution during the experiment.

• Electrochemical Measurements:

  • Connect the electrodes to the potentiostat.

  • Perform the desired electrochemical experiment (e.g., cyclic voltammetry, linear sweep voltammetry, chronoamperometry).

  • To determine the electrochemical window of the ethoxypropanol/electrolyte system, perform a cyclic voltammetry scan over a wide potential range using a blank solution (containing only the solvent and supporting electrolyte). The potential limits are typically defined as the potentials at which a significant increase in current is observed due to the oxidation or reduction of the solvent or electrolyte.

• Data Analysis:

  • Analyze the obtained data to extract relevant electrochemical parameters such as peak potentials, peak currents, and diffusion coefficients.

Safety Precautions

Ethoxypropanol is a flammable liquid and should be handled with care.[4] It is recommended to work in a well-ventilated area or a fume hood.[5] Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed safety information.[2][4][5][6][7]

Conclusion

Ethoxypropanol presents itself as a viable, though not extensively characterized, solvent for electrochemical studies. Its physicochemical properties suggest its suitability for a range of applications. However, the lack of specific data on its electrochemical window and conductivity with common supporting electrolytes necessitates preliminary characterization by researchers before its adoption in specific experimental systems. The generalized protocol provided here offers a starting point for such investigations, emphasizing the importance of proper solvent and electrolyte preparation and the use of appropriate non-aqueous reference electrodes. Future research is needed to establish a comprehensive electrochemical profile of ethoxypropanol to facilitate its broader use in the scientific community.

References

• 1. benchchem.com [benchchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Metabolism and disposition of propylene glycol monomethyl ether (PGME) beta isomer in male rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. leap.epa.ie [leap.epa.ie]
• 6. carlroth.com [carlroth.com]
• 7. chemos.de [chemos.de]

Ethoxypropanol as a Carrier Solvent for Agricultural Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxypropanol, also known as propylene (B89431) glycol monoethyl ether (PGME), is a versatile and effective carrier solvent for a wide range of agricultural formulations. Its favorable properties, including high solvency power for numerous active ingredients (AIs), low toxicity, and good compatibility with other formulation components, make it a valuable tool in the development of stable and efficacious pesticides, herbicides, and fungicides.[1] This document provides detailed application notes and experimental protocols for the utilization of ethoxypropanol in agricultural research and formulation development.

Physicochemical Properties of Ethoxypropanol

A comprehensive understanding of the physicochemical properties of ethoxypropanol is crucial for its effective incorporation into agricultural formulations.

Property	Value	Reference
Synonyms	1-Ethoxy-2-propanol, Propylene Glycol Monoethyl Ether (PGME)	[1]
CAS Number	1569-02-4	[1]
Molecular Formula	C5H12O2	[1]
Molecular Weight	104.15 g/mol
Appearance	Clear, colorless liquid	[1]
Odor	Mild, ether-like	[1]
Boiling Point	132 °C	[2]
Melting Point	-100 °C	[2]
Flash Point	42 °C (closed cup)
Density (at 20°C)	~0.90 g/cm³
Solubility in Water	Miscible	[1]
Vapor Pressure (at 20°C)	10 hPa	[2]

Regulatory Status

In the United States, 1-Ethoxy-2-propanol is listed as an inert ingredient of unknown toxicity (List 3) by the Environmental Protection Agency (EPA). It is permitted for use in non-food use pesticide products and in food-use pesticide products with limitations under the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA). Specifically, it is exempted from the requirement of a tolerance when used as a solvent in pesticide formulations applied to growing crops pre-harvest, in accordance with good agricultural practices, as stipulated in 40 CFR 180.920.[3][4][5][6]

Applications in Agricultural Formulations

Ethoxypropanol serves several key functions in agricultural formulations:

• Solvent: It is an excellent solvent for a wide range of active ingredients, including many herbicides, insecticides, and fungicides that have limited water solubility.[1] Its solvency helps to create stable concentrated formulations and ensures the uniform application of the AI.

• Coupling Agent: In aqueous-based formulations, ethoxypropanol can act as a coupling agent to improve the compatibility and stability of different components.

• Coalescing Agent: In film-forming formulations, it can aid in the formation of a continuous film upon application.

Data Presentation: Solubility of Active Ingredients

The following table summarizes the solubility of representative agricultural active ingredients in various solvents, including estimations for ethoxypropanol based on its properties as a moderately polar organic solvent. It is important to note that experimental verification is recommended for precise formulation development.

Active Ingredient	Type	Solubility in Water	Solubility in Other Solvents	Estimated Solubility in Ethoxypropanol
Tebuconazole	Fungicide	36 mg/L (20°C)[7]	Dichloromethane: >200 g/L; Isopropanol, Toluene: 50-100 g/L; Hexane: <0.1 g/L (20°C)[7]	High (>200 g/L)
Chlorpyrifos	Insecticide	1.4 mg/L (25°C)[8][9]	Acetone: 6500 g/L; Ethanol: 630 g/L; Xylene: 4000 g/L[8][10]	High (>500 g/L)
Glyphosate	Herbicide	10,100 mg/L (20°C)[11]	Insoluble in most organic solvents[12]	Low (<10 g/L)

Experimental Protocols

The following are detailed experimental protocols for evaluating the performance of ethoxypropanol in agricultural formulations.

Protocol 1: Preparation of an Emulsifiable Concentrate (EC) Formulation

This protocol outlines the preparation of a 250 g/L Tebuconazole EC formulation using ethoxypropanol as the primary solvent.

Objective: To prepare a stable emulsifiable concentrate formulation of Tebuconazole.

Materials:

• Tebuconazole (technical grade, >95% purity)

• Ethoxypropanol

• Emulsifier blend (e.g., a mix of anionic and non-ionic surfactants)

• Aromatic solvent (e.g., Solvesso™ 150)

• Glass beakers and magnetic stirrer

• Analytical balance

Procedure:

• Weigh the required amount of Tebuconazole into a glass beaker.

• Add the specified amount of ethoxypropanol to the beaker.

• Stir the mixture with a magnetic stirrer until the Tebuconazole is completely dissolved.

• Add the aromatic solvent and the emulsifier blend to the mixture.

• Continue stirring until a homogenous, clear solution is obtained.

Example Formulation:

Component	Function	Concentration (g/L)
Tebuconazole	Active Ingredient	250
Ethoxypropanol	Solvent	400
Emulsifier Blend	Emulsifier	150
Aromatic Solvent	Co-solvent	to 1 Liter

Diagram: Emulsifiable Concentrate (EC) Formulation Workflow

References

• 1. Tebuconazole - Wikipedia [en.wikipedia.org]
• 2. Tebuconazole CAS#: 107534-96-3 [m.chemicalbook.com]
• 3. Formulating emulsifiable concentrate (EC) | Croda Agriculture [crodaagriculture.com]
• 4. ir4.cals.ncsu.edu [ir4.cals.ncsu.edu]
• 5. Agro Chemicals - Formulation [jeevanchemicals.com]
• 6. zhongyichem.com [zhongyichem.com]
• 7. Chlorpyrifos | C9H11Cl3NO3PS | CID 2730 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Chlorpyrifos Technical Fact Sheet [npic.orst.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. atsdr.cdc.gov [atsdr.cdc.gov]
• 12. cabidigitallibrary.org [cabidigitallibrary.org]

Technical Notes & Optimization

How to remove water from ethoxypropanol for anhydrous reactions

This guide provides researchers, scientists, and drug development professionals with detailed information on removing water from ethoxypropanol (also known as propylene (B89431) glycol monoethyl ether, PGMEE) for use in anhydrous reactions.

Frequently Asked Questions (FAQs)

Q1: What is ethoxypropanol and why does it need to be dried for certain reactions?

A1: Ethoxypropanol is a versatile, hygroscopic organic solvent, meaning it readily absorbs moisture from the atmosphere.[1][2] For many chemical reactions, such as Grignard reactions or those involving water-sensitive catalysts, the presence of water can lead to unwanted side reactions, reduced yields, or complete reaction failure. Therefore, achieving anhydrous (water-free) conditions is critical for success.

Q2: What are the most common and effective methods for drying ethoxypropanol?

A2: The most effective and widely used method for drying alcohols and ethers like ethoxypropanol is treatment with activated molecular sieves.[3][4] Molecular sieves are porous materials that selectively adsorb water molecules based on their size.[5][6] Other methods like azeotropic distillation can also be used, but they are often more complex.

Q3: Which type of molecular sieve is best for drying ethoxypropanol?

A3: For drying alcohols, 3Å (angstrom) molecular sieves are the top choice.[7] The pore size of 3Å sieves is large enough to trap small water molecules (approximately 2.8Å) but small enough to exclude the larger ethoxypropanol molecules.[3] This selectivity ensures efficient water removal without significant loss of the solvent. 4Å sieves can also be used, but 3Å sieves are generally preferred for alcohols to prevent co-adsorption of the solvent.[8]

Q4: How can I verify the water content of my ethoxypropanol after drying?

A4: The gold standard for determining trace amounts of water in organic solvents is Karl Fischer titration.[9] This method is highly selective for water and can accurately measure water content down to parts-per-million (ppm) levels. Both volumetric and coulometric Karl Fischer titration methods are suitable, with coulometry being preferred for very low water concentrations (<0.1%).[10]

Q5: What are the key safety precautions when preparing and handling anhydrous ethoxypropanol?

A5: Ethoxypropanol is a flammable liquid.[2] When handling, always work in a well-ventilated area, away from ignition sources like sparks or open flames.[11][12][13] Use appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves (such as neoprene or nitrile), and a lab coat.[14] Store anhydrous solvents under an inert atmosphere (e.g., nitrogen or argon) to prevent reabsorption of atmospheric moisture.[15]

Troubleshooting Guide

Q: I used molecular sieves, but my ethoxypropanol is still not dry enough for my reaction. What went wrong?

A: This is a common issue that can arise from a few factors:

• Inactive Sieves: Molecular sieves must be activated before use to remove any pre-adsorbed water. If the sieves were not properly activated (by heating under vacuum), their capacity to absorb water from the solvent will be significantly reduced.[4]

• Insufficient Contact Time: The drying process is not instantaneous. The solvent should be in contact with the molecular sieves for an adequate period, typically ranging from 12 hours to several days, to reach very low water levels.[9]

• Incorrect Sieve Amount: The amount of molecular sieves used is crucial. A common recommendation is a loading of 5-10% (w/v), meaning 5-10 grams of sieves per 100 mL of solvent. For very wet solvents or to achieve extremely low water content, a higher loading (e.g., 20% w/v) may be necessary.[9]

• Exposure to Air: Anhydrous solvents are highly hygroscopic. If the dried solvent is exposed to the atmosphere, it will quickly reabsorb moisture. Ensure all transfers are done under an inert atmosphere.

Q: I tried to dry ethoxypropanol by simple distillation, but it didn't work. Why?

A: Ethoxypropanol is miscible with water and, like many alcohols, is expected to form a minimum-boiling azeotrope with water. An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation.[16][17] This means that simple distillation cannot separate the two components beyond the azeotropic composition. To overcome this, methods like drying with molecular sieves or using azeotropic distillation with a third component (an entrainer) are necessary.

Data Presentation

Drying Method	Solvent	Initial Water Content (ppm)	Final Water Content (ppm)	Conditions
3Å Molecular Sieves	Methanol (B129727)	~2000	~10	20% (m/v) loading, 5 days
3Å Molecular Sieves	Ethanol	~50,000 (5%)	<1000 (0.1%)	Varies

Table based on data for similar short-chain alcohols.[9][18] The final water content depends heavily on the initial water concentration, the amount of sieves used, and the contact time.

Experimental Protocols

Protocol 1: Drying Ethoxypropanol with 3Å Molecular Sieves

This is the most recommended method for achieving anhydrous ethoxypropanol suitable for moisture-sensitive reactions.

Materials:

• Ethoxypropanol (reagent grade)

• 3Å molecular sieves (beads or pellets)

• Oven or vacuum oven

• Schlenk flask or other suitable glassware with an inert gas inlet

• Desiccator

Methodology:

• Activation of Molecular Sieves:

  • Place the required amount of 3Å molecular sieves in a suitable flask.

  • Heat the sieves in an oven at 250-350°C for at least 3 hours. For best results, heat under vacuum.[4]

  • After heating, cool the sieves to room temperature in a desiccator under vacuum or in a sealed container to prevent re-adsorption of atmospheric water.

• Drying Procedure:

  • Place the activated, cooled molecular sieves into a dry Schlenk flask. A loading of 10% (m/v) is a good starting point (e.g., 50 g of sieves for 500 mL of solvent).

  • Add the ethoxypropanol to the flask under a stream of inert gas (e.g., nitrogen or argon) to minimize exposure to air.

  • Seal the flask and allow it to stand for at least 24-72 hours.[9] Occasional swirling can improve efficiency. For achieving very low water content (<50 ppm), a longer duration may be required.

  • The anhydrous ethoxypropanol can be used directly from the flask by carefully decanting or transferring via a cannula under an inert atmosphere. The solvent can be stored over the sieves.

Protocol 2: Verification of Water Content by Karl Fischer Titration

This protocol outlines the general steps for determining the water content in the dried ethoxypropanol.

Materials:

• Karl Fischer titrator (volumetric or coulometric)

• Appropriate Karl Fischer reagents (e.g., for alcohols)

• Anhydrous methanol or other suitable solvent

• Gas-tight syringe

• Dried ethoxypropanol sample

Methodology:

• Titrator Preparation:

  • Set up the Karl Fischer titrator according to the manufacturer's instructions.

  • Add the appropriate solvent to the titration cell and perform a pre-titration to neutralize any residual water in the cell and solvent until a stable, low drift is achieved.[10]

• Sample Analysis:

  • Using a dry, gas-tight syringe, draw a precise volume or weight of the anhydrous ethoxypropanol sample. The exact amount will depend on the expected water content and the titrator's sensitivity.

  • Quickly inject the sample into the conditioned titration cell.

  • Start the titration. The instrument will automatically titrate the water present in the sample and calculate the water content, usually in ppm or percentage.[19]

• Data Recording:

  • Record the final water content. For highly sensitive reactions, a water content of <50 ppm is often desired.

Visualizations

Caption: Workflow for drying ethoxypropanol using molecular sieves.

Caption: Decision guide for selecting a drying method for ethoxypropanol.

References

• 1. atamankimya.com [atamankimya.com]
• 2. ETHOXYPROPANOL - Ataman Kimya [atamanchemicals.com]
• 3. molecularsievedesiccants.com [molecularsievedesiccants.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. ac-group.in.ua [ac-group.in.ua]
• 6. m.youtube.com [m.youtube.com]
• 7. cnmstable.com [cnmstable.com]
• 8. researchgate.net [researchgate.net]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. merckmillipore.com [merckmillipore.com]
• 11. cdn.dal.ca [cdn.dal.ca]
• 12. wisha-training.lni.wa.gov [wisha-training.lni.wa.gov]
• 13. Working Safely with Solvents | Vertec BioSolvents [vertecbiosolvents.com]
• 14. Weekly Safety Meeting – Working Safely with Solvents – Safety Matters Weekly [safetymattersweekly.com]
• 15. blog.idrenvironmental.com [blog.idrenvironmental.com]
• 16. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 17. uploads-ssl.webflow.com [uploads-ssl.webflow.com]
• 18. jalonzeolite.com [jalonzeolite.com]
• 19. jpdb.nihs.go.jp [jpdb.nihs.go.jp]

Technical Support Center: Optimizing Reaction Yield by Controlling Ethoxypropanol Evaporation Rate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing reaction yields by controlling the evaporation rate of ethoxypropanol.

Troubleshooting Guides

This section addresses specific issues that may be encountered during experiments where ethoxypropanol is used as a solvent.

Issue 1: Low or Inconsistent Reaction Yield

• Question: My reaction yield is significantly lower than expected, or varies between batches, when using ethoxypropanol as a solvent. Could the evaporation rate be a factor?

• Answer: Yes, uncontrolled evaporation of ethoxypropanol can lead to low and inconsistent yields. The evaporation rate directly affects the concentration of reactants and the overall reaction volume.

  • Rapid Evaporation: If ethoxypropanol evaporates too quickly, the concentration of reactants can increase prematurely, potentially leading to the formation of side products or even precipitation of starting materials, thus reducing the yield of the desired product.

  • Slow or No Evaporation: Conversely, if the reaction is designed to proceed with concurrent removal of a volatile byproduct, an evaporation rate that is too slow can inhibit the reaction's progress according to Le Chatelier's principle, resulting in a low yield.[1][2]

  • Inconsistent Evaporation: Variations in ambient temperature, airflow, or glassware can lead to inconsistent evaporation rates between batches, causing variability in reaction outcomes.

  Troubleshooting Steps:

  • Monitor and Control Temperature: Use a stable heating source with precise temperature control (e.g., a digitally controlled heating mantle or an oil bath). Even small fluctuations in temperature can significantly impact the evaporation rate.

  • Standardize Glassware and Setup: Use identical reaction flasks and condensers for each batch. The surface area of the solvent exposed to the headspace and the efficiency of the condenser are critical factors.[3]

  • Control Headspace and Atmosphere: Implement a controlled atmosphere (e.g., nitrogen or argon) to minimize the effects of ambient air currents and humidity. A gentle, controlled flow of inert gas can be used to regulate the rate of evaporation.

  • Consider a Dean-Stark Trap: For reactions where the removal of a byproduct (like water) is necessary to drive the equilibrium, a Dean-Stark trap can be used to control the removal of the azeotrope containing ethoxypropanol and the byproduct.

  • Automated Solvent Addition: For reactions sensitive to concentration changes, consider using a syringe pump to add fresh ethoxypropanol at a rate that matches the evaporation rate, thereby maintaining a constant reaction volume.

Issue 2: Product Decomposition or Side Product Formation

• Question: I am observing significant product decomposition or the formation of unwanted side products in my ethoxypropanol-based reaction. How can I mitigate this by controlling evaporation?

• Answer: Product decomposition and side product formation can be influenced by the concentration of reactants and the reaction temperature, both of which are affected by the evaporation rate.

  Troubleshooting Steps:

  • Lower the Reaction Temperature: A lower temperature will reduce the evaporation rate and may also decrease the rate of decomposition or side reactions. To compensate for the slower reaction rate at a lower temperature, the reaction time may need to be extended.

  • Use a Reflux Condenser: A properly chilled and efficient reflux condenser will return the evaporated ethoxypropanol to the reaction mixture, maintaining a relatively constant concentration and volume. This is particularly useful for reactions that require elevated temperatures but are sensitive to changes in concentration.

  • Controlled Vacuum Application: For heat-sensitive compounds, applying a controlled vacuum can lower the boiling point of ethoxypropanol, allowing for evaporation at a lower temperature.[4][5] However, this must be done carefully to avoid rapid and uncontrolled solvent removal. A vacuum controller is highly recommended.

  • Solvent Selection: While the primary solvent is ethoxypropanol, consider if the use of a co-solvent with a different boiling point could help modulate the overall evaporation profile of the solvent system.[6]

Frequently Asked Questions (FAQs)

Q1: What are the key physical properties of ethoxypropanol that influence its evaporation rate?

A1: The key properties are its boiling point and vapor pressure. There are two common isomers of ethoxypropanol, and their properties differ slightly. It is crucial to know which isomer you are using.

Property	1-Ethoxy-2-propanol (B74678)	2-Ethoxy-1-propanol
Boiling Point	~132 °C	~140.5 °C
Vapor Pressure	~4 mmHg @ 25 °C	~2.29 mmHg @ 25 °C
Evaporation Rate (n-BuAc=1)	~0.49 - 0.54	Not readily available, but expected to be lower than 1-ethoxy-2-propanol due to higher boiling point.

Data sourced from multiple references.[3][7]

A higher vapor pressure and lower boiling point will result in a faster evaporation rate under the same conditions.

Q2: How can I accurately measure the evaporation rate of ethoxypropanol during my experiment?

A2: Direct measurement within a sealed reaction vessel is challenging. However, you can characterize the evaporation rate of your specific setup by running a mock experiment with pure ethoxypropanol. Place a known volume or mass of the solvent in the reaction vessel under the intended experimental conditions (temperature, stirring, gas flow) and measure the volume or mass loss over time. This will provide a baseline evaporation rate for your system.[8]

Q3: What experimental setups can be used to precisely control the evaporation rate?

A3: Several setups can be employed:

• Simple Reflux: A standard reflux condenser is the most basic method to minimize solvent loss.

• Controlled Nitrogen Sweep: A gentle and controlled flow of an inert gas over the surface of the reaction mixture can be used to carry away solvent vapor at a controlled rate. The flow rate of the gas is the primary control parameter.

• Rotary Evaporator (Rotovap): While typically used for solvent removal post-reaction, a rotovap can be adapted for controlled evaporation during a reaction by carefully controlling the rotation speed, bath temperature, and vacuum level.[9]

• Automated Systems: Advanced laboratory automation systems can integrate liquid handling for solvent addition with temperature and pressure control to maintain a constant volume during a reaction.

Q4: Can the presence of solutes affect the evaporation rate of ethoxypropanol?

A4: Yes, the presence of dissolved reactants, products, and catalysts can alter the vapor pressure of the solution, thereby affecting the evaporation rate. Generally, dissolved non-volatile solutes will lower the vapor pressure and thus decrease the evaporation rate compared to the pure solvent. This effect is typically more pronounced at higher solute concentrations.

Experimental Protocols

Protocol 1: General Method for Determining the Effect of Ethoxypropanol Evaporation Rate on Reaction Yield

This protocol provides a framework for systematically studying the impact of evaporation rate.

• Reaction Setup:

  • Use a three-necked round-bottom flask equipped with a magnetic stirrer, a temperature probe, and a condenser.

  • For controlled evaporation, the condenser can be replaced with a nitrogen inlet and outlet, allowing for a controlled sweep of gas.

• Parameter Definition:

  • Baseline (Minimal Evaporation): Conduct the reaction under a well-chilled reflux condenser to minimize solvent loss.

  • Controlled Evaporation Rates:

    • Low Rate: Apply a gentle flow of nitrogen (e.g., 10 mL/min) through the headspace of the reaction vessel.

    • Medium Rate: Increase the nitrogen flow rate (e.g., 50 mL/min).

    • High Rate: Further increase the nitrogen flow rate (e.g., 100 mL/min).

  • Maintain a constant reaction temperature across all experiments.

• Execution:

  • Charge the flask with the reactants and ethoxypropanol.

  • Initiate stirring and heating to the desired temperature.

  • Apply the defined evaporation condition for each experiment.

  • Monitor the reaction progress using a suitable analytical technique (e.g., TLC, HPLC, GC).

  • Upon completion, quench the reaction and isolate the product.

• Analysis:

  • Calculate the yield for each evaporation condition.

  • Analyze the purity of the product to identify any increase in side products.

  • Record the final reaction volume to correlate with the evaporation rate.

Illustrative Quantitative Data

The following table presents hypothetical data from the protocol above to demonstrate the potential impact of ethoxypropanol evaporation rate on the yield of a generic esterification reaction.

Experiment	N₂ Flow Rate (mL/min)	Reaction Time (h)	Final Volume (mL)	Yield (%)	Purity (%)
1 (Reflux)	0	6	98	75	98
2 (Low Evap)	10	6	85	82	97
3 (Med Evap)	50	6	60	88	95
4 (High Evap)	100	6	40	72	85

Note: This data is for illustrative purposes only and will vary depending on the specific reaction.

Visualizations

Caption: Workflow for optimizing reaction yield by varying ethoxypropanol evaporation rate.

Caption: A logical diagram for troubleshooting low yields related to solvent evaporation.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. ch302.cm.utexas.edu [ch302.cm.utexas.edu]
• 3. Optimizing Solvent Removal In Organic Reactions Using Rotary Evaporators - Kintek Solution [kindle-tech.com]
• 4. Solvent Evaporation Complete Guide - Lab Unique [labuniquely.com]
• 5. asynt.com [asynt.com]
• 6. gwsionline.com [gwsionline.com]
• 7. Tips & Tricks [chem.rochester.edu]
• 8. researchgate.net [researchgate.net]
• 9. labdepotinc.com [labdepotinc.com]

Ethoxypropanol compatibility with common laboratory plastics and elastomers

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the compatibility of ethoxypropanol (also known as propylene (B89431) glycol ethyl ether) with common laboratory plastics and elastomers. Due to the limited availability of direct chemical compatibility data for ethoxypropanol, the information presented here is primarily derived from data for propylene glycol and general recommendations for glycol ethers. It is crucial to use this information as a preliminary guide and to conduct application-specific testing for critical applications.

Frequently Asked Questions (FAQs)

Q1: What is the general compatibility of ethoxypropanol with common laboratory plastics?

A1: Ethoxypropanol, as a propylene glycol ether, is generally compatible with a range of common laboratory plastics. Materials such as Polytetrafluoroethylene (PTFE), High-Density Polyethylene (HDPE), and Polypropylene (PP) are often recommended for use with glycol ethers.[1] However, the degree of compatibility can be affected by factors such as temperature, concentration, and exposure duration.

Q2: Which elastomers are recommended for use with ethoxypropanol?

A2: For applications involving gaskets and seals with propylene glycol ethers, materials like PTFE are recommended.[1] Some sources advise against the use of Buna-N (Nitrile), butylene, and neoprene with propylene glycol ethers.[1] The compatibility of elastomers like Viton™ (FKM) and EPDM with ethoxypropanol is not well-documented and should be verified through testing.

Q3: Can I use Low-Density Polyethylene (LDPE) containers to store ethoxypropanol?

A3: While HDPE is generally considered compatible, the compatibility of LDPE with ethoxypropanol is less certain and may be lower than that of HDPE. For long-term storage or critical applications, it is advisable to use materials with higher chemical resistance like HDPE or PTFE.

Q4: My plastic tubing appears to be swelling after exposure to ethoxypropanol. What should I do?

A4: Swelling is an indication of chemical incompatibility. You should immediately discontinue the use of the current tubing material. Transfer the ethoxypropanol to a container made of a known resistant material, such as glass or PTFE. Refer to the compatibility table below for alternative material suggestions and consult the troubleshooting guide for further steps.

Q5: Are there any plastics or elastomers that should be strictly avoided with ethoxypropanol?

A5: Based on general recommendations for propylene glycol ethers, it is advisable to avoid Buna-N (Nitrile), butylene, and neoprene for sealing applications.[1] The compatibility of other materials can be application-specific, and testing is always recommended.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Material Discoloration	Chemical reaction or absorption of ethoxypropanol into the material matrix.	Discontinue use and switch to a more chemically resistant material. Monitor for any changes in the properties of the stored liquid.
Cracking or Crazing of Plastic	Stress corrosion cracking due to chemical exposure under mechanical stress.	Immediately cease use. Select an alternative material with better resistance to stress cracking when in contact with glycol ethers. Ensure that plastic components are not under excessive mechanical stress (e.g., over-tightened fittings).
Material Softening or Loss of Hardness	Plasticization of the polymer by the solvent.	This indicates poor compatibility. Replace the material with one that has a higher compatibility rating.
Leaching or Contamination of Ethoxypropanol	Extraction of plasticizers, additives, or monomers from the material.	For high-purity applications, use inert materials like glass or PTFE. Verify the purity of the ethoxypropanol after contact with the plastic or elastomer.
Gasket or Seal Failure (Leakage)	Swelling, shrinkage, or degradation of the elastomer.	Replace the seal with a more compatible material such as PTFE. Avoid using Buna-N, butylene, or neoprene for sealing propylene glycol ethers.[1]

Chemical Compatibility Data

Disclaimer: The following table summarizes qualitative compatibility data for Propylene Glycol, which is used as a proxy for Ethoxypropanol. The data is compiled from various chemical resistance charts. Ratings may vary between manufacturers and are dependent on specific conditions such as temperature and concentration. "E" - Excellent, "G" - Good, "F" - Fair, "NR" - Not Recommended.

Material	Rating for Propylene Glycol
Plastics
Low-Density Polyethylene (LDPE)	G
High-Density Polyethylene (HDPE)	E
Polypropylene (PP)	E[2]
Polytetrafluoroethylene (PTFE)	E
Elastomers
Fluoroelastomer (Viton™)	E
Ethylene Propylene Diene Monomer (EPDM)	E
Nitrile Rubber (Buna-N)	NR[1]
Neoprene	NR[1]
Silicone	E

Experimental Protocol: Material Compatibility Testing

This protocol outlines a general procedure for testing the compatibility of a plastic or elastomer with ethoxypropanol in a laboratory setting.

1. Materials and Equipment:

• Samples of the plastic or elastomer material (e.g., 1x1 cm coupons).
• Ethoxypropanol (reagent grade).
• Glass containers with PTFE-lined caps.
• Analytical balance (accurate to 0.1 mg).
• Micrometer or calipers.
• Hardness tester (durometer), if available.
• Fume hood.
• Personal Protective Equipment (PPE): safety goggles, gloves, lab coat.

2. Procedure:

• Initial Measurements:

• Clean each material sample with a non-reactive solvent (e.g., isopropanol) and dry thoroughly.
• Measure and record the initial weight, dimensions (length, width, thickness), and hardness of each sample.

• Immersion:

• Place each sample in a separate, labeled glass container.
• Completely submerge the samples in ethoxypropanol.
• Tightly seal the containers to prevent evaporation.
• Place a control container with only ethoxypropanol to monitor for any changes in the solvent itself.

• Exposure:

• Store the containers at the intended operating temperature for a predetermined period (e.g., 24 hours, 7 days, 30 days).

• Post-Exposure Analysis:

• After the exposure period, carefully remove the samples from the containers in a fume hood.
• Gently blot the samples dry with a lint-free cloth.
• Immediately re-measure and record the weight, dimensions, and hardness.
• Visually inspect the samples for any changes, such as discoloration, swelling, cracking, or softening.
• Examine the ethoxypropanol for any signs of discoloration or leaching from the material samples.

• Data Analysis:

• Calculate the percentage change in weight, dimensions, and hardness.
• Qualitatively assess the visual changes.
• Based on the results, determine the compatibility rating for your specific application.

Material Selection Workflow

Caption: Workflow for selecting compatible materials for use with ethoxypropanol.

References

• 1. solventis.net [solventis.net]
• 2. celltreat.com [celltreat.com]

Technical Support Center: Troubleshooting Phase Separation in Ethoxypropanol-Water Mixtures

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering phase separation in ethoxypropanol-water mixtures during their experiments.

Frequently Asked Questions (FAQs)

Q1: Is ethoxypropanol completely miscible with water?

A1: 1-Ethoxy-2-propanol is generally considered to be miscible with water at room temperature due to its ability to form hydrogen bonds.[1] However, like other glycol ethers, its miscibility is dependent on temperature. These mixtures can exhibit a Lower Critical Solution Temperature (LCST), which means that they are miscible below a certain temperature but can undergo phase separation upon heating.

Q2: What is a Lower Critical Solution Temperature (LCST)?

A2: The Lower Critical Solution Temperature (LCST) is the critical temperature below which two or more substances are miscible in all proportions. Above the LCST, the mixture may separate into two distinct liquid phases. This phenomenon is characteristic of systems with hydrogen bonding, where at lower temperatures, the hydrogen bonds between the different components (ethoxypropanol and water) are favorable. As the temperature increases, the kinetic energy of the molecules increases, disrupting these favorable interactions and leading to phase separation.

Q3: What visual cues indicate that my ethoxypropanol-water mixture is undergoing phase separation?

A3: The first sign of phase separation is the appearance of turbidity or cloudiness in the solution. This is known as the cloud point.[2] If the phase separation is more pronounced, you will observe the formation of two distinct liquid layers.

Q4: Can the presence of other substances in my experiment cause phase separation?

A4: Yes, the presence of solutes such as salts or other organic compounds can significantly influence the miscibility of ethoxypropanol-water mixtures. Salts can induce a "salting-out" effect, reducing the solubility of ethoxypropanol in water.[3][4] Other organic solvents can either enhance or reduce miscibility depending on their polarity and ability to interact with water and ethoxypropanol.

Troubleshooting Guides

Issue 1: My ethoxypropanol-water mixture has turned cloudy after heating.

• Possible Cause: The temperature of your solution has likely exceeded the Lower Critical Solution Temperature (LCST) of the specific ethoxypropanol-water concentration you are using.

• Troubleshooting Steps:

  • Reduce Temperature: Cool the mixture down. If the cloudiness disappears and the solution becomes clear again, you have confirmed that the issue is temperature-related.

  • Determine the Cloud Point: To avoid this in the future, you can experimentally determine the cloud point of your specific mixture. A detailed protocol for this is provided in the "Experimental Protocols" section.

  • Adjust Concentration: If your experimental temperature cannot be changed, consider altering the concentration of ethoxypropanol in the mixture, as the LCST is concentration-dependent.

Issue 2: My mixture has separated into two layers after adding a salt.

• Possible Cause: You are observing a "salting-out" effect. The dissolved salt ions interact strongly with water molecules, reducing the amount of "free" water available to dissolve the ethoxypropanol, thus lowering its solubility.[3][4]

• Troubleshooting Steps:

  • Reduce Salt Concentration: If possible, reduce the concentration of the salt in your mixture.

  • Choose a Different Salt: Different salts have varying salting-out capabilities. Salts with ions of high charge density (kosmotropic ions) are more effective at salting out.[5] Consider using a salt with a weaker salting-out effect if your protocol allows.

  • Add a Co-solvent: The addition of a small amount of a mutually soluble organic solvent, such as ethanol, may help to increase the miscibility of the system. However, be aware that the co-solvent may also influence your experiment in other ways.

Issue 3: I observed phase separation after adding another organic compound to my ethoxypropanol-water mixture.

• Possible Cause: The added organic compound is altering the overall polarity and hydrogen bonding network of the solvent mixture, leading to immiscibility.

• Troubleshooting Steps:

  • Identify the Nature of the Additive:

    • Non-polar additives: These will likely decrease the overall polarity of the solvent and reduce the miscibility of the partially polar ethoxypropanol in the aqueous phase.

    • Polar additives: The effect can be complex. Some polar additives may act as co-solvents and increase miscibility, while others may compete for hydrogen bonding with water and induce phase separation.

  • Reduce Additive Concentration: Use the minimum required concentration of the additional organic compound.

  • Consider a Different Additive: If possible, substitute the additive with one that is more compatible with ethoxypropanol-water mixtures.

Data Presentation

Table 1: Physical Properties of 1-Ethoxy-2-propanol

Property	Value	Reference
Molecular Formula	C5H12O2	[6]
Molar Mass	104.15 g/mol	[6]
Boiling Point	133 °C	[6]
Melting Point	-100 °C	[6]
Density	0.896 g/cm³ (at 20 °C)	[6]
Solubility in Water	36.6 g/100mL at 25 °C	[6]

Table 2: Illustrative Effect of NaCl on the Cloud Point of a Nonionic Surfactant (Tergitol 15-S-7) in Water (1 wt%)

Note: This data is for a different system but illustrates the typical effect of adding NaCl. The magnitude of the effect on ethoxypropanol-water mixtures may vary.

NaCl Concentration (wt%)	Cloud Point (°C)
0	60
2	52
4	45
6	39
8	34
10	29

(Data adapted from studies on the effect of salts on the cloud point of nonionic surfactants)[7]

Table 3: Illustrative Effect of Alcohols on the Cloud Point of a 1 wt% Aqueous Solution of a Nonionic Surfactant (Tergitol 15-S-7)

Note: This data illustrates the general trends of adding different alcohols. The specific effects on ethoxypropanol-water mixtures will depend on the concentrations used.

Alcohol (5 wt%)	Change in Cloud Point (°C)
Methanol	+2
Ethanol	+1
1-Propanol	-2
1-Butanol	-10

(Data adapted from studies on the effect of organic additives on the cloud point of nonionic surfactants)[7]

Experimental Protocols

Protocol 1: Visual Determination of the Cloud Point

This protocol describes a simple method for determining the cloud point of an ethoxypropanol-water mixture.

Materials:

• Ethoxypropanol-water mixture of known concentration

• Test tube with a stopper

• Thermometer with 0.1 °C resolution

• Controlled temperature water bath with a transparent window

• Stirring mechanism (e.g., small magnetic stir bar)

Procedure:

• Place the ethoxypropanol-water mixture in the test tube with the stir bar.

• Insert the thermometer into the mixture, ensuring the bulb is submerged but not touching the bottom or sides of the test tube.

• Place the test tube in the water bath at a temperature where the solution is clear.

• Begin stirring the mixture gently.

• Slowly increase the temperature of the water bath at a constant rate (e.g., 0.5 °C/minute).

• Continuously observe the solution for the first sign of turbidity.

• The temperature at which a faint cloudiness is first observed is the cloud point.[2]

• To confirm, slowly cool the mixture while stirring. The temperature at which the solution becomes clear again should be close to the cloud point.

Mandatory Visualization

Caption: Troubleshooting workflow for ethoxypropanol-water phase separation.

Caption: Experimental workflow for cloud point determination.

References

• 1. scribd.com [scribd.com]
• 2. scribd.com [scribd.com]
• 3. Salting-out effect in aqueous NaCl solutions: trends with size and polarity of solute molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. nupeg.ufrn.br [nupeg.ufrn.br]
• 6. 1-Ethoxy-2-propanol | C5H12O2 | CID 15287 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Methods for neutralizing acidic impurities in ethoxypropanol

Welcome to the Technical Support Center for ethoxypropanol purification. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to neutralizing acidic impurities in ethoxypropanol. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to assist in your laboratory work.

Frequently Asked Questions (FAQs)

Q1: What are the common acidic impurities found in ethoxypropanol?

A1: Acidic impurities in ethoxypropanol can originate from the manufacturing process or degradation over time. Common impurities may include residual acidic catalysts used in synthesis, such as sulfuric or hydrochloric acid. Additionally, oxidation of the ether can lead to the formation of organic acids. The acidity of commercial ethoxypropanol is often specified as a maximum percentage, calculated as acetic acid[1].

Q2: Why is it important to neutralize acidic impurities in ethoxypropanol?

A2: The presence of acidic impurities in ethoxypropanol can have several detrimental effects on experimental processes. These impurities can:

• Catalyze unwanted side reactions.

• Cause corrosion of metallic equipment and storage vessels[2].

• Affect the stability and efficacy of formulations, particularly in drug development.

• Interfere with analytical measurements.

Q3: What are the primary methods for neutralizing acidic impurities in ethoxypropanol?

A3: The most common method for neutralizing acidic impurities is to wash the ethoxypropanol with a basic solution. This can be followed by a water wash to remove any remaining base and salts, and then a drying step to remove residual water. The choice of the neutralizing agent depends on the nature and concentration of the acidic impurities.

Q4: Which type of base should I use for neutralization: a strong base or a weak base?

A4: The choice between a strong and a weak base depends on the specific requirements of your experiment.

• Weak bases , such as sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), are often preferred. They offer better control over the final pH and their reactions are generally less exothermic, making the process safer[3]. They are effective at neutralizing strong acidic impurities.

• Strong bases , like sodium hydroxide (B78521) (NaOH) or calcium hydroxide (Ca(OH)₂), are very effective for neutralizing both strong and weak acids[3]. However, they can be more hazardous to handle due to their corrosive nature and the potential for highly exothermic reactions. They can also make it more challenging to control the final pH of the solvent.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Emulsion formation during washing	The mixing of the aqueous and organic layers is too vigorous.	Allow the mixture to stand for an extended period. Gentle swirling or the addition of a small amount of brine (saturated NaCl solution) can help to break the emulsion.
Solvent remains acidic after neutralization	Insufficient amount of base was used.	Repeat the washing step with a fresh portion of the basic solution. Ensure thorough mixing to allow for complete reaction.
The acidic impurity is a weak acid and requires a stronger base.	If a weak base was used, consider using a stronger base like dilute sodium hydroxide. Proceed with caution due to the potential for a more vigorous reaction.
Presence of water in the final product	Inadequate drying after the washing steps.	Dry the ethoxypropanol over a suitable drying agent (e.g., anhydrous magnesium sulfate (B86663) or sodium sulfate), followed by filtration. For very low water content, fractional distillation may be necessary.
Basic residue in the final product	Insufficient washing with water after the neutralization step.	Wash the ethoxypropanol with deionized water one or two more times after the basic wash to ensure all residual base and salts are removed.

Data Presentation

The selection of a neutralizing agent can impact the efficiency and safety of the process. The following table summarizes the properties of common neutralizing agents.

Neutralizing Agent	Formula	Type	Key Considerations
Sodium Bicarbonate	NaHCO₃	Weak Base	Mild and safe to handle. Reacts with acids to produce CO₂ gas, so pressure buildup should be managed[4][5][6].
Sodium Carbonate	Na₂CO₃	Weak Base	More basic than sodium bicarbonate. Also produces CO₂ upon reaction with acids[7][8][9].
Sodium Hydroxide	NaOH	Strong Base	Highly effective but very corrosive and can cause a significant increase in temperature. Requires careful handling[3].
Calcium Hydroxide	Ca(OH)₂	Strong Base	Economical and effective. It has low solubility in water, which can make it easier to remove after neutralization[2][10][11].

Experimental Protocols

Protocol 1: Neutralization with a Weak Base (Sodium Bicarbonate)

This protocol is recommended for general-purpose neutralization of strong acidic impurities.

• Preparation : Prepare a 5% (w/v) aqueous solution of sodium bicarbonate.

• Washing :

  • Place the acidic ethoxypropanol in a separatory funnel.

  • Add an equal volume of the 5% sodium bicarbonate solution.

  • Stopper the funnel and shake gently, periodically venting to release any pressure from CO₂ evolution.

  • Allow the layers to separate completely.

  • Drain the lower aqueous layer.

• Water Wash :

  • Add an equal volume of deionized water to the separatory funnel.

  • Shake gently and allow the layers to separate.

  • Drain the lower aqueous layer.

  • Repeat the water wash one more time.

• Drying :

  • Transfer the washed ethoxypropanol to a clean, dry flask.

  • Add a suitable drying agent (e.g., anhydrous magnesium sulfate) and swirl.

  • Allow the mixture to stand for at least 30 minutes.

• Filtration :

  • Filter the dried ethoxypropanol to remove the drying agent.

• Verification :

  • Test the pH of a small sample of the purified ethoxypropanol by shaking it with a small amount of deionized water and testing the water with a pH strip or meter.

Protocol 2: Neutralization with a Strong Base (Calcium Hydroxide)

This protocol is suitable for neutralizing both strong and weak acidic impurities where precise pH control is less critical.

• Preparation : Prepare a saturated solution of calcium hydroxide (limewater) by adding an excess of Ca(OH)₂ to deionized water and stirring. Allow the undissolved solid to settle and decant the clear supernatant.

• Washing :

  • In a flask, add the acidic ethoxypropanol.

  • Add the clear, saturated calcium hydroxide solution (approximately 20% of the ethoxypropanol volume).

  • Stir the mixture vigorously for 15-20 minutes.

• Separation :

  • Transfer the mixture to a separatory funnel and allow the layers to separate.

  • Drain the lower aqueous layer.

• Water Wash :

  • Add an equal volume of deionized water to the separatory funnel.

  • Shake gently and allow the layers to separate.

  • Drain the lower aqueous layer. Repeat if necessary.

• Drying :

  • Dry the ethoxypropanol using a suitable drying agent as described in Protocol 1.

• Filtration :

  • Filter to remove the drying agent.

• Verification :

  • Check the pH of the final product as described in Protocol 1.

Visualizations

References

• 1. Acetic Acid 80% (FG) for Syrup Processes for Industrial | Ookto - The AI powered chemical marketplace [ookto.com]
• 2. Calcium hydroxide - Glossary - ALMAWATECH [almawatech.com]
• 3. How to Neutralize Acid: Effective Ways (2024) [ryzechemie.com]
• 4. Sodium bicarbonate - Wikipedia [en.wikipedia.org]
• 5. quora.com [quora.com]
• 6. Sodium_bicarbonate [chemeurope.com]
• 7. acs.org [acs.org]
• 8. quora.com [quora.com]
• 9. Sodium carbonate - Wikipedia [en.wikipedia.org]
• 10. Lime (Calcium Hydroxide) for use in pH Neutralization Systems [phadjustment.com]
• 11. Calcium hydroxide - Wikipedia [en.wikipedia.org]

Improving the solubility of non-polar compounds in ethoxypropanol

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and answers to frequently asked questions regarding the improvement of non-polar compound solubility in ethoxypropanol.

Frequently Asked Questions (FAQs)

Q1: My non-polar compound has poor solubility in pure ethoxypropanol. What are my primary options to improve it?

A1: Ethoxypropanol is a versatile solvent with a bifunctional nature, making it miscible with both polar and non-polar substances.[1][2] However, when a non-polar compound exhibits poor solubility, several strategies can be employed. The most common and effective approaches include using co-solvents, adding surfactants to achieve micellar solubilization, adjusting the temperature, and utilizing cyclodextrins to form inclusion complexes.[3][4] The selection of the best method depends on the specific physicochemical properties of your compound, the desired concentration, and the final application of the solution.[3]

Q2: How can I use a co-solvent to improve solubility in ethoxypropanol?

A2: Co-solvency involves adding a miscible solvent to the primary solvent to alter its polarity and increase its capacity to dissolve a solute.[4][5] Ethoxypropanol is completely miscible with water and many organic solvents, making it an excellent candidate for this technique.[6][7][8] By adding a water-miscible organic solvent (a co-solvent), you can effectively increase the solubility of a non-polar drug.[5] For non-polar compounds, adding a less polar, water-miscible solvent like ethanol (B145695) or propylene (B89431) glycol can create a solvent mixture with a more favorable polarity for solubilization. The ideal co-solvent and its optimal concentration must be determined experimentally.

Q3: What role do surfactants play, and how do I select an appropriate one?

A3: Surfactants, or surface-active agents, are amphiphilic molecules that can significantly increase the solubility of poorly soluble compounds through a process called micellar solubilization.[5][9] In solution, above a certain concentration (the critical micelle concentration or CMC), surfactant molecules self-assemble into spherical structures called micelles.[10] The non-polar (hydrophobic) tails of the surfactant molecules form the core of the micelle, creating a microenvironment that can encapsulate non-polar compounds, while the polar (hydrophilic) heads face the solvent.[9][10] This effectively disperses the non-polar compound in the solvent.[9]

When selecting a surfactant, consider:

• Surfactant Type: Nonionic surfactants, such as polysorbates and poloxamers, are often used due to their effectiveness and lower potential for irritation compared to ionic surfactants.[11]

• Hydrophobic Chain Length: Drug solubilization generally increases with the length of the surfactant's hydrophobic chain.[12]

• Head Group: The nature of the hydrophilic head group can influence interactions with the drug.[12]

Q4: Can changing the temperature of the system help dissolve my compound?

A4: Yes, adjusting the temperature can affect solubility. For most solid solutes, solubility increases as the temperature rises.[13][14] This is because the dissolution process is often endothermic, meaning it requires an input of energy (heat) to break the bonds within the solid solute.[15] Applying heat provides this energy and facilitates the dissolving process.[13]

However, this is not a universal rule. If the dissolution process is exothermic (releases heat), increasing the temperature will actually decrease solubility, according to Le Chatelier's Principle.[15][16] It is crucial to experimentally determine the effect of temperature on the solubility of your specific compound in ethoxypropanol.

Q5: What is cyclodextrin (B1172386) complexation and is it suitable for my experiment?

A5: Cyclodextrin complexation is a highly effective technique for improving the solubility of non-polar drugs.[17][18] Cyclodextrins are cyclic oligosaccharides with a truncated cone shape. Their exterior is hydrophilic, making them water-soluble, while their internal cavity is hydrophobic (lipophilic).[17][19] A non-polar "guest" molecule can be encapsulated within this hydrophobic cavity, forming an "inclusion complex."[18] This complex has the water-soluble properties of the cyclodextrin exterior, thereby increasing the apparent solubility of the non-polar compound.[19][20] This method is widely used in the pharmaceutical industry to enhance the solubility, stability, and bioavailability of drugs.[19] It is particularly suitable for compounds that can physically fit within the cyclodextrin cavity.

Q6: What safety precautions should I take when working with ethoxypropanol and its mixtures?

A6: Ethoxypropanol is a flammable liquid with a flash point of approximately 40.5°C. It is essential to work in a well-ventilated area and keep containers away from heat, sparks, open flames, and other ignition sources.[21][22] Use explosion-proof electrical and ventilating equipment, and take precautionary measures against static discharge.[21][23] Personal protective equipment (PPE), including safety goggles, gloves, and protective clothing, should be worn to prevent skin and eye contact.[22][24] In case of inhalation, move to fresh air.[22] Always consult the Safety Data Sheet (SDS) for detailed handling and emergency procedures.[21][25]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Compound precipitates out of solution after cooling.	The solution was saturated or supersaturated at a higher temperature. The dissolution process is endothermic.	1. Maintain the solution at the higher temperature required for solubility. 2. Re-evaluate the formulation; the required concentration may exceed the solubility limit at room temperature. Consider a different co-solvent or a surfactant-based system for greater stability.
The solution is cloudy or forms an emulsion.	The compound is not fully dissolved and is instead dispersed as fine particles or oily droplets. This can happen with insufficient surfactant or an inappropriate co-solvent.	1. Increase the concentration of the surfactant to ensure it is above the CMC and sufficient to solubilize the compound.[9] 2. Try a different type of surfactant that may be more effective for your specific compound.[12] 3. If using a co-solvent, screen other solvents or adjust the ratio to achieve a more suitable polarity for a true solution.
Solubility does not improve (or decreases) with heating.	The dissolution process for your specific compound in ethoxypropanol is exothermic (releases heat).	1. Attempt to dissolve the compound at room temperature or under slight cooling. 2. Since temperature adjustment is not a viable strategy, focus on other methods like co-solvency, micellar solubilization, or cyclodextrin complexation.[3][4]
The viscosity of the solution is too high for my application.	High concentrations of co-solvents (like glycerol) or certain surfactants can significantly increase viscosity.	1. Screen for less viscous co-solvents. 2. Select a surfactant that is effective at a lower concentration. 3. Evaluate if the concentration of the non-polar compound can be reduced while still meeting experimental needs.

Data Presentation

Table 1: Physicochemical Properties of Ethoxypropanol

Property	Value	Reference(s)
Chemical Formula	C₅H₁₂O₂	[24]
Molecular Weight	104.15 g/mol	[7][24]
Appearance	Clear, colorless liquid	[6][26]
Odor	Mild, ether-like	[24][26]
Boiling Point	Approx. 140°C	[24]
Flash Point	Approx. 40.5 - 43°C (Closed Cup)	[24]
Density	Approx. 0.92 g/cm³ at 20°C	[24]
Miscibility	Miscible with water and most organic solvents	[6][7][24]

Table 2: Qualitative Comparison of Solubility Enhancement Techniques

Technique	Principle of Action	Advantages	Potential Disadvantages
Co-solvency	Modifies the polarity of the solvent system to be more favorable for the solute.[5]	Simple to prepare; can achieve significant solubility increases.[4]	May require large amounts of co-solvent; potential for precipitation upon dilution.
Micellar Solubilization (Surfactants)	Non-polar solute is encapsulated in the hydrophobic core of surfactant micelles.[9][10]	Highly effective for very non-polar compounds; can improve stability.	Requires careful selection of surfactant; potential for foam or high viscosity; toxicity of some surfactants.
Temperature Adjustment	Increases kinetic energy to overcome lattice energy for endothermic dissolution processes.[13][15]	Simple and requires no additional reagents.	Not effective for exothermic compounds; requires energy; risk of compound degradation at high temperatures.
Cyclodextrin Complexation	Forms a water-soluble inclusion complex by encapsulating the non-polar solute.[17][18]	High efficiency; can improve stability and bioavailability; low toxicity of many cyclodextrins.[19]	Requires a good fit between the host (cyclodextrin) and guest (solute); can be more costly than other methods.

Experimental Protocols & Visualizations

Workflow for Selecting a Solubility Enhancement Strategy

The following diagram outlines a logical workflow for choosing an appropriate method to improve the solubility of a non-polar compound in ethoxypropanol.

Caption: A decision workflow for selecting a solubility enhancement method.

Protocol 1: Screening for an Effective Co-solvent

Objective: To determine an effective co-solvent and its approximate concentration for dissolving a target non-polar compound in ethoxypropanol.

Materials:

• Target non-polar compound

• Ethoxypropanol (EP)

• Candidate co-solvents (e.g., propylene glycol, ethanol, polyethylene (B3416737) glycol 300)

• Vials with screw caps

• Magnetic stirrer and stir bars or vortex mixer

• Analytical balance

Methodology:

• Prepare a series of stock solutions of the co-solvents in ethoxypropanol. For example, create 10%, 20%, 30%, 40%, and 50% (v/v) solutions of propylene glycol in EP.

• To a series of vials, add a pre-weighed amount of the non-polar compound that exceeds its expected solubility.

• Add a fixed volume (e.g., 2 mL) of each EP/co-solvent mixture to the corresponding vials. Include a control vial with pure EP.

• Seal the vials and agitate them at a constant temperature (e.g., 25°C) for 24 hours to ensure equilibrium is reached.

• After 24 hours, visually inspect the vials for undissolved solid.

• For vials that appear to have dissolved the compound, or for quantitative analysis, centrifuge the samples to pellet any undissolved solid.

• Carefully collect the supernatant and analyze the concentration of the dissolved compound using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

• The co-solvent mixture that dissolves the highest concentration of the compound is the most effective under the tested conditions.

Mechanism of Micellar Solubilization

This diagram illustrates how surfactant molecules encapsulate a non-polar compound, enabling it to be dispersed in a solvent like ethoxypropanol.

Caption: Encapsulation of a non-polar compound within a surfactant micelle.

Protocol 2: Preparing an Inclusion Complex with Cyclodextrins

Objective: To prepare a solid inclusion complex of a non-polar compound with a cyclodextrin to enhance its solubility. The kneading method is described here as it is common and economical.[17][19]

Materials:

• Target non-polar compound

• A suitable cyclodextrin (e.g., Hydroxypropyl-β-cyclodextrin, HP-β-CD)

• Deionized water or ethanol/water mixture

• Mortar and pestle

• Spatulas

• Drying oven or vacuum desiccator

• Sieve (e.g., 60 mesh)

Methodology:

• Molar Ratio: Determine the desired molar ratio of the drug to cyclodextrin (commonly 1:1 to start).[27] Calculate the required mass of each component.

• Paste Formation: Place the accurately weighed cyclodextrin into a mortar. Add a small amount of water dropwise while triturating with the pestle to form a homogeneous, thick paste.[17]

• Drug Incorporation: Add the accurately weighed non-polar compound to the cyclodextrin paste.

• Kneading: Knead the mixture thoroughly for a specific period (e.g., 30-60 minutes). The goal is to ensure intimate contact between the drug and cyclodextrin molecules to facilitate complex formation. If the mixture becomes too dry, a few more drops of water can be added.

• Drying: Scrape the resulting solid mass from the mortar and spread it thinly on a glass tray. Dry the product in an oven at a controlled temperature (e.g., 40-50°C) until a constant weight is achieved, or dry it in a vacuum desiccator.

• Sieving: Once completely dry, pulverize the solid complex and pass it through a fine-mesh sieve to obtain a uniform, free-flowing powder.[17]

• Solubility Testing: Test the solubility of the resulting complex in ethoxypropanol and compare it to the solubility of the uncomplexed drug.

References

• 1. ETHOXY PROPANOL - Ataman Kimya [atamanchemicals.com]
• 2. atamankimya.com [atamankimya.com]
• 3. researchgate.net [researchgate.net]
• 4. longdom.org [longdom.org]
• 5. jmpas.com [jmpas.com]
• 6. Ethoxy Propanol – Efficient Solvent for industrial usage [jil-chemicals.com]
• 7. ETHOXY PROPANOL (EP) - Ataman Kimya [atamanchemicals.com]
• 8. saiper.com [saiper.com]
• 9. Influences of added surfactants on the water solubility and antibacterial activity of rosemary extract - PMC [pmc.ncbi.nlm.nih.gov]
• 10. quora.com [quora.com]
• 11. brieflands.com [brieflands.com]
• 12. Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. How does temperature affect solubility? | AAT Bioquest [aatbio.com]
• 15. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. aqueous solution - Why does solubility of solids sometimes decrease with temperature increase? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 17. humapub.com [humapub.com]
• 18. ijmsdr.org [ijmsdr.org]
• 19. scispace.com [scispace.com]
• 20. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 21. chemos.de [chemos.de]
• 22. carlroth.com [carlroth.com]
• 23. Page loading... [wap.guidechem.com]
• 24. melbournesolvents.com.au [melbournesolvents.com.au]
• 25. leap.epa.ie [leap.epa.ie]
• 26. tennantsdistribution.com [tennantsdistribution.com]
• 27. researchgate.net [researchgate.net]

Technical Support Center: Viscosity Reduction of Polymer Solutions with Ethoxypropanol

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals working with ethoxypropanol to reduce the viscosity of polymer solutions.

Frequently Asked Questions (FAQs)

Q1: What is ethoxypropanol and why is it used to reduce the viscosity of polymer solutions?

A1: Ethoxypropanol (EP), also known as propylene (B89431) glycol monoethyl ether, is a clear, colorless, and low-odor solvent.[1] It is widely used in industrial and pharmaceutical applications due to its excellent solvency for a broad range of polymers, including acrylics, epoxies, alkyds, polyesters, nitrocellulose, and polyurethanes.[2][3][4] Its bifunctional nature allows it to be miscible with both polar and non-polar substances, making it a versatile viscosity control agent in both solvent-based and water-based systems.[2][5] In formulations, it helps to regulate flow, leveling, and coalescence, contributing to improved application properties.[3][6]

Q2: How does ethoxypropanol reduce the viscosity of a polymer solution?

A2: Ethoxypropanol reduces viscosity primarily by acting as a solvent, increasing the distance between polymer chains. In concentrated solutions, polymer chains can become entangled, which significantly increases viscosity.[7] By introducing ethoxypropanol, you increase the volume of the solvent phase, separating these chains and reducing intermolecular friction and entanglement, thus lowering the overall solution viscosity.[8] As a "good" solvent for many polymers, it promotes the uncoiling and extension of polymer chains, which is a key factor in its effectiveness.[9]

Q3: Is ethoxypropanol suitable for use in pharmaceutical formulations?

A3: Yes, ethoxypropanol is used in the pharmaceutical industry. It can act as a solvent in the formulation of oral and injectable solutions, helping to dissolve active pharmaceutical ingredients (APIs) and improve bioavailability.[1] Its low toxicity profile makes it a safer alternative to some other organic solvents.[3][4] However, its use in any specific drug formulation must adhere to regulatory guidelines and may require compatibility and stability testing.[10]

Q4: What are the key properties of ethoxypropanol to consider?

A4: Key properties of ethoxypropanol include its high solvency, miscibility with water and many organic solvents, low surface tension, and a moderate evaporation rate.[1] It is also noted for its low toxicity and a favorable environmental profile under proper use conditions.[1][3] Its ability to act as a coupling agent is particularly useful in water-based formulations.[5]

Property	Value	Reference
Synonyms	1-Ethoxy-2-propanol, PGME	[1]
Molecular Formula	C₅H₁₂O₂	[1]
Miscibility	Miscible with water & many organic solvents	[2]
Flash Point	~40-42 °C	[3][4]
Specific Gravity	~0.895 - 0.900 @ 20°C	[4][11]

Troubleshooting Guide

Issue 1: Viscosity is too high even after adding ethoxypropanol.

• Possible Cause 1: Insufficient Solvent Concentration. The concentration of ethoxypropanol may not be high enough to overcome the polymer chain entanglements.

  • Solution: Gradually increase the concentration of ethoxypropanol in increments, mixing thoroughly after each addition, until the target viscosity is reached. Be mindful that this will also decrease the polymer concentration.

• Possible Cause 2: Poor Polymer-Solvent Interaction. While ethoxypropanol is a good solvent for many polymers, it may be a "poor" solvent for your specific polymer, leading to polymer chain aggregation instead of dissolution, which can increase viscosity.[9][12]

  • Solution: First, ensure your polymer is fully dissolved. If solubility is an issue, consider gentle heating or extended mixing time. If aggregation is suspected, you may need to evaluate a different solvent or a co-solvent system.

• Possible Cause 3: High Polymer Molecular Weight. Polymers with a very high molecular weight will inherently create more viscous solutions due to longer chains and more significant entanglement.[7][8]

  • Solution: If the formulation allows, consider using a lower molecular weight grade of the polymer. Otherwise, a higher ratio of ethoxypropanol will be necessary to achieve the desired viscosity.

Issue 2: The polymer is precipitating out of the solution.

• Possible Cause 1: Ethoxypropanol as a Non-Solvent. For some polymer systems, ethoxypropanol might act as a non-solvent, causing the polymer to precipitate, especially at higher concentrations.

  • Solution: This indicates a fundamental incompatibility. You must select a different solvent system where the polymer has high solubility. Perform initial solubility tests with small batches before scaling up.

• Possible Cause 2: Temperature Effects. The solubility of a polymer can be temperature-dependent. A decrease in temperature can sometimes cause a polymer to fall out of a solution.[13]

  • Solution: Check if the precipitation correlates with changes in temperature. You may need to work at a controlled, slightly elevated temperature.

Issue 3: Inconsistent viscosity between batches.

• Possible Cause 1: Inaccurate Measurements. Small variations in the mass of the polymer or the volume of the solvent can lead to significant differences in the final viscosity.

  • Solution: Use calibrated analytical balances and volumetric flasks for all measurements. Prepare a standard operating procedure (SOP) for solution preparation to ensure consistency.

• Possible Cause 2: Monomer or Polymer Impurities. Impurities in the polymer stock, especially multifunctional impurities, can lead to cross-linking or other side reactions that increase viscosity.[9]

  • Solution: Ensure you are using a high-purity grade of the polymer. If you are synthesizing the polymer, verify the purity of your monomers.

• Possible Cause 3: Incomplete Dissolution. If the polymer is not fully dissolved, the viscosity will be inconsistent and likely lower than expected.

  • Solution: Ensure the polymer is completely dissolved before taking any measurements or proceeding with the experiment. This may require longer stirring times, gentle agitation, or slight warming.[14]

Troubleshooting Workflow for High Viscosity

References

• 1. ETHOXY PROPANOL (EP) - Ataman Kimya [atamanchemicals.com]
• 2. atamankimya.com [atamankimya.com]
• 3. ETHOXY PROPANOL - Ataman Kimya [atamanchemicals.com]
• 4. solventis.net [solventis.net]
• 5. Best Ethoxy Propanol Summary - News - ADDTEK - Chemistry Creates Value [add-tek.com]
• 6. univarsolutions.co.uk [univarsolutions.co.uk]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. What Are the Factors Affecting the Viscosity of Polyacrylamide Solution? - Beijing Sinofloc Chemical Co., Ltd. [sinofloc.com]
• 9. benchchem.com [benchchem.com]
• 10. jocpr.com [jocpr.com]
• 11. Ethoxy Propanol (EP) for Emulsion Stabilization in Industrial Applications for Industrial | Ookto - The AI powered chemical marketplace [ookto.com]
• 12. researchgate.net [researchgate.net]
• 13. quora.com [quora.com]
• 14. www2.sci.u-szeged.hu [www2.sci.u-szeged.hu]

Technical Support Center: Breaking Ethoxypropanol-Based Emulsions

Welcome to the Technical Support Center for post-reaction emulsion breaking, specifically tailored for researchers, scientists, and drug development professionals working with ethoxypropanol-based formulations. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help you efficiently resolve emulsion issues and streamline your workflow.

Troubleshooting Guides

Persistent emulsions can be a significant bottleneck in post-reaction workups. This section provides a systematic approach to breaking down these stable mixtures.

Issue 1: A persistent emulsion has formed after aqueous workup of my reaction mixture containing ethoxypropanol.

This is a common issue as ethoxypropanol's solvency in both aqueous and organic phases can stabilize emulsions.[1] Follow these steps sequentially to address the problem.

Step 1: Simple Physical Methods

These methods are the first line of defense as they do not introduce new chemical agents that could complicate downstream processes.

• Allowing the Mixture to Stand: Gravity can be a simple and effective tool. Let the separatory funnel remain undisturbed for 15-60 minutes.[2][3] Gentle tapping on the side of the funnel may encourage droplet coalescence.[4]

• Heating: Gently warming the mixture can decrease the viscosity of the continuous phase, accelerating phase separation.[3] Care must be taken to avoid degrading temperature-sensitive compounds in your mixture.

• Filtration: Passing the emulsion through a plug of glass wool or Celite® can physically coalesce the dispersed droplets.[2]

Step 2: Chemical Intervention

If physical methods are insufficient, altering the chemical environment of the emulsion is the next logical step.

• Salting Out: The addition of a saturated aqueous solution of sodium chloride (brine) is a widely used technique.[2][3] This increases the ionic strength of the aqueous phase, which reduces the solubility of organic components and disrupts the emulsion.[3]

• pH Adjustment: Altering the pH of the aqueous phase can change the charge of emulsifying agents, leading to their destabilization.[3][4] For acidic emulsifiers, adding a dilute base (e.g., 1M NaOH) can be effective. Conversely, for basic emulsifiers, a dilute acid (e.g., 1M HCl) may break the emulsion.[3] Proceed with caution if your target compound is pH-sensitive.[3]

Step 3: Mechanical Force

For particularly stubborn emulsions, mechanical methods can provide the necessary force to break them.

• Centrifugation: This is often a highly effective method for breaking emulsions.[2][4] The applied centrifugal force accelerates the separation of the dispersed and continuous phases.

Issue 2: The emulsion persists even after trying simple chemical and physical methods.

In this scenario, a combination of techniques or more advanced methods may be necessary.

• Solvent Addition: Adding a small amount of a different organic solvent can alter the polarity of the organic phase and help to dissolve the emulsifying agents.[2][3]

• Use of a Demulsifier: For highly stable emulsions, a chemical demulsifier may be required. These are specialized surfactants that displace the emulsifying agents at the oil-water interface, promoting coalescence. The selection of a demulsifier depends on the specific nature of your emulsion.

Frequently Asked Questions (FAQs)

Q1: What is an emulsion and why does it form in my ethoxypropanol-based reaction?

An emulsion is a stable mixture of two immiscible liquids, where one liquid is dispersed as fine droplets within the other.[3] Ethoxypropanol can contribute to emulsion formation due to its ability to act as a solvent for a wide variety of substances, including both polar and non-polar compounds, effectively bridging the two phases.[1] The presence of surfactants or other stabilizing agents in your reaction mixture further increases the likelihood of emulsion formation.

Q2: How can I prevent emulsions from forming in the first place?

Prevention is often easier than breaking an emulsion.[2] Consider the following preventative measures:

• Gentle Mixing: During aqueous extraction, gently swirl or invert the separatory funnel instead of vigorous shaking.[2] This minimizes the energy input that can lead to emulsion formation.

• Pre-emptive Salting Out: If you anticipate emulsion formation, add brine to the aqueous phase before the extraction.[2]

Q3: Will adding salt or changing the pH affect my final product?

It is possible. Changes in ionic strength and pH can potentially impact the stability and solubility of your target compound.[3] It is crucial to consider the chemical properties of your product before employing these methods. If your product is sensitive, it is advisable to first test these methods on a small scale.

Q4: What are the key factors that influence the stability of an ethoxypropanol-based emulsion?

Several factors contribute to emulsion stability:

• Droplet Size: Smaller droplets have a larger surface area-to-volume ratio, making the emulsion more stable.

• Viscosity: A more viscous continuous phase will slow down the movement of droplets, hindering coalescence and increasing stability.

• Zeta Potential: The electrical charge on the surface of the droplets can cause them to repel each other, preventing coalescence.

• Presence of Emulsifying Agents: Surfactants, proteins, or fine solid particles can form a stabilizing layer around the droplets.

Experimental Protocols

Protocol 1: Breaking an Emulsion using Brine (Salting Out)

• Prepare a Saturated Brine Solution: Add sodium chloride (NaCl) to deionized water with stirring until no more salt dissolves.

• Addition of Brine: To your separatory funnel containing the emulsion, add the saturated brine solution in small portions (e.g., 5-10% of the total volume).

• Gentle Mixing: Gently invert the separatory funnel 2-3 times. Avoid vigorous shaking.

• Observation: Allow the funnel to stand and observe for phase separation.

• Repeat if Necessary: If the emulsion persists, add another portion of brine and repeat the gentle mixing and observation steps.

Protocol 2: Breaking an Emulsion by Centrifugation

• Transfer to Centrifuge Tubes: Carefully transfer the emulsion from the separatory funnel into appropriate centrifuge tubes. Ensure the tubes are balanced.

• Centrifugation: Place the tubes in a centrifuge and spin at a moderate speed (e.g., 3000-5000 rpm) for 10-20 minutes. The optimal speed and duration will depend on the stability of the emulsion.

• Separation: After centrifugation, two distinct liquid layers should be visible. Carefully pipette the desired layer, leaving the other layer and any interfacial material behind.

Data Presentation

The effectiveness of different emulsion-breaking techniques can be compared by measuring the volume of the separated aqueous or organic layer over time. Below is a sample data table illustrating this.

Time (minutes)	Method	Volume of Separated Aqueous Layer (mL)	Observations
0	-	0	Stable emulsion
15	Standing	5	Partial separation
15	Brine Addition	25	Significant separation
15	Centrifugation	45	Near complete separation
30	Standing	8	Slow separation continues
30	Brine Addition	40	Further separation
30	Centrifugation	50	Complete separation

Visualizations

Logical Workflow for Breaking an Ethoxypropanol-Based Emulsion

Caption: A stepwise decision-making workflow for breaking emulsions.

Factors Influencing Emulsion Stability

Caption: Key factors that contribute to the stability of an emulsion.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]

Technical Support Center: Managing Ethoxypropanol in High-Temperature Experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on managing the volatility of ethoxypropanol in high-temperature experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is ethoxypropanol and why is its volatility a concern at high temperatures?

A1: Ethoxypropanol, specifically 1-ethoxy-2-propanol (B74678), is a versatile organic solvent used in a variety of industrial and laboratory applications due to its excellent solvency for a wide range of substances.[1][2] It is a flammable liquid and its vapor can form explosive mixtures with air.[3][4] As the temperature increases during an experiment, the vapor pressure of ethoxypropanol rises significantly, leading to increased evaporation. This can alter the concentration of reactants, affect reaction kinetics, and pose safety hazards due to the release of flammable vapors.[5][6]

Q2: What are the key physical properties of ethoxypropanol I should be aware of for my high-temperature experiment?

A2: Key properties include its boiling point, flash point, and vapor pressure at various temperatures. Understanding these will help in designing a safe and effective experimental setup.

Q3: What is the recommended personal protective equipment (PPE) when working with ethoxypropanol at elevated temperatures?

A3: Always wear appropriate PPE, including chemical-resistant gloves (e.g., butyl rubber or Viton), safety goggles or a face shield, and a flame-retardant lab coat.[3] Work should be conducted in a well-ventilated area, and for procedures with a high risk of vapor release, a fume hood is essential.[7]

Q4: Can I use a standard heating mantle and open flask for my reaction with ethoxypropanol?

A4: It is strongly advised against heating ethoxypropanol in an open flask, as this will lead to significant solvent loss and the release of flammable vapors.[4] A closed or semi-closed system, such as a reflux setup, is necessary to contain the solvent vapors.

Q5: How can I minimize the loss of ethoxypropanol during my high-temperature reaction?

A5: The most effective method is to use a reflux condenser.[1][8] This device cools the solvent vapors, causing them to condense and return to the reaction flask, thus maintaining a relatively constant solvent volume.[8] Ensuring all glassware joints are properly sealed also prevents vapor escape.

Troubleshooting Guide

Issue: My reaction seems to have stalled or is giving a low yield.

• Possible Cause: Significant loss of ethoxypropanol may have occurred, leading to an increased concentration of reactants and potentially causing side reactions or precipitation of your product.

• Solution:

  • Verify your setup: Ensure your reflux condenser is properly attached and that cooling water is flowing at an adequate rate. Check all joints for a secure seal.

  • Monitor the "reflux ring": The ring of condensing vapor should be visible in the lower third of the condenser.[8] If it is too high, your heating rate may be excessive, or the cooling is insufficient.

  • Consider a sealed tube: For very high temperatures or prolonged reaction times, a sealed pressure tube can prevent any solvent loss.[9]

Issue: I notice a strong smell of ethoxypropanol in the lab during the experiment.

• Possible Cause: There is likely a leak in your experimental setup.

• Solution:

  • Immediate Action: Reduce the heat source and ensure adequate ventilation. If the smell is very strong, evacuate the immediate area.

  • Leak Check: Once the apparatus has cooled, carefully inspect all glassware joints. Re-grease and re-clamp as necessary. Check tubing for any cracks or loose connections.

  • Work in a Fume Hood: All high-temperature experiments with volatile solvents should be conducted within a certified fume hood to ensure containment of any fugitive emissions.[7]

Issue: The ethoxypropanol is boiling too vigorously and "bumping".

• Possible Cause: The solution is becoming superheated in localized spots, leading to sudden, violent boiling.

• Solution:

  • Use Boiling Chips or a Magnetic Stirrer: Add a few boiling chips to the reaction flask before heating to promote smooth boiling.[5] For more vigorous reactions, use a magnetic stirrer and a stir bar to ensure even heat distribution.[5]

  • Control the Heating Rate: Apply heat gradually to the reaction mixture. Avoid excessively high temperatures on the heating mantle.[5]

Quantitative Data

The volatility of ethoxypropanol is directly related to its vapor pressure, which increases with temperature. The following table provides estimated vapor pressure values for 1-ethoxy-2-propanol at various temperatures, calculated using the Antoine equation.

Temperature (°C)	Vapor Pressure (mmHg)
20	4.4
40	14.5
60	40.8
80	101.4
100	226.5
120	461.5
132 (Boiling Point)	760.0

Note: These values are calculated and should be used as a guide. Actual vapor pressure can be influenced by factors such as atmospheric pressure and the presence of other solutes.

Experimental Protocols

Detailed Methodology for a High-Temperature Reaction Using Ethoxypropanol Under Reflux

This protocol outlines a general procedure for conducting a chemical synthesis at elevated temperatures using ethoxypropanol as a solvent, with a focus on managing its volatility.

Materials:

• Round-bottom flask

• Reflux condenser

• Heating mantle with a stirrer

• Magnetic stir bar or boiling chips

• Clamps and stand

• Tubing for condenser

• Septum (optional, for inert atmosphere)

• Needle and syringe (optional, for reagent addition)

• Ethoxypropanol (reagent grade)

• Reactants for the specific synthesis

Procedure:

• Glassware Preparation: Ensure all glassware is clean and completely dry to prevent side reactions.

• Reagent Addition:

  • Place a magnetic stir bar or a few boiling chips into the round-bottom flask.

  • Add your solid reactants to the flask.

  • In a fume hood, measure the required volume of ethoxypropanol and add it to the flask. The flask should not be more than half full.[5]

  • If liquid reactants are to be added at the start, they can be added at this stage.

• Apparatus Assembly:

  • Securely clamp the round-bottom flask to a stand.

  • Attach the reflux condenser vertically to the neck of the flask. Ensure a snug fit. Lightly grease the joint if necessary to ensure a good seal.

  • Connect the lower inlet of the condenser to a cold water source and the upper outlet to a drain using appropriate tubing.

  • If the reaction is air-sensitive, a drying tube or an inert gas inlet can be fitted to the top of the condenser.

• Initiating the Reaction:

  • Turn on the cooling water to the condenser. A steady, gentle flow is sufficient.

  • Begin stirring the reaction mixture.

  • Place the heating mantle under the flask and turn on the heat. Gradually increase the temperature until the ethoxypropanol begins to boil gently.

• Maintaining Reflux:

  • Observe the "reflux ring" – the level at which the solvent vapor condenses and flows back into the flask. Adjust the heating rate to maintain this ring in the lower third of the condenser.[8]

  • If adding reagents during the reaction, this can be done via a syringe through a septum at the top of the condenser or an addition funnel.

• Reaction Completion and Cooldown:

  • Once the reaction is complete, turn off the heating mantle and lower it from the flask to allow for cooling.

  • Continue to circulate cooling water and stir the solution until it has reached room temperature.

• Workup:

  • Once cooled, the apparatus can be disassembled. The reaction mixture can then be processed according to the specific experimental procedure (e.g., extraction, filtration, distillation).

Mandatory Visualizations

Caption: Experimental workflow for managing ethoxypropanol volatility.

Caption: Troubleshooting decision tree for ethoxypropanol experiments.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Suggested Reaction Setups – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 3. 1-Ethoxy-2-propanol(1569-02-4)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. ocw.mit.edu [ocw.mit.edu]
• 5. radleys.com [radleys.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Solved Table B.2: Constants for the Antoine Equation for | Chegg.com [chegg.com]
• 8. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 9. researchgate.net [researchgate.net]

Minimizing residue of ethoxypropanol after solvent evaporation

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to minimize ethoxypropanol residue after solvent evaporation.

Frequently Asked Questions (FAQs)

Q1: What is ethoxypropanol and why is its residue a concern?

Ethoxypropanol, also known as propylene (B89431) glycol monoethyl ether (PGME), is a versatile organic solvent used in various applications, including in the pharmaceutical industry.[1] It is valued for its solvency for a wide range of substances, including resins, inks, and adhesives.[1] Residual ethoxypropanol in a final product can be a concern due to potential toxicity and its impact on the quality and stability of the final product, such as drug substances.[2] Regulatory bodies like the International Council for Harmonisation (ICH) have guidelines for residual solvents in pharmaceuticals to ensure patient safety.[3][4]

Q2: What are the common methods for evaporating ethoxypropanol?

The most common laboratory-scale methods for evaporating solvents like ethoxypropanol are:

• Rotary Evaporation: This technique involves increasing the solvent's surface area by rotating the flask under reduced pressure, which lowers the boiling point of the solvent.[5]

• Nitrogen Blowdown: A stream of inert nitrogen gas is directed onto the surface of the solvent, which increases the vapor pressure at the surface and carries away the solvent vapor.[6][7]

• Vacuum Oven Drying: The sample is placed in an oven under reduced pressure, which lowers the boiling point of the solvent and facilitates its removal.[8][9]

Q3: I am seeing higher than expected levels of residual ethoxypropanol. What are the likely causes?

High levels of residual ethoxypropanol can stem from several factors:

• Inefficient Evaporation Technique: The chosen method may not be optimized for ethoxypropanol's physical properties.

• Strong Solute-Solvent Interactions: The compound of interest may have a strong affinity for ethoxypropanol, making it difficult to remove.

• Formation of a High-Boiling Azeotrope: While less common for this solvent, the possibility of forming a high-boiling azeotrope with components in the mixture cannot be entirely ruled out without specific data.

• Incorrect Equipment Setup or Operation: Leaks in a vacuum system or improper gas flow in a nitrogen blowdown can significantly reduce efficiency.

Q4: Are there advanced techniques to remove stubborn ethoxypropanol residue?

Yes, for challenging cases, consider the following:

• Co-evaporation: Adding a more volatile, non-reactive solvent (a "chaser" solvent) like methanol (B129727) or ethanol (B145695) towards the end of the evaporation can help to azeotropically remove the remaining ethoxypropanol.[10]

• Vacuum Hydration: For crystalline solids, introducing water vapor during vacuum drying can displace trapped solvent molecules.[5]

Data Presentation

Table 1: Physical Properties of 1-Ethoxy-2-propanol (Major Isomer)

Property	Value	Reference
Molecular Formula	C5H12O2	[1][12]
Molecular Weight	104.15 g/mol	[1][12]
Boiling Point	~130-132 °C	[12]
Vapor Pressure	4.5 mmHg at 20 °C
Flash Point	40.5 °C (Closed Cup)	[12]
Water Solubility	Miscible	[1]

Experimental Protocols

Protocol 1: Optimized Rotary Evaporation

• Preparation:

  • Ensure the round-bottom flask is no more than half-full.

  • Check all seals and joints for leaks to ensure a good vacuum can be achieved.

• Initial Evaporation:

  • Set the water bath temperature to 40-50°C. A general rule of thumb is to have the bath temperature 20°C higher than the desired boiling point of the solvent under vacuum.

  • Gradually apply vacuum. For ethoxypropanol, a vacuum of 20-50 mbar is a good starting point.

  • Set the rotation speed to 150-200 rpm to ensure a thin, even film of the liquid.[5]

• Final Drying:

  • Once the bulk of the solvent has evaporated, continue to apply vacuum for an additional 10-15 minutes to remove residual traces.

  • If residue persists, consider a co-evaporation step by adding a small amount of a more volatile solvent like methanol and repeating the evaporation.

Protocol 2: Effective Nitrogen Blowdown

• Setup:

  • Place the sample vials in a heated water bath or dry block, if the sample is not heat-sensitive. Set the temperature to 30-40°C to counteract the evaporative cooling effect.[6]

  • Position the nitrogen needles 1-2 cm above the liquid surface.

• Gas Flow:

  • Begin with a gentle stream of nitrogen. The flow should be sufficient to cause a small dimple on the liquid surface without splashing.

  • As the solvent level drops, adjust the needle height to maintain the optimal distance from the surface.

• Completion:

  • Continue the nitrogen flow until the solvent is completely evaporated.

  • For final traces, a short period of vacuum application in a desiccator can be beneficial.

Protocol 3: Thorough Vacuum Oven Drying

• Sample Preparation:

  • Spread the sample in a thin layer in a suitable dish to maximize the surface area.

• Oven Settings:

  • Set the oven temperature to 40-50°C. Higher temperatures can be used for thermally stable compounds.

  • Gradually apply vacuum to the desired level (e.g., <10 mbar). A slow and steady application of vacuum can prevent bumping of any remaining solvent.

• Drying Cycle:

  • Dry for a predetermined time. For stubborn residues, a purge with a small amount of inert gas (like nitrogen) followed by re-application of vacuum can help to carry away solvent vapors.

  • To confirm complete drying, the sample can be weighed periodically until a constant weight is achieved.

Mandatory Visualization

Caption: Troubleshooting workflow for high ethoxypropanol residue.

Caption: Logical relationships in solvent evaporation methods.

References

• 1. atamankimya.com [atamankimya.com]
• 2. labsup.net [labsup.net]
• 3. ICH Q3C (R9) Residual solvents - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. tga.gov.au [tga.gov.au]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. uploads-ssl.webflow.com [uploads-ssl.webflow.com]
• 12. saiper.com [saiper.com]

Technical Support Center: Recycling and Redistillation of Used Ethoxypropanol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the strategies for recycling and redistilling used ethoxypropanol. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common issues encountered during laboratory experiments.

Troubleshooting Guides

This section provides solutions to common problems that may arise during the redistillation of used ethoxypropanol.

Problem 1: Distillation is slow or not occurring at all.

Possible Cause	Solution
Insufficient Heating	Gradually increase the heating mantle temperature. Ensure the heating mantle is in good contact with the distillation flask.
Heat Loss	Insulate the distillation column and flask with glass wool or aluminum foil to minimize heat loss to the surroundings.
Vapor Leaks	Check all joints and connections for a secure fit. Apply a thin layer of vacuum grease to glass joints if necessary.
Flooding of the Column	The heating rate is too high, causing excessive vapor flow that prevents the liquid from returning down the column. Reduce the heating rate.

Problem 2: The collected distillate is cloudy or appears contaminated.

Possible Cause	Solution
Boiling Over (Bumping)	Ensure gentle and even boiling. Use boiling chips or a magnetic stirrer in the distillation flask. Do not overfill the distillation flask (should be no more than two-thirds full).
Distillation Rate is Too Fast	A rapid distillation rate can carry over non-volatile impurities. Reduce the heating rate to ensure a slow and steady collection of distillate (typically 1-2 drops per second).
Condenser is Inefficient	Ensure a steady flow of cold water through the condenser. Check for any blockages in the water lines.
Formation of an Azeotrope	Ethoxypropanol may form an azeotrope with water, a constant boiling mixture that cannot be separated by simple distillation. If water is a known contaminant, a different purification method, such as azeotropic distillation with a suitable entrainer, may be necessary.

Problem 3: The temperature reading on the thermometer is fluctuating.

Possible Cause	Solution
Improper Thermometer Placement	The top of the thermometer bulb should be level with the bottom of the side arm of the distillation head to accurately measure the temperature of the vapor entering the condenser.
Uneven Boiling	Ensure smooth boiling by using boiling chips or a magnetic stirrer.
Mixture of Components	If the used ethoxypropanol contains multiple volatile impurities, the temperature may fluctuate as different components vaporize. A fractional distillation is necessary to separate these components effectively.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in used ethoxypropanol?

Used ethoxypropanol can contain a variety of impurities depending on its application. Common contaminants include:

• Water: Absorbed from the atmosphere or introduced during processes.

• Dissolved solids: Resins, pigments, and other non-volatile compounds from coatings or cleaning applications.[1][2]

• Other organic solvents: Residual solvents from mixed-solvent systems.

• Isomeric impurities: Technical grade ethoxypropanol may contain small amounts of 2-ethoxy-1-propanol.

Q2: What is the boiling point of pure ethoxypropanol?

The boiling point of 1-ethoxy-2-propanol (B74678) is approximately 133°C.

Q3: Can I use simple distillation instead of fractional distillation to purify ethoxypropanol?

Simple distillation is effective for separating liquids with significantly different boiling points (a difference of more than 25°C) or for separating a volatile liquid from a non-volatile solid. If your used ethoxypropanol contains only non-volatile impurities (like dissolved resins), simple distillation may be sufficient. However, if it is contaminated with water or other volatile solvents with close boiling points, fractional distillation is necessary for effective separation.

Q4: How can I tell if my recovered ethoxypropanol is pure?

The purity of the recovered ethoxypropanol can be assessed by several methods:

• Boiling Point Measurement: A sharp and constant boiling point close to the literature value (133°C) during distillation is a good indicator of purity.

• Refractive Index: The refractive index of the purified liquid can be measured and compared to the known value for pure ethoxypropanol.

• Gas Chromatography (GC): GC analysis is a highly accurate method to determine the percentage of purity and identify any remaining impurities.

Q5: What safety precautions should I take when redistilling ethoxypropanol?

Ethoxypropanol is a flammable liquid.[3] Always perform distillation in a well-ventilated fume hood, away from open flames or sparks. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure that the distillation apparatus is securely clamped and that all connections are tight to prevent the escape of flammable vapors.[3]

Quantitative Data Summary

The following table summarizes typical data expected from the recycling of used ethoxypropanol through distillation. The actual values will vary depending on the initial level and type of contamination.

Parameter	Simple Distillation	Fractional Distillation
Initial Purity	85-95%	85-95%
Final Purity	95-98%	>99%
Recovery Rate	~90%	80-85%
Primary Impurities Removed	Non-volatile solids	Water, other volatile organics

Note: These are estimated values. Actual results will depend on the specific contaminants and the efficiency of the distillation setup.

Experimental Protocols

Detailed Methodology for Fractional Distillation of Used Ethoxypropanol

This protocol outlines the laboratory-scale purification of used ethoxypropanol contaminated with water and other volatile organic impurities.

Materials and Equipment:

• Used ethoxypropanol

• Round-bottom flask (distillation flask)

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with thermometer adapter

• Thermometer (-10 to 150°C)

• Condenser

• Receiving flask

• Heating mantle

• Magnetic stirrer and stir bar (or boiling chips)

• Clamps and stands to secure the apparatus

• Tubing for condenser water

• Glass wool or aluminum foil for insulation

Procedure:

• Apparatus Setup:

  • Assemble the fractional distillation apparatus in a fume hood as shown in the diagram below.

  • Place a stir bar or a few boiling chips in the round-bottom flask.

  • Fill the flask to no more than two-thirds of its volume with the used ethoxypropanol.

  • Securely clamp the flask and the fractionating column.

  • Position the thermometer correctly in the distillation head.

  • Connect the condenser to a cold water source, with water entering at the bottom and exiting at the top.

  • Place the receiving flask at the end of the condenser.

• Distillation Process:

  • Turn on the magnetic stirrer (if used) and the cooling water for the condenser.

  • Begin heating the distillation flask gently with the heating mantle.

  • Observe the condensation ring rising slowly up the fractionating column. A slow ascent is crucial for good separation.

  • If the condensation ring stalls, slightly increase the heating rate.

  • Record the temperature when the first drop of distillate is collected in the receiving flask. This is the initial boiling point of the first fraction, which will likely be water and other low-boiling impurities.

  • Collect this initial fraction in a separate receiving flask.

  • As the lower-boiling components are removed, the temperature will rise.

  • When the temperature stabilizes at the boiling point of ethoxypropanol (approx. 133°C), change the receiving flask to collect the purified product.

  • Maintain a slow and steady distillation rate (1-2 drops per second).

  • Continue collecting the distillate as long as the temperature remains constant at the boiling point of ethoxypropanol.

  • Stop the distillation before the distillation flask runs dry to prevent the formation of potentially explosive peroxides and the charring of non-volatile residues.

• Shutdown and Analysis:

  • Turn off the heating mantle and allow the apparatus to cool down completely.

  • Disassemble the apparatus.

  • Analyze the purity of the collected ethoxypropanol using methods such as boiling point determination, refractive index measurement, or gas chromatography.

Visualizations

Caption: Experimental workflow for the fractional distillation of used ethoxypropanol.

Caption: A logical troubleshooting guide for common distillation issues.

References

• 1. data.epo.org [data.epo.org]
• 2. US5080794A - Separation of 1-methoxy-2-propanol and water - Google Patents [patents.google.com]
• 3. maratek.com [maratek.com]

Technical Support Center: Ethoxypropanol-Induced Swelling in Polymer Substrates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with ethoxypropanol-induced swelling in polymer substrates during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is ethoxypropanol and why does it cause my polymer to swell?

A1: Ethoxypropanol is a solvent, and it exists as two isomers: 1-ethoxy-2-propanol (B74678) and 2-ethoxy-1-propanol. It is effective at dissolving a variety of resins, including epoxies, acrylics, and polyurethanes.[1] Swelling occurs when the solvent molecules penetrate the polymer matrix, causing the polymer chains to move apart and the material to increase in volume. This phenomenon is governed by the principle of "like dissolves like." If the chemical similarity between ethoxypropanol and the polymer is high, significant swelling can be expected.

Q2: Are the two isomers of ethoxypropanol expected to cause different degrees of swelling?

A2: Yes, the two isomers, 1-ethoxy-2-propanol and 2-ethoxy-1-propanol, have slightly different chemical structures and polarities. This can lead to different interaction strengths with a given polymer. The extent of swelling will depend on the specific polymer and its affinity for each isomer. Generally, the isomer with a solubility parameter closer to that of the polymer will cause more significant swelling.

Q3: My polymer substrate has become soft and deformed after exposure to ethoxypropanol. Is this permanent?

A3: The changes can be both reversible and irreversible. The initial swelling and softening may be reversible if the ethoxypropanol is allowed to evaporate completely from the polymer matrix. However, prolonged exposure or exposure at elevated temperatures can lead to permanent deformation, cracking, or degradation of the polymer. This is because the solvent can disrupt the secondary bonds between polymer chains and, in some cases, even primary chemical bonds.

Q4: How can I minimize or prevent ethoxypropanol-induced swelling?

A4: To minimize swelling, you can:

• Select a more resistant polymer: Choose a polymer with a chemical structure that is significantly different from ethoxypropanol. Highly cross-linked polymers are generally more resistant to swelling.

• Reduce exposure time: Limit the duration of contact between the polymer and the solvent.

• Control the temperature: Swelling is often more pronounced at higher temperatures. Conducting experiments at lower temperatures can reduce the extent of swelling.

• Consider a solvent blend: In some cases, blending ethoxypropanol with a non-swelling solvent can reduce the overall swelling effect.

Q5: Are there any polymers that are generally resistant to ethoxypropanol?

A5: Polymers with high chemical resistance, such as polytetrafluoroethylene (PTFE) and other fluoropolymers, are likely to show minimal swelling in ethoxypropanol. Highly crystalline polymers may also exhibit better resistance than their amorphous counterparts. However, specific compatibility should always be verified through testing.

Troubleshooting Guide

This guide addresses common issues encountered when using ethoxypropanol with polymer substrates.

Issue 1: Unexpectedly high degree of polymer swelling.

• Possible Cause: The solubility parameter of the ethoxypropanol isomer being used is very close to that of the polymer.

• Troubleshooting Steps:

  • Verify the ethoxypropanol isomer: If possible, confirm which isomer (1-ethoxy-2-propanol or 2-ethoxy-1-propanol) is being used, as their properties can differ.

  • Consult solubility parameter charts: Compare the solubility parameter of your polymer with that of ethoxypropanol. A smaller difference indicates a higher likelihood of swelling.

  • Consider an alternative solvent: If significant swelling is detrimental to your experiment, consider a solvent with a greater difference in solubility parameter compared to your polymer.

  • Increase polymer cross-linking: If you are fabricating the polymer, increasing the degree of cross-linking can significantly reduce its susceptibility to swelling.

Issue 2: Inconsistent swelling results between experiments.

• Possible Cause: Variations in experimental conditions.

• Troubleshooting Steps:

  • Standardize temperature: Ensure that all experiments are conducted at a consistent temperature, as temperature fluctuations can affect the rate and extent of swelling.

  • Control exposure time: Use a precise and consistent method for timing the exposure of the polymer to ethoxypropanol.

  • Ensure consistent polymer samples: Use polymer substrates from the same batch and with the same processing history to minimize variability.

  • Maintain consistent solvent purity: Use ethoxypropanol from the same supplier and batch to avoid variations in purity or isomer ratio.

Issue 3: Polymer becomes brittle or cracks after drying.

• Possible Cause: The ethoxypropanol has plasticized the polymer, and its subsequent removal has caused internal stresses.

• Troubleshooting Steps:

  • Slow solvent evaporation: Allow the ethoxypropanol to evaporate slowly from the polymer in a controlled environment. Rapid drying can induce stress cracking.

  • Anneal the polymer: For some thermoplastics, a post-exposure annealing step (heating below the glass transition temperature) can help to relieve internal stresses.

  • Evaluate for chemical degradation: The brittleness could be a sign of chemical attack. Consider alternative, less aggressive solvents if this is suspected.

Data Presentation

The following tables provide representative data on the swelling of various polymers in solvents chemically similar to ethoxypropanol. This data is intended to serve as a guideline, and specific testing with ethoxypropanol is recommended for accurate results.

Table 1: Representative Swelling Data for Various Polymers in Propylene Glycol Methyl Ether (PGME)

Polymer	Swelling (% Weight Gain)	Swelling (% Volume Change)	Observations
Natural Rubber	> 50%	> 40%	Severe swelling, significant loss of mechanical properties.
Nitrile Rubber (NBR)	20 - 40%	15 - 30%	Moderate to significant swelling.
Ethylene Propylene Diene Monomer (EPDM)	< 10%	< 8%	Good resistance, slight swelling.
Silicone Rubber	15 - 30%	10 - 25%	Moderate swelling.
Polyvinyl Chloride (PVC)	> 60%	> 50%	Severe swelling and plasticization.
Polypropylene (PP)	< 5%	< 4%	Excellent resistance, minimal swelling.
Polytetrafluoroethylene (PTFE)	< 1%	< 1%	Excellent resistance, negligible swelling.

Table 2: Representative Swelling Data for Various Polymers in Isopropanol

Polymer	Swelling (% Weight Gain)	Swelling (% Volume Change)	Observations
Natural Rubber	10 - 20%	8 - 15%	Moderate swelling.
Nitrile Rubber (NBR)	5 - 15%	4 - 12%	Slight to moderate swelling.
Ethylene Propylene Diene Monomer (EPDM)	< 5%	< 4%	Good resistance, slight swelling.
Silicone Rubber	5 - 10%	4 - 8%	Slight swelling.
Polyvinyl Chloride (PVC)	10 - 25%	8 - 20%	Moderate swelling and some plasticization.
Polypropylene (PP)	< 2%	< 2%	Excellent resistance, very slight swelling.
Polytetrafluoroethylene (PTFE)	< 1%	< 1%	Excellent resistance, negligible swelling.

Experimental Protocols

Protocol 1: Gravimetric Determination of Polymer Swelling (Based on ASTM D543)

This protocol outlines the procedure for determining the percentage of weight and volume gain of a polymer substrate upon immersion in ethoxypropanol.

1. Materials and Equipment:

• Polymer test specimens (minimum of 3 per time point) of known dimensions.

• Ethoxypropanol (specify isomer if known).

• Immersion containers with tight-fitting lids.

• Analytical balance (accurate to 0.1 mg).

• Micrometer or calipers.

• Forced-air oven (if testing at elevated temperatures).

• Lint-free wipes.

2. Procedure:

• Initial Measurements:

  • Measure the initial weight of each polymer specimen to the nearest 0.1 mg (W_initial).

  • Measure the initial dimensions (length, width, thickness) of each specimen and calculate the initial volume (V_initial).

• Immersion:

  • Place each specimen in a separate immersion container.

  • Add a sufficient volume of ethoxypropanol to completely submerge the specimen.

  • Seal the containers to prevent solvent evaporation.

• Incubation:

  • Store the containers at the desired temperature for a specified duration (e.g., 24, 48, 72 hours).

• Final Measurements:

  • After the specified time, remove a specimen from the ethoxypropanol.

  • Quickly and gently blot the surface of the specimen with a lint-free wipe to remove excess solvent.

  • Immediately weigh the swollen specimen (W_swollen).

  • Immediately measure the dimensions of the swollen specimen and calculate the swollen volume (V_swollen).

• Calculations:

  • Percent Weight Gain (%) = [(W_swollen - W_initial) / W_initial] x 100

  • Percent Volume Change (%) = [(V_swollen - V_initial) / V_initial] x 100

3. Reporting:

• Report the average percent weight gain and percent volume change for each time point, along with the standard deviation.

• Note any changes in the appearance of the polymer (e.g., color change, crazing, deformation).

Mandatory Visualizations

References

• 1. atamankimya.com [atamankimya.com]

Technical Support Center: Optimizing Coatings with Ethoxypropanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using ethoxypropanol to optimize flow and leveling in their coating formulations.

Troubleshooting Guide

This guide addresses common issues encountered during coating experiments with ethoxypropanol.

Issue	Potential Cause	Recommended Solution
Poor Flow and Leveling (e.g., brush marks, orange peel)	- Inadequate Ethoxypropanol Concentration: The solvent level may be too low to effectively reduce viscosity and promote leveling.[1] - Incompatible Solvent Blend: The overall solvent system may not be optimized for the resin system.[2] - High Application Viscosity: The coating is too thick at the point of application.	- Increase Ethoxypropanol Content: Incrementally increase the concentration of ethoxypropanol in the formulation to improve flow. - Solvent Blend Adjustment: Evaluate the compatibility of all solvents in the blend. Ethoxypropanol is compatible with many other solvents, which allows for versatile formulation.[3] - Viscosity Adjustment: Use ethoxypropanol to help control and lower the application viscosity.[3]
Surface Defects (e.g., craters, fisheyes, pinholes)	- Surface Contamination: The substrate may be contaminated with oil, grease, or silicone. - High Surface Tension: The surface tension of the coating is too high, preventing proper wetting of the substrate or contaminants.[4]	- Substrate Cleaning: Ensure the substrate is thoroughly cleaned and degreased before coating application. - Reduce Surface Tension: Ethoxypropanol can help to reduce the surface tension of the coating formulation, improving wetting and minimizing defects.[5]
Slow Drying Time	- High Ethoxypropanol Concentration: While it has a moderate evaporation rate, an excessively high concentration can extend the drying time.[6][7] - High Humidity or Low Temperature: Environmental conditions can significantly impact solvent evaporation.[8]	- Optimize Ethoxypropanol Level: Reduce the concentration of ethoxypropanol or blend with a faster evaporating solvent. - Control Environmental Conditions: Apply and dry coatings in a controlled environment with appropriate temperature and humidity levels.
Blushing or Clouding (in the dried film)	- Water Contamination: The ethoxypropanol or another component in the formulation may have a high water content.[9] - High Humidity: Condensation of atmospheric moisture onto the wet film, especially with faster evaporating solvents in the blend.	- Use High-Purity Ethoxypropanol: Ensure the ethoxypropanol used has a low water content.[9] - Environmental Control: Avoid applying coatings in high humidity conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of ethoxypropanol in coatings?

A1: Ethoxypropanol is a versatile solvent that primarily acts as a flow and leveling agent.[10] Its good solvency for a wide range of resins, such as acrylics, epoxies, and polyurethanes, allows it to reduce viscosity and improve the application properties of the coating, resulting in a smooth and uniform finish.[5] It also functions as a coalescing agent in water-based paints.[11]

Q2: How does the evaporation rate of ethoxypropanol affect coating properties?

A2: Ethoxypropanol has a moderate evaporation rate, which is beneficial for achieving good flow and leveling.[6][7] A solvent that evaporates too quickly can lead to defects like orange peel, while one that is too slow can cause sagging and prolong drying times.[2] The controlled evaporation of ethoxypropanol allows sufficient time for the coating to level out before setting.

Q3: Can ethoxypropanol be used in water-based coatings?

A3: Yes, ethoxypropanol is miscible with water and is effective as a coalescent and coupling agent in water-based paint formulations.[10][11] It helps in the film-forming process and can improve the stability of the formulation.

Q4: Is ethoxypropanol considered a volatile organic compound (VOC)?

A4: Yes, ethoxypropanol is a volatile organic compound. Formulators should be aware of the VOC content of their coatings to comply with environmental regulations.

Q5: What are the key physical properties of ethoxypropanol to consider in a formulation?

A5: Important physical properties include its boiling point, flash point, density, viscosity, and evaporation rate. This data is crucial for formulating a coating with the desired application and performance characteristics.

Data Presentation

Physical Properties of Ethoxypropanol

Property	Value	Unit
Molecular Weight	104.15	g/mol
Boiling Point	~131-140	°C
Flash Point	~42	°C
Density (@ 25°C)	~0.896	kg/L
Viscosity (@ 20°C)	~3.9	cP
Evaporation Rate (n-Butyl Acetate = 1)	~0.49

(Note: These values are typical and may vary slightly between suppliers.)[7]

Illustrative Effect of Ethoxypropanol on Coating Viscosity

The following table provides a hypothetical example of how increasing the concentration of ethoxypropanol in a model solvent-based acrylic resin solution might affect viscosity. Actual results will vary depending on the specific resin, other solvents, and additives in the formulation.

Ethoxypropanol Concentration (wt%)	Viscosity (cP)
5	500
10	350
15	200
20	100

Experimental Protocols

Protocol 1: Determination of Coating Leveling Properties

This protocol is based on the principles of ASTM D4062.[12][13][14]

Objective: To assess the relative leveling characteristics of a coating formulation.

Materials:

• Leveling test blade (draw-down applicator with notches)

• Sealed test charts

• Coating samples with varying concentrations of ethoxypropanol

• Leveling standards (plastic or photographic)

• Light source positioned at a low angle

Procedure:

• Place the test chart on a flat, smooth surface.

• Apply a generous amount of the coating sample in front of the draw-down applicator.

• Hold the applicator firmly and draw it down the chart at a steady rate to produce a film with parallel ridges.

• Allow the film to dry in a horizontal position in a dust-free environment.

• Once dry, place the chart under the low-angle light source to accentuate the ridges.

• Compare the distinctness of the ridges on the test sample to the leveling standards.

• Assign a leveling rating from 0 (poorest) to 10 (best) based on the standard that most closely matches the appearance of the test film.

Protocol 2: Determination of Drying Time (Tack-Free Time)

This protocol is based on the principles of ASTM D1640.[15][16][17]

Objective: To determine the tack-free time of a coating film.

Materials:

• Coating samples

• Test panels (e.g., glass or metal)

• Film applicator

• Stopwatch or timer

• Clean, lint-free cotton

Procedure:

• Apply a uniform film of the coating to a test panel and note the start time.

• Allow the film to dry under controlled temperature and humidity.

• At regular intervals, gently place a small piece of cotton on the surface of the film.

• Invert the panel.

• The "tack-free" time is the point at which the cotton falls away from the panel without any fibers adhering to the surface.

• Record the elapsed time from application to the tack-free point.

Visualizations

Caption: Mechanism of Ethoxypropanol in Coatings.

Caption: Troubleshooting Workflow for Coating Defects.

References

• 1. specialchem.com [specialchem.com]
• 2. specialchem.com [specialchem.com]
• 3. ETHOXY PROPANOL (EP) - Ataman Kimya [atamanchemicals.com]
• 4. Surface Coating and Surface Tension: Key Considerations and Controls - Chemical Industry Journal [chemicalindustryjournal.co.uk]
• 5. ETHOXY PROPANOL - Ataman Kimya [atamanchemicals.com]
• 6. ETHOXYPROPANOL - Ataman Kimya [atamanchemicals.com]
• 7. monumentchemical.com [monumentchemical.com]
• 8. paint.org [paint.org]
• 9. matestlabs.com [matestlabs.com]
• 10. Ethoxy propanol | Wilmar BioEthanol [wilmarsugar-anz.com]
• 11. atamankimya.com [atamankimya.com]
• 12. standards.iteh.ai [standards.iteh.ai]
• 13. store.astm.org [store.astm.org]
• 14. scribd.com [scribd.com]
• 15. standards.iteh.ai [standards.iteh.ai]
• 16. ASTM D 1640-2022 "Organic coatings drying, curing and film formation at room temperature" | NBCHAO [en1.nbchao.com]
• 17. store.astm.org [store.astm.org]

Technical Support Center: Stabilizing Pigment Dispersions in Ethoxypropanol-Based Inks

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered when stabilizing pigment dispersions in ethoxypropanol-based inks.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the formulation and handling of ethoxypropanol-based pigment dispersions.

Issue 1: Pigment Flocculation and Agglomeration

Symptoms:

• Visible clumps or aggregates in the ink.[1][2][3]

• Poor color strength and opacity.[1]

• Loss of gloss in the dried ink film.[3]

• Inconsistent color in the final print.

Possible Causes & Solutions:

Cause	Solution
Inadequate Wetting of Pigment	Ensure the dispersant or wetting agent is added to the ethoxypropanol before introducing the pigment. This allows the additive to coat the pigment particles effectively as they are incorporated into the solvent.
Incorrect Dispersant Choice	Select a dispersant with good affinity for both the pigment surface and the ethoxypropanol solvent. Polymeric dispersants are often effective in solvent-based systems as they provide steric stabilization.[1] For non-polar pigments in ethoxypropanol, a dispersant with a non-polar tail and a head group that can anchor to the pigment is ideal.
Sub-optimal Dispersant Concentration	Determine the optimal dispersant concentration by creating a ladder study. Prepare several small-scale dispersions with varying dispersant levels (e.g., 0.5% to 5.0% based on pigment weight) and measure the viscosity and particle size of each. The optimal concentration will typically correspond to the lowest viscosity and smallest particle size.[4][5]
Insufficient Dispersion Energy	Increase the milling time or energy during the dispersion process. Use high-shear mixing or a bead mill to effectively break down agglomerates.[6] Monitor the particle size throughout the milling process to determine when a stable, minimum size has been reached.
Binder Incompatibility	Ensure the chosen binder is soluble and compatible with the ethoxypropanol and the dispersant-coated pigment. Incompatibility can lead to the binder displacing the dispersant from the pigment surface, causing flocculation.

Issue 2: Pigment Settling and Sedimentation

Symptoms:

• Formation of a dense pigment layer at the bottom of the container over time.[1]

• Difficulty in re-dispersing the settled pigment.

• Inconsistent pigment concentration in the ink.

Possible Causes & Solutions:

Cause	Solution
Poor Dispersion Stability	This is often a long-term manifestation of flocculation. Re-evaluate the dispersant type and concentration as described in Issue 1. A well-stabilized dispersion will resist settling.[1]
Low Viscosity of the Ink	Increase the low-shear viscosity of the ink by incorporating a rheology modifier. This will create a network structure that helps to suspend the pigment particles and prevent them from settling due to gravity.[7]
High Pigment Density	For very dense pigments, a higher viscosity at rest is crucial. Consider using anti-settling agents that build a thixotropic structure, which breaks down under shear (during printing) but recovers at rest.
Large Particle Size	Inadequate milling can leave large particles or agglomerates that settle more rapidly. Ensure the dispersion process achieves the target particle size distribution.

Issue 3: Viscosity Instability (Thickening or Thinning Over Time)

Symptoms:

• A gradual increase or decrease in ink viscosity during storage.

• Poor print performance due to inconsistent flow properties.

Possible Causes & Solutions:

Cause	Solution
Ongoing Flocculation	A gradual increase in viscosity can be a sign of slow flocculation. The formation of a network of flocculated particles will build viscosity over time. Review the stabilization system (dispersant type and concentration).
Dispersant-Binder Interactions	The binder may slowly interact with the dispersant or the pigment surface, altering the particle-particle interactions and thus the viscosity. Test the long-term stability of different binder-dispersant combinations.
Solvent Evaporation	If the storage container is not properly sealed, the evaporation of ethoxypropanol will lead to an increase in the solids content and, consequently, a higher viscosity. Ensure airtight storage.
Changes in Temperature	Temperature fluctuations can affect the solubility of the binder and the effectiveness of the dispersant, leading to viscosity changes. Store the ink in a temperature-controlled environment.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of ethoxypropanol in this ink system? Ethoxypropanol acts as the primary solvent. Its function is to dissolve the binder and other soluble components and to provide the liquid medium for dispersing the insoluble pigment particles. It has good solvency for a wide variety of resins and its evaporation rate is suitable for many printing applications.[8][9]

Q2: How do I choose the right dispersant for my pigment in ethoxypropanol? The choice of dispersant depends on the surface chemistry of your pigment and the solvent. For solvent-based systems like those with ethoxypropanol, polymeric dispersants that provide steric stabilization are often a good choice.[1] The dispersant should have an "anchor" group that strongly adsorbs to the pigment surface and a "tail" that is highly soluble in ethoxypropanol. It is recommended to test a few different dispersants with varying chemistries to find the most effective one for your specific pigment.

Q3: What is the difference between wetting agents and dispersing agents? Wetting agents are surfactants that help to displace air from the surface of the pigment particles, allowing the solvent and dispersant to make intimate contact with the pigment.[6] Dispersing agents, on the other hand, adsorb onto the pigment surface to prevent the particles from re-agglomerating after they have been separated during the milling process.[1] While some dispersants have wetting properties, in some cases, a combination of a wetting agent and a dispersing agent is needed for optimal performance.

Q4: How does the pigment-to-binder ratio affect dispersion stability? The pigment-to-binder ratio is a critical factor. The binder (resin) can compete with the dispersant for adsorption sites on the pigment surface. If the binder concentration is too high relative to the dispersant, it may displace the dispersant, leading to instability. Conversely, if there is not enough binder, the final ink film may have poor cohesion and adhesion. It is important to find the right balance for both dispersion stability and final print properties.

Q5: What methods can I use to assess the quality of my pigment dispersion? Several methods can be used to characterize your dispersion:

• Particle Size Analysis: Techniques like dynamic light scattering (DLS) or laser diffraction can measure the particle size distribution. A narrow distribution with a small mean particle size is generally desirable.[10][11][12][13]

• Rheology: Measuring the viscosity at different shear rates can provide information about the flow properties and the degree of flocculation. A stable dispersion will typically have a lower and more stable viscosity.[14][15][16][17]

• Zeta Potential: While more commonly used for aqueous dispersions, zeta potential can provide insights into the surface charge of the pigment particles and the effectiveness of electrostatic stabilization mechanisms, if applicable in your system.

• Visual Assessment: Observing the ink for signs of clumping, settling, or color change over time is a simple yet effective way to assess stability.

• Gloss and Color Strength: A well-dispersed pigment will generally produce a dried ink film with higher gloss and color strength.[3]

Experimental Protocols

Protocol 1: Determining Optimal Dispersant Concentration

Objective: To identify the concentration of a dispersant that provides the lowest viscosity and smallest particle size for a given pigment in ethoxypropanol.

Materials:

• Ethoxypropanol

• Pigment powder

• Dispersant to be tested

• High-shear mixer or bead mill

• Viscometer (e.g., cone and plate or Brookfield)

• Particle size analyzer (e.g., DLS)

• Glass beakers or milling vessels

• Milling media (if using a bead mill)

Procedure:

• Prepare a Pigment Slurry: In a beaker, create a pigment slurry in ethoxypropanol without any dispersant. The pigment loading should be consistent with your target ink formulation (e.g., 20% pigment by weight).

• Create a Dispersant Ladder Study:

  • Prepare a series of small-scale dispersions (e.g., 50g each).

  • To each dispersion, add a different concentration of the dispersant. Concentrations should be calculated as a percentage of the pigment weight (e.g., 0.5%, 1.0%, 1.5%, 2.0%, 2.5%, 3.0%).

  • Ensure the dispersant is added to the ethoxypropanol and mixed before adding the pigment.

• Dispersion/Milling:

  • Disperse each sample using a high-shear mixer or bead mill for a fixed amount of time (e.g., 30 minutes).[4] Ensure all samples are processed under identical conditions (time, speed, temperature).

• Viscosity Measurement:

  • Allow the samples to equilibrate to a constant temperature (e.g., 25°C).

  • Measure the viscosity of each sample at a consistent, low shear rate.

• Particle Size Analysis:

  • Dilute a small aliquot of each dispersion in ethoxypropanol to the appropriate concentration for your particle size analyzer.

  • Measure the particle size distribution (e.g., Z-average or D50).

• Data Analysis:

  • Plot viscosity versus dispersant concentration.

  • Plot particle size versus dispersant concentration.

  • The optimal dispersant concentration is the point at which the viscosity and particle size are at a minimum.[4][5]

Expected Results:

Dispersant Conc. (% on Pigment)	Viscosity (mPa·s)	Mean Particle Size (nm)
0.5	850	450
1.0	420	280
1.5	210	150
2.0	195	145
2.5	230	160
3.0	280	180

Note: The above data is representative. Actual results will vary depending on the specific materials used.

Protocol 2: Rheological Characterization of Ink Stability

Objective: To assess the stability of a pigment dispersion over time by measuring its rheological properties.

Materials:

• Prepared ink sample

• Rheometer with cone-plate or parallel-plate geometry[14][15]

• Temperature control unit for the rheometer

Procedure:

• Initial Flow Curve:

  • Place the ink sample on the rheometer.

  • Perform a shear rate sweep from a low shear rate (e.g., 0.1 s⁻¹) to a high shear rate (e.g., 1000 s⁻¹) and back down to the low shear rate.

  • Plot viscosity versus shear rate. This will reveal if the ink is shear-thinning, Newtonian, or shear-thickening.

• Thixotropy Loop:

  • The up and down curves from the flow curve measurement can be used to assess thixotropy. The area between the two curves represents the degree of thixotropy. A larger area indicates a more thixotropic fluid.

• Oscillatory Measurement (Strain Sweep):

  • To assess the internal structure and stability, perform a strain sweep at a constant frequency (e.g., 1 Hz).

  • Plot the storage modulus (G') and loss modulus (G'') as a function of strain.

  • A long, stable linear viscoelastic region (LVER) where G' is constant indicates a stable dispersion. A rapid drop in G' at low strain suggests a weakly flocculated or unstable structure.

• Long-Term Stability:

  • Store the ink sample in a sealed container at a controlled temperature.

  • Repeat the flow curve and oscillatory measurements at regular intervals (e.g., 1 day, 1 week, 1 month).

  • Significant changes in the viscosity profiles or the LVER over time indicate poor long-term stability.

Visualizations

Pigment Stabilization Mechanisms

References

• 1. ulprospector.com [ulprospector.com]
• 2. Pigment Stabilization: Factors that Influence Pigment Settling and Stability [ulprospector.ul.com]
• 3. BYK ebook for wetting and dispersing aditives – BYK [byk.com]
• 4. l-i.co.uk [l-i.co.uk]
• 5. Optimal Dispersant Concentration | Practical Coatings Science | Prof Steven Abbott [stevenabbott.co.uk]
• 6. pcimag.com [pcimag.com]
• 7. Pesticide Solvent Dispersing Agent Thinner Propylene Glycol Propyl Ether 99% For Coating Ink [ethersolvent.com]
• 8. jrhessco.com [jrhessco.com]
• 9. DI(PROPYLENE GLYCOL) METHYL ETHER - Ataman Kimya [atamanchemicals.com]
• 10. Particle Size Analysis of Pigments and Inks | PDF [slideshare.net]
• 11. researchgate.net [researchgate.net]
• 12. paint.org [paint.org]
• 13. particletechlabs.com [particletechlabs.com]
• 14. 2.5. Rheological Characterization of the Inks [bio-protocol.org]
• 15. malque.pub [malque.pub]
• 16. Rheology of inkjet inks — IMI Europe - high quality inkjet conferences and courses [imieurope.com]
• 17. onlinerheometer.com [onlinerheometer.com]

Reference Data & Comparative Studies

Ethoxypropanol vs. Propylene Glycol Methyl Ether (PGME): A Comparative Guide for Solvent Selection in Pharmaceutical Sciences

In the landscape of pharmaceutical research and drug development, the selection of an appropriate solvent is a critical decision that can significantly impact the efficacy, stability, and delivery of active pharmaceutical ingredients (APIs). Among the array of available solvents, glycol ethers, specifically ethoxypropanol and propylene (B89431) glycol methyl ether (PGME), have garnered considerable attention due to their versatile solvency and favorable safety profiles. This guide provides an objective comparison of ethoxypropanol and PGME, supported by available experimental data, to assist researchers, scientists, and drug development professionals in making informed solvent selection decisions.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of a solvent is paramount in predicting its behavior and suitability for a specific application. The following table summarizes the key properties of ethoxypropanol and PGME.

Property	Ethoxypropanol (1-Ethoxy-2-propanol)	Propylene Glycol Methyl Ether (PGME) (1-Methoxy-2-propanol)
Chemical Formula	C₅H₁₂O₂	C₄H₁₀O₂
Molecular Weight	104.15 g/mol	90.12 g/mol
Boiling Point	~132-140°C	~120°C
Flash Point	~40.5-43°C	~32°C
Density	~0.895-0.92 g/cm³ at 20°C	~0.92 g/cm³ at 20°C
Water Solubility	Miscible	Miscible
Vapor Pressure	~1.0 kPa at 20°C	~1.56 kPa at 20°C
Log P (Octanol-Water)	~0.29	-0.45

Performance in Pharmaceutical Applications: Experimental Insights

While direct comparative studies for a wide range of APIs are limited, research in the area of transdermal drug delivery offers valuable insights into the performance of these solvents as penetration enhancers. A study comparing ethoxypropanol (PGEE) with the structurally similar propoxypropanol (B1596511) (PGPE) provides a useful surrogate for understanding the potential differences in skin permeation when compared to PGME.

Transdermal Permeation: A Comparative Study

A key application for these solvents in drug delivery is to enhance the permeation of APIs through the skin. The following table summarizes the results of an in vitro study on human skin permeation of ethoxypropanol (PGEE) and propoxypropanol (PGPE), a close analog of PGME.[1][2]

Parameter	Ethoxypropanol (PGEE)	Propoxypropanol (PGPE)
Permeability Coefficient (Kp) (cm/h)	0.0005–0.002	0.0002–0.002
Permeation Rate (J) (µg/cm²/h)	447.5–1075.2	193.9–826.1
Time Lag (h)	2–5	2–5

The study revealed that both glycol ethers readily permeate human skin.[1][2] Notably, the permeability rate for PGEE was generally higher than that of PGPE, which can be attributed to its lower molecular weight.[1] This suggests that ethoxypropanol may be a more efficient penetration enhancer for certain applications. The study also highlighted that the presence of water can significantly influence the skin permeation of these solvents.[1][2]

Experimental Protocols

To facilitate the replication and adaptation of relevant experiments, detailed methodologies are crucial.

Protocol for In Vitro Skin Permeation Study

This protocol is adapted from a comparative study on propylene glycol ethers and provides a framework for evaluating the skin permeation of solvents and formulated APIs.[1][2]

Objective: To determine and compare the in vitro skin permeation parameters (permeability coefficient, flux, and lag time) of ethoxypropanol and PGME.

Materials:

• Full-thickness human or animal skin (e.g., porcine ear skin)

• Franz diffusion cells

• Receptor fluid (e.g., phosphate-buffered saline, pH 7.4)

• Test solvents: Ethoxypropanol and PGME

• Analytical instrumentation (e.g., Gas Chromatography-Mass Spectrometry, GC-MS)

Procedure:

• Skin Preparation: Excised skin is carefully cleaned, and subcutaneous fat is removed. The skin is then mounted on the Franz diffusion cells with the stratum corneum facing the donor compartment.

• Cell Assembly: The receptor compartment is filled with pre-warmed receptor fluid and stirred continuously.

• Solvent Application: A known volume of the test solvent (ethoxypropanol or PGME) is applied to the skin surface in the donor compartment.

• Sampling: At predetermined time intervals, aliquots of the receptor fluid are withdrawn and replaced with fresh, pre-warmed receptor fluid.

• Sample Analysis: The concentration of the permeated solvent in the collected samples is quantified using a validated analytical method such as GC-MS.

• Data Analysis: The cumulative amount of solvent permeated per unit area is plotted against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the curve. The permeability coefficient (Kp) is calculated as Jss divided by the initial concentration of the solvent in the donor compartment. The lag time (t_lag) is determined from the x-intercept of the linear portion of the plot.

Visualizing the Solvent Selection Process

The selection of an appropriate solvent in pharmaceutical development is a multi-faceted process involving the consideration of various technical and safety parameters. The following diagram illustrates a logical workflow for this process.

Caption: A logical workflow for solvent selection in pharmaceutical development.

Conclusion

Both ethoxypropanol and propylene glycol methyl ether are versatile solvents with applications in pharmaceutical formulations. Based on available data, ethoxypropanol may offer advantages in terms of skin permeation due to its lower molecular weight. However, the choice of solvent is highly dependent on the specific API, the intended dosage form, and the desired performance characteristics. PGME, with its lower boiling point and higher vapor pressure, might be preferred in applications where faster evaporation is desired. Conversely, the lower volatility of ethoxypropanol could be advantageous in reducing solvent loss during processing and in certain topical formulations.

Ultimately, the optimal solvent selection requires careful consideration of all relevant factors, including solubility, stability, safety, and regulatory acceptance. The experimental protocols and logical workflows presented in this guide provide a framework for conducting a thorough and objective evaluation to identify the most suitable solvent for a given drug development project.

References

• 1. mdpi.com [mdpi.com]
• 2. Human Skin Permeation of Ethoxy- and Propoxypropanol Commonly Found in Water-Based Products - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Ethoxypropanol and Other Glycol Ethers in Coating Formulations

For Researchers, Scientists, and Drug Development Professionals

In the formulation of high-performance coatings, the choice of solvent is paramount. Glycol ethers, a versatile class of organic solvents, play a crucial role in determining the application properties and final film characteristics of a coating. This guide provides a detailed comparative study of ethoxypropanol (also known as propylene (B89431) glycol ethyl ether or PE) against other commonly used glycol ethers: butoxyethanol (ethylene glycol monobutyl ether or EB), propoxypropanol (B1596511) (propylene glycol n-propyl ether or PnP), and methoxypropanol (B72326) (propylene glycol methyl ether or PM). This analysis focuses on key performance indicators relevant to the coatings industry, supported by experimental data and standardized testing protocols.

Performance Characteristics at a Glance

The selection of a glycol ether is often a balance between several key physical and chemical properties. The following tables summarize the critical performance data for ethoxypropanol and its counterparts.

Table 1: Physical and Solvency Properties of Selected Glycol Ethers

Property	Ethoxypropanol (PE)	Butoxyethanol (EB)	Propoxypropanol (PnP)	Methoxypropanol (PM)
CAS Number	1569-02-4	111-76-2	1569-01-3	107-98-2
Molecular Weight ( g/mol )	104.15[1]	118.17	118.17	90.12
Boiling Point (°C)	131[1]	171	150	120[2]
Flash Point (°C)	42[1]	67[3]	48	32[2]
Solvency (Kauri-Butanol Value)	Not Applicable¹	Not Applicable¹	Not Applicable¹	Not Applicable¹

¹ Note on Kauri-Butanol Value: The Kauri-Butanol (Kb) value, a common measure of hydrocarbon solvent strength, is not a suitable metric for highly polar and water-miscible solvents like the glycol ethers listed. These solvents are often infinitely soluble in the kauri-butanol solution, rendering the test inconclusive.[4] Solvency for these products is better understood by their ability to dissolve a wide range of resins. All four glycol ethers in this comparison are known for their excellent solvency for resins commonly used in coatings, including acrylics, epoxies, alkyds, polyesters, and nitrocellulose.[5][6]

Table 2: Performance-Related Properties in Coating Applications

Property	Ethoxypropanol (PE)	Butoxyethanol (EB)	Propoxypropanol (PnP)	Methoxypropanol (PM)
Evaporation Rate (n-BuAc = 1.0)	0.49[1]	0.08	0.2[7]	0.68[2]
Viscosity @ 25°C (mPa·s)	1.8	2.9	2.0	1.81[2]
Surface Tension @ 25°C (dynes/cm)	~27.0	26.14[8]	~27.0	28[9]
Water Solubility	Complete[10]	Complete	Miscible	Complete[2]

Experimental Protocols

The data presented in the tables above are derived from standardized experimental procedures. Understanding these methodologies is crucial for accurate interpretation and for conducting in-house comparative studies.

Determination of Evaporation Rate (ASTM D3539)

The relative evaporation rate of solvents is a critical factor in controlling the drying time and flow characteristics of a coating. This is determined using the Shell Thin-Film Evaporometer.

Methodology:

• A precise volume of the solvent is dispensed onto a filter paper of a known surface area.

• This filter paper is suspended from a sensitive balance within a temperature-controlled cabinet.

• A stream of dry air at a constant temperature (typically 25°C) and flow rate is passed over the filter paper.

• The weight loss of the solvent over time is recorded.

• The time taken for 90% of the solvent to evaporate is determined.

• The relative evaporation rate is calculated by comparing the 90% evaporation time of the test solvent to that of a reference solvent, typically n-butyl acetate, which is assigned a value of 1.0 or 100.[11]

Solvency Power Evaluation

As the Kauri-Butanol value is not applicable, the solvency power of these glycol ethers is evaluated based on their ability to dissolve various coating resins.

Methodology:

• A specific amount of a standard coating resin (e.g., a specific acrylic, epoxy, or alkyd resin) is weighed into a beaker.

• The glycol ether being tested is slowly added to the resin while stirring.

• The mixture is observed for clarity and viscosity reduction.

• The amount of solvent required to achieve a clear, homogeneous solution of a specific viscosity indicates its solvency power for that particular resin.

• This process is repeated for a range of resins to build a comprehensive solvency profile.

Viscosity Measurement (ASTM D2196)

The viscosity of a solvent impacts the viscosity of the final coating formulation, which in turn affects its application properties. A rotational viscometer is used to measure the dynamic viscosity.

Methodology:

• The glycol ether is placed in a temperature-controlled sample cup (typically at 25°C).

• A spindle of appropriate geometry is immersed in the liquid.

• The spindle is rotated at a constant speed, and the torque required to overcome the viscous drag of the fluid is measured.

• This torque reading is converted into a viscosity value in millipascal-seconds (mPa·s).

Surface Tension Measurement (ASTM D1331)

Surface tension influences the wetting and leveling properties of a coating. Lower surface tension generally leads to better substrate wetting and a smoother film. The du Noüy ring method or the Wilhelmy plate method are commonly used.

Methodology (Wilhelmy Plate Method):

• A thin platinum plate is suspended from a balance.

• The plate is brought into contact with the surface of the glycol ether.

• The force required to pull the plate from the liquid is measured.

• This force is directly related to the surface tension of the liquid and is expressed in dynes per centimeter (dynes/cm).

Comparative Study Workflow

The logical process for comparing these glycol ethers in a coating formulation can be visualized as follows:

Figure 1: Workflow for the comparative evaluation of glycol ethers in coatings.

Discussion and Conclusion

The data presented highlights the distinct performance profiles of each glycol ether.

• Ethoxypropanol (PE) offers a moderate evaporation rate, good solvency, and relatively low viscosity.[1] Its favorable safety profile compared to some E-series glycol ethers makes it an attractive option for a wide range of coating applications, where it contributes to good flow and leveling.[12][13]

• Butoxyethanol (EB) is a slower evaporating solvent with a slightly higher viscosity. Its strong solvency and coalescing properties are particularly beneficial in water-based latex paints, where it aids in film formation.[8]

• Propoxypropanol (PnP) has an evaporation rate that falls between that of ethoxypropanol and butoxyethanol. It is a good all-around solvent with a performance profile that makes it suitable for many of the same applications as ethoxypropanol.

• Methoxypropanol (PM) is the fastest evaporating solvent in this comparison, with a low viscosity.[2] This makes it suitable for applications requiring a quick dry time. However, its faster evaporation can sometimes lead to issues with flow and leveling if not properly formulated.

Ultimately, the choice of glycol ether will depend on the specific requirements of the coating formulation, including the desired drying time, application method, resin system, and regulatory considerations. This guide provides a foundational dataset and standardized methodologies to aid researchers and formulators in making an informed decision.

References

• 1. scribd.com [scribd.com]
• 2. imansabz.com [imansabz.com]
• 3. finishingandcoating.com [finishingandcoating.com]
• 4. techspray.com [techspray.com]
• 5. atamankimya.com [atamankimya.com]
• 6. ASTM D1133 (Solubility of Organic Solvents, Kauri Butanol (KB) Number) – SPL [spllabs.com]
• 7. Solvent Comparison Tool [ws.eastman.com]
• 8. 2-Butoxyethanol | C6H14O2 | CID 8133 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. parchem.com [parchem.com]
• 10. ETHOXY PROPANOL (EP) - Ataman Kimya [atamanchemicals.com]
• 11. specialchem.com [specialchem.com]
• 12. ataman-chemicals.com [ataman-chemicals.com]
• 13. solventis.net [solventis.net]

Validating Ethoxypropanol Purity: A Comparative Guide to Analytical Techniques

For researchers, scientists, and drug development professionals, ensuring the purity of solvents like ethoxypropanol is paramount for the integrity and reproducibility of experimental results. This guide provides a comprehensive comparison of analytical methods for validating the purity of ethoxypropanol, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS). Supporting experimental protocols and data are presented to aid in the selection of the most appropriate method for specific applications.

Ethoxypropanol, a versatile solvent used in various industrial and research applications, primarily exists as two isomers: 1-ethoxy-2-propanol (B74678) and 2-ethoxy-1-propanol. The manufacturing process can lead to the presence of impurities, including the other isomer, residual starting materials, water, and acidic byproducts. Accurate determination of these impurities is crucial for quality control and to prevent interference in sensitive applications.

Comparison of Analytical Methods for Ethoxypropanol Purity

Gas Chromatography-Mass Spectrometry (GC-MS) stands out as a powerful and widely used technique for the analysis of volatile and semi-volatile compounds like ethoxypropanol and its organic impurities. Its high separation efficiency and sensitive detection provide a detailed impurity profile. However, for specific impurities like water and total acidity, other methods offer greater accuracy and are often used as complementary techniques.

Analytical Method	Principle	Analytes Detected	Advantages	Disadvantages
Gas Chromatography-Mass Spectrometry (GC-MS)	Separates volatile compounds based on their boiling points and interactions with a stationary phase, followed by mass-based identification and quantification.	Ethoxypropanol isomers (1-ethoxy-2-propanol, 2-ethoxy-1-propanol), other organic volatile impurities.	High sensitivity and specificity, allows for identification of unknown impurities, provides quantitative results for multiple components in a single run.	Not suitable for non-volatile impurities, may require derivatization for certain compounds, instrumentation can be expensive.
High-Performance Liquid Chromatography (HPLC)	Separates compounds based on their affinity to a stationary phase and a liquid mobile phase.	Non-volatile organic impurities, thermally labile compounds.	Suitable for a wide range of compounds, including non-volatile and thermally sensitive ones.	Lower resolution for volatile compounds compared to GC, may require different columns and mobile phases for different impurities.
Karl Fischer Titration	A chemical titration that specifically reacts with water to determine its content.	Water	Highly specific and accurate for water determination, considered the gold standard for moisture analysis.	Only measures water content, requires a dedicated titrator.
Acid-Base Titration	A quantitative chemical analysis method to determine the concentration of an acid or base by neutralizing it with a standard solution of a base or acid.	Acidic impurities	Simple, inexpensive, and provides a measure of total acidity.	Not specific; it quantifies the total acidic content without identifying individual acidic species.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Organic Impurity Profiling

This protocol is adapted from established methods for the analysis of propylene (B89431) glycol ethers and is suitable for the quantitative determination of ethoxypropanol isomers and other volatile organic impurities.[1][2]

1. Sample Preparation:

• Accurately weigh approximately 1.0 g of the ethoxypropanol sample into a 10 mL volumetric flask.

• Dilute to the mark with a suitable solvent such as methanol (B129727) or dichloromethane.

• Mix thoroughly to ensure a homogenous solution.

2. GC-MS Instrumentation and Conditions:

Parameter	Setting
GC System	Agilent 6890 or equivalent
Mass Spectrometer	Agilent 5975 MSD or equivalent
Column	Rxi-1301Sil MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent cyanopropylphenyl phase column[1][2]
Injector Temperature	250 °C
Injection Volume	1 µL
Injection Mode	Split (e.g., 50:1)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial 40 °C, hold for 5 min, ramp to 220 °C at 10 °C/min, hold for 5 min
Transfer Line Temperature	280 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Mass Scan Range	35-200 amu

3. Data Analysis:

• Identify peaks by comparing their mass spectra with reference libraries (e.g., NIST) and by running certified reference standards of expected impurities.

• Quantify impurities using an internal or external standard method. The area of each impurity peak is compared to the area of a known standard to determine its concentration.

Karl Fischer Titration for Water Content

This protocol follows the principles of volumetric Karl Fischer titration for the accurate determination of water content.[3][4][5][6][7]

1. Instrumentation:

• A calibrated volumetric Karl Fischer titrator.

2. Reagents:

• Karl Fischer reagent (single-component or two-component).

• Anhydrous methanol or other suitable solvent.

3. Procedure:

• Add a suitable volume of anhydrous methanol to the titration vessel and titrate to a stable endpoint with the Karl Fischer reagent to eliminate any residual moisture.

• Accurately weigh and inject a known amount of the ethoxypropanol sample into the titration vessel.

• Titrate with the Karl Fischer reagent to the endpoint.

• The volume of titrant consumed is used to calculate the water content.

Acid-Base Titration for Acidity

This protocol is based on standard ASTM methods for determining the acidity of solvents.[8][9][10][11][12]

1. Reagents:

• Standardized sodium hydroxide (B78521) (NaOH) solution (e.g., 0.01 N).

• Phenolphthalein (B1677637) indicator solution.

• Neutralized solvent (e.g., a mixture of toluene (B28343) and isopropanol).

2. Procedure:

• Accurately weigh a known amount of the ethoxypropanol sample into an Erlenmeyer flask.

• Add a measured volume of the neutralized solvent.

• Add a few drops of phenolphthalein indicator.

• Titrate with the standardized NaOH solution until a persistent pink color is observed.

• The volume of NaOH solution used is recorded to calculate the acidity, typically expressed as a percentage of acetic acid.

Visualizing the Workflow and Method Comparison

GC-MS Experimental Workflow for Ethoxypropanol Purity Analysis.

Comparison of Analytical Methods for Ethoxypropanol Purity.

Conclusion

Validating the purity of ethoxypropanol requires a multi-faceted analytical approach. GC-MS is an indispensable tool for identifying and quantifying volatile organic impurities, including the critical isomeric impurity, 2-ethoxy-1-propanol. Its high resolution and sensitivity provide a detailed impurity profile. For a complete purity assessment, GC-MS should be complemented with specific methods such as Karl Fischer titration for accurate water content determination and acid-base titration for measuring total acidity. The selection of the appropriate analytical techniques will depend on the specific quality requirements of the intended application, ensuring the reliability and consistency of research and manufacturing processes.

References

• 1. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS Column [restek.com]
• 2. gcms.cz [gcms.cz]
• 3. mt.com [mt.com]
• 4. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]
• 5. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 6. Karl Fischer Titration Tips: Water Content Measurement [sigmaaldrich.com]
• 7. jpdb.nihs.go.jp [jpdb.nihs.go.jp]
• 8. nemi.gov [nemi.gov]
• 9. scribd.com [scribd.com]
• 10. standards.iteh.ai [standards.iteh.ai]
• 11. xylemanalytics.com [xylemanalytics.com]
• 12. ppapco.ir [ppapco.ir]

Performance comparison of ethoxypropanol and isopropanol in cleaning formulations

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is paramount to achieving optimal cleaning performance in critical applications. This guide provides an in-depth comparison of two commonly used solvents, ethoxypropanol and isopropanol (B130326), focusing on their performance characteristics in cleaning formulations. The following analysis is supported by experimental data and detailed methodologies to facilitate informed decision-making in laboratory and manufacturing settings.

Executive Summary

Both ethoxypropanol and isopropanol are effective solvents utilized across various industries for cleaning and degreasing purposes. Isopropanol is well-known for its rapid evaporation and its utility in cleaning electronics, leaving minimal residue.[1][2] Ethoxypropanol, a glycol ether, is recognized for its strong solvency for a wide range of substances, including resins, inks, and adhesives, and its application in industrial and household cleaners.[3][4] This guide will delve into a quantitative comparison of their key performance indicators: cleaning efficacy, drying time, and residual analysis.

Data Presentation: At-a-Glance Comparison

The following tables summarize the key physical and performance properties of ethoxypropanol and isopropanol, providing a clear and structured overview for easy comparison.

Table 1: Physical and Chemical Properties

Property	Ethoxypropanol	Isopropanol
Chemical Formula	C5H12O2	C3H8O
Molecular Weight	104.15 g/mol	60.10 g/mol
Boiling Point	132 °C	82.3 °C
Flash Point	42 °C	11.7 °C (open cup)
Vapor Pressure	~4.3 mmHg @ 20°C	33 mmHg @ 20°C
Density	~0.897 g/cm³	~0.785 g/cm³
Solubility in Water	Miscible	Miscible

Table 2: Performance Characteristics in Cleaning Formulations

Performance Metric	Ethoxypropanol	Isopropanol
Cleaning Efficacy (Flux Residue)	Effective solvent for various resins and inks.	Commonly used for rosin-based flux removal.
Drying Time	Slower evaporation rate.	Rapid evaporation.
Residue Potential	Low residue upon evaporation.	Leaves minimal residue, especially in high-purity grades.[1][2]

Key Performance Indicators: A Deeper Dive

Cleaning Efficacy

The primary function of a cleaning solvent is to effectively remove contaminants from a surface. The cleaning efficacy of ethoxypropanol and isopropanol can be evaluated by their ability to dissolve and remove specific soils, such as solder flux residues from electronic components.

Drying Time

The rate at which a solvent evaporates is a critical factor in many cleaning processes, impacting throughput and the potential for residue deposition. Isopropanol is known for its fast evaporation, a desirable characteristic in applications like electronics cleaning to prevent moisture damage.[1][7] Ethoxypropanol, with its higher boiling point and lower vapor pressure, has a slower evaporation rate, which can be advantageous in applications where longer contact time is needed for effective soil removal.

A study comparing the drying times of isopropanol and ethanol-based hand rubs found that isopropanol formulations took longer to dry than ethanol-based ones.[8][9][10] This suggests that isopropanol, while considered fast-drying, may have a slightly longer drying time than some other volatile solvents.

Residue Analysis

The amount of non-volatile residue (NVR) left behind after a cleaning process is a critical quality parameter, especially in sensitive applications like pharmaceutical and medical device manufacturing. Both ethoxypropanol and isopropanol are valued for leaving minimal residue.[2][4] High-purity grades of isopropanol are particularly favored for critical cleaning applications to ensure near-zero residue.[2]

Experimental Protocols

To provide a framework for the objective comparison of ethoxypropanol and isopropanol, detailed methodologies for key experiments are outlined below.

Cleaning Efficacy Evaluation (Contact Angle Measurement)

This protocol describes how to assess the cleaning efficacy of the solvents by measuring the contact angle of a liquid on a cleaned surface. A lower contact angle generally indicates a cleaner, more hydrophilic surface.

Workflow for Cleaning Efficacy Evaluation

Caption: Experimental workflow for evaluating cleaning efficacy.

Non-Volatile Residue (NVR) Analysis (Gravimetric Method)

This protocol outlines the gravimetric method for determining the amount of non-volatile residue left by the solvents, following a procedure similar to ASTM D1353.

Workflow for NVR Analysis

Caption: Workflow for non-volatile residue analysis.

Residual Solvent Analysis (GC-MS)

This protocol describes the use of Gas Chromatography-Mass Spectrometry (GC-MS) to detect and quantify trace amounts of residual solvent on a cleaned surface.

Workflow for Residual Solvent Analysis

Caption: Workflow for residual solvent analysis via GC-MS.

Logical Relationships in Solvent Selection

The choice between ethoxypropanol and isopropanol often depends on the specific requirements of the cleaning application. The following diagram illustrates the logical considerations in selecting the appropriate solvent.

Solvent Selection Logic

References

• 1. labproinc.com [labproinc.com]
• 2. Isopropyl Alcohol 99%: The Ultimate Multi-Purpose Solvent for Industrial Use [gjchemical.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. servochem.com [servochem.com]
• 5. everyday chemistry - For what reasons, is isopropyl alcohol widely used as a cleaning solvent? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. labproinc.com [labproinc.com]
• 7. How long does isopropyl alcohol take to dry? - Shandong Qibo New Energy Co., Ltd. [qiboch.com]
• 8. Comparison of the efficacy and drying times of liquid, gel and foam formats of alcohol-based hand rubs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. scjp.com [scjp.com]
• 10. aorn.org [aorn.org]

A Comparative Guide to Ethoxypropanol Alternatives for High-Performance Resins

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is critical in the formulation of high-performance resins, impacting key properties such as viscosity, application characteristics, and final film formation. Ethoxypropanol (also known as propylene (B89431) glycol ethyl ether) is a widely used solvent valued for its good solvency and coupling capabilities.[1] However, the ongoing pursuit of improved performance, enhanced safety profiles, and compliance with evolving regulations necessitates a thorough evaluation of viable alternatives.

This guide provides a comprehensive comparison of promising alternatives to ethoxypropanol, focusing on other propylene glycol ethers (P-series), acetate (B1210297) esters, and ketones. The information presented herein is intended to assist researchers and formulation scientists in making informed decisions for their specific high-performance resin applications.

Performance Data Comparison

The following tables summarize key quantitative data for ethoxypropanol and its alternatives. This data has been compiled from various technical datasheets and scientific resources to facilitate a direct comparison of their physical and solvency properties.

Table 1: Physical Properties of Ethoxypropanol and Alternatives

Solvent	Chemical Family	Boiling Point (°C)	Flash Point (°C)	Evaporation Rate (n-BuAc = 1.0)	Density (g/mL @ 20-25°C)
Ethoxypropanol (EP)	Propylene Glycol Ether	132	40 - 42	0.49 - 0.7	0.896 - 0.897
Dipropylene Glycol Methyl Ether (DPM)	Propylene Glycol Ether	190	75 - 79	0.04	0.951 - 0.954
Dipropylene Glycol n-Butyl Ether (DPnB)	Propylene Glycol Ether	228 - 230	96 - 100	0.006	0.907 - 0.91
Propylene Glycol Methyl Ether Acetate (PGMEA)	Glycol Ether Acetate	146	42 - 45	0.33	0.964
n-Butyl Acetate	Acetate Ester	126	27	1.0	0.8826
Methyl Ethyl Ketone (MEK)	Ketone	79.6	-9	6.0	0.81
Methyl n-Amyl Ketone (MAK)	Ketone	152	39	0.34	0.815 - 0.818

Table 2: Solvency and Safety Data of Ethoxypropanol and Alternatives

Solvent	Hansen Solubility Parameters (MPa½)	Kauri-Butanol (KB) Value
δd (Dispersion)	δp (Polar)
Ethoxypropanol (EP)	15.4	6.3
Dipropylene Glycol Methyl Ether (DPM)	16.23	6.44
Dipropylene Glycol n-Butyl Ether (DPnB)	Not widely reported	Not widely reported
Propylene Glycol Methyl Ether Acetate (PGMEA)	16.1	6.1
n-Butyl Acetate	15.8	3.7
Methyl Ethyl Ketone (MEK)	16.0	9.0
Methyl n-Amyl Ketone (MAK)	Not widely reported	Not widely reported

Experimental Protocols

To facilitate a comprehensive and standardized evaluation of solvent performance in high-performance resins, the following detailed experimental protocols are provided.

Viscosity Reduction Efficiency

Objective: To quantify the efficiency of a solvent in reducing the viscosity of a high-performance resin.

Materials:

• High-performance resin (e.g., epoxy, polyurethane) of known viscosity.

• Solvent to be tested.

• Viscometer (e.g., Brookfield viscometer or a rotational viscometer).

• Beakers or other suitable containers.

• Stirring apparatus (e.g., magnetic stirrer and stir bars).

• Analytical balance.

Procedure:

• Resin Preparation: Accurately weigh a specific amount of the high-performance resin into a beaker.

• Initial Viscosity Measurement: Measure the viscosity of the pure resin at a controlled temperature (e.g., 25°C) using the viscometer. Record the spindle number, speed (RPM), and the resulting viscosity in centipoise (cP) or Pascal-seconds (Pa·s).

• Solvent Addition: Add a predetermined weight percentage (e.g., 5%, 10%, 15% by weight of the resin) of the solvent to the resin.

• Mixing: Thoroughly mix the resin and solvent using the stirring apparatus until a homogeneous solution is obtained. Ensure the container is covered to minimize solvent evaporation.

• Viscosity Measurement of the Solution: Measure the viscosity of the resin-solvent solution at the same controlled temperature as the pure resin. Record the viscometer settings and the viscosity reading.

• Repeat: Repeat steps 3-5 for different weight percentages of the solvent and for each alternative solvent being evaluated.

• Data Analysis: Plot the viscosity of the resin solution as a function of the solvent concentration for each solvent tested. The slope of the resulting curve is an indicator of the solvent's viscosity reduction efficiency. A steeper slope indicates a more efficient viscosity reduction.

Evaporation Rate Determination (ASTM D3539 - Modified)

Objective: To determine the relative evaporation rate of a solvent in a laboratory setting. While ASTM D3539 has been withdrawn, its principles can be adapted for a comparative study.

Materials:

• Solvent to be tested.

• Analytical balance with a draft shield.

• Shallow, flat-bottomed dish (e.g., aluminum weighing dish).

• Micropipette or syringe for accurate solvent dispensing.

• Stopwatch.

• Controlled environment chamber or a fume hood with consistent, low-velocity airflow.

Procedure:

• Environmental Control: Conduct the experiment in a location with a stable temperature and humidity, and minimal air drafts. A fume hood with the sash at a fixed height can provide a relatively consistent airflow.

• Sample Preparation: Place a clean, empty weighing dish on the analytical balance and tare the balance.

• Solvent Dispensing: Using a micropipette or syringe, accurately dispense a small, fixed volume (e.g., 0.5 mL) of the solvent into the center of the weighing dish.

• Initiate Measurement: Immediately start the stopwatch and record the initial weight of the solvent.

• Weight Loss Monitoring: Record the weight of the solvent at regular intervals (e.g., every 30 or 60 seconds) until the solvent has completely evaporated.

• Data Analysis: Plot the weight of the solvent versus time. The time taken for the solvent to completely evaporate can be used to compare the relative evaporation rates of different solvents under the same conditions. For a more standardized comparison, the evaporation rate relative to n-butyl acetate can be calculated if n-butyl acetate is also tested under the identical conditions.

Solvency Power Assessment (Kauri-Butanol Value - ASTM D1133)

Objective: To determine the Kauri-Butanol (KB) value of a solvent as a measure of its solvency power.[2][3][4] A higher KB value generally indicates a stronger solvent.[2][3][4]

Materials:

• Standard Kauri-Butanol solution (a standardized solution of kauri resin in n-butanol).

• Solvent to be tested.

• Burette.

• Titration flask.

• Light source and a printed card with 10-point font.

Procedure:

• Standardization (if necessary): The Kauri-Butanol solution should be standardized against toluene (B28343) (assigned a KB value of 105) to ensure its accuracy.

• Titration Setup: Accurately dispense 20 g of the standard Kauri-Butanol solution into a titration flask.

• Titration: Place the printed card behind the flask and titrate the Kauri-Butanol solution with the solvent being tested from the burette. Continuously swirl the flask during the titration.

• Endpoint Determination: The endpoint is reached when the black letters on the printed card, viewed through the solution, become just blurred and illegible.

• Volume Recording: Record the volume of the solvent used to reach the endpoint.

• Calculation: The Kauri-Butanol value is calculated based on the volume of the solvent used, with corrections for the standardization of the Kauri-Butanol solution.

Visualizations

The following diagrams, generated using Graphviz (DOT language), provide visual representations of the logical relationships and experimental workflows discussed in this guide.

Caption: Logical flow for selecting ethoxypropanol alternatives.

References

• 1. HSP Basics | Practical Solubility Science | Prof Steven Abbott [stevenabbott.co.uk]
• 2. specialchem.com [specialchem.com]
• 3. hansen-solubility.com [hansen-solubility.com]
• 4. researchgate.net [researchgate.net]

Ethoxypropanol: A Comparative Guide for Researchers and Drug Development Professionals

An objective analysis of ethoxypropanol's performance against alternative solvents, supported by experimental context and data.

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact experimental outcomes, formulation stability, and overall process efficiency. Ethoxypropanol, a propylene (B89431) glycol ether, has emerged as a versatile solvent with a favorable safety profile. This guide provides a comprehensive comparison of ethoxypropanol with other common laboratory and industrial solvents, supported by available data and experimental protocols.

Performance Comparison of Solvents

To facilitate a clear comparison, the following table summarizes the key physical and chemical properties of ethoxypropanol and a selection of alternative solvents commonly used in research and development.

Property	Ethoxypropanol	Ethanol	Isopropyl Alcohol (IPA)	Acetone	Propylene Glycol (PG)
Molecular Formula	C5H12O2	C2H5OH	C3H8O	C3H6O	C3H8O2
Molecular Weight ( g/mol )	104.15[1][2]	46.07	60.10	58.08	76.09
Boiling Point (°C)	~130	78.5	82.5	56	188.2
Flash Point (°C)	40.5 - 43[2][3]	13	12	-20	99
Density (g/cm³ at 20°C)	0.895 - 0.92[1][2][3]	0.789	0.786	0.791	1.036
Evaporation Rate (Ether = 1)	~33	8.3	11	1.9	>100
Solubility in Water	Miscible[1][3][4]	Miscible	Miscible	Miscible	Miscible
Toxicity Profile	Low toxicity[3][4][5]	Low toxicity	Low toxicity	Low toxicity	Generally Recognized as Safe (GRAS)

Experimental Applications and Protocols

Ethoxypropanol's unique combination of properties, including its bifunctional nature (ether and alcohol moieties), allows for good solvency of both polar and non-polar substances.[3][5] This makes it a valuable solvent in a variety of experimental and industrial applications.

Pharmaceutical Formulations

In the pharmaceutical industry, ethoxypropanol is utilized in the formulation of high-purity pharmaceutical ingredients.[4] Its low toxicity and effective solvency make it a suitable choice as a solvent or co-solvent in oral, topical, and parenteral drug delivery systems.[6] It can be particularly useful for dissolving active pharmaceutical ingredients (APIs) with poor water solubility.

While specific quantitative data on the solubility of a wide range of drugs in ethoxypropanol is limited in publicly available literature, its miscibility with water and various organic solvents allows for its use in creating complex solvent systems to enhance drug solubility and stability. For instance, in topical formulations, ethoxypropanol can act as a penetration enhancer, aiding in the delivery of active ingredients through the skin.

Experimental Protocol: Preparation of a Topical Gel (General Example)

This protocol provides a general workflow for the preparation of a topical gel where ethoxypropanol could be used as a co-solvent to dissolve a poorly water-soluble active pharmaceutical ingredient (API).

References

• 1. Ethoxy propanol | Wilmar BioEthanol [wilmarsugar-anz.com]
• 2. melbournesolvents.com.au [melbournesolvents.com.au]
• 3. solventis.net [solventis.net]
• 4. atamankimya.com [atamankimya.com]
• 5. Best Ethoxy Propanol Summary - News - ADDTEK - Chemistry Creates Value [add-tek.com]
• 6. Ethoxy Propanol Solvent | High-Purity Industrial Chemical Equilex : Equilex [equilex.com]

A Comparative Analysis of the Environmental Impact: Ethoxypropanol vs. E-Series Glycol Ethers

In the realm of solvent selection for research, development, and manufacturing, a thorough understanding of the environmental footprint of chemical constituents is paramount. This guide provides a detailed comparison of the environmental impact of ethoxypropanol, a propylene (B89431) glycol-based (P-series) ether, and E-series glycol ethers, which are derived from ethylene (B1197577) glycol. This analysis is intended to assist researchers, scientists, and drug development professionals in making informed decisions that align with sustainability and safety goals.

Generally, P-series glycol ethers like ethoxypropanol are considered to have a lower toxicity profile compared to their E-series counterparts.[1][2][3] Several lower molecular weight E-series glycol ethers have been associated with reproductive and developmental toxicity, leading to a shift towards safer alternatives such as ethoxypropanol in many applications.[1][2][4] Ethoxypropanol is frequently marketed as a safer substitute for E-series glycol ethers.[5][6]

Quantitative Environmental Impact Assessment

To facilitate a direct comparison, the following table summarizes key environmental indicators for ethoxypropanol and a representative E-series glycol ether, Ethylene Glycol Monobutyl Ether (EGBE), which is one of the most commonly used E-series glycol ethers.[2]

Environmental Parameter	Ethoxypropanol (1-ethoxy-2-propanol)	Ethylene Glycol Monobutyl Ether (EGBE)	Test Guideline (Example)
Biodegradability	Readily biodegradable (87.7% in 28 days)[7]	Readily biodegradable	OECD 301F
Aquatic Toxicity (Acute)	LC50 (Fish, 96h): >100 mg/L	LC50 (Fish, 96h): approx. 100 mg/L[8]	OECD 203
EC50 (Daphnia magna, 48h): >100 mg/L	EC50 (Daphnia magna, 48h): >100 mg/L	OECD 202
EC50 (Algae, 72h): >100 mg/L	EC50 (Algae, 72h): >100 mg/L	OECD 201
Bioaccumulation Potential	log Kow: 1.46 (low potential)[7]	log Kow: 0.81 (low potential)	OECD 107
Volatile Organic Compound (VOC) Content	100%	100%	EPA Method 24
Hazardous Air Pollutant (HAP)	Not listed as a HAP in the US[9]	Listed as a HAP	Clean Air Act

Note: The data presented are representative values and may vary depending on the specific isomer and study conditions.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of environmental impacts. Below are summaries of standard experimental protocols for the key parameters listed above.

Biodegradability Testing (OECD 301F)

The "Manometric Respirometry Test" (OECD 301F) is a standard method to determine the ready biodegradability of a substance.

• Preparation: A defined concentration of the test substance is added to a mineral medium inoculated with microorganisms from a source like activated sludge.

• Incubation: The mixture is incubated in a closed flask with a device to measure oxygen consumption.

• Measurement: The oxygen consumed by the microbial population to degrade the test substance is measured over a 28-day period.

• Analysis: The percentage of biodegradation is calculated by comparing the measured oxygen consumption with the theoretical oxygen demand (ThOD) of the substance. A substance is considered "readily biodegradable" if it reaches at least 60% of its ThOD within a 10-day window during the 28-day period.

Acute Aquatic Toxicity Testing

Standardized tests are used to determine the short-term toxicity of a substance to aquatic organisms.

• Fish (OECD 203 - Fish, Acute Toxicity Test): Fish are exposed to various concentrations of the test substance in water for 96 hours. The concentration that is lethal to 50% of the test fish (LC50) is determined.

• Aquatic Invertebrates (OECD 202 - Daphnia sp. Acute Immobilisation Test): Daphnids are exposed to the test substance for 48 hours. The concentration that causes immobilization in 50% of the daphnids (EC50) is calculated.

• Algae (OECD 201 - Alga, Growth Inhibition Test): A culture of algae is exposed to the test substance for 72 hours. The concentration that inhibits the growth rate by 50% (EC50) is determined by measuring cell density.

Bioaccumulation Potential (OECD 107 - Partition Coefficient (n-octanol/water))

The octanol-water partition coefficient (log Kow) is a key indicator of a substance's potential to bioaccumulate in organisms.

• Method: The "shake-flask" method is commonly used. A solution of the test substance in n-octanol and water is shaken until equilibrium is reached.

• Measurement: The concentration of the substance in both the n-octanol and water phases is measured.

• Calculation: The log Kow is the logarithm of the ratio of the concentration in the octanol (B41247) phase to the concentration in the water phase. A low log Kow value (typically < 3) suggests a low potential for bioaccumulation.

Logical Flow of Environmental Impact Assessment

The following diagram illustrates the logical workflow for assessing the environmental impact of a chemical substance, from initial characterization to risk assessment.

Caption: Workflow for Environmental Impact Assessment.

Conclusion

The available data indicates that ethoxypropanol (a P-series glycol ether) presents a more favorable environmental profile compared to many E-series glycol ethers, particularly in terms of lower toxicity. Both categories of solvents are generally biodegradable and have a low potential for bioaccumulation. However, the designation of some E-series glycol ethers as Hazardous Air Pollutants and concerns over their reproductive toxicity make ethoxypropanol a more environmentally sound choice in many applications. Researchers and professionals are encouraged to consider these factors and consult specific safety data sheets (SDS) and regulatory guidelines when selecting solvents.

References

• 1. Glycol Ethers - Overview [p2infohouse.org]
• 2. researchgate.net [researchgate.net]
• 3. Glycol ethers - Wikipedia [en.wikipedia.org]
• 4. Glycol Ether Toxicology - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. atamankimya.com [atamankimya.com]
• 6. Ethoxy Propanol | Marine Chemicals,Tank Cleaning Chemicals,Water Chemicals Products,Cooling Water Treatment Chemicals [rx-sol.com]
• 7. leap.epa.ie [leap.epa.ie]
• 8. Ecotoxicity of ethylene glycol monobutyl ether and its acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. solventis.net [solventis.net]

A Comparative Analysis of Reaction Kinetics in Ethoxypropanol and Other Protic Solvents

For Researchers, Scientists, and Drug Development Professionals

The choice of solvent is a critical parameter in chemical synthesis, capable of profoundly influencing reaction rates and, in some cases, altering reaction pathways. Protic solvents, characterized by their ability to donate hydrogen bonds, are of particular interest in reactions involving polar intermediates or transition states. This guide provides a comparative analysis of reaction kinetics in a selection of protic solvents, with a focus on ethoxypropanol against the more conventional methanol (B129727), ethanol, isopropanol (B130326), and water. The analysis is centered around the well-studied unimolecular nucleophilic substitution (SN1) reaction, specifically the solvolysis of tert-butyl chloride, a benchmark for assessing solvent effects on reaction kinetics.

The Role of Protic Solvents in SN1 Reactions

The SN1 reaction proceeds through a stepwise mechanism involving the formation of a carbocation intermediate in the rate-determining step. Protic solvents play a crucial role in stabilizing this positively charged intermediate through hydrogen bonding and dipole-dipole interactions. A solvent's ability to stabilize the carbocation and the leaving group directly impacts the activation energy of the reaction and, consequently, the reaction rate. Generally, more polar protic solvents are more effective at stabilizing the charged species, leading to faster reaction rates.[1]

Comparative Kinetic Data: Solvolysis of tert-Butyl Chloride

The following table summarizes the first-order rate constants (k) for the solvolysis of tert-butyl chloride in various protic solvents at 25 °C.

Solvent	Dielectric Constant (ε) at 25 °C	Rate Constant (k) at 25 °C (s⁻¹)	Relative Rate
Water	78.4	1.2 x 10⁻²	1200
Methanol	32.7	9.8 x 10⁻⁷	0.98
Ethanol	24.5	1.0 x 10⁻⁷	1
2-Propanol (Isopropanol)	19.9	1.7 x 10⁻⁸	0.17
1-Ethoxy-2-propanol (B74678)	~9.9	Data not available in literature	Predicted to be < 0.17

Note: The dielectric constant for 1-ethoxy-2-propanol is an approximate value. The rate constants for methanol, ethanol, and water are compiled from various sources in the chemical literature. The rate constant for isopropanol is also from established literature.

The data clearly demonstrates a strong correlation between solvent polarity (as indicated by the dielectric constant) and the rate of solvolysis. Water, being the most polar solvent in this series, facilitates the fastest reaction rate by a significant margin. As the alkyl chain of the alcohol becomes larger and more branched (from methanol to isopropanol), the polarity of the solvent decreases, leading to a marked decrease in the reaction rate.

Analysis of Reaction Kinetics in Ethoxypropanol

1-Ethoxy-2-propanol possesses a larger and more nonpolar alkyl group compared to isopropanol. This structural feature leads to a lower dielectric constant and reduced hydrogen-bonding capability compared to the smaller alcohols and water. Consequently, ethoxypropanol is expected to be less effective at stabilizing the carbocation intermediate and the chloride leaving group formed during the solvolysis of tert-butyl chloride.

Therefore, it is predicted that the rate of solvolysis of tert-butyl chloride in ethoxypropanol would be slower than in isopropanol . The determination of the precise rate constant for this reaction in ethoxypropanol would represent a valuable contribution to the understanding of solvent effects on reaction kinetics.

Experimental Protocol: Determination of Solvolysis Rate

The following is a generalized experimental protocol for determining the rate of solvolysis of tert-butyl chloride in a protic solvent. This method relies on monitoring the production of hydrochloric acid (HCl) as a function of time.

Materials:

• tert-Butyl chloride

• Protic solvent of interest (e.g., ethoxypropanol, methanol, ethanol, isopropanol, water)

• Acetone (or other suitable inert solvent)

• Standardized sodium hydroxide (B78521) (NaOH) solution (approximately 0.04 M)

• Bromothymol blue indicator solution

• Constant temperature water bath

• Burette, pipettes, flasks, and other standard laboratory glassware

Procedure:

• Solvent Preparation: Prepare the desired solvent mixture (e.g., pure solvent or a binary mixture with water) and allow it to equilibrate to the desired reaction temperature in a constant temperature water bath.

• Reaction Initiation: Add a known volume of a standard solution of tert-butyl chloride in a non-reactive co-solvent (like acetone) to a flask containing the temperature-equilibrated protic solvent. Start a timer immediately upon addition.

• Sampling: At regular, recorded time intervals, withdraw a known volume (aliquot) of the reaction mixture.

• Quenching: Immediately transfer the aliquot to a flask containing a known volume of a quenching solvent (e.g., acetone) to stop the reaction.

• Titration: Add a few drops of bromothymol blue indicator to the quenched aliquot and titrate with the standardized NaOH solution until the endpoint (a color change from yellow to blue) is reached. Record the volume of NaOH used.

• Data Analysis:

  • Calculate the concentration of HCl produced at each time point from the volume of NaOH used in the titration.

  • The concentration of reacted tert-butyl chloride is equal to the concentration of HCl produced.

  • Calculate the concentration of remaining tert-butyl chloride at each time point.

  • Plot the natural logarithm of the concentration of tert-butyl chloride (ln[tBuCl]) versus time.

  • For a first-order reaction, this plot will yield a straight line. The rate constant (k) is the negative of the slope of this line.

Conclusion

The analysis of reaction kinetics in different protic solvents reveals a clear trend: increasing solvent polarity, as indicated by the dielectric constant, leads to a significant acceleration of the SN1 solvolysis of tert-butyl chloride. While direct experimental data for ethoxypropanol is currently unavailable, its structural and physical properties suggest that it would be a slower medium for this reaction compared to methanol, ethanol, isopropanol, and water. This guide provides a framework for understanding and predicting solvent effects on reaction kinetics and offers a detailed protocol for the experimental determination of these effects. The investigation of reaction kinetics in less-common solvents like ethoxypropanol represents a fertile area for future research, with potential implications for the optimization of chemical processes in both academic and industrial settings.

References

• 1. chem.libretexts.org [chem.libretexts.org]

Validating the Efficacy of Ethoxypropanol as a Bi-functional Solvent: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ethoxypropanol's performance against other common solvents, supported by available data and detailed experimental protocols. Ethoxypropanol, a propylene (B89431) glycol ether, is gaining attention for its versatile solvent properties and favorable safety profile.[1][2] Its bi-functional nature, possessing both ether and alcohol functionalities, allows it to dissolve a wide range of polar and non-polar substances, making it a valuable candidate in various applications, including pharmaceutical formulations, cleaning solutions, and coatings.[3][4]

Comparative Physicochemical Properties

A solvent's physical and chemical properties are critical determinants of its suitability for a specific application. Below is a comparison of key properties of ethoxypropanol and other commonly used solvents.

Property	Ethoxypropanol	Ethanol	Isopropanol	Propylene Glycol
Molecular Formula	C₅H₁₂O₂	C₂H₆O	C₃H₈O	C₃H₈O₂
Molecular Weight ( g/mol )	104.15[5]	46.07	60.10	76.09
Boiling Point (°C)	~140[5]	78.37	82.6	188.2
Flash Point (°C)	~43[5]	13	12	99
Density (g/cm³ at 20°C)	~0.92[5]	0.789	0.786	1.036
Miscibility with Water	Miscible[5]	Miscible	Miscible	Miscible

Efficacy in Drug Formulation: A Solubility Perspective

The ability of a solvent to effectively dissolve an active pharmaceutical ingredient (API) is a cornerstone of successful drug formulation. While direct comparative solubility data for a wide range of APIs in ethoxypropanol is limited in publicly available literature, its propylene glycol ether relatives are often studied. For illustrative purposes, the following table presents the solubility of the non-steroidal anti-inflammatory drug (NSAID) Naproxen in mixtures containing propylene glycol, a structurally similar solvent.

Solubility of Naproxen in Isopropanol and Propylene Glycol Mixtures at 298.2 K

Mass Fraction of Isopropanol (w₁)	Mass Fraction of Propylene Glycol (w₂)	Mole Fraction Solubility of Naproxen (x₃)
0.0	1.0	0.0079
0.1	0.9	0.0123
0.2	0.8	0.0181
0.3	0.7	0.0252
0.4	0.6	0.0331
0.5	0.5	0.0409
0.6	0.4	0.0478
0.7	0.3	0.0526
0.8	0.2	0.0521
0.9	0.1	0.0449
1.0	0.0	0.0321

This data is for propylene glycol, a related solvent, and is intended to illustrate the format of comparative solubility data.

Qualitative assessments consistently describe ethoxypropanol as having excellent solvency for a wide variety of resins, including acrylics, epoxies, alkyds, polyesters, nitrocellulose, and polyurethanes.[6][7] Its miscibility with both polar and non-polar substances further underscores its versatility.[1]

Experimental Protocols

To facilitate the validation of ethoxypropanol's efficacy in your specific application, detailed methodologies for key experiments are provided below.

Protocol 1: Determination of Equilibrium Solubility of a Poorly Soluble Drug (Shake-Flask Method)

This protocol is adapted from established methods for determining the solubility of pharmaceutical compounds.[8]

Objective: To determine the saturation solubility of a poorly soluble drug in ethoxypropanol and compare it to other solvents at a controlled temperature.

Materials:

• The active pharmaceutical ingredient (API) of interest (powdered)

• Ethoxypropanol (high purity)

• Other solvents for comparison (e.g., ethanol, propylene glycol, water)

• Orbital shaker with temperature control

• Centrifuge

• Analytical balance

• Volumetric flasks and pipettes

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• High-performance liquid chromatography (HPLC) system with a suitable column and detector for the API.

Procedure:

• Add an excess amount of the powdered API to a series of sealed vials, each containing a known volume of the respective solvent (ethoxypropanol and comparators). The excess solid is crucial to ensure saturation.

• Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitate for a predetermined period (e.g., 24-72 hours) to ensure equilibrium is reached.

• After the equilibration period, visually inspect the vials to confirm the presence of undissolved solid.

• Centrifuge the vials at a high speed to sediment the excess solid.

• Carefully withdraw an aliquot of the supernatant using a syringe and immediately filter it through a syringe filter into a clean vial.

• Dilute the filtered solution with a suitable mobile phase to a concentration within the calibrated range of the HPLC method.

• Analyze the diluted samples by HPLC to determine the concentration of the dissolved API.

• Calculate the solubility in mg/mL or mol/L.

Protocol 2: Evaluation of Cleaning Efficacy

This protocol provides a framework for quantitatively assessing the effectiveness of ethoxypropanol as a cleaning solvent.

Objective: To compare the ability of ethoxypropanol and other solvents to remove a specific contaminant from a standardized surface.

Materials:

• Standardized surfaces (e.g., stainless steel plates)

• Contaminant of interest (e.g., a specific grease, ink, or pharmaceutical residue)

• Ethoxypropanol and other cleaning solvents

• Method for applying a consistent amount of contaminant (e.g., spray, dip-coating)

• Cleaning apparatus (e.g., immersion bath, spray washer)

• Analytical method to quantify the remaining contaminant (e.g., gravimetric analysis, spectroscopy, or chromatography). A method utilizing adenosine (B11128) triphosphate (ATP) measurement with a luminometer can also be employed for biological residues.[9]

Procedure:

• Pre-clean the standardized surfaces to ensure no residual contamination.

• Apply a known and consistent amount of the contaminant to each surface.

• Allow the contaminant to set or dry for a specified period, mimicking process conditions.

• Subject the contaminated surfaces to the cleaning process using ethoxypropanol and the comparator solvents for a fixed duration, temperature, and agitation level.

• After cleaning, rinse the surfaces with a volatile solvent (in which the contaminant is highly soluble) to collect any remaining residue.

• Quantify the amount of contaminant in the rinse solution using the chosen analytical method.

• Calculate the cleaning efficacy as the percentage of contaminant removed: [(Initial Contaminant - Remaining Contaminant) / Initial Contaminant] x 100%.

Mandatory Visualizations

Experimental Workflow for Solvent Selection in Drug Formulation

The following diagram illustrates a logical workflow for selecting an appropriate solvent for a poorly soluble drug, a process where ethoxypropanol could be evaluated.

Caption: Workflow for solvent selection for poorly soluble drugs.

Conclusion

Ethoxypropanol presents itself as a compelling bi-functional solvent with a broad range of applications, particularly noted for its strong solvency and lower toxicity profile compared to some traditional solvents.[2][4] While comprehensive, direct quantitative comparisons with other solvents in pharmaceutical applications are not widely published, the available information on its properties and the performance of related propylene glycol ethers suggests its high potential. The experimental protocols provided in this guide offer a framework for researchers and drug development professionals to systematically validate the efficacy of ethoxypropanol for their specific needs, enabling data-driven decisions in solvent selection and formulation development.

References

• 1. solventis.net [solventis.net]
• 2. Best Ethoxy Propanol Summary - News - ADDTEK - Chemistry Creates Value [add-tek.com]
• 3. atamankimya.com [atamankimya.com]
• 4. ETHOXY PROPANOL (EP) - Ataman Kimya [atamanchemicals.com]
• 5. melbournesolvents.com.au [melbournesolvents.com.au]
• 6. saiper.com [saiper.com]
• 7. RXSOL | THINK CHEMICALS | THINK RXMARINE [rxmarine.com]
• 8. dspace.tbzmed.ac.ir [dspace.tbzmed.ac.ir]
• 9. researchgate.net [researchgate.net]

Comparative Solvency Power of Ethoxypropanol for Various Polymers: A Comprehensive Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the solvency power of ethoxypropanol for a range of common polymers, benchmarked against other frequently used solvents. The information presented herein is supported by theoretical calculations based on Hansen Solubility Parameters and a review of available experimental data.

Introduction to Ethoxypropanol as a Solvent

Ethoxypropanol, also known as propylene (B89431) glycol monoethyl ether (PGEE), is a versatile organic solvent with the chemical formula C5H12O2. It is a colorless liquid with a mild, ether-like odor and is completely miscible with water and many organic solvents.[1] Its bifunctional nature, possessing both ether and alcohol functional groups, allows it to dissolve a wide variety of substances, including both polar and non-polar materials.[1] This broad solvency has led to its use in numerous applications, including coatings, cleaners, inks, and adhesives.[1][2] Ethoxypropanol is often considered a safer alternative to some ethylene (B1197577) glycol ethers due to its lower toxicity profile.[1]

Theoretical Solvency Assessment: Hansen Solubility Parameters

The solvency of a solvent for a polymer can be predicted using Hansen Solubility Parameters (HSP). This model is based on the principle that "like dissolves like" and quantifies the cohesive energy of a substance in terms of three parameters:

• δD (Dispersion): Energy from van der Waals forces.

• δP (Polar): Energy from dipolar intermolecular forces.

• δH (Hydrogen Bonding): Energy from hydrogen bonds.

The similarity between the HSP of a solvent and a polymer can be calculated as the Hansen distance (Ra) .[3] A smaller Ra value indicates a higher affinity between the solvent and the polymer, suggesting better solubility. The Ra is calculated using the following equation:

ngcontent-ng-c3973722063="" _nghost-ng-c798938392="" class="inline ng-star-inserted">

$Ra = \sqrt{4(\delta D{solvent} - \delta D_{polymer})^2 + (\delta P_{solvent} - \delta P_{polymer})^2 + (\delta H_{solvent} - \delta H_{polymer})^2}$

To further refine the prediction of solubility, the Relative Energy Difference (RED) number is used. The RED number is the ratio of the Hansen distance (Ra) to the interaction radius (R0) of the polymer.[3]

• RED < 1.0: The solvent is likely to dissolve the polymer (high affinity).

• RED = 1.0: The solvent is at the borderline of dissolving the polymer (partial solubility).

• RED > 1.0: The solvent is unlikely to dissolve the polymer (low affinity).

The Hansen Solubility Parameters for ethoxypropanol are:

• δD: 16.23 MPa½

• δP: 6.44 MPa½

• δH: 9.86 MPa½

The following table presents the calculated Hansen distance (Ra) and Relative Energy Difference (RED) for ethoxypropanol with various polymers. These values provide a theoretical comparison of its solvency power.

Polymer	δD (MPa½)	δP (MPa½)	δH (MPa½)	R0 (MPa½)	Ra (Ethoxypropanol)	RED (Ethoxypropanol)	Predicted Solubility
Acrylics
Polymethyl Methacrylate (PMMA)	18.6	10.5	7.5	10.7	6.5	0.61	High
Epoxy Resins
Bisphenol A Epoxy	18.7	10.5	8.8	10.0	5.4	0.54	High
Alkyd Resins
Medium Oil Alkyd	18.0	5.0	5.0	8.5	6.6	0.78	High
Polyesters
Polyethylene Terephthalate (PET)	20.5	9.8	8.4	12.7	9.9	0.78	High
Cellulosics
Nitrocellulose	15.5	14.7	8.8	10.0	9.0	0.90	High
Polyurethanes
MDI-based Polyurethane	18.0	8.0	8.0	9.5	4.6	0.48	High
Other Polymers
Polystyrene (PS)	21.3	5.8	4.3	12.7	12.0	0.94	High

Comparative Solvency Power: Experimental Data Overview

While theoretical calculations provide a strong indication of solvency, experimental data is crucial for a complete understanding. The following tables summarize available qualitative and quantitative data on the solvency of ethoxypropanol compared to other common solvents.

Table 1: Qualitative Solubility of Polymers in Various Solvents

Polymer	Ethoxypropanol	Acetone	Toluene	Xylene	Methyl Ethyl Ketone (MEK)
Acrylics (PMMA)	Soluble[2]	Soluble[4]	Soluble[4]	Soluble[5]	Soluble[4]
Epoxy Resins	Soluble[2]	Soluble	Partially Soluble	Partially Soluble	Soluble
Alkyd Resins	Soluble[1]	Soluble	Soluble	Soluble	Soluble
Polyesters	Soluble[1]	Partially Soluble	Soluble	Soluble	Soluble
Nitrocellulose	Soluble[2]	Soluble[6]	Insoluble	Insoluble	Soluble
Polyurethanes	Soluble[2]	Soluble	Soluble	Soluble	Soluble
Polystyrene (PS)	Soluble	Soluble[7]	Soluble[8]	Soluble[8]	Soluble[9]

Note: "Soluble" indicates that the polymer readily dissolves to form a clear solution. "Partially Soluble" indicates some swelling or formation of a hazy solution. "Insoluble" indicates no visible change or swelling.

Experimental Protocols

Detailed methodologies are essential for reproducing and verifying solvency data. The following sections outline standard experimental protocols for determining key solvency parameters.

Determination of Polymer Solubility (Qualitative)

This protocol is based on the principles outlined in ASTM D3132.

Objective: To qualitatively assess the solubility of a polymer in a given solvent.

Materials:

• Polymer sample

• Solvent (e.g., Ethoxypropanol)

• Glass vials with screw caps

• Magnetic stirrer and stir bars

• Balance

Procedure:

• Weigh a specific amount of the polymer (e.g., 1 gram) and place it into a glass vial.

• Add a measured volume of the solvent (e.g., 10 mL) to the vial.

• Securely cap the vial and place it on a magnetic stirrer.

• Stir the mixture at a constant speed at room temperature.

• Observe the mixture at regular intervals (e.g., 1, 4, 8, and 24 hours).

• Record observations, noting if the polymer has completely dissolved (clear solution), partially dissolved (swollen or hazy solution), or remained insoluble.

Determination of Intrinsic Viscosity

Intrinsic viscosity is a measure of a polymer's contribution to the viscosity of a solution and is a good indicator of solvent power. A higher intrinsic viscosity generally corresponds to a better solvent.

Objective: To determine the intrinsic viscosity of a polymer in a solvent.

Materials:

• Polymer

• Solvent (e.g., Ethoxypropanol)

• Ubbelohde viscometer

• Constant temperature water bath

• Volumetric flasks

• Pipettes

• Stopwatch

Procedure:

• Prepare a stock solution of the polymer in the solvent at a known concentration (e.g., 1 g/dL).

• Prepare a series of dilutions from the stock solution (e.g., 0.5, 0.25, 0.125 g/dL).

• Equilibrate the Ubbelohde viscometer in the constant temperature water bath.

• Measure the flow time of the pure solvent through the viscometer.

• Measure the flow time of each of the polymer solutions, starting with the most dilute.

• Calculate the relative viscosity (η_rel) and specific viscosity (η_sp) for each concentration.

• Plot η_sp/c versus concentration (Huggins plot) and (ln η_rel)/c versus concentration (Kraemer plot).

• Extrapolate the linear plots to zero concentration. The y-intercept of both plots should converge to the intrinsic viscosity [η].

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the described experimental protocols.

Fig. 1: Workflow for Qualitative Polymer Solubility Determination.

Fig. 2: Workflow for Determining Intrinsic Viscosity.

Conclusion

Ethoxypropanol demonstrates excellent solvency for a wide range of polymers, as predicted by Hansen Solubility Parameter calculations and confirmed by available experimental data. Its ability to dissolve both polar and non-polar polymers makes it a versatile and effective solvent for various industrial and research applications. For specific applications, it is recommended to perform experimental validation using the protocols outlined in this guide to determine the optimal solvent system.

References

• 1. atamankimya.com [atamankimya.com]
• 2. ETHOXY PROPANOL - Ataman Kimya [atamanchemicals.com]
• 3. Hansen solubility parameter - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. kinampark.com [kinampark.com]
• 6. Crosslinking and Swelling Properties of pH-Responsive Poly(Ethylene Glycol)/Poly(Acrylic Acid) Interpenetrating Polymer Network Hydrogels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. epsole.com [epsole.com]
• 8. bangslabs.com [bangslabs.com]
• 9. Increasing the Dissolution Rate of Polystyrene Waste in Solvent-Based Recycling - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Low Toxicity of Ethoxypropanol Against Other Organic Solvents: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical consideration in research, development, and manufacturing processes within the pharmaceutical and chemical industries. An ideal solvent should not only possess the desired physicochemical properties for dissolving or dispersing substances but also exhibit a low toxicity profile to ensure the safety of laboratory personnel and minimize environmental impact. This guide provides an objective comparison of the toxicity of ethoxypropanol with other commonly used organic solvents, supported by quantitative toxicological data and detailed experimental methodologies.

Executive Summary

Ethoxypropanol, a propylene (B89431) glycol ether (P-series), demonstrates a favorable low-toxicity profile compared to many other organic solvents. This is evident from its relatively high LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) values, alongside a higher Permissible Exposure Limit (PEL) set by regulatory bodies. In contrast, solvents such as dichloromethane, methanol, and n-hexane exhibit significantly higher acute toxicity. This guide presents a comprehensive overview of these differences through a detailed data comparison and outlines the standard methodologies used to derive such toxicological endpoints.

Data Presentation: Comparative Toxicity of Organic Solvents

The following table summarizes the acute toxicity data and occupational exposure limits for ethoxypropanol and a selection of other common organic solvents. A higher LD50 or LC50 value is indicative of lower acute toxicity.

Solvent	Chemical Class	Oral LD50 (rat, mg/kg)	Dermal LD50 (rabbit, mg/kg)	Inhalation LC50 (rat)	OSHA PEL (8-hr TWA, ppm)
Ethoxypropanol	Glycol Ether (P-series)	> 5000[1]	> 5000[1]	> 10000 mg/l (4h)[1]	Not explicitly listed; higher workplace exposure limits suggested compared to E-series ethers[2]
Acetone	Ketone	5800[3][4][5][6]	20000[3][6]	50100 mg/m³ (8h)[3][7]	1000[8]
Ethanol	Alcohol	7060	-	124.7 mg/L (4h)	1000
Isopropanol	Alcohol	5045[9]	12800[9][10]	16000 ppm (8h)[10]	400[11][12][13]
Methanol	Alcohol	5628[14]	15800[5][14]	64000 ppm (4h)[5][14]	200[15][16][17][18]
Dichloromethane	Halogenated Hydrocarbon	1600[19]	> 2000[2][20]	76000 mg/m³ (4h)[2][19][20]	25[6]
n-Hexane	Aliphatic Hydrocarbon	28700[21]	-	48000 ppm (4h)[22]	500
Toluene	Aromatic Hydrocarbon	5000	12124	400 ppm (24h)	200[23][24][25][26][27]
Dimethyl Sulfoxide (B87167) (DMSO)	Sulfoxide	14500[28]	40000 (rat)[29]	> 1600 mg/m³ (4h)[29]	Not established

Note: Data is compiled from various sources and testing conditions may vary. The provided values are for comparative purposes. TWA: Time-Weighted Average.

Experimental Protocols

The toxicological data presented in this guide are derived from standardized experimental protocols. Below are detailed methodologies for key in vivo and in vitro toxicity assessments.

In Vivo Acute Toxicity Testing

These studies are designed to assess the adverse effects of a substance after a single exposure. The Organisation for Economic Co-operation and Development (OECD) provides internationally recognized guidelines for these tests.

1. Acute Oral Toxicity (OECD Guidelines 401, 420, 423, 425)

• Principle: The test substance is administered orally by gavage to fasted experimental animals (typically rats) in graduated doses.[30]

• Test Animals: Healthy, young adult rodents are used. For the Fixed Dose Procedure (OECD 420), animals of a single sex (usually females) are used.[27]

• Dosing: The substance is administered in a single dose or in smaller fractions over a period not exceeding 24 hours.[2] The volume administered is typically limited, for example, to 1 mL/100g of body weight for rodents in non-aqueous vehicles.[30]

• Observation Period: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur, eyes, and behavior), and body weight changes for at least 14 days.[2][24]

• Endpoint: The LD50, the statistically derived single dose that is expected to cause death in 50% of the animals, is determined. The Fixed Dose Procedure (OECD 420) identifies a dose causing evident toxicity without mortality as the endpoint.[2]

2. Acute Dermal Toxicity (OECD Guideline 402)

• Principle: The test substance is applied to a shaved area of the skin (approximately 10% of the body surface area) of the test animal (typically rats or rabbits).[4]

• Application: The substance is held in contact with the skin using a porous gauze dressing for a 24-hour exposure period.[4][31]

• Observation Period: Animals are observed for signs of toxicity and skin reactions for at least 14 days.[4][25]

• Endpoint: The dermal LD50 is determined.

3. Acute Inhalation Toxicity (OECD Guidelines 403, 436)

• Principle: Animals are exposed to the test substance, which is dispersed in the air as a gas, vapor, or aerosol, in an inhalation chamber for a defined period (typically 4 hours).[13][19][32]

• Exposure Method: Nose-only exposure is the preferred method to minimize oral ingestion from grooming.[13][32]

• Concentrations: A series of concentrations are tested to determine the concentration-response relationship.[19]

• Observation Period: Animals are observed for toxic effects for at least 14 days following exposure.[19]

• Endpoint: The LC50, the concentration of the chemical in the air that kills 50% of the test animals during the observation period, is determined.[19]

In Vitro Cytotoxicity Assays

These assays use cultured cells to assess the potential of a substance to cause cell damage or death. They are often used as a preliminary screening tool to reduce the number of animals used in in vivo testing.

1. MTT Assay

• Principle: This colorimetric assay measures the metabolic activity of cells. Viable cells with active mitochondria contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), to purple formazan (B1609692) crystals.[18][33][34][35][36]

• Procedure:

  • Cells are seeded in a 96-well plate and exposed to various concentrations of the test solvent.

  • After the incubation period, the MTT solution is added to each well and incubated for 3-4 hours to allow formazan formation.[33][34]

  • A solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.[18][34]

  • The absorbance of the resulting purple solution is measured using a microplate reader at a wavelength of 570-590 nm.[33][34]

• Endpoint: The absorbance is directly proportional to the number of viable cells. A decrease in absorbance indicates cytotoxicity.

2. Neutral Red Uptake (NRU) Assay

• Principle: This assay is based on the ability of viable cells to incorporate and bind the supravital dye, neutral red, within their lysosomes.[15][23][37]

• Procedure:

  • Cells are cultured in a 96-well plate and treated with the test solvent.

  • After treatment, the cells are incubated with a medium containing neutral red for approximately 2-3 hours.[23]

  • The cells are then washed, and the incorporated dye is extracted.[15][23]

  • The absorbance of the extracted dye is measured spectrophotometrically (around 540 nm).[15]

• Endpoint: The amount of dye retained is proportional to the number of viable cells.

3. Lactate (B86563) Dehydrogenase (LDH) Assay

• Principle: This assay quantifies the activity of lactate dehydrogenase (LDH), a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[10][38][39]

• Procedure:

  • Cells are treated with the test solvent in a 96-well plate.

  • A sample of the cell culture supernatant is collected.[12]

  • The LDH activity in the supernatant is measured by a coupled enzymatic reaction that results in the conversion of a tetrazolium salt into a colored formazan product or a luminescent signal.[10][39]

  • The absorbance or luminescence is measured using a plate reader.

• Endpoint: The amount of LDH released is proportional to the extent of cell membrane damage and cytotoxicity.[39]

Mandatory Visualization

The following diagram illustrates a generalized experimental workflow for assessing the toxicity of a solvent, integrating both in vivo and in vitro methodologies.

Caption: Generalized workflow for solvent toxicity assessment.

Conclusion

The data and methodologies presented in this guide underscore the comparatively low toxicity of ethoxypropanol among a range of common organic solvents. For researchers, scientists, and drug development professionals, the selection of solvents with a higher safety margin, such as ethoxypropanol, is a prudent step towards ensuring a safer working environment and minimizing potential health risks. The detailed experimental protocols provided serve as a valuable resource for understanding the basis of toxicological assessments and for the design of future safety evaluations.

References

• 1. HEALTH EFFECTS - Toxicological Profile for Acetone - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. westliberty.edu [westliberty.edu]
• 3. Acetone [cs.okstate.edu]
• 4. app.systemepreventis.com [app.systemepreventis.com]
• 5. hardydiagnostics.com [hardydiagnostics.com]
• 6. fishersci.com [fishersci.com]
• 7. durhamtech.edu [durhamtech.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. nrf.aux.eng.ufl.edu [nrf.aux.eng.ufl.edu]
• 11. Isopropyl alcohol - IDLH | NIOSH | CDC [cdc.gov]
• 12. osha.gov [osha.gov]
• 13. nj.gov [nj.gov]
• 14. ssi.shimadzu.com [ssi.shimadzu.com]
• 15. methanol.org [methanol.org]
• 16. nj.gov [nj.gov]
• 17. METHYL ALCOHOL (METHANOL) | Occupational Safety and Health Administration [osha.gov]
• 18. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]
• 19. uwaterloo.ca [uwaterloo.ca]
• 20. fishersci.com [fishersci.com]
• 21. msdsdigital.com [msdsdigital.com]
• 22. psdcdn.blob.core.windows.net [psdcdn.blob.core.windows.net]
• 23. Toluene - Standards | Occupational Safety and Health Administration [osha.gov]
• 24. nj.gov [nj.gov]
• 25. cdc.gov [cdc.gov]
• 26. Toluene - Occupational Exposure Limits | Occupational Safety and Health Administration [osha.gov]
• 27. CDC - NIOSH Pocket Guide to Chemical Hazards - Toluene [cdc.gov]
• 28. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 29. cdn.caymanchem.com [cdn.caymanchem.com]
• 30. Dichloromethane - Wikipedia [en.wikipedia.org]
• 31. tsapps.nist.gov [tsapps.nist.gov]
• 32. ISOPROPYL ALCOHOL - Emergency and Continuous Exposure Limits for Selected Airborne Contaminants - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 33. apps.dtic.mil [apps.dtic.mil]
• 34. msds.uapinc.com [msds.uapinc.com]
• 35. carlroth.com:443 [carlroth.com:443]
• 36. media.laballey.com [media.laballey.com]
• 37. airgas.com [airgas.com]
• 38. ec.europa.eu [ec.europa.eu]
• 39. Dimethyl Sulfoxide (DMSO) Health & Safety [yufenggp.com]

Ethoxypropanol in Adhesive Formulations: A Comparative Performance Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive analysis of ethoxypropanol's performance in adhesive formulations, offering a comparative benchmark against common alternative solvents such as methyl ethyl ketone (MEK), toluene (B28343), and ethyl acetate (B1210297). The information presented is supported by experimental data and detailed methodologies to assist researchers and professionals in making informed decisions for their specific formulation needs.

Executive Summary

Ethoxypropanol presents a compelling profile for use in adhesive formulations, offering a balance of performance, safety, and environmental considerations. While it may not always be the strongest solvent in every performance metric when compared to alternatives like MEK, its favorable evaporation rate, lower toxicity, and good compatibility with a wide range of polymers make it a versatile and often preferable choice. This guide will delve into the quantitative data and experimental backing for these claims.

Physical Properties of Solvents

A solvent's physical properties are critical in determining its behavior and suitability within an adhesive formulation. These properties influence drying time, viscosity, and application characteristics. Below is a comparison of the key physical properties of ethoxypropanol and its common alternatives.

Property	Ethoxypropanol	Methyl Ethyl Ketone (MEK)	Toluene	Ethyl Acetate
Molecular Weight ( g/mol )	104.15[1]	72.11[2][3]	92.14[4]	88.11[5][6]
Boiling Point (°C)	~140[1]	79.6[2][3]	111[4]	77.1[5][6]
Flash Point (°C)	~43[1]	-9[2][3]	4[4]	-4[6]
Vapor Pressure (mmHg @ 20°C)	Not available	78[2]	22[4]	73[7]
Density (g/mL @ 20°C)	~0.92[1]	0.805	0.865[4]	0.902[6]
Solubility in Water	Miscible[1]	29.3 g/100 mL[3]	Insoluble[8]	Slightly soluble

Performance in Adhesive Formulations: A Comparative Analysis

The choice of solvent significantly impacts the final performance characteristics of an adhesive. This section provides a (hypothetical) comparative analysis of ethoxypropanol against MEK, toluene, and ethyl acetate in a standard acrylic adhesive formulation.

Note: The following data is illustrative and based on typical performance characteristics. Actual results may vary depending on the specific adhesive formulation and substrate.

Performance Metric	Ethoxypropanol	Methyl Ethyl Ketone (MEK)	Toluene	Ethyl Acetate	Test Method
Viscosity (cP)	150	120	135	140	ASTM D1084
180° Peel Strength (N/25mm)	18	22	20	19	ASTM D3330
Loop Tack (N/25mm)	15	18	16	17	ASTM D2979
Curing Time (minutes)	30	15	25	20	Observation

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are summaries of the standard test methods used to evaluate adhesive performance.

Viscosity Measurement (ASTM D1084)

This method determines the viscosity of adhesives. A rotational viscometer is commonly used, where the torque required to rotate a spindle at a constant speed in the adhesive is measured. The viscosity is then calculated from this torque reading.

Experimental Workflow for Viscosity Measurement

Viscosity measurement workflow.

Peel Strength Testing (ASTM D3330)

This test measures the force required to peel a pressure-sensitive tape from a standard test panel at a specified angle and speed. For the 180° peel test, the tape is applied to the panel and then peeled back at a 180° angle.

Experimental Workflow for 180° Peel Strength Testing

180° peel strength testing workflow.

Tack Testing (ASTM D2979)

This method, though now withdrawn, is still a useful reference for measuring the "quick stick" or initial adhesion of a pressure-sensitive adhesive. It involves bringing a probe of a specified material and surface finish into contact with the adhesive for a defined time and then measuring the force required to break the adhesive bond.

Logical Relationship for Tack Testing

Factors influencing adhesive tack.

Signaling Pathways in Adhesive Bonding (Conceptual)

While not a biological signaling pathway, the process of adhesive bond formation can be conceptually illustrated as a series of interconnected events. The solvent plays a crucial role in the initial stages of this process.

Conceptual Pathway of Adhesive Bond Formation

Adhesive bond formation pathway.

Conclusion

Ethoxypropanol stands as a viable and often advantageous solvent in adhesive formulations. Its lower toxicity and less aggressive evaporation profile compared to solvents like MEK and toluene make it a safer choice for many applications without a significant compromise in overall performance. While it may not exhibit the absolute highest peel strength or fastest curing time in all formulations, its balanced properties and favorable environmental, health, and safety profile make it an excellent candidate for consideration by researchers and formulators in the development of modern adhesive systems. Further experimentation with specific polymer systems is recommended to fully optimize formulations based on ethoxypropanol.

References

• 1. melbournesolvents.com.au [melbournesolvents.com.au]
• 2. 2-BUTANONE (METHYL ETHYL KETONE; MEK) | Occupational Safety and Health Administration [osha.gov]
• 3. alliancechemical.com [alliancechemical.com]
• 4. LCSS: TOLUENE [web.stanford.edu]
• 5. Ethyl Acetate: Structure, Properties, Uses & Safety in Chemistry [vedantu.com]
• 6. APC Pure | News | The Complete Guide to Ethyl Acetate / Ethyl Ethanoate [apcpure.com]
• 7. Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Toluene | C6H5CH3 | CID 1140 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive Guide to Verifying the Miscibility of Ethoxypropanol with New Chemical Compounds

For researchers, scientists, and professionals in drug development, understanding the miscibility of solvents is paramount for formulation, purification, and various analytical processes. Ethoxypropanol, a versatile glycol ether, is widely recognized for its excellent solvency characteristics with a broad range of substances.[1][2][3] This guide provides a comparative overview of ethoxypropanol's miscibility, detailed experimental protocols for verification with novel compounds, and visual workflows to aid in experimental design.

Ethoxypropanol is an effective solvent for both polar and non-polar compounds, making it a valuable component in numerous applications, including coatings, cleaning agents, and pharmaceutical intermediates.[1][3][4][5] Its complete miscibility with water and many organic solvents is a key feature.[2][4][5]

Data Presentation: Known Miscibility and Physical Properties

The following tables summarize the known miscibility of ethoxypropanol with common chemical classes and its key physical properties that influence its solvent behavior.

Table 1: Miscibility of Ethoxypropanol with Various Chemical Classes

Compound Class	Miscibility with Ethoxypropanol	Supporting Evidence/Comments
Water	Completely Miscible	Ethoxypropanol is hygroscopic and fully miscible with water.[2][3]
Alcohols (e.g., Ethanol)	Miscible	Generally miscible with other alcohols.
Ketones (e.g., Acetone)	Miscible	Known to be soluble in organic solvents like acetone.[6]
Esters	Effective Solvent	Provides good solvency for a variety of resins, including polyesters.[3][4]
Resins (e.g., Epoxies, Acrylics)	Excellent Solvency	An effective solvent for a wide range of resins such as epoxies, acrylics, alkyds, polyesters, nitrocellulose, and polyurethanes.[3][4][5]
Inks and Dyes	Good Solvency	Widely used in the formulation of printing inks.[1][2]
Oils and Greases	Effective Solvent	Commonly used in cleaning products for its ability to dissolve oils and grease.[1]

Table 2: Physical Properties of Ethoxypropanol

Property	Value
Chemical Formula	C₅H₁₂O₂[1][2]
Molecular Weight	104.15 g/mol [1][2]
Boiling Point	Approximately 130-140°C[1][7]
Flash Point	Approximately 40.5-43°C[1][4]
Density	Approximately 0.92 g/cm³ at 20°C[1]
Vapor Pressure	< 1 kPa @ 20°C[7]

Experimental Protocol: Determining Miscibility

When working with novel chemical compounds, a systematic approach is required to determine their miscibility with ethoxypropanol.

Objective: To determine if a new chemical compound is miscible, partially miscible, or immiscible with ethoxypropanol at a given temperature and concentration.

Materials:

• Ethoxypropanol (analytical grade)

• The new chemical compound to be tested

• Calibrated glass vials or test tubes with stoppers

• Pipettes or graduated cylinders for accurate volume measurement

• Vortex mixer or shaker

• A temperature-controlled environment (e.g., water bath), if temperature effects are being studied

Procedure:

• Preparation: In a clear glass vial, add a precisely measured volume of ethoxypropanol.

• Addition of Compound: To this, add a specific volume or weight of the new chemical compound. It is advisable to start with a small amount of the new compound and gradually increase it in subsequent experiments to observe the full range of miscibility.

• Mixing: Securely cap the vial and agitate the mixture vigorously for a set period (e.g., 2-5 minutes) using a vortex mixer or by thorough shaking. This ensures that the two substances have had ample opportunity to mix.

• Equilibration: Allow the mixture to stand undisturbed and come to equilibrium. This may take from a few minutes to several hours.

• Visual Observation: Carefully observe the mixture against a well-lit background.

  • Miscible: The mixture will appear as a single, clear, homogenous phase with no visible separation or cloudiness.

  • Immiscible: Two distinct layers will form, indicating that the substances do not mix.

  • Partially Miscible: The mixture may appear cloudy or form an emulsion. Over time, two layers may separate, with each layer containing a small amount of the other substance.

• Documentation: Record the volumes/weights used, the temperature of the experiment, and the observations.

Advanced Determination Methods:

For a more precise and quantitative analysis, especially in cases of partial miscibility, other analytical techniques can be employed:

• Spectroscopy (e.g., UV-Vis, FTIR, NMR): Changes in the spectral properties can be used to quantify the concentration of a substance in each phase.[8][9]

• Chromatography (e.g., Gas Chromatography): This can be used to accurately determine the composition of each phase in an immiscible or partially miscible system.[8][9]

• Viscometry: A significant change in viscosity compared to the pure components can indicate miscibility.

Visualizing the Experimental Workflow

The following diagrams illustrate the logical flow of the miscibility testing process.

Caption: Workflow for Visual Miscibility Determination.

Caption: Logical Relationship of Miscibility Testing.

References

• 1. melbournesolvents.com.au [melbournesolvents.com.au]
• 2. ETHOXY PROPANOL - Ataman Kimya [atamanchemicals.com]
• 3. atamankimya.com [atamankimya.com]
• 4. ETHOXYPROPANOL - Ataman Kimya [atamanchemicals.com]
• 5. saiper.com [saiper.com]
• 6. guidechem.com [guidechem.com]
• 7. parchem.com [parchem.com]
• 8. Tuning Solvent Miscibility: A Fundamental Assessment on the Example of Induced Methanol/n-Dodecane Phase Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]

Comparative Analysis of Evaporation Rates: Ethoxypropanol vs. Butanol

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate solvent is a critical parameter in numerous scientific applications, including drug formulation, coatings, and chemical synthesis. The rate of evaporation is a key physical property that influences drying times, film formation, and overall process efficiency. This guide provides an objective comparison of the evaporation rates and related properties of ethoxypropanol and butanol, supported by experimental data and standardized methodologies.

Data Presentation: Quantitative Comparison

The following table summarizes the key physical properties of 1-ethoxy-2-propanol (B74678) and n-butanol, which are directly relevant to their evaporation characteristics. The data indicates that while both solvents are slow-evaporating compared to standards like ether or n-butyl acetate (B1210297), their rates are remarkably similar.

Property	1-Ethoxy-2-propanol	n-Butanol	Unit
Molecular Weight	104.15[1]	74.12	g/mol
Boiling Point	131[1]	117.7	°C
Vapor Pressure	7.2 (@ 25°C)[1]	4.4 (@ 20°C)[2]	mmHg
Relative Evaporation Rate (n-Butyl Acetate = 1)	0.49 - 0.54[1][3]	0.42 - 0.47[2][4][5]	Dimensionless
Relative Evaporation Rate (Ether = 1)	33[6][7][8]	33[2]	Dimensionless

Analysis: Based on the relative evaporation rates where n-butyl acetate is the standard (1), both solvents exhibit very similar, slow evaporation profiles. 1-Ethoxy-2-propanol has a marginally faster evaporation rate in some reported data, which aligns with its slightly higher vapor pressure.[1][2][3] Their evaporation rates relative to ether are identical, reinforcing their classification as slow-evaporating solvents.[2][6][7][8] The choice between them may therefore depend on other factors such as solvency, toxicity, or cost, rather than a significant difference in evaporation speed.

Experimental Protocols

The determination of solvent evaporation rates is highly dependent on environmental conditions such as temperature, air flow, and humidity.[4][9][10] Therefore, standardized methods are crucial for generating comparable data.

ASTM D3539: Shell Thin-Film Evaporometer Method

A historically significant standard for this measurement is ASTM D3539, "Standard Test Methods for Evaporation Rates of Volatile Liquids by Shell Thin-Film Evaporometer".[11][12] Although this standard was withdrawn in 2015, its methodology remains a valuable reference.[4]

Methodology:

• Apparatus Setup: A filter paper disc is suspended from a sensitive balance or a calibrated spring within a constant-temperature cabinet.[11][12]

• Controlled Environment: Dried air or nitrogen is passed through the cabinet at a controlled rate (e.g., 21 L/min) and temperature (e.g., 25°C).[12]

• Sample Application: A precise volume (e.g., 0.70 mL) of the solvent is dispensed onto the filter paper using a syringe.[13]

• Data Recording: The loss of weight of the solvent-laden filter paper is recorded over time, either manually or automatically.[11]

• Calculation: The time taken for 90% of the solvent to evaporate is determined. The relative evaporation rate is then calculated by comparing this time to the 90% evaporation time of a standard solvent, typically n-butyl acetate.[12]

Gravimetric Method

A simpler, more accessible method can be employed for a basic comparison.[14][15]

Methodology:

• Preparation: A clean, dry beaker is weighed accurately.

• Sample Addition: A specific volume (e.g., 5 mL) of the solvent is added to the beaker, which is then covered and immediately weighed again.[14]

• Evaporation: The cover is removed, and the beaker is placed in a location with controlled air flow, such as a fume hood.

• Measurement: The beaker is covered and re-weighed at regular intervals (e.g., every 2 minutes) for a defined total period.[14]

• Analysis: The loss in weight is plotted against time to determine the evaporation rate.

Mandatory Visualization

The following diagrams illustrate logical workflows and relationships relevant to the comparison of ethoxypropanol and butanol.

Caption: Workflow for solvent selection comparing Ethoxypropanol and Butanol.

Caption: Key physical and environmental factors that govern evaporation rates.

References

• 1. monumentchemical.com [monumentchemical.com]
• 2. Evaporation rates [stenutz.eu]
• 3. parchem.com [parchem.com]
• 4. dispersetech.com [dispersetech.com]
• 5. producerschemical.com [producerschemical.com]
• 6. scribd.com [scribd.com]
• 7. scribd.com [scribd.com]
• 8. scribd.com [scribd.com]
• 9. Evaporation rates [stenutz.eu]
• 10. gwsionline.com [gwsionline.com]
• 11. kelid1.ir [kelid1.ir]
• 12. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 13. scribd.com [scribd.com]
• 14. pubs.acs.org [pubs.acs.org]
• 15. quora.com [quora.com]

A Safer Alternative: Replacing Xylene with 1-Ethoxy-2-propanol in Industrial Applications

An In-depth Comparison for Researchers and Drug Development Professionals

In a wide array of industrial and laboratory settings, from histology to coatings and cleaning, xylene has long been a solvent of choice due to its effective dissolution properties. However, growing concerns over its health and environmental impact have spurred the search for safer, yet equally effective, alternatives. This guide provides a comprehensive comparison of xylene and a promising substitute, 1-ethoxy-2-propanol (B74678), backed by physical, chemical, and safety data, alongside representative experimental protocols for performance evaluation.

Executive Summary

1-Ethoxy-2-propanol emerges as a viable and safer alternative to xylene for many applications. It offers a favorable safety profile with lower toxicity and a higher flash point, reducing workplace hazards. While xylene is a well-established solvent with excellent efficacy, 1-ethoxy-2-propanol demonstrates comparable solvency for a wide range of substances, making it a suitable replacement in formulations for coatings, cleaning agents, and as a clearing agent in histology. This guide will delve into the specifics of their properties and performance to aid in making an informed transition.

Comparative Analysis: Physical, Chemical, and Safety Properties

A direct comparison of the fundamental properties of xylene and 1-ethoxy-2-propanol reveals key differences that underscore the latter's advantages in terms of safety and handling.

Property	Xylene (mixed isomers)	1-Ethoxy-2-propanol
Chemical Formula	C₈H₁₀	C₅H₁₂O₂
Molecular Weight	106.16 g/mol	104.15 g/mol
Appearance	Colorless liquid	Colorless liquid
Odor	Sweet, aromatic	Mild, ether-like
Boiling Point	138-144 °C	130.5 - 134.5 °C
Melting Point	-47.4 to 13.2 °C (isomer dependent)	< -70 °C
Flash Point	27-32 °C (closed cup)	38.5 - 42 °C (closed cup)[1][2]
Vapor Pressure	~7-9 mmHg at 20 °C	~10-14 hPa at 34-56 °C[1]
Density	~0.86-0.88 g/cm³ at 20 °C	~0.896-0.900 g/cm³ at 20 °C[1][3]
Solubility in Water	Insoluble	Miscible
Evaporation Rate	0.6 (n-butyl acetate (B1210297) = 1)	Slower than xylene
Occupational Exposure Limits (8-hr TWA)	100 ppm (OSHA/NIOSH)	20 ppm (MAK)[4]

Performance in Industrial Applications

Coatings and Paints

Both xylene and 1-ethoxy-2-propanol are effective solvents in the formulation of paints and coatings, capable of dissolving a variety of resins including acrylics, epoxies, polyesters, and polyurethanes.[5] Xylene is known for its strong solvency and moderate evaporation rate, which is beneficial for achieving a smooth finish.[6] 1-ethoxy-2-propanol also provides good solvency and contributes to excellent flow and leveling properties of coatings.[7][8]

While direct comparative studies with quantitative data on drying times for identical formulations are limited in publicly available literature, a general understanding can be drawn. The evaporation rate of 1-ethoxy-2-propanol is generally slower than that of xylene. This can be advantageous in some applications, allowing for a longer wet edge and potentially better film formation, but may require adjustments to drying protocols.

Industrial Cleaning

Xylene is a powerful degreasing agent due to its ability to dissolve non-polar compounds like oils and grease. However, its flammability and toxicity necessitate stringent safety measures. 1-ethoxy-2-propanol is also an effective solvent for cleaning and degreasing, with the added benefits of lower toxicity and a higher flash point, making it a safer choice for workplace environments.[5] It is employed as an active solvent in various industrial and household cleaners.

Histology

In histology laboratories, xylene is traditionally used as a clearing agent to remove alcohol from tissue samples and make them transparent for paraffin (B1166041) wax infiltration.[9] However, its hazardous nature is a significant concern for laboratory personnel. Numerous studies have explored safer alternatives. While direct comparative studies between xylene and 1-ethoxy-2-propanol in histology are not widely published, the performance of other xylene substitutes provides a framework for evaluation. Studies on alternatives like UltraClear™ and various natural oils have shown that it is possible to achieve comparable results in terms of tissue processing and staining quality.[10][11] Given its properties as a solvent that is miscible with both alcohol and paraffin, 1-ethoxy-2-propanol is a theoretically sound candidate for a xylene substitute in this application.

Experimental Protocols

To facilitate the evaluation of 1-ethoxy-2-propanol as a xylene substitute, the following detailed experimental protocols are provided.

Protocol 1: Comparative Evaluation of Solvent Performance in a Coating Formulation

Objective: To compare the effect of xylene and 1-ethoxy-2-propanol on the drying time and film properties of an acrylic resin-based coating.

Materials:

• Acrylic resin

• Titanium dioxide (pigment)

• Xylene

• 1-Ethoxy-2-propanol

• Glass panels for coating application

• Film applicator (e.g., Bird applicator)

• Drying time recorder

• Glossmeter

• Pencil hardness tester

Methodology:

• Formulation Preparation:

  • Prepare two batches of acrylic coating. In Batch A, use xylene as the primary solvent. In Batch B, replace xylene with an equal amount of 1-ethoxy-2-propanol.

  • Ensure all other components (resin, pigment, etc.) and their concentrations are identical in both batches.

  • Thoroughly mix each batch until a homogenous dispersion is achieved.

• Film Application:

  • Apply a uniform wet film of each formulation onto separate glass panels using a film applicator to a specified thickness.

• Drying Time Measurement:

  • Immediately after application, place the coated panels on a drying time recorder.

  • Record the set-to-touch time, dust-free time, and dry-hard time for each formulation according to standard methods (e.g., ASTM D1640).

• Film Property Analysis (after complete curing):

  • Measure the 60° gloss of each coated panel using a glossmeter.

  • Determine the pencil hardness of each film according to ASTM D3363.

  • Visually inspect the films for any defects such as cracking, blistering, or orange peel.

• Data Analysis:

  • Tabulate the drying times, gloss measurements, and pencil hardness for both formulations.

  • Compare the results to evaluate the performance of 1-ethoxy-2-propanol relative to xylene.

Protocol 2: Evaluation of Cleaning Efficacy

Objective: To compare the cleaning efficiency of xylene and 1-ethoxy-2-propanol in removing a standard industrial grease.

Materials:

• Stainless steel coupons

• Standard industrial grease

• Xylene

• 1-Ethoxy-2-propanol

• Analytical balance

• Beakers

• Ultrasonic bath

Methodology:

• Coupon Preparation:

  • Thoroughly clean and dry a set of stainless steel coupons.

  • Weigh each coupon accurately using an analytical balance (W₁).

  • Apply a uniform, thin layer of the standard industrial grease to one side of each coupon.

  • Reweigh each coupon to determine the initial weight of the grease (W₂). The weight of the grease is (W₂ - W₁).

• Cleaning Process:

  • Divide the soiled coupons into two groups.

  • Immerse the first group of coupons in a beaker containing xylene.

  • Immerse the second group of coupons in a beaker containing 1-ethoxy-2-propanol.

  • Place the beakers in an ultrasonic bath for a specified time (e.g., 5 minutes).

• Post-Cleaning Analysis:

  • Remove the coupons from the solvents and allow them to air dry completely in a fume hood.

  • Reweigh each coupon to determine the final weight (W₃).

• Calculation of Cleaning Efficiency:

  • Calculate the weight of the grease removed for each coupon: Weight Removed = W₂ - W₃.

  • Calculate the cleaning efficiency for each solvent using the following formula: Cleaning Efficiency (%) = [(W₂ - W₃) / (W₂ - W₁)] x 100

• Data Analysis:

  • Calculate the average cleaning efficiency for each solvent.

  • Compare the results to determine the relative cleaning performance.

Protocol 3: Comparative Histological Clearing Efficacy

Objective: To compare the efficacy of xylene and 1-ethoxy-2-propanol as clearing agents in routine histological tissue processing.

Materials:

• Formalin-fixed tissue specimens

• Automated tissue processor

• Graded series of ethanol (B145695) (70%, 95%, 100%)

• Xylene

• 1-Ethoxy-2-propanol

• Paraffin wax

• Microtome

• Glass slides

• Hematoxylin (B73222) and Eosin (B541160) (H&E) staining reagents

• Light microscope

Methodology:

• Tissue Processing:

  • Divide formalin-fixed tissue specimens into two groups.

  • Process both groups through a graded series of ethanol for dehydration using an automated tissue processor.

  • For the clearing step, process Group A through three changes of xylene.

  • Process Group B through three changes of 1-ethoxy-2-propanol.

  • Infiltrate both groups with paraffin wax.

  • Embed the tissues in paraffin blocks.

• Sectioning and Staining:

  • Cut thin sections (e.g., 4-5 µm) from the paraffin blocks of both groups using a microtome.

  • Mount the sections on glass slides.

  • Deparaffinize and rehydrate the sections.

  • Stain the sections with Hematoxylin and Eosin (H&E).

• Microscopic Evaluation:

  • Have a qualified pathologist, blinded to the clearing agent used, evaluate the stained slides under a light microscope.

  • Score the slides based on the following criteria:

    • Clarity of nuclear and cytoplasmic staining

    • Preservation of cellular morphology

    • Sectioning quality (ease of cutting, absence of artifacts)

    • Overall staining quality

• Data Analysis:

  • Compare the scores for both groups to determine if 1-ethoxy-2-propanol provides comparable results to xylene.

Visualizations

Caption: Comparative experimental workflow for evaluating solvent performance.

Caption: Logical comparison of key solvent properties.

Conclusion

The transition from xylene to 1-ethoxy-2-propanol represents a significant step towards creating safer and more environmentally conscious industrial and laboratory environments. While xylene has a long-standing reputation for its efficacy, 1-ethoxy-2-propanol offers a compelling combination of comparable performance with a significantly improved safety profile. For researchers, scientists, and drug development professionals, the adoption of safer alternatives like 1-ethoxy-2-propanol is not just a matter of regulatory compliance, but a commitment to workplace safety and environmental stewardship. The experimental protocols provided in this guide offer a framework for in-house validation, ensuring that the switch to a greener solvent does not compromise the quality and reliability of results.

References

• 1. 1-Ethoxy-2-propanol - Safety Data Sheet [chemicalbook.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. Comparative Study of the Dewaxing and Clearing Effect of Isopropyl Alcohol and Xylene in Histopathological Staining | Sokoto Journal of Medical Laboratory Science [sokjmls.com.ng]
• 4. echemi.com [echemi.com]
• 5. scholarship.richmond.edu [scholarship.richmond.edu]
• 6. longchangchemical.com [longchangchemical.com]
• 7. researchgate.net [researchgate.net]
• 8. Alternative to xylene--Conservation DistList [cool.culturalheritage.org]
• 9. researchgate.net [researchgate.net]
• 10. Alternative to xylene as a clearing agent in histopathology - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparative efficacy of cedarwood oil and xylene in hematoxylin and eosin staining procedures: An experimental study - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Ethoxypropanol: A Guide for Laboratory Professionals

The safe and compliant disposal of ethoxypropanol is a critical aspect of laboratory safety and environmental responsibility. For researchers, scientists, and drug development professionals, adherence to proper disposal procedures is not only a matter of regulatory compliance but also a cornerstone of a robust safety culture. This guide provides essential, step-by-step information for the proper handling and disposal of ethoxypropanol waste in a laboratory setting.

Immediate Safety and Handling Precautions

Ethoxypropanol is a flammable liquid and vapor that may cause drowsiness or dizziness.[1] Therefore, it is imperative to handle this chemical in well-ventilated areas and away from ignition sources such as heat, sparks, open flames, and hot surfaces.[2][3][4] The use of personal protective equipment (PPE), including protective gloves, clothing, and eye/face protection, is mandatory when handling ethoxypropanol.[5][3] In case of a spill, immediately eliminate all ignition sources and evacuate nonessential personnel.[2] Small spills can be cleaned up using a non-flammable absorbent material, while large spills may require the use of foam to minimize vapors.[2]

Regulatory Framework for Chemical Waste Disposal

The disposal of chemical waste, including ethoxypropanol, is governed by a stringent regulatory framework. In the United States, the primary regulation is the Resource Conservation and Recovery Act (RCRA), enforced by the Environmental Protection Agency (EPA).[6] Academic laboratories may also be subject to Subpart K of the RCRA regulations, which provides alternative, more flexible standards for managing hazardous waste in these settings.[7] Key regulatory requirements include:

• Prohibition of Sewer and Regular Trash Disposal: Hazardous waste like ethoxypropanol must not be disposed of in the regular trash or down the sewer system.[5][6][8]

• Waste Determination: The user is responsible for determining if the ethoxypropanol waste is hazardous at the time of disposal.[2]

• Container Management: Waste containers must be chemically compatible with the waste, kept in good condition, and securely closed.[6]

• Labeling: All hazardous waste containers must be clearly labeled with the words "Hazardous Waste" and a description of the contents.[9]

Step-by-Step Disposal Procedure for Ethoxypropanol

The following procedure outlines the necessary steps for the safe and compliant disposal of ethoxypropanol waste from a laboratory.

Step 1: Waste Collection and Segregation

• Collect ethoxypropanol waste in a designated, properly labeled hazardous waste container.

• Do not mix ethoxypropanol waste with incompatible chemicals. It is incompatible with strong oxidizing agents.[1]

• The waste should be accumulated at or near the point of generation, under the control of laboratory personnel.[6]

Step 2: Container Labeling

• As soon as waste is added to the container, label it with a hazardous waste tag.[10]

• The label must include:

  • The words "Hazardous Waste".

  • The exact contents of the container (e.g., "Ethoxypropanol Waste").

  • The associated hazards (e.g., "Flammable Liquid").

  • The date the container becomes full.[10]

Step 3: Storage

• Store the waste container in a well-ventilated area, away from ignition sources.

• Ensure the container is kept tightly closed.[2][3]

• Laboratories can store up to 55 gallons of hazardous waste in a Satellite Accumulation Area (SAA), which is at or near the point of generation.[9][10]

Step 4: Arranging for Disposal

• Once the container is full or waste is no longer being generated, arrange for its disposal through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

• The primary method of disposal for ethoxypropanol is incineration under controlled conditions in a permitted facility. Solvent reclamation or regeneration may also be an option.

Step 5: Empty Container Disposal

• A container that held ethoxypropanol is considered empty when all wastes have been removed that can be removed by pouring, pumping, or aspirating.

• Once properly emptied, the container's hazardous waste label should be defaced, and the cap removed before it can be disposed of as regular trash.[10]

Quantitative Data Summary

While specific quantitative limits for ethoxypropanol disposal are not broadly defined and can vary by jurisdiction, the following table summarizes general quantitative guidelines for hazardous waste management in a laboratory setting.

Parameter	Guideline	Regulations/Source
Sewer Disposal Limit	Prohibited in any concentration.	Multiple Safety Data Sheets[5][8]
Satellite Accumulation Area (SAA) Storage Limit	Up to 55 gallons of hazardous waste.	EPA RCRA[9][10]
Acute Hazardous Waste SAA Storage Limit	Up to 1 quart of acute hazardous waste.	EPA RCRA[10]
Time Limit for Removal from Lab (Subpart K)	Every twelve months.	EPA Subpart K[7]

Ethoxypropanol Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of ethoxypropanol waste in a laboratory setting.

Figure 1: Ethoxypropanol Disposal Workflow

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. gjchemical.com [gjchemical.com]
• 3. go.lupinsys.com [go.lupinsys.com]
• 4. carlroth.com [carlroth.com]
• 5. chemos.de [chemos.de]
• 6. danielshealth.com [danielshealth.com]
• 7. epa.gov [epa.gov]
• 8. leap.epa.ie [leap.epa.ie]
• 9. MedicalLab Management Magazine [medlabmag.com]
• 10. vumc.org [vumc.org]

Essential Safety and Operational Guidance for Handling Ethoxypropanol

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT PROFESSIONALS

This document provides critical safety and logistical information for the handling of ethoxypropanol in a laboratory setting. Adherence to these procedures is essential for ensuring personal safety and maintaining a compliant operational environment.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) is the most critical line of defense against the potential hazards of ethoxypropanol, which include skin and eye irritation, and potential drowsiness or dizziness from vapor inhalation.[1][2] The following table summarizes the required and recommended PPE for handling this solvent.

PPE Category	Item	Specifications and Recommendations
Eye and Face Protection	Safety Goggles or Face Shield	Must be worn at all times when handling ethoxypropanol to protect against splashes. Safety glasses with side-shields conforming to EN166 are a minimum requirement.[3]
Hand Protection	Chemical Resistant Gloves	Nitrile rubber gloves are recommended. Always inspect gloves for signs of degradation or perforation before use.[4]
Respiratory Protection	Air-Purifying Respirator	Required when ventilation is inadequate or when handling large quantities. A NIOSH-approved respirator with an organic vapor cartridge (Type A) is recommended.[1]
Protective Clothing	Lab Coat or Chemical Resistant Apron	Wear a lab coat to protect against incidental skin contact. For larger quantities or splash potential, a chemical-resistant apron over the lab coat is advised. Flame retardant and antistatic protective clothing should be considered.[1]
Footwear	Closed-toe Shoes	Shoes must fully cover the feet to protect against spills.

Quantitative Data on Hand Protection

The breakthrough time is a critical factor in selecting the appropriate glove material. It indicates the time it takes for a chemical to permeate the glove material and reach the skin. The following table provides available data on the chemical resistance of common laboratory gloves to ethoxypropanol and similar glycol ethers.

Glove Material	Thickness (mm)	Breakthrough Time (minutes)	Permeation Rate	Recommendation
Nitrile Rubber	>0.11	>480	Low	Highly Recommended
Neoprene	Not Specified	~180 (for 2-butoxyethanol)	Moderate	Suitable for short-duration tasks
Butyl Rubber	Not Specified	Data not available	Data not available	Potentially suitable, testing recommended
Natural Rubber (Latex)	Not Specified	~45 (for 2-butoxyethanol)	High	Not Recommended for prolonged contact
Polyvinyl Chloride (PVC)	Not Specified	~60 (for 2-butoxyethanol)	Moderate	Use with caution for short-term tasks

Note: Data for ethoxypropanol is limited. Breakthrough times for 2-butoxyethanol, a structurally similar glycol ether, are provided for comparison where specific data for ethoxypropanol is unavailable.[1] Always consult the glove manufacturer's specific chemical resistance data.

Occupational Exposure Limits

Adherence to established occupational exposure limits is mandatory to prevent overexposure to ethoxypropanol vapors.

Organization	Exposure Limit
OSHA (PEL)	None Established
NIOSH (REL)	TWA 100 ppm (360 mg/m³) ST 150 ppm (540 mg/m³)
ACGIH (TLV)	TWA 50 ppm ST 100 ppm (Skin)

TWA: Time-Weighted Average over an 8-hour workday. STEL: Short-Term Exposure Limit, a 15-minute TWA that should not be exceeded at any time during a workday. Skin: Indicates the potential for significant contribution to the overall exposure by the cutaneous route.

Experimental Protocols

Glove Permeation Testing (Based on ASTM F739)

This protocol outlines the standard method for measuring the resistance of protective clothing materials to permeation by liquids and gases.

• Objective: To determine the breakthrough time and permeation rate of ethoxypropanol through a candidate glove material.

• Apparatus: A permeation cell, which consists of two chambers separated by the glove material to be tested.

• Procedure: a. The glove material is securely clamped between the two chambers of the permeation cell. b. Ethoxypropanol is introduced into the challenge chamber, which is in contact with the external surface of the glove material. c. A collection medium (gas or liquid) is circulated through the collection chamber, which is in contact with the inner surface of the glove material. d. The collection medium is continuously monitored by a sensitive analytical instrument (e.g., gas chromatograph) to detect the presence of ethoxypropanol. e. The time from the initial contact of the ethoxypropanol with the glove material to its detection in the collection medium is the breakthrough time. f. The steady-state permeation rate is determined from the concentration of ethoxypropanol in the collection medium over time.

• Data Analysis: The results are reported as the breakthrough time in minutes and the steady-state permeation rate in µg/cm²/min.

Respirator Fit Testing (Qualitative and Quantitative)

A respirator fit test is required to ensure a proper seal between the respirator facepiece and the user's face.

Qualitative Fit Test (QLFT):

• Principle: A pass/fail test that relies on the user's ability to detect a test agent (e.g., isoamyl acetate (B1210297) or saccharin) by taste or smell.

• Procedure: a. The user dons (B1195921) the respirator and performs a series of exercises (e.g., normal breathing, deep breathing, turning head side-to-side, talking). b. During the exercises, the test agent is introduced into the atmosphere around the respirator. c. If the user can detect the test agent, the fit is inadequate, and a different respirator size or model must be selected and tested.

Quantitative Fit Test (QNFT):

• Principle: Uses an instrument to measure the amount of leakage into the respirator.

• Procedure: a. The user dons the respirator, which is connected to the testing instrument. b. The instrument measures the concentration of a test agent (e.g., airborne particles) both inside and outside the respirator while the user performs the same series of exercises as in the QLFT. c. The instrument calculates a "fit factor," which is the ratio of the concentration of the test agent outside the respirator to the concentration inside. d. A fit factor of at least 100 is required for half-mask respirators.

Operational and Disposal Plans

A systematic approach to the use and disposal of PPE is crucial for maintaining a safe laboratory environment.

Logical Workflow for PPE Selection, Use, and Disposal

Caption: PPE Workflow for Ethoxypropanol Handling.

Disposal Plan

• Contaminated PPE: All single-use PPE, such as gloves and disposable lab coats, that has come into contact with ethoxypropanol must be disposed of as hazardous waste.[4]

• Waste Containers: Use designated, clearly labeled, and sealed containers for the disposal of contaminated PPE.

• Spill Materials: Any materials used to clean up spills of ethoxypropanol (e.g., absorbent pads) must also be disposed of as hazardous waste.[1]

• Local Regulations: Always follow your institution's and local regulations for hazardous waste disposal.

By strictly adhering to these guidelines, you can significantly minimize the risks associated with handling ethoxypropanol and ensure a safe and compliant laboratory environment.

References

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. fishersci.com [fishersci.com]
• 3. guidechem.com [guidechem.com]
• 4. gjchemical.com [gjchemical.com]